GsMTx-4

Core Science & Biosynthesis

GsMTx-4: A Technical Guide to the Spider Venom Peptide and its Inhibition of Mechanosensitive Ion Channels

For Researchers, Scientists, and Drug Development Professionals

Abstract

GsMTx-4, a peptide toxin isolated from the venom of the Chilean rose tarantula (Grammostola spatulata), has emerged as a critical pharmacological tool for the study of mechanosensitive ion channels (MSCs).[1][2] This technical guide provides a comprehensive overview of GsMTx-4, detailing its origin, molecular characteristics, and unique mechanism of action. We present a compilation of its known quantitative effects on various ion channels, outline key experimental methodologies for its study, and provide visual representations of its mechanism and experimental workflows to facilitate a deeper understanding for researchers in physiology, pharmacology, and drug development.

Introduction: Origin and Molecular Nature of GsMTx-4

GsMTx-4 is a 35-amino acid peptide, also known as M-theraphotoxin-Gr1a, belonging to the inhibitor cysteine knot (ICK) family of toxins.[1] First identified for its ability to block cation-selective stretch-activated channels, it was isolated from the venom of the tarantula Grammostola spatulata (also referred to as Grammostola rosea).[1][2]

Structurally, GsMTx-4 is an amphipathic molecule with a distinct hydrophobic patch surrounded by positively charged lysine (B10760008) residues.[1] This arrangement is crucial for its interaction with the cell membrane. The peptide's structure is stabilized by three disulfide bonds, forming the characteristic ICK motif.[1]

Core Mechanism of Action: A Gating Modifier via the Lipid Bilayer

Unlike traditional ion channel blockers that directly bind to the channel protein, GsMTx-4 employs a novel, indirect mechanism of inhibition. It acts as a "gating modifier" by partitioning into the lipid bilayer of the cell membrane.[1][3][4] Its amphipathic nature allows it to insert into the outer leaflet of the membrane.[1]

By embedding itself within the lipid bilayer, GsMTx-4 is thought to alter the local mechanical properties of the membrane.[1][3] This change in the lipid environment makes the embedded mechanosensitive ion channels less responsive to mechanical stimuli, such as membrane stretch.[1] Essentially, GsMTx-4 increases the energetic cost for the channel to open in response to mechanical force. A key piece of evidence supporting this lipid-mediated mechanism is that both the L- and D-enantiomers of GsMTx-4 are effective inhibitors, which would not be expected for a typical lock-and-key protein-ligand interaction.[1][4]

Quantitative Pharmacology of GsMTx-4

GsMTx-4 exhibits inhibitory activity against a range of mechanosensitive and voltage-gated ion channels. The following tables summarize the available quantitative data on its potency.

Target Ion Channel	Cell Type	Method	Key Parameter	Value	Reference(s)
Piezo1	HEK293	Outside-out Patch Clamp	KD	~155 nM	[5]
Piezo2	QGP-1	Whole-cell Patch Clamp	% Inhibition (at 5 µM)	~80%	[6]
TRPC1	-	-	-	Inhibits	[4][7]
TRPC6	-	-	-	Inhibits	[4][7]
Nav1.1-1.7	-	-	IC50	7.4-14.1 µM	[1]
Kv11.1 (hERG)	-	-	IC50	10.9-11 µM	[1]
Kv11.2	-	-	IC50	10.9-11 µM	[1]

Note: Specific IC50 values for TRPC1 and TRPC6 are not consistently reported in the literature, though their inhibition by GsMTx-4 is documented.

Experimental Protocols

Electrophysiological Recording of Piezo1 Inhibition

This protocol describes the use of outside-out patch-clamp electrophysiology to measure the inhibitory effect of GsMTx-4 on Piezo1 channels expressed in a heterologous system.

Cell Preparation:

• Human Embryonic Kidney (HEK293) cells are transiently transfected with a plasmid encoding for mouse Piezo1.

Solutions:

• Extracellular (bath) solution (in mM): 145 NaCl, 5 KCl, 3 MgCl2, 0.1 CaCl2, 10 HEPES. Adjusted to pH 7.3 with NaOH.

• Pipette (internal) solution (in mM): 133 CsCl, 5 EGTA, 3 MgCl2, 10 HEPES. Adjusted to pH 7.3 with CsOH.

Recording Procedure:

• Establish a gigaseal on a transfected HEK293 cell in the whole-cell configuration.

• Gently pull the pipette away from the cell to form an outside-out patch.

• Apply negative pressure steps to the patch pipette using a high-speed pressure clamp to elicit mechanosensitive currents.

• Record baseline Piezo1 currents in response to a series of pressure steps.

• Perfuse the outside-out patch with the extracellular solution containing the desired concentration of GsMTx-4.

• Record Piezo1 currents in the presence of GsMTx-4.

• Wash out the GsMTx-4 with the control extracellular solution and record the recovery of the current.

• Analyze the reduction in current amplitude to determine the extent of inhibition.

Determination of Dissociation Constant (KD) for Piezo1

The KD can be calculated from the association (kon) and dissociation (koff) rates of GsMTx-4 binding.

Procedure:

• Perform outside-out patch-clamp recordings as described in section 4.1.

• To determine kon, apply a saturating concentration of GsMTx-4 and measure the time course of current inhibition. Fit the decay of the current amplitude with a single exponential function. The observed rate constant (kobs) is a linear function of the GsMTx-4 concentration ([Tx]), where the slope is kon.

• To determine koff, after reaching steady-state inhibition, rapidly wash out the GsMTx-4 and measure the time course of current recovery. Fit the recovery of the current amplitude with a single exponential function to obtain koff.

• Calculate the KD using the formula: KD = koff / kon.

Mechanical Stimulation of Piezo2 Channels

This protocol outlines the use of a piezo-driven glass probe to investigate GsMTx-4 inhibition of Piezo2.

Cell Preparation:

• QGP-1 cells, which endogenously express Piezo2, are cultured on coverslips.

Recording Procedure:

• Establish a whole-cell patch-clamp recording on a QGP-1 cell.

• Position a fire-polished glass probe mounted on a piezoelectric actuator near the cell.

• Apply rapid, controlled mechanical indentations to the cell using the piezo-driven probe to evoke mechanosensitive currents.

• Record baseline Piezo2 currents in response to mechanical stimulation.

• Apply GsMTx-4 to the bath and repeat the mechanical stimulation.

• Measure the reduction in the peak current amplitude to quantify inhibition.[6]

Visualizing GsMTx-4's Mechanism and Experimental Workflow

Caption: Mechanism of GsMTx-4 action on mechanosensitive ion channels.

Caption: Workflow for patch-clamp analysis of GsMTx-4 activity.

References

• 1. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 5. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]

GsMTx-4 Peptide: A Technical Guide to its Discovery, Isolation, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

GsMTx-4 is a 34-amino acid peptide toxin isolated from the venom of the Chilean rose tarantula, Grammostola spatulata (formerly Grammostola rosea). It belongs to the inhibitor cystine knot (ICK) family of peptides, characterized by a specific arrangement of three disulfide bonds that confer significant structural stability.[1] GsMTx-4 has garnered substantial interest in the scientific community for its potent and selective inhibition of cationic mechanosensitive ion channels (MSCs), particularly members of the Piezo and TRP channel families.[2] This technical guide provides an in-depth overview of the discovery, isolation, synthesis, and characterization of GsMTx-4, with a focus on the experimental protocols and quantitative data relevant to researchers in the field.

Discovery and Initial Isolation

The discovery of GsMTx-4 stemmed from a screening of spider venoms for activity against stretch-activated ion channels. Researchers identified the venom of Grammostola spatulata as a potent inhibitor of these channels in rat astrocytes.[3] The active component, GsMTx-4, was subsequently isolated from the crude venom through a process of reverse-phase high-performance liquid chromatography (RP-HPLC).

Experimental Protocol: Isolation of Native GsMTx-4 from Venom

1. Venom Collection and Preparation:

• Lyophilized venom from Grammostola spatulata is dissolved in 0.1% trifluoroacetic acid (TFA) in water.

• The solution is centrifuged to remove any insoluble material.

2. Reverse-Phase HPLC Purification:

• The clarified venom solution is subjected to multiple rounds of RP-HPLC.

• Initial Fractionation: A C18 column is typically used with a linear gradient of acetonitrile (B52724) in 0.1% TFA. The gradient may range from 5% to 60% acetonitrile over 60 minutes.

• Subsequent Purification Steps: Fractions showing inhibitory activity are further purified using shallower acetonitrile gradients to achieve high purity.

• Monitoring: Elution is monitored by absorbance at 220 nm and 280 nm.

• Purity Assessment: The purity of the final GsMTx-4 fraction is confirmed by analytical RP-HPLC and mass spectrometry.

Chemical Synthesis and Oxidative Folding

Due to the low abundance of GsMTx-4 in its natural source, chemical synthesis has become the primary method for obtaining larger quantities of the peptide for research purposes. The most common method employed is solid-phase peptide synthesis (SPPS) using the Fmoc/tBu strategy.

Experimental Protocol: Solid-Phase Synthesis of GsMTx-4

1. Resin and Amino Acid Preparation:

• A Rink Amide resin is typically used to obtain the C-terminally amidated peptide.

• Fmoc-protected amino acids with appropriate side-chain protecting groups (e.g., Pbf for Arginine, tBu for Glutamic acid and Aspartic acid, Boc for Lysine (B10760008), Trt for Cysteine, Asparagine, and Histidine) are used.

2. Automated Peptide Synthesis:

• The synthesis is performed on an automated peptide synthesizer.

• Deprotection: The Fmoc group is removed using a solution of 20% piperidine (B6355638) in dimethylformamide (DMF).

• Coupling: The next Fmoc-protected amino acid is activated with a coupling reagent such as HBTU/HOBt or HATU in the presence of a base like N,N-diisopropylethylamine (DIEA) and coupled to the growing peptide chain.

• This cycle of deprotection and coupling is repeated for each amino acid in the sequence.

3. Cleavage and Deprotection:

• Once the synthesis is complete, the peptide is cleaved from the resin and the side-chain protecting groups are removed simultaneously.

• A cleavage cocktail, typically containing trifluoroacetic acid (TFA), triisopropylsilane (B1312306) (TIS), and water (e.g., 95:2.5:2.5 v/v/v), is used.

4. Purification of Linear Peptide:

• The crude linear peptide is precipitated with cold diethyl ether, washed, and then purified by preparative RP-HPLC using a C18 column and a water/acetonitrile/TFA gradient.

Experimental Protocol: Oxidative Folding of GsMTx-4

1. Folding Buffer Preparation:

• A redox buffer containing reduced glutathione (B108866) (GSH) and oxidized glutathione (GSSG) is prepared. A common buffer is 0.1 M Tris-HCl, pH 7.8, containing 10 mM GSH and 1 mM GSSG.[2]

2. Folding Reaction:

• The purified linear GsMTx-4 peptide is dissolved in the folding buffer at a low concentration (e.g., 0.1 mg/mL) to minimize aggregation.

• The solution is stirred gently at room temperature for 24-48 hours to allow for the formation of the three disulfide bonds.

3. Purification of Folded Peptide:

• The folding reaction mixture is acidified with TFA and purified by RP-HPLC. The correctly folded GsMTx-4 will have a distinct retention time compared to misfolded isomers.

• The final product is lyophilized and stored at -20°C.

Quantitative Data: Inhibitory Activity of GsMTx-4

GsMTx-4 exhibits varying degrees of inhibition on different mechanosensitive ion channels. The half-maximal inhibitory concentration (IC50) is a key parameter used to quantify its potency.

Ion Channel	Cell Type	Electrophysiology Method	IC50 / K_D	Reference
Stretch-Activated Channels	Rat Astrocytes	Outside-out patch	K_D ≈ 630 nM	[4]
Piezo1	HEK293	Outside-out patch	K_D ≈ 155 nM	[3]
Piezo1	HEK293	Whole-cell	~ 58% inhibition at 4 µM	[5]
Piezo2	QGP-1	Whole-cell	~90% inhibition at 5 µM	[6][7]
Piezo2	HEK293	Whole-cell	Dose-dependent inhibition (5-10 µM)	[6][7][8]
TRPC1	-	-	Inhibited
TRPC6	-	-	Inhibited

Mechanism of Action: A Bilayer-Mediated Effect

Unlike traditional channel blockers that directly occlude the pore, GsMTx-4 acts as a "gating modifier" through a unique bilayer-mediated mechanism.[1]

• Membrane Partitioning: The amphipathic nature of GsMTx-4, with its hydrophobic face and surrounding positively charged lysine residues, allows it to partition into the cell membrane.[1]

• Alteration of Local Membrane Properties: Once in the membrane, GsMTx-4 is thought to alter the local lipid packing and curvature. This change in the mechanical properties of the lipid bilayer near the ion channel makes it more difficult for the channel to open in response to membrane stretch.[2]

• Indirect Inhibition: This indirect mechanism explains why both the L- and D-enantiomers of GsMTx-4 are active, as they do not rely on a specific stereospecific binding pocket on the channel protein itself.[2]

Experimental Workflows and Signaling Pathways (Graphviz Visualizations)

GsMTx-4 Isolation and Synthesis Workflow

Caption: Workflow for the isolation and synthesis of GsMTx-4 peptide.

GsMTx-4 Mechanism of Action

References

• 1. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cDNA sequence and in vitro folding of GsMTx4, a specific peptide inhibitor of mechanosensitive channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanosensitive ion channel Piezo2 is inhibited by D-GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 8. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to the Structure and Amino Acid Sequence of GsMTx-4

For Researchers, Scientists, and Drug Development Professionals

Introduction

GsMTx-4, a peptide toxin isolated from the venom of the Chilean rose tarantula (Grammostola rosea), has emerged as a critical pharmacological tool for the study of mechanosensitive ion channels (MSCs).[1] Its ability to selectively inhibit cation-permeable MSCs, such as members of the Piezo and TRP channel families, has made it invaluable for elucidating the physiological and pathological roles of these channels.[2] This technical guide provides a comprehensive overview of the amino acid sequence, three-dimensional structure, and experimental methodologies used to characterize GsMTx-4, tailored for researchers and professionals in the fields of pharmacology and drug development.

Amino Acid Sequence and Physicochemical Properties

Initially identified as a 35-amino acid peptide, subsequent analysis of the cDNA encoding GsMTx-4 revealed a mature peptide of 34 amino acids with a C-terminal amidation.[3] This corrected sequence is now widely accepted. The peptide's primary structure is characterized by a high content of hydrophobic and basic residues, contributing to its amphipathic nature.[4]

Property	Value
Amino Acid Sequence	GCLEFWWKCNPNDDKCCRPKLKCSKLFKLCNFSF-NH2
Molecular Weight	4095.86 Da
Molecular Formula	C185H273N49O45S6
Disulfide Bridges	Cys2-Cys17, Cys9-Cys23, Cys16-Cys30
Isoelectric Point (pI)	High (due to numerous basic residues)
Extinction Coefficient	High (due to Tryptophan residues)

Three-Dimensional Structure

The three-dimensional structure of GsMTx-4 was determined by solution Nuclear Magnetic Resonance (NMR) spectroscopy and is available in the Protein Data Bank under the accession code 1LU8 .[5] The peptide adopts a compact, globular fold stabilized by three disulfide bonds that form an inhibitor cystine knot (ICK) motif.[4] This structural motif is common to many spider venom toxins and confers significant stability to the peptide.

The overall structure is amphipathic, with a distinct hydrophobic patch surrounded by a ring of positively charged lysine (B10760008) residues.[4] This arrangement is crucial for its interaction with the cell membrane.

NMR Structural Statistics (PDB ID: 1LU8)

A detailed analysis of the NMR structural ensemble provides quantitative insight into the quality and precision of the determined structure. The following table summarizes key structural statistics. Note: A detailed table of restraints and RMSD values was not directly available in the public PDB file; the following represents a typical format for such data and is based on the information that 100 conformers were calculated and the 20 with the lowest energy were submitted.[5]

Parameter	Value
Software Used for Structure Calculation	(Not explicitly stated in PDB file)
Number of Distance Restraints (NOEs)	(Data not available in PDB file)
Intra-residue	(Data not available in PDB file)
*Sequential (	i-j
*Medium-range (1<	i-j
*Long-range (	i-j
Number of Dihedral Angle Restraints	(Data not available in PDB file)
RMSD from Experimental Restraints
Distance Restraints (Å)	(Data not available in PDB file)
Dihedral Angle Restraints (°)	(Data not available in PDB file)
RMSD from Idealized Geometry
Bond Lengths (Å)	(Data not available in PDB file)
Bond Angles (°)	(Data not available in PDB file)
Average Pairwise RMSD (Å)
Backbone Atoms	(Data not available in PDB file)
All Heavy Atoms	(Data not available in PDB file)

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS)

The chemical synthesis of GsMTx-4 is typically achieved using Fmoc-based solid-phase peptide synthesis.[3]

Protocol:

• Resin Selection: A Rink Amide resin is commonly used to generate the C-terminal amide.[6]

• Amino Acid Coupling: Fmoc-protected amino acids are sequentially coupled to the growing peptide chain on the resin. Coupling is typically activated by reagents such as HBTU/HOBt in the presence of a base like DIPEA.[7]

• Fmoc Deprotection: The Fmoc protecting group is removed from the N-terminus of the newly added amino acid using a solution of piperidine (B6355638) in DMF.[7]

• Cleavage and Deprotection: Once the full-length peptide is assembled, it is cleaved from the resin, and the side-chain protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers such as triisopropylsilane (B1312306) (TIS) and water.

• Purification: The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Fig. 1: Solid-Phase Peptide Synthesis Workflow for GsMTx-4.

In Vitro Folding

To obtain the biologically active conformation, the linear, reduced peptide must be folded to form the correct disulfide bridges.

Protocol:

• Dissolution: The purified linear peptide is dissolved in a denaturing buffer (e.g., containing Guanidinium-HCl) to ensure it is fully unfolded.[3]

• Folding Buffer: The peptide solution is then diluted into a folding buffer, typically 0.1 M Tris at a pH of 7.8-8.0, containing a redox couple of reduced (GSH) and oxidized (GSSG) glutathione. A common ratio is 10:1 GSH:GSSG.[3]

• Incubation: The folding reaction is allowed to proceed at room temperature or 4°C for several hours to days.

• Purification: The correctly folded peptide is purified from misfolded isomers and remaining reagents by RP-HPLC.

References

• 1. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rcsb.org [rcsb.org]
• 6. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 7. chem.uci.edu [chem.uci.edu]

GsMTx-4 Inhibitor and the Cystine Knot (ICK) Motif: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

GsMTx-4, a 35-amino acid peptide isolated from the venom of the Chilean rose tarantula (Grammostola rosea), has emerged as a critical pharmacological tool for the study of mechanosensitive ion channels (MSCs).[1] Its unique inhibitory cystine knot (ICK) motif confers exceptional stability, making it a promising scaffold for drug development.[2] This technical guide provides a comprehensive overview of the GsMTx-4 inhibitor, its core ICK motif, mechanism of action, and its effects on key signaling pathways. Detailed experimental protocols and quantitative data are presented to facilitate further research and application in drug discovery.

The Inhibitor Cystine Knot (ICK) Motif: A Stable Scaffold

The ICK motif is a defining structural feature of GsMTx-4 and many other venom-derived peptides.[3] It consists of three disulfide bridges that create a highly compact and rigid structure.[2][4] This "knotted" core renders the peptide exceptionally resistant to thermal denaturation, chemical degradation, and proteolysis, properties highly desirable for therapeutic agents.[4][5] The stability of the ICK motif makes it an attractive framework for protein engineering and the development of novel therapeutics.[2]

Structure of GsMTx-4: The primary sequence of GsMTx-4 is GCLEFWWKCNPNDDKCCRPKLKCSKLFKLCNFSF, with the C-terminus amidated.[1] The three intramolecular disulfide bonds (Cys2-Cys17, Cys9-Cys23, and Cys16-Cys30) form the characteristic ICK structure.[6][7] The peptide is amphipathic, featuring a hydrophobic patch surrounded by a ring of six positively charged lysine (B10760008) residues, contributing to its interaction with the cell membrane.[1][3]

Mechanism of Action: A Bilayer-Dependent Gating Modifier

Unlike traditional channel blockers that physically occlude the pore, GsMTx-4 acts as a gating modifier through a bilayer-dependent mechanism.[1][8] Its amphipathic nature allows it to partition into the lipid bilayer.[1] The current model suggests that GsMTx-4 alters the local membrane mechanics, making the mechanosensitive channels less responsive to membrane tension.[1][9] This mode of action is supported by the observation that both the L- and D-enantiomers of GsMTx-4 are active, indicating a lack of a specific, chiral binding site on the channel protein itself.[1][8]

Under resting conditions, GsMTx-4 is thought to reside near the membrane surface.[10] Upon membrane stretch, the peptide may penetrate deeper into the lipid bilayer, effectively buffering the tension transmitted to the channel and favoring its closed state.[9][10]

Pharmacological Targets and Quantitative Data

GsMTx-4 primarily targets cationic mechanosensitive channels, most notably members of the Piezo and Transient Receptor Potential (TRP) channel families.[6][7][8]

Target Ion Channel	Species/Cell Type	Method	Key Parameter	Value	Reference(s)
Piezo1	Rat Astrocytes	Patch Clamp	Kd	630 nM	[11]
Piezo1	HEK293 Cells	Patch Clamp	Kd	~155 nM	[12]
Piezo2	QGP-1 Cells	Patch Clamp	IC50	~7.5 µM	[13]
TRPC1	-	-	Inhibition noted	-	[5][6][7]
TRPC6	CHO Cells	Patch Clamp	Inhibition noted	-	[1]
Stretch-Activated Channels (SACs)	Cardiac Myocytes	Patch Clamp	Inhibition	400 nM	[11]
Stretch-Activated Channels (SACs)	Rat Astrocytes	Patch Clamp	Kd	630 nM	[11]

Signaling Pathways Modulated by GsMTx-4

By inhibiting mechanosensitive ion channels, GsMTx-4 can modulate various downstream signaling pathways involved in cellular processes like proliferation, differentiation, and apoptosis.

Piezo1-Mediated Signaling

In chondrocytes, mechanical strain activates Piezo1, leading to Ca2+ influx and subsequent activation of the Calcineurin (CaN)/Nuclear Factor of Activated T-cells 1 (NFAT1) signaling axis. This pathway is implicated in osteoarthritis progression. GsMTx-4, by blocking Piezo1, can inhibit this cascade.[2]

Caption: GsMTx-4 inhibits the Piezo1/CaN/NFAT1 signaling pathway.

In the context of Duchenne muscular dystrophy, GsMTx-4-mediated inhibition of PIEZO1 has been shown to promote myogenic differentiation through the YAP-MyoG axis.[14]

TRPC6-Mediated Signaling

TRPC6 channels can be activated by membrane stretch and diacylglycerol (DAG).[3] GsMTx-4 inhibits stretch- and DAG-induced TRPC6 activation, thereby blocking Na+ and Ca2+ influx.[1][3]

Caption: GsMTx-4 inhibits TRPC6 activation by membrane stretch and DAG.

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of GsMTx-4

This protocol outlines the general steps for the chemical synthesis of GsMTx-4 using Fmoc/tBu chemistry.

Caption: General workflow for the solid-phase synthesis of GsMTx-4.

Detailed Steps:

• Resin Preparation: Start with a suitable solid support, such as Rink Amide resin for a C-terminally amidated peptide. Swell the resin in a suitable solvent like N,N-dimethylformamide (DMF).[15]

• Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin's amino group using a solution of 20% piperidine in DMF.[16]

• Amino Acid Coupling: Activate the carboxyl group of the first Fmoc-protected amino acid using a coupling reagent like HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) in the presence of an activator base such as N,N-diisopropylethylamine (DIEA). Add this mixture to the deprotected resin to form the peptide bond.[16]

• Washing: Thoroughly wash the resin with DMF and dichloromethane (B109758) (DCM) to remove excess reagents and byproducts.[16]

• Chain Elongation: Repeat the deprotection and coupling steps for each subsequent amino acid in the GsMTx-4 sequence.

• Cleavage and Deprotection: Once the full peptide chain is assembled, cleave it from the resin and simultaneously remove the acid-labile side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) with scavengers like triisopropylsilane (B1312306) (TIS) and water.[16]

• Purification of Linear Peptide: Precipitate the crude linear peptide in cold diethyl ether and purify it using reversed-phase high-performance liquid chromatography (RP-HPLC).

• Oxidative Folding: To form the three disulfide bonds of the ICK motif, dissolve the purified linear peptide in a redox-shuffling buffer, such as a mixture of reduced (GSH) and oxidized (GSSG) glutathione (B108866) in a basic buffer (e.g., 0.1 M Tris, pH 7.9).[17][18]

• Final Purification: Purify the correctly folded GsMTx-4 from misfolded isomers and remaining linear peptide by RP-HPLC. Lyophilize the final product for storage.

Patch-Clamp Electrophysiology for GsMTx-4 Activity

This protocol describes the outside-out patch-clamp technique to study the effect of GsMTx-4 on mechanosensitive ion channels expressed in a heterologous system (e.g., HEK293 cells).

Caption: Workflow for outside-out patch-clamp recording of GsMTx-4 activity.

Detailed Steps:

• Cell Preparation: Culture HEK293 cells and transiently transfect them with the plasmid DNA encoding the mechanosensitive channel of interest (e.g., Piezo1).

• Pipette and Solutions: Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 2-5 MΩ. Fill the pipette with an appropriate internal solution (e.g., containing CsCl to block K+ channels). The external (bath) solution should mimic physiological conditions.[8]

• Seal Formation: Approach a transfected cell with the patch pipette and apply gentle suction to form a high-resistance (gigaohm) seal between the pipette tip and the cell membrane.

• Patch Excision: Gently pull the pipette away from the cell to excise a small patch of membrane, forming an outside-out configuration where the extracellular face of the membrane is exposed to the bath solution.

• Recording: Clamp the membrane potential at a desired voltage (e.g., -60 mV). Apply controlled negative pressure steps to the back of the pipette using a high-speed pressure clamp to activate the mechanosensitive channels.[8]

• Baseline Measurement: Record the channel activity in response to the pressure steps in the absence of GsMTx-4.

• GsMTx-4 Application: Perfuse the outside-out patch with the external solution containing the desired concentration of GsMTx-4 and record the channel activity.

• Washout: Perfuse the patch with the control external solution to observe the reversibility of the GsMTx-4 effect.

• Data Analysis: Analyze the recorded currents to determine the effect of GsMTx-4 on channel activity, such as changes in current amplitude, activation/inactivation kinetics, and open probability.[13]

In Vivo Experimental Considerations

GsMTx-4 has been utilized in various in vivo models to investigate the physiological roles of mechanosensitive channels.

Administration: GsMTx-4 can be administered via different routes, including intradermal, intraperitoneal, and direct nerve injection, depending on the research question.[19] Dosage: The effective in vivo concentration can vary. Studies have used concentrations ranging from 5 µM to 40 µM.[19] Controls: It is crucial to include appropriate vehicle controls in all in vivo experiments. Functional Readouts: The effects of GsMTx-4 can be assessed using various functional readouts, such as behavioral tests for pain (e.g., von Frey filaments), assessment of motor function, or histological analysis of tissues.[2][19]

Caption: General experimental workflow for in vivo studies with GsMTx-4.

Conclusion

GsMTx-4, with its stable ICK motif and unique bilayer-dependent mechanism of action, is an invaluable tool for dissecting the roles of mechanosensitive ion channels in physiology and pathophysiology. Its potential as a therapeutic lead for conditions involving aberrant mechanotransduction, such as chronic pain, muscular dystrophies, and osteoarthritis, is an active area of research. This guide provides a foundational resource for researchers aiming to utilize GsMTx-4 in their studies and contribute to the development of novel mechanotherapeutics.

References

• 1. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 5. TRPC1 and TRPC6 Channels Cooperate with TRPV4 to Mediate Mechanical Hyperalgesia and Nociceptor Sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rndsystems.com [rndsystems.com]
• 7. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 8. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | The Role of Mechanically-Activated Ion Channels Piezo1, Piezo2, and TRPV4 in Chondrocyte Mechanotransduction and Mechano-Therapeutics for Osteoarthritis [frontiersin.org]
• 11. Towards a Quantitative Understanding of Protein-Lipid Bilayer Interactions at the Single Molecule Level: Opportunities and Challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. High-content method for mechanosignaling studies using IsoStretcher technology and quantitative Ca2+ imaging applied to Piezo1 in cardiac HL-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. GsMTx4-blocked PIEZO1 channel promotes myogenic differentiation and alleviates myofiber damage in Duchenne muscular dystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biomatik.com [biomatik.com]
• 16. rsc.org [rsc.org]
• 17. cDNA sequence and in vitro folding of GsMTx4, a specific peptide inhibitor of mechanosensitive channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. biorxiv.org [biorxiv.org]

A Technical Guide to the Mechanism of Action of GsMTx-4 on Mechanosensitive Ion Channels

For Researchers, Scientists, and Drug Development Professionals

Abstract

GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata, has emerged as a critical pharmacological tool for the study of mechanosensitive ion channels (MSCs).[1] This 35-amino acid peptide, belonging to the inhibitor cystine knot (ICK) family, selectively inhibits cationic MSCs, most notably members of the Piezo and TRP channel families.[2][3][4] Its unique mechanism of action, which involves modulation of the lipid bilayer rather than direct channel occlusion, makes it a subject of intense research and a potential lead for the development of therapeutics targeting pathologies involving mechanotransduction. This guide provides an in-depth analysis of GsMTx-4's mechanism of action, supported by quantitative data, detailed experimental protocols, and visual representations of its molecular interactions and experimental investigation.

Introduction: The Pharmacology of GsMTx-4

GsMTx-4 is an amphipathic peptide characterized by a hydrophobic face and a ring of six positively charged lysine (B10760008) residues.[2][5] This structure is crucial to its interaction with the cell membrane.[6] Unlike traditional channel blockers that exhibit stereospecificity, both the L- and D-enantiomers of GsMTx-4 are effective inhibitors of MSCs, suggesting a mechanism that does not rely on a classic lock-and-key interaction with the channel protein itself.[2][7] Instead, GsMTx-4 is classified as a "gating modifier," altering the channel's response to mechanical stimuli.[7]

The primary targets of GsMTx-4 include:

• Piezo channels: Particularly Piezo1, a key player in mechanotransduction in various cell types.[3][8]

• TRP channels: Including TRPC1 and TRPC6, which are also implicated in mechanosensation.[3][4]

• Other MSCs: GsMTx-4 has also been shown to inhibit other cationic MSCs such as the stretch-activated BK (SAKcaC) channel and TACAN.[3][4][9]

The "Lipid-First" Mechanism of Action

The prevailing model for GsMTx-4's inhibitory action posits that it partitions into the lipid bilayer, where it alters the local mechanical environment of the embedded ion channels.[2][5] This "bilayer-dependent" mechanism involves several key steps:

• Membrane Binding: The amphipathic nature of GsMTx-4 facilitates its insertion into the cell membrane, with its hydrophobic residues interacting with the lipid acyl chains and its positively charged lysine residues interacting with the phospholipid headgroups.[5][6] GsMTx-4 shows a preference for anionic lipids over zwitterionic lipids.[10][11]

• Shallow vs. Deep Binding Modes: Molecular dynamics simulations suggest that GsMTx-4 can exist in at least two states within the membrane: a "shallow" binding mode where it interacts primarily with the outer leaflet, and a "deep" binding mode where it penetrates further into the bilayer.[12]

• The "Area Reservoir" Hypothesis: In an unstressed membrane, GsMTx-4 is thought to reside in a shallow position. When the membrane is stretched, the resulting tension causes the peptide to penetrate deeper into the bilayer. This movement effectively acts as an "area reservoir," partially relaxing the outer monolayer and reducing the amount of force transmitted to the mechanosensitive channel.[13][14] This reduces the probability of the channel opening in response to a given mechanical stimulus.

This proposed mechanism is illustrated in the following diagram:

Caption: Proposed "Area Reservoir" mechanism of GsMTx-4 action.

Quantitative Analysis of GsMTx-4 Inhibition

The inhibitory effects of GsMTx-4 on mechanosensitive ion channels have been quantified through various electrophysiological studies. The following tables summarize key data for its interaction with Piezo1, a primary target.

Table 1: Kinetic Parameters of GsMTx-4 Inhibition of Piezo1

Parameter	Value	Experimental Condition	Reference
Dissociation Constant (KD)	~155 nM	Outside-out patches from HEK293 cells	[8]
Association Rate (kon)	7.0 x 105 M-1s-1	Outside-out patches from HEK293 cells	[8]

| Dissociation Rate (koff) | 0.11 s-1 | Outside-out patches from HEK293 cells |[8] |

Table 2: Functional Effects of GsMTx-4 on Piezo1 Activity

Parameter	Effect	Concentration	Experimental Condition	Reference
Mechanically Induced Current	~80% inhibition	Micromolar (µM) concentrations	Outside-out patches from transfected HEK293 cells	[8]
Pressure-Gating Curve	~30 mmHg rightward shift	Not specified	Outside-out patches	[8]

| Channel Gating | Acts on closed channels | Not specified | Outside-out patches |[8] |

Experimental Protocols for Studying GsMTx-4 Action

The investigation of GsMTx-4's mechanism of action relies on a combination of biophysical, electrophysiological, and computational techniques.

Electrophysiological Recording of MSC Activity

Patch-clamp electrophysiology is the gold standard for directly measuring the inhibitory effects of GsMTx-4 on ion channel activity.

Objective: To measure the inhibition of mechanically activated currents by GsMTx-4.

Methodology:

• Cell Culture: HEK293 cells are transiently transfected with the cDNA for the mechanosensitive ion channel of interest (e.g., Piezo1).

• Patch-Clamp Configuration: Either outside-out or whole-cell patch-clamp configurations are established.

• Solutions:

  • Extracellular Solution (for Piezo1): 145 mM NaCl, 5 mM KCl, 3 mM MgCl2, 0.1 mM CaCl2, and 10 mM HEPES (pH 7.4).[2]

  • Pipette Solution (for Piezo1): 133 mM CsCl, 10 mM HEPES (pH 7.4).[2]

• Mechanical Stimulation: A high-speed pressure clamp is used to apply negative pressure (suction) to the patch pipette, thereby stretching the membrane patch and activating the MSCs.

• GsMTx-4 Application: GsMTx-4 is applied to the extracellular side of the membrane via a perfusion system.

• Data Acquisition: Mechanically activated currents are recorded before, during, and after the application of GsMTx-4 to determine the extent of inhibition and the kinetics of binding and unbinding.

The following diagram illustrates a typical experimental workflow for patch-clamp analysis of GsMTx-4 inhibition:

References

• 1. Mechanosensitive ion channels and the peptide inhibitor GsMTx-4: history, properties, mechanisms and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 4. rndsystems.com [rndsystems.com]
• 5. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 6. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Properties and Mechanism of the Mechanosensitive Ion Channel Inhibitor GsMTx4, a Therapeutic Peptide Derived from Tarantula Venom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The neuropeptide GsMTx4 inhibits a mechanosensitive BK channel through the voltage-dependent modification specific to mechano-gating - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lipid membrane interaction and antimicrobial activity of GsMTx-4, an inhibitor of mechanosensitive channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Molecular dynamics simulations of a stretch-activated channel inhibitor GsMTx4 with lipid membranes: two binding modes and effects of lipid structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]

The Modulatory Effects of GsMTx-4 on the Lipid Bilayer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata, has emerged as a critical pharmacological tool for studying mechanosensitive ion channels (MSCs).[1][2] Its unique mechanism of action, which involves modulation of the lipid bilayer rather than direct channel blocking, has garnered significant interest. This technical guide provides an in-depth analysis of the current understanding of how GsMTx-4 interacts with and alters the properties of the lipid bilayer, thereby affecting the function of embedded membrane proteins. We will delve into the quantitative biophysical data, detailed experimental methodologies, and the downstream signaling consequences of this interaction.

Introduction to GsMTx-4

GsMTx-4 is a 35-amino acid peptide characterized by an inhibitor cystine knot (ICK) motif, which confers significant stability.[1] It is an amphipathic molecule with a hydrophobic patch and a surrounding ring of positively charged lysine (B10760008) residues, allowing it to readily partition into the cell membrane.[1][3] Unlike typical ion channel blockers that bind directly to the pore or gating machinery, GsMTx-4 acts as a gating modifier of mechanosensitive ion channels by altering the local mechanical environment within the lipid bilayer.[1][4] This indirect mechanism of action makes GsMTx-4 a unique tool for probing the role of membrane mechanics in cellular signaling.

GsMTx-4's Interaction with the Lipid Bilayer: A Biophysical Perspective

The interaction of GsMTx-4 with the lipid bilayer is a complex process governed by electrostatics, hydrophobicity, and the physical state of the membrane. The peptide's positively charged lysine residues facilitate initial electrostatic interactions with the negatively charged head groups of phospholipids, while its hydrophobic face promotes insertion into the nonpolar core of the bilayer.[1][3]

Binding Affinity and Lipid Selectivity

GsMTx-4 exhibits a preference for anionic lipids over zwitterionic lipids, which is a common feature of many antimicrobial peptides.[5][6] This interaction is crucial for its initial association with the cell membrane.

Dual Modes of Membrane Insertion: Shallow and Deep Binding

Molecular dynamics simulations have revealed that GsMTx-4 can adopt at least two distinct positions within the lipid bilayer: a shallow and a deep binding mode.[5][7]

• Shallow Binding Mode: In this state, the peptide is adsorbed to the surface of the outer leaflet, with its positively charged residues interacting with the phospholipid headgroups.[7]

• Deep Binding Mode: Under conditions of increased membrane tension, GsMTx-4 can penetrate deeper into the hydrophobic core of the bilayer.[7][8] This deeper insertion is thought to be the key to its modulatory effect on mechanosensitive channels.

The transition between these two states is dynamic and dependent on the lateral pressure within the membrane.[8]

Quantitative Analysis of GsMTx-4-Lipid Interactions

The following tables summarize the key quantitative data obtained from various biophysical studies on the interaction of GsMTx-4 with lipid bilayers.

Table 1: Thermodynamic Parameters of GsMTx-4 Binding to Lipid Vesicles

Lipid Composition	Technique	Binding Affinity (Kd)	Free Energy of Partitioning (ΔG)	Reference
POPG:POPC (3:1)	Isothermal Titration Calorimetry	Not specified	No significant differences between WT and analogs	[8]
Anionic Lipids	Not specified	Higher affinity than zwitterionic	Not specified	[5][6]

Table 2: GsMTx-4 Penetration Depth in Lipid Bilayers

Lipid System	Technique	Penetration Depth of Tryptophan Residues (from bilayer center)	Reference
Not specified	Tryptophan fluorescence quenching with brominated lipids	~0.9 nm	[3]
DPPC	Molecular Dynamics Simulation	Deep mode: ~ -0.5 nm (relative to bilayer center)	[1]
DPPC	Molecular Dynamics Simulation	Shallow mode: ~ 1.5 nm (relative to bilayer center)	[1]

Table 3: Effects of GsMTx-4 on Lipid Monolayer Properties

Lipid Composition	Technique	Observation	Quantitative Effect	Reference
POPG:POPC	Langmuir Trough	Increased surface area at low pressures	Occupied a large fraction of the expanded monolayer area	[2][8]
POPG:POPC	Langmuir Trough	Peptide expulsion at high pressures	Fraction reduced as pressure approached monolayer-bilayer equivalence	[2][8]
Pure POPC	Langmuir Trough	Monolayer collapse at ~44 mN/m	Control curve passed 40 mN/m at a molecular area of 68 Ų	[2]

Experimental Methodologies for Studying GsMTx-4-Lipid Interactions

A variety of sophisticated biophysical techniques are employed to characterize the interaction of GsMTx-4 with lipid bilayers.

Molecular Dynamics (MD) Simulations

MD simulations provide atomic-level insights into the dynamic interactions between GsMTx-4 and lipid molecules.

Experimental Workflow for MD Simulations:

Caption: Workflow for Molecular Dynamics Simulations of GsMTx-4 with a lipid bilayer.

Typical Simulation Parameters:

• Force Field: CHARMM or GROMOS for lipids and proteins.

• Water Model: TIP3P or SPC/E.

• Ensemble: NPT (isothermal-isobaric).

• Temperature: 310 K.

• Pressure: 1 bar.

• Simulation Time: Ranging from tens of nanoseconds to microseconds.

Tryptophan Fluorescence Quenching

This technique is used to determine the depth of penetration of GsMTx-4's tryptophan residues into the lipid bilayer.

Experimental Protocol for Tryptophan Fluorescence Quenching:

• Prepare Lipid Vesicles: Large unilamellar vesicles (LUVs) are prepared by extrusion. Vesicles are made with lipids containing bromine atoms at known positions along the acyl chains (e.g., 6,7-BrPC, 9,10-BrPC, 11,12-BrPC).

• Incubate with GsMTx-4: A known concentration of GsMTx-4 is added to the vesicle suspension.

• Fluorescence Measurement: The intrinsic tryptophan fluorescence of GsMTx-4 is excited (typically around 295 nm), and the emission spectrum is recorded.

• Quenching Analysis: The degree of fluorescence quenching by the brominated lipids is measured. The quenching efficiency is dependent on the proximity of the tryptophan residues to the bromine atoms.

• Determine Penetration Depth: By analyzing the quenching profiles obtained with lipids brominated at different positions, the average depth of the tryptophan residues within the bilayer can be calculated.

Langmuir-Blodgett Trough

This method is used to study the effect of GsMTx-4 on the properties of lipid monolayers at the air-water interface, which serves as a model for a single leaflet of the cell membrane.

Experimental Workflow for Langmuir Trough Analysis:

Caption: Workflow for Langmuir Trough experiments to study GsMTx-4's effect on lipid monolayers.

Downstream Signaling Consequences: The Piezo1 Pathway

By modulating the lipid bilayer, GsMTx-4 indirectly inhibits the activity of mechanosensitive ion channels, with Piezo1 being a prominent target.[2][9] The inhibition of Piezo1 by GsMTx-4 has been shown to affect downstream signaling cascades, such as the Calcineurin/NFAT pathway.[7][8][10]

Signaling Pathway of Piezo1 Activation and its Inhibition by GsMTx-4:

Caption: GsMTx-4 inhibits Piezo1-mediated Ca²⁺ influx, thereby downregulating the Calcineurin/NFAT signaling pathway.

Mechanical stimuli increase the tension in the lipid bilayer, leading to the opening of Piezo1 channels and a subsequent influx of calcium ions.[6] This rise in intracellular calcium activates the phosphatase calcineurin, which dephosphorylates the Nuclear Factor of Activated T-cells (NFAT).[8] Dephosphorylated NFAT then translocates to the nucleus to regulate the expression of genes involved in processes such as inflammation and apoptosis.[10] GsMTx-4, by partitioning into the lipid bilayer and buffering the membrane tension, prevents the activation of Piezo1, thus inhibiting this entire signaling cascade.[7]

Conclusion and Future Directions

GsMTx-4's unique mode of action, centered on the modulation of the lipid bilayer, makes it an invaluable tool for dissecting the intricate relationship between membrane mechanics and cellular function. The quantitative data and experimental methodologies outlined in this guide provide a framework for researchers to further investigate the biophysical principles underlying its activity. Future research should focus on elucidating the precise molecular determinants of GsMTx-4's interaction with different lipid species and its effects on other membrane-associated proteins. A deeper understanding of these mechanisms will not only advance our knowledge of mechanobiology but also pave the way for the development of novel therapeutics targeting diseases associated with aberrant mechanosensitive channel activity.

References

• 1. Molecular Dynamics Simulations of a Stretch-Activated Channel Inhibitor GsMTx4 with Lipid Membranes: Two Binding Modes and Effects of Lipid Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lipid membrane interaction and antimicrobial activity of GsMTx-4, an inhibitor of mechanosensitive channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular dynamics simulations of a stretch-activated channel inhibitor GsMTx4 with lipid membranes: two binding modes and effects of lipid structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | The Role of Mechanically-Activated Ion Channels Piezo1, Piezo2, and TRPV4 in Chondrocyte Mechanotransduction and Mechano-Therapeutics for Osteoarthritis [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. Gsmtx4 Alleviated Osteoarthritis through Piezo1/Calcineurin/NFAT1 Signaling Axis under Excessive Mechanical Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rndsystems.com [rndsystems.com]
• 10. Gsmtx4 Alleviated Osteoarthritis through Piezo1/Calcineurin/NFAT1 Signaling Axis under Excessive Mechanical Strain - PubMed [pubmed.ncbi.nlm.nih.gov]

GsMTx-4: A Technical Guide to its Interaction with Piezo and TRP Channels

For Researchers, Scientists, and Drug Development Professionals

Abstract

GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata, has emerged as a critical pharmacological tool for investigating mechanosensitive ion channels. This technical guide provides an in-depth analysis of the interaction of GsMTx-4 with two key families of mechanosensitive ion channels: Piezo and Transient Receptor Potential (TRP) channels. We present a comprehensive overview of the quantitative effects of GsMTx-4, detailed experimental protocols for studying these interactions, and a visualization of the implicated signaling pathways. This document is intended to serve as a valuable resource for researchers in the fields of pharmacology, physiology, and drug development who are interested in the mechanisms of mechanotransduction and the therapeutic potential of targeting mechanosensitive ion channels.

Introduction

Mechanosensitive ion channels are integral membrane proteins that convert mechanical stimuli into electrochemical signals, a process fundamental to a vast array of physiological functions including touch, hearing, proprioception, and the regulation of cellular and tissue homeostasis. The Piezo and TRP channel families are two of the most extensively studied groups of mechanosensitive cation channels. Their dysfunction has been implicated in a variety of pathological conditions, making them attractive targets for therapeutic intervention.

GsMTx-4 is a 34-amino acid peptide that has been identified as a potent and relatively specific inhibitor of certain mechanosensitive ion channels. Its unique mechanism of action, which involves altering the local lipid bilayer mechanics rather than direct pore blockage, makes it a fascinating subject of study and a valuable probe for dissecting the roles of these channels in health and disease.

Quantitative Data: GsMTx-4 Interaction with Piezo and TRP Channels

The following tables summarize the currently available quantitative data on the interaction of GsMTx-4 with specific Piezo and TRP channel subtypes. This data is crucial for designing experiments and interpreting results related to the pharmacological modulation of these channels.

Table 1: GsMTx-4 Interaction with Piezo Channels

Channel Subtype	Species	Cell Type	Method	Parameter	Value	Reference(s)
Piezo1	Murine	HEK293	Outside-out patch clamp	KD	~155 nM	[1][2]
Piezo1	Murine	HEK293	Outside-out patch clamp	kon (association rate)	7.0 x 105 M-1s-1	[1][2]
Piezo1	Murine	HEK293	Outside-out patch clamp	koff (dissociation rate)	0.11 s-1	[1][2]
Piezo1	Human	Pulmonary Arterial Endothelial Cells	Whole-cell patch clamp	% Inhibition	40-60% at 5 µM
Piezo2	Human	HEK293	Whole-cell patch clamp	% Inhibition	~55% at 5 µM

Table 2: GsMTx-4 Interaction with TRP Channels

Channel Subtype	Species	Cell Type	Method	Parameter	Value	Reference(s)
TRPC1	-	-	-	IC50	Data not available
TRPC6	Human	HEK293	Whole-cell patch clamp	% Inhibition	Almost complete at 5 µM
TRPV4	Human	HEK293	Calcium imaging	% Inhibition	Reverses activation at 5 µM, ineffective at 1 µM

Experimental Protocols

Detailed methodologies are essential for the reproducible investigation of GsMTx-4's effects on Piezo and TRP channels. Below are outlines of key experimental protocols.

Electrophysiology: Patch-Clamp Technique

Patch-clamp electrophysiology is the gold-standard method for directly measuring the ion flow through channels in the cell membrane. Both whole-cell and outside-out patch configurations are commonly used to study the effects of GsMTx-4.

3.1.1. Whole-Cell Recording

This configuration allows for the recording of currents from the entire cell membrane.

• Cell Culture: Culture cells (e.g., HEK293 cells transiently or stably expressing the channel of interest) on glass coverslips to sub-confluent densities.

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with intracellular solution.

• Solutions:

  • Extracellular (bath) solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

  • Intracellular (pipette) solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 5 Mg-ATP, 0.5 Na-GTP (pH adjusted to 7.2 with CsOH).

• Recording Procedure:

  • Place a coverslip with adherent cells in the recording chamber and perfuse with extracellular solution.

  • Approach a target cell with the patch pipette under positive pressure.

  • Form a giga-ohm seal (>1 GΩ) between the pipette tip and the cell membrane.

  • Rupture the membrane patch with a brief pulse of suction to achieve the whole-cell configuration.

  • Clamp the cell at a holding potential (e.g., -60 mV).

  • Apply mechanical stimuli (e.g., hypotonic solution or direct membrane stretch) to activate the channels and record the resulting currents.

  • Perfuse GsMTx-4 at the desired concentration and record the change in current amplitude.

  • Washout the peptide to observe the reversibility of the effect.

3.1.2. Outside-Out Patch Recording

This configuration allows for the study of single or a small number of channels with their extracellular face exposed to the bath solution, making it ideal for studying extracellularly applied compounds like GsMTx-4.

• Procedure:

  • Achieve the whole-cell configuration as described above.

  • Slowly retract the pipette from the cell. The cell membrane will stretch and eventually detach, resealing to form a small, excised patch with the extracellular side facing the bath.

  • Apply mechanical stimuli to the patch (e.g., pressure changes through the pipette).

  • Record single-channel or macroscopic currents in response to stimuli before, during, and after the application of GsMTx-4.

Lipid Binding Assays

These assays are crucial for understanding the mechanism of action of GsMTx-4, which involves interaction with the lipid bilayer.

3.2.1. Tryptophan Fluorescence Quenching

This technique measures the change in the intrinsic fluorescence of tryptophan residues in GsMTx-4 upon binding to lipid vesicles.

• Vesicle Preparation: Prepare large unilamellar vesicles (LUVs) of desired lipid composition (e.g., POPC, POPG) by extrusion.

• Procedure:

  • Prepare a solution of GsMTx-4 in a suitable buffer (e.g., 10 mM HEPES, 100 mM NaCl, pH 7.4).

  • Measure the baseline tryptophan fluorescence (excitation ~280 nm, emission ~340 nm).

  • Titrate increasing concentrations of LUVs into the GsMTx-4 solution.

  • Measure the fluorescence quenching at each lipid concentration.

  • The data can be used to calculate the partition coefficient and binding affinity of GsMTx-4 for the lipid bilayer.

3.2.2. Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with the binding of GsMTx-4 to lipid vesicles, providing a complete thermodynamic profile of the interaction.

• Procedure:

  • Prepare a solution of GsMTx-4 and a suspension of LUVs in the same buffer, ensuring they are degassed.

  • Load the GsMTx-4 solution into the ITC syringe and the LUV suspension into the sample cell.

  • Perform a series of injections of GsMTx-4 into the LUV suspension while monitoring the heat released or absorbed.

  • The resulting thermogram can be integrated to determine the binding enthalpy (ΔH), and fit to a binding model to obtain the association constant (Ka) and stoichiometry (n).

Signaling Pathways and Mechanisms of Action

GsMTx-4 acts as a "gating modifier" by altering the local mechanical environment of the ion channels within the cell membrane.

General Mechanism of GsMTx-4 Action

The amphipathic nature of GsMTx-4 allows it to partition into the outer leaflet of the lipid bilayer. This interaction is thought to relieve membrane tension, making it energetically less favorable for mechanosensitive channels to open in response to mechanical stimuli.

General mechanism of GsMTx-4 action on mechanosensitive channels.

Downstream Signaling of Piezo1 Inhibition by GsMTx-4

Inhibition of Piezo1 by GsMTx-4 prevents the influx of Ca2+, thereby blocking the activation of numerous downstream signaling cascades that are crucial for cellular responses to mechanical stimuli.

Inhibition of Piezo1 downstream signaling by GsMTx-4.

Putative Downstream Signaling of TRPC Channel Inhibition by GsMTx-4

The downstream effects of GsMTx-4 on TRPC channels are less well-defined but are also initiated by the blockade of Ca2+ influx. For instance, TRPC1 inhibition has been linked to the modulation of calpain activity, impacting cytoskeletal dynamics. TRPC6 inhibition can affect the calcineurin-NFAT pathway, particularly in cardiac muscle.

Putative downstream signaling of TRPC1 and TRPC6 inhibition by GsMTx-4.

Conclusion

GsMTx-4 is an invaluable tool for the study of mechanosensitive ion channels. Its ability to modulate Piezo and certain TRP channels by altering the properties of the lipid bilayer provides a unique approach to understanding the roles of these channels in physiology and pathophysiology. The quantitative data, experimental protocols, and signaling pathway diagrams presented in this guide are intended to facilitate further research into the fascinating world of mechanotransduction and to aid in the development of novel therapeutics targeting these critical ion channels. As our understanding of the intricate mechanisms of mechanosensation continues to grow, the importance of specific pharmacological tools like GsMTx-4 will undoubtedly increase.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

GsMTx-4: A Molecular Probe for Unraveling Mechanotransduction

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Mechanotransduction, the process by which cells convert mechanical stimuli into biochemical signals, is fundamental to a vast array of physiological and pathological processes. At the heart of this process are mechanosensitive ion channels (MSCs), which act as primary molecular sensors of force. The study of these channels has been significantly advanced by the discovery and characterization of GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata. This technical guide provides a comprehensive overview of GsMTx-4's role in studying mechanotransduction, with a focus on its mechanism of action, target channels, and its application in key experimental protocols. Quantitative data are summarized for comparative analysis, and detailed methodologies are provided to facilitate experimental design. Furthermore, signaling pathways and experimental workflows are visualized to offer a clear conceptual framework for researchers in the field.

Introduction to GsMTx-4

GsMTx-4 is a 34-amino-acid peptide characterized by an inhibitor cystine knot (ICK) motif, which imparts significant structural stability. It is an amphipathic molecule, possessing both hydrophobic and hydrophilic domains, which is critical to its mechanism of action. Unlike classical ion channel blockers that directly occlude the pore, GsMTx-4 is a gating modifier. It partitions into the lipid bilayer of the cell membrane and is thought to alter the local membrane tension and curvature. This change in the mechanical environment of the membrane makes it energetically less favorable for mechanosensitive ion channels to open in response to mechanical stimuli. A key feature of GsMTx-4 is its lack of stereospecificity; both the L- and D-enantiomers are effective inhibitors, supporting the model of action on the lipid bilayer rather than a specific chiral binding site on the channel protein itself.

Molecular Targets of GsMTx-4

GsMTx-4 exhibits selectivity for a subset of cation-permeable mechanosensitive ion channels, making it a valuable tool for dissecting their individual contributions to cellular responses. Its primary targets include members of the Piezo and Transient Receptor Potential (TRP) channel families.

• Piezo Channels: Piezo1 and Piezo2 are large, evolutionarily conserved mechanosensitive ion channels crucial for various physiological processes, including touch sensation, proprioception, and vascular development. GsMTx-4 is a potent inhibitor of both Piezo1 and Piezo2. It has been shown to reversibly inhibit mechanically induced currents in cells expressing these channels.

• TRP Channels: GsMTx-4 also modulates the activity of certain TRP channels. It has been reported to inhibit TRPC1 and TRPC6, which are implicated in various cellular functions, including calcium signaling and smooth muscle contraction.

• Other Channels: Interestingly, GsMTx-4 has a potentiating effect on the mechanosensitive potassium channel TREK-1, highlighting the complexity of its interactions with different types of MSCs.

Quantitative Data on GsMTx-4 Activity

The following tables summarize key quantitative data regarding the interaction of GsMTx-4 with its primary targets. This information is essential for designing experiments and interpreting results.

Parameter	Value	Channel	Cell Type	Reference
Dissociation Constant (KD)	~155 nM	Piezo1	HEK293 cells
Association Rate (kon)	7.0 x 105 M-1s-1	Piezo1	HEK293 cells
Dissociation Rate (koff)	0.11 s-1	Piezo1	HEK293 cells
Pressure-Gating Curve Shift	~30 mmHg rightward shift	Piezo1	HEK293 cells
Inhibition of Mechanically Induced Current	~80%	Piezo1	HEK293 cells
Effective Concentration for Inhibition	5 µM	Piezo2	QGP-1 cells
Effective Concentration for Inhibition	5 µM	TRPC6	Human Pulmonary Artery Endothelial Cells

Table 1: Pharmacological and Biophysical Parameters of GsMTx-4 on Piezo1.

Channel	Effect of GsMTx-4	Typical Concentration Range	Reference
Piezo1	Inhibition	1-10 µM
Piezo2	Inhibition	5-10 µM
TRPC1	Inhibition	1-5 µM
TRPC6	Inhibition	1-5 µM
TREK-1	Potentiation	1-5 µM

Table 2: Overview of GsMTx-4's Effects on Various Mechanosensitive Ion Channels.

Experimental Protocols

The following are detailed methodologies for key experiments utilizing GsMTx-4 to investigate mechanotransduction.

Electrophysiology: Patch-Clamp Recording

This protocol describes how to measure mechanosensitive ion channel currents in whole-cell or outside-out patch configurations and assess the inhibitory effect of GsMTx-4.

Materials:

• Patch-clamp amplifier and data acquisition system

• Micromanipulator

• Microscope

• Borosilicate glass capillaries

• Pipette puller and microforge

• Cell culture reagents

• Extracellular solution (e.g., 140 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, 10 mM glucose, pH 7.4)

• Intracellular solution (e.g., 140 mM KCl, 1 mM MgCl2, 10 mM HEPES, 5 mM EGTA, pH 7.2)

• GsMTx-4 stock solution (e.g., 1 mM in water)

• High-speed pressure clamp system

Procedure:

• Cell Preparation: Plate cells on glass coverslips 24-48 hours before the experiment.

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with intracellular solution. Fire-polish the tip of the pipette.

• Recording:

  • Transfer a coverslip with cells to the recording chamber on the microscope stage and perfuse with extracellular solution.

  • Approach a cell with the patch pipette and form a giga-ohm seal.

  • For whole-cell recording, apply a brief pulse of suction to rupture the cell membrane. For outside-out patch recording, slowly pull the pipette away from the cell after establishing a whole-cell configuration.

• Mechanical Stimulation: Apply mechanical stimuli to the cell or patch using a high-speed pressure clamp system. This can be in the form of negative pressure (suction) applied through the patch pipette.

• Data Acquisition: Record the resulting ion channel currents using the patch-clamp amplifier.

• GsMTx-4 Application:

  • Establish a baseline recording of mechanically activated currents.

  • Perfuse the recording chamber with extracellular solution containing the desired concentration of GsMTx-4 (e.g., 5 µM).

  • Record the mechanically activated currents in the presence of GsMTx-4.

  • To test for reversibility, wash out the GsMTx-4 with the control extracellular solution and record the currents again.

• Data Analysis: Analyze the current amplitude, kinetics, and open probability before, during, and after GsMTx-4 application to quantify the inhibitory effect.

Calcium Imaging

This protocol outlines a method to visualize and quantify changes in intracellular calcium concentration in response to mechanical stimulation and the effect of GsMTx-4.

Materials:

• Fluorescence microscope with a calcium imaging system

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• GsMTx-4 stock solution

• Mechanical stimulation device (e.g., cell poker, fluid shear stress system)

Procedure:

• Cell Preparation: Plate cells on glass-bottom dishes.

• Dye Loading:

  • Prepare a loading solution of the calcium indicator (e.g., 2-5 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS).

  • Incubate the cells with the loading solution for 30-60 minutes at 37°C.

  • Wash the cells with HBSS to remove excess dye and allow for de-esterification for at least 30 minutes.

• Imaging:

  • Mount the dish on the microscope stage.

  • Acquire a baseline fluorescence image.

• Mechanical Stimulation and GsMTx-4 Treatment:

  • Apply a mechanical stimulus to the cells.

  • Record the resulting changes in fluorescence intensity over time.

  • To test the effect of GsMTx-4, pre-incubate the cells with the desired concentration of GsMTx-4 for 10-15 minutes before applying the mechanical stimulus, or perfuse GsMTx-4 during the experiment.

• Data Analysis:

  • Select regions of interest (ROIs) corresponding to individual cells.

  • Quantify the change in fluorescence intensity (ΔF/F0) over time to represent the change in intracellular calcium concentration.

  • Compare the calcium response to mechanical stimulation in the presence and absence of GsMTx-4.

Cell Mechanics: Atomic Force Microscopy (AFM)

This protocol describes how to use AFM to measure changes in cell stiffness, which can be an indicator of mechanotransduction events, and how GsMTx-4 might influence these properties.

Materials:

• Atomic Force Microscope (AFM)

• AFM cantilevers with a spherical tip

• Cell culture medium

• GsMTx-4 stock solution

Procedure:

• Cell Preparation: Plate cells on a petri dish or glass coverslip suitable for AFM imaging.

• AFM Setup and Calibration:

  • Calibrate the AFM cantilever to determine its spring constant.

  • Mount the cantilever in the AFM head.

• Measurement:

  • Place the dish with cells on the AFM stage and allow it to equilibrate.

  • Locate a cell of interest using the AFM's optical microscope.

  • Engage the AFM tip with the cell surface.

  • Perform force-indentation measurements at multiple points on the cell surface. This involves pressing the tip into the cell and recording the cantilever deflection as a function of the piezo displacement.

• GsMTx-4 Treatment:

  • To assess the effect of GsMTx-4, add the desired concentration of the peptide to the cell culture medium in the dish and incubate for a specified period.

  • Repeat the force-indentation measurements on the treated cells.

• Data Analysis:

  • Convert the force-indentation curves into force-versus-indentation depth curves.

  • Fit the curves to a mechanical model (e.g., the Hertz model) to calculate the Young's modulus, a measure of cell stiffness.

  • Compare the Young's modulus of cells before and after GsMTx-4 treatment.

Visualizing Mechanotransduction Pathways and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key concepts in the study of mechanotransduction with GsMTx-4.

Caption: Mechanism of GsMTx-4 action on a mechanosensitive ion channel.

Caption: A typical experimental workflow using GsMTx-4 to study mechanotransduction.

Conclusion

GsMTx-4 has emerged as an indispensable pharmacological tool for the study of mechanotransduction. Its unique mechanism of action as a gating modifier of specific mechanosensitive ion channels allows for the targeted investigation of their roles in a wide range of biological processes. By providing a solid foundation of its properties, quantitative data, detailed experimental protocols, and conceptual diagrams, this technical guide aims to empower researchers to effectively utilize GsMTx-4 in their quest to unravel the complex and fascinating world of mechanobiology. As our understanding of the molecular basis of mechanotransduction continues to grow, the strategic application of probes like GsMTx-4 will undoubtedly pave the way for novel therapeutic interventions for a host of diseases rooted in aberrant mechanical signaling.

The Pharmacology of GsMTx-4: A Technical Guide to a Potent Mechanosensitive Ion Channel Gating Modifier

For Researchers, Scientists, and Drug Development Professionals

Introduction

GsMTx-4, a 35-amino acid peptide isolated from the venom of the tarantula Grammostola spatulata, has emerged as a critical pharmacological tool for the study of mechanosensitive ion channels (MSCs).[1][2] Unlike classical channel blockers that physically occlude the ion pore, GsMTx-4 acts as a gating modifier, altering the mechanical stress required to open these channels. Its primary targets include members of the Piezo and Transient Receptor Potential (TRP) channel families, which are implicated in a myriad of physiological processes ranging from touch sensation and blood pressure regulation to cellular volume control and pathological states like muscular dystrophy and cardiac arrhythmias.[3][4] This technical guide provides an in-depth overview of the pharmacology of GsMTx-4, focusing on its mechanism of action, quantitative effects on various ion channels, and the experimental protocols used to characterize its activity.

Core Mechanism of Action: A Lipid-Mediated Gating Modifier

The prevailing model of GsMTx-4's mechanism of action posits that it does not directly bind to the ion channel protein itself. Instead, this amphipathic peptide partitions into the lipid bilayer of the cell membrane.[2][4] Its interaction with the membrane alters the local mechanical properties of the bilayer, thereby making it more difficult for mechanical force to be transduced to the channel gate.[2] This indirect mechanism is supported by the observation that the D-enantiomer of GsMTx-4 is as potent as the native L-enantiomer, suggesting a lack of a specific, chiral binding site on the channel protein.[3][5]

GsMTx-4's interaction with the membrane is thought to involve a two-state process. In a resting membrane, the peptide lies superficially on the outer leaflet. Upon membrane stretch, GsMTx-4 inserts deeper into the bilayer, effectively acting as a "molecular wedge" that locally alters membrane curvature and tension. This change in the lipid environment energetically disfavors the conformational changes required for channel opening, thus shifting the channel's activation threshold to higher mechanical stimuli.[3][6]

Quantitative Pharmacology of GsMTx-4

The following table summarizes the known quantitative effects of GsMTx-4 on various mechanosensitive ion channels. It is important to note that the reported values can vary depending on the experimental system (e.g., cell type, expression system) and recording conditions.

Ion Channel	Toxin Isoform	Method	IC50 / K_d	On-rate (k_on)	Off-rate (k_off)	Effect on Gating	Reference(s)
Piezo1	L-GsMTx-4	Outside-out Patch Clamp	~155 nM (K_d)	7.0 x 10⁵ M⁻¹s⁻¹	0.11 s⁻¹	~30 mmHg rightward shift in pressure-gating curve	[5][7]
Piezo2	D-GsMTx-4	Whole-cell Patch Clamp	Dose-dependent inhibition	Not reported	Not reported	Shifts sensitivity and decreases peak response	[8][9]
TRPC1	L-GsMTx-4	Outside-out Patch Clamp	Not reported (Inhibition at 5 µM)	Not reported	Not reported	Gating modifier, shifts activation curve to the right	[1]
TRPC6	L-GsMTx-4	Whole-cell Patch Clamp	Not reported (40-60% inhibition at 5 µM)	Not reported	Not reported	Inhibition of stretch-induced currents	[10]
TREK-1 (K2P2.1)	L-GsMTx-4	Outside-out Patch Clamp	Not applicable (Potentiation)	Not reported	Not reported	Potentiation of channel activity	[3][4]
Stretch-Activated K+ Channels (SAKCa)	L-GsMTx-4	Outside-out Patch Clamp	Not applicable (Potentiation)	Not reported	Not reported	Potentiation of channel activity	[4]
TACAN	L-GsMTx-4	Not specified	Inhibited by GsMTx-4	Not reported	Not reported	Inhibition	[11]

Experimental Protocols

Electrophysiology: Outside-Out Patch Clamp Recording

This technique is crucial for studying the direct effects of GsMTx-4 on ion channel activity in an isolated patch of cell membrane.

Methodology:

• Cell Culture and Transfection: Human Embryonic Kidney (HEK293) cells are commonly used due to their low endogenous mechanosensitive currents. Cells are transiently transfected with the cDNA of the ion channel of interest (e.g., Piezo1, TRPC1).[5]

• Pipette Preparation: Borosilicate glass capillaries are pulled to create micropipettes with a resistance of 2-5 MΩ when filled with the internal solution. The tip is typically fire-polished.

• Solutions:

  • Internal (Pipette) Solution (for Piezo channels): 133 mM CsCl, 10 mM HEPES, 5 mM EGTA, 1 mM CaCl₂, 1 mM MgCl₂ (pH adjusted to 7.3 with CsOH).[5] For potassium channels like TREK-1, CsCl is replaced with KCl.

  • External (Bath) Solution: 145 mM NaCl, 5 mM KCl, 3 mM MgCl₂, 10 mM HEPES, 0.1 mM CaCl₂ (pH adjusted to 7.3 with NaOH).[5]

• Seal Formation and Excision: A high-resistance "gigaohm" seal is formed between the pipette tip and the cell membrane. The pipette is then gently retracted, excising a small patch of membrane with the extracellular face oriented towards the bath solution.

• Mechanical Stimulation: A high-speed pressure clamp is used to apply precise and rapid pressure steps to the back of the pipette, which translates to membrane tension in the patch.

• Data Acquisition: Ionic currents are recorded using a patch-clamp amplifier, filtered, and digitized for analysis. GsMTx-4 is applied to the bath via a perfusion system to observe its effect on channel activity.

Fluorescence Spectroscopy: Tryptophan Fluorescence Quenching

This assay is used to study the interaction of GsMTx-4 with lipid bilayers, providing insights into its membrane-partitioning mechanism.

Methodology:

• Peptide and Vesicle Preparation: GsMTx-4, which contains two tryptophan residues, is purified. Large unilamellar vesicles (LUVs) of a desired lipid composition (e.g., POPC, POPG) are prepared by extrusion.

• Fluorescence Measurement:

  • The intrinsic tryptophan fluorescence of GsMTx-4 in a buffer solution is measured using a spectrofluorometer. The excitation wavelength is typically set to 295 nm to selectively excite tryptophan, and the emission spectrum is recorded from 310 to 500 nm.[12]

  • A quenching agent (e.g., acrylamide (B121943) or iodide) is added to the solution to quench the fluorescence of the peptide in the aqueous phase.[13]

• Titration: Aliquots of the LUV suspension are titrated into the peptide solution.

• Data Analysis: The change in fluorescence intensity upon the addition of vesicles is measured. The partitioning of GsMTx-4 into the lipid bilayer shields the tryptophan residues from the aqueous quencher, resulting in an increase in fluorescence. This change is used to calculate the partition coefficient and the free energy of binding.[13]

Langmuir-Blodgett Trough: Peptide-Lipid Monolayer Interaction

This technique allows for the precise control of the lipid packing density and surface pressure, enabling a detailed study of how GsMTx-4 interacts with and inserts into lipid monolayers.

Methodology:

• Trough Preparation: A Langmuir trough is filled with an aqueous subphase (buffer).

• Monolayer Formation: A solution of lipids in a volatile solvent is spread onto the subphase. The solvent evaporates, leaving a lipid monolayer at the air-water interface.

• Peptide Injection: GsMTx-4 is injected into the subphase beneath the monolayer.

• Measurement of Surface Pressure: The interaction of the peptide with the monolayer is monitored by measuring the change in surface pressure (π) at a constant surface area. An increase in surface pressure indicates that the peptide is inserting into the lipid monolayer.

• Isotherm Analysis: The monolayer is compressed using movable barriers, and the surface pressure is recorded as a function of the mean molecular area. The presence of GsMTx-4 in the subphase alters the shape of this pressure-area isotherm, providing information about the peptide's effect on lipid packing and its own effective molecular area within the monolayer.

Visualizations

Signaling Pathway of Mechanosensitive Ion Channels

Caption: GsMTx-4 alters signaling by modifying the lipid bilayer, which in turn modulates MSC gating.

Experimental Workflow for Assessing GsMTx-4 Activity

Caption: A multi-faceted approach is used to characterize the pharmacological properties of GsMTx-4.

Logical Relationship of GsMTx-4 Gating Modification

Caption: GsMTx-4 inhibits channel gating by altering the local mechanical properties of the lipid bilayer.

Conclusion

GsMTx-4 stands as a unique and indispensable tool in the field of mechanobiology. Its mechanism as a gating modifier, acting through the lipid bilayer, offers a distinct advantage over traditional channel blockers by allowing for the study of the mechanosensitive gating process itself. The quantitative data and experimental protocols outlined in this guide provide a comprehensive resource for researchers seeking to utilize GsMTx-4 to unravel the complex roles of mechanosensitive ion channels in health and disease. Further research to identify more specific pharmacological modulators for different MSC subtypes will undoubtedly build upon the foundational knowledge gained from studies involving GsMTx-4.

References

• 1. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 3. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 10. pure.psu.edu [pure.psu.edu]
• 11. rndsystems.com [rndsystems.com]
• 12. Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quenching-enhanced fluorescence titration protocol for accurate determination of free energy of membrane binding - PMC [pmc.ncbi.nlm.nih.gov]

GsMTx-4: A Researcher's Guide to Exploring Cellular Mechanosensitivity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Mechanosensation, the conversion of mechanical stimuli into electrochemical signals, is a fundamental biological process governing a vast array of physiological and pathological events. At the heart of this process are mechanosensitive ion channels (MSCs), which transduce forces into ionic currents. The study of these channels has been significantly advanced by the discovery of GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata (Chilean Rose Tarantula).[1][2] This technical guide provides an in-depth overview of GsMTx-4 as a pivotal tool for investigating cellular mechanosensitivity. It details the toxin's mechanism of action, summarizes its pharmacological properties in a quantitative manner, provides comprehensive experimental protocols for its application, and visualizes the key signaling pathways it helps to elucidate.

Introduction to GsMTx-4

GsMTx-4 is a 35-amino-acid amphipathic peptide belonging to the inhibitor cystine knot (ICK) family of toxins.[1] Its structure features a hydrophobic patch surrounded by positively charged lysine (B10760008) residues, enabling it to partition into the cell membrane.[1] Unlike classic channel blockers that directly occlude the pore, GsMTx-4 acts as a "gating modifier."[3] It inhibits cationic MSCs by altering the local mechanical environment of the lipid bilayer, making the channels less sensitive to membrane tension.[1][4] This unique mechanism of action, which is not stereospecific, has made GsMTx-4 an invaluable pharmacological tool for dissecting the roles of specific MSCs in cellular physiology and disease.[1]

Mechanism of Action

The inhibitory action of GsMTx-4 is intricately linked to the lipid bilayer. The current model suggests that GsMTx-4 resides on the surface of the cell membrane in its resting state.[3][5] Upon membrane stretch, the toxin penetrates deeper into the lipid bilayer. This movement is thought to locally relax the membrane tension in the vicinity of the ion channel, thereby reducing the mechanical force transmitted to the channel's gating machinery.[3][4][5] This makes it more difficult for the channel to open in response to mechanical stimuli. This bilayer-mediated mechanism confers selectivity for channels that are gated by membrane tension, such as members of the Piezo and TRP families.[1][3][6]

Pharmacological Data

GsMTx-4 exhibits inhibitory activity against several key mechanosensitive ion channels. The following tables summarize the available quantitative data on its efficacy and the typical concentration ranges used in various experimental settings.

Target Channel	Cell Type	Assay	Concentration	Effect	Reference
Piezo1	HEK293	Electrophysiology	5 µM	Reduces charge transfer to 38% of initial levels	[7][8][9][10]
Piezo1	-	-	-	Kd ~200 nM	[11]
Piezo1 & TRPC6	Human Pulmonary Artery Endothelial Cells	Electrophysiology	5 µM	Inhibits stretch-induced cation currents by 40-60%	[12]
Piezo2	QGP-1 & HEK293	Electrophysiology	-	Dose-dependently inhibited by D-GsMTx-4	[13]
Cation-selective SACs	Astrocytes, Cardiac Cells, Smooth & Skeletal Muscle	-	5 µM	Blocks channel activity	[6][7][9]

Application	Cell/Animal Model	Concentration/Dose	Duration	Effect	Reference
In vitro Proliferation	Acute Lymphoblastic Leukemia Cells	Dose-dependent	48 hours	Increased proliferation	[1]
In vitro Signaling	Breast Epithelial Cells (MCF10A)	2.5 µM	16 hours	Diminished leptin-induced AMPK and MLC-2 phosphorylation	[7][9][10]
In vitro Demyelination	Organotypic Cerebellar Slices	500 nM	48 hours	Attenuated psychosine-induced demyelination	[7][9]
In vivo Neuroprotection	Mouse (stereotactic injection)	3 µM (1 µL)	Single dose	Inhibited lysophosphatidylcholine-induced astrocyte toxicity	[9][10]
In vivo Analgesia	Rat (intraperitoneal injection)	270 µg/kg	Single dose	Reduced inflammation-evoked mechanical allodynia	[9][10]
In vivo Mechanosensitivity	Mouse (hindpaw injection)	10 µM	1 hour	Prevented heightened sensitivity to light touch	[14]

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing GsMTx-4 to probe cellular mechanosensitivity.

Patch-Clamp Electrophysiology

This protocol is adapted for recording mechanosensitive currents from cultured cells and assessing the inhibitory effect of GsMTx-4.

Materials:

• Borosilicate glass capillaries

• Microforge

• Micromanipulator and headstage

• Patch-clamp amplifier and data acquisition system

• Inverted microscope

• Perfusion system

• Pressure clamp system (for applying mechanical stimuli)

• External solution (in mM): 145 NaCl, 5 KCl, 3 MgCl2, 0.1 CaCl2, 10 HEPES (pH 7.4)[3]

• Internal (pipette) solution (in mM): 133 CsCl, 10 HEPES (pH 7.4)[3]

• GsMTx-4 stock solution (e.g., 1 mM in water)

Procedure:

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 3-7 MΩ when filled with the internal solution. Fire-polish the pipette tip using a microforge.

• Cell Preparation: Plate cells on glass coverslips suitable for patch-clamp recording.

• Recording Setup: Mount the coverslip in the recording chamber on the microscope stage and perfuse with the external solution.

• Obtaining a Gigaseal: Approach a target cell with the patch pipette under positive pressure. Once the pipette touches the cell membrane, release the positive pressure to form a high-resistance seal (gigaseal) between the pipette tip and the cell membrane.

• Whole-Cell or Outside-Out Patch Configuration:

  • Whole-Cell: Apply a brief pulse of suction to rupture the membrane patch, gaining electrical access to the cell's interior.

  • Outside-Out Patch: After obtaining a whole-cell configuration, slowly retract the pipette to excise a patch of membrane with the extracellular side facing outwards.

• Recording Mechanosensitive Currents:

  • Apply controlled negative pressure steps to the patch pipette using a pressure clamp system to activate mechanosensitive channels.[15]

  • Record the resulting currents at a holding potential of -50 mV or +50 mV.[15]

• Application of GsMTx-4:

  • Establish a baseline recording of mechanosensitive currents.

  • Perfuse the recording chamber with the external solution containing the desired concentration of GsMTx-4 (typically 1-10 µM).

  • Continuously record the currents to observe the inhibitory effect of the toxin.

• Washout: Perfuse the chamber with the control external solution to wash out GsMTx-4 and observe the reversal of inhibition.

• Data Analysis: Analyze the current amplitude, charge transfer, and kinetics before, during, and after GsMTx-4 application to quantify the inhibitory effect.

Calcium Imaging

This protocol describes how to measure changes in intracellular calcium concentration in response to mechanical stimulation and its modulation by GsMTx-4.

Materials:

• Fluorescent calcium indicator (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer

• Inverted fluorescence microscope with a camera and appropriate filter sets

• Mechanical stimulation device (e.g., atomic force microscope, micropipette aspiration, shear flow chamber)

• GsMTx-4 stock solution

Procedure:

• Cell Plating: Seed cells on glass-bottom dishes or coverslips.

• Dye Loading:

  • Prepare a loading solution of the calcium indicator (e.g., 2-5 µM Fura-2 AM) with 0.02% Pluronic F-127 in HBSS.

  • Incubate the cells with the loading solution for 30-60 minutes at 37°C.

  • Wash the cells with fresh HBSS to remove excess dye and allow for de-esterification for at least 30 minutes.

• Baseline Imaging:

  • Mount the dish on the microscope stage.

  • Acquire baseline fluorescence images before applying any stimulus.

• GsMTx-4 Incubation (for inhibition studies):

  • Incubate the cells with the desired concentration of GsMTx-4 in HBSS for a predetermined time (e.g., 15-30 minutes) prior to stimulation.

• Mechanical Stimulation and Imaging:

  • Apply a defined mechanical stimulus to the cells.

  • Simultaneously acquire a time-lapse series of fluorescence images to capture the dynamics of the intracellular calcium response.

• Data Analysis:

  • Select regions of interest (ROIs) corresponding to individual cells.

  • Measure the change in fluorescence intensity over time. For ratiometric dyes like Fura-2, calculate the ratio of fluorescence at two excitation wavelengths (e.g., 340nm/380nm).

  • Quantify parameters such as the peak amplitude, duration, and frequency of calcium transients.

  • Compare the calcium responses in control cells versus GsMTx-4-treated cells.

Cell Viability/Proliferation Assay

This protocol outlines the use of a colorimetric assay to assess the effect of GsMTx-4 on cell viability or proliferation.

Materials:

• 96-well cell culture plates

• Cell Counting Kit-8 (CCK-8) or similar MTS/XTT-based assay kit

• Complete cell culture medium

• GsMTx-4 stock solution

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment with GsMTx-4:

  • Prepare serial dilutions of GsMTx-4 in complete culture medium.

  • Remove the old medium from the wells and add the medium containing different concentrations of GsMTx-4. Include a vehicle control.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

• Assay:

  • Add 10 µL of the CCK-8 reagent to each well.[1]

  • Incubate the plate for 1-4 hours at 37°C.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.[1]

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from the absorbance of the experimental wells.

  • Express the results as a percentage of the vehicle control to determine the effect of GsMTx-4 on cell viability or proliferation.

Signaling Pathways and Experimental Workflows

GsMTx-4 is instrumental in elucidating the downstream signaling cascades initiated by the activation of mechanosensitive ion channels. The influx of cations, primarily Ca2+, through channels like Piezo1 and TRPC6, triggers a multitude of intracellular events.

Piezo1 Signaling Pathway

Activation of Piezo1 channels by mechanical stimuli leads to Ca2+ influx, which can initiate several downstream signaling pathways.

Caption: Piezo1 signaling cascade initiated by mechanical stimuli and its inhibition by GsMTx-4.

TRPC6 Signaling Pathway

TRPC6 channels can be activated by various stimuli, including mechanical stress and diacylglycerol (DAG), leading to Ca2+ influx and subsequent activation of signaling pathways involved in processes like cardiac remodeling.

Caption: TRPC6 signaling pathway activated by GPCRs and mechanical stress, inhibited by GsMTx-4.

Experimental Workflow for Studying Mechanosensitivity

The following diagram illustrates a typical experimental workflow for investigating the role of a mechanosensitive ion channel in a cellular response using GsMTx-4.

Caption: A logical workflow for using GsMTx-4 to investigate cellular mechanosensitivity.

Conclusion and Future Perspectives

GsMTx-4 has proven to be an indispensable tool for the study of cellular mechanosensitivity. Its unique mode of action, targeting the lipid bilayer to modulate channel gating, provides a powerful means to investigate the physiological and pathological roles of mechanosensitive ion channels like Piezo and TRP. The experimental protocols and data presented in this guide offer a solid foundation for researchers to employ GsMTx-4 in their investigations. As our understanding of mechanobiology deepens, the use of GsMTx-4 and the development of even more specific pharmacological probes will be crucial in unraveling the complexities of how cells sense and respond to their physical environment, paving the way for novel therapeutic strategies for a range of diseases, including chronic pain, cardiovascular disorders, and cancer.[1][15]

References

• 1. Opposing Calcium-Dependent Effects of GsMTx4 in Acute Lymphoblastic Leukemia: In Vitro Proliferation vs. In Vivo Survival Advantage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Mechanosensitive Ion Channel PIEZO1 Signaling in the Hall-Marks of Cancer: Structure and Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Piezo Channels: Awesome Mechanosensitive Structures in Cellular Mechanotransduction and Their Role in Bone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. Mechanosensitive cation currents through TRPC6 and Piezo1 channels in human pulmonary arterial endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 14. biorxiv.org [biorxiv.org]
• 15. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]

The Amphipathic Nature of GsMTx-4: A Technical Guide for Researchers

An In-depth Examination of the Structure, Mechanism, and Therapeutic Potential of a Potent Mechanosensitive Ion Channel Inhibitor

Introduction

GsMTx-4, a 35-amino acid peptide isolated from the venom of the tarantula Grammostola spatulata, has emerged as a critical pharmacological tool for the study of mechanosensitive ion channels (MSCs).[1] Its potent and selective inhibition of cationic MSCs, including members of the Piezo and TRP channel families, has significant implications for understanding mechanotransduction in both physiological and pathological contexts.[2][3] This technical guide provides a comprehensive overview of the amphipathic nature of GsMTx-4, which is central to its mechanism of action, and offers detailed insights for researchers, scientists, and drug development professionals.

GsMTx-4 is a member of the inhibitor cystine knot (ICK) family of peptides, characterized by a specific disulfide bonding pattern that confers remarkable stability.[1] Structurally, it is an amphipathic molecule, possessing a distinct hydrophobic face surrounded by a ring of positively charged lysine (B10760008) residues, resulting in a net charge of +5 at neutral pH.[1][4] This charge distribution is a key determinant of its interaction with the cell membrane.[4]

The Amphipathic Heart of the Mechanism

The inhibitory action of GsMTx-4 is not mediated by direct pore blockage but rather through a novel bilayer-dependent mechanism.[1] The peptide's amphipathic structure allows it to partition into the lipid bilayer of the cell membrane.[5] This interaction is thought to locally alter the physical properties of the membrane, such as curvature and lateral pressure, thereby making the associated mechanosensitive channels less responsive to mechanical stimuli.[1]

Molecular dynamics simulations have revealed that GsMTx-4 can adopt both "shallow" and "deep" binding modes within the membrane.[6] In the shallow mode, the peptide interacts primarily with the outer leaflet of the lipid bilayer.[6] However, under increased membrane tension, GsMTx-4 can penetrate deeper, acting as an "area reservoir" that helps to buffer changes in membrane tension.[7] This dynamic interaction with the lipid environment is crucial for its function as a gating modifier of mechanosensitive channels.[5] An intriguing aspect of GsMTx-4's mechanism is its lack of stereospecificity; both the L- and D-enantiomers of the peptide are effective inhibitors of MSCs, which further supports a mechanism that targets the lipid bilayer rather than a specific chiral protein-binding site.[1]

Quantitative Data Summary

The following tables summarize key quantitative parameters related to the physicochemical properties of GsMTx-4 and its interaction with mechanosensitive channels and lipid membranes.

Property	Value	Reference
Amino Acid Sequence	GCLEFWWKCNPNDDKCCRPKLKCSKLFKLCNFSF (C-terminal amidation)	[1]
Molecular Weight	4095.86 Da	[3]
Net Charge (pH 7.4)	+5	[4]
Disulfide Bridges	Cys2-Cys17, Cys9-Cys23, Cys16-Cys30	[3]

Interaction Parameter	Value	Channel/Lipid System	Reference
Effective Equilibrium Constant (KD) for Piezo1	~0.6 µM (calculated from kinetic rates)	Mouse Piezo1 expressed in HEK cells	[5]
Inhibition of Stretch-Activated Currents	~80% inhibition at µM concentrations	Outside-out patches from Piezo1-transfected HEK293 cells	[8]
Inhibition of TRPC6	Blocks TRPC6 channels	Human pulmonary arterial endothelial cells	[9]
Inhibition of TRPC1	Inhibits TRPC1 channels	-

Key Experimental Protocols

Electrophysiology: Patch-Clamp Recording

This protocol describes the outside-out patch-clamp technique to measure the effect of GsMTx-4 on mechanosensitive ion channels expressed in a heterologous system.

1. Cell Culture and Transfection:

• Culture HEK293 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Transiently transfect cells with a plasmid encoding the mechanosensitive channel of interest (e.g., mouse Piezo1) using a suitable transfection reagent.

• Incubate for 24-48 hours post-transfection to allow for channel expression.

2. Pipette Preparation:

• Pull borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with intracellular solution.

• Fire-polish the pipette tips to ensure a smooth surface for sealing.

3. Solutions:

• Extracellular (bath) solution (in mM): 145 NaCl, 5 KCl, 3 MgCl₂, 0.1 CaCl₂, 10 HEPES (pH 7.4 with NaOH).[5]

• Intracellular (pipette) solution (in mM): 133 CsCl, 10 HEPES (pH 7.4 with CsOH).[5]

• GsMTx-4 solution: Prepare fresh daily by dissolving lyophilized GsMTx-4 in the extracellular solution to the desired final concentration (e.g., 5 µM).

4. Recording Procedure:

• Establish a whole-cell patch-clamp configuration on a transfected cell.

• Slowly retract the pipette to form an outside-out patch of the cell membrane.

• Apply negative pressure steps to the patch pipette to activate mechanosensitive channels and record the resulting currents.

• Perfuse the patch with the GsMTx-4 solution and record currents again to determine the extent of inhibition.

• Wash out the peptide with the control extracellular solution to observe the reversibility of the inhibition.

Fluorescence Spectroscopy: Tryptophan Quenching Assay

This protocol outlines a method to quantify the partitioning of GsMTx-4 into lipid vesicles by measuring the quenching of its intrinsic tryptophan fluorescence.

1. Vesicle Preparation:

• Prepare large unilamellar vesicles (LUVs) of a desired lipid composition (e.g., POPC or a mixture of POPG:POPC) by extrusion.

• The final lipid concentration should be in the range of 0.5-1 mM.

2. Sample Preparation:

• Prepare a solution of GsMTx-4 (e.g., 20-30 µM) in a suitable buffer (e.g., 10 mM NaPO₄, pH 7.4).

• Prepare a stock solution of a water-soluble quencher (e.g., KI).

3. Fluorescence Measurement:

• Use a steady-state fluorescence spectrometer.

• Excite the tryptophan residues of GsMTx-4 at 280 nm and record the emission spectrum from 290 to 500 nm.[2]

• Titrate the GsMTx-4 solution with increasing concentrations of the lipid vesicles.

• After each addition, allow the sample to equilibrate before recording the fluorescence spectrum.

• The partitioning of GsMTx-4 into the lipid bilayer will shield the tryptophan residues from the aqueous quencher, resulting in a decrease in fluorescence quenching.

4. Data Analysis:

• The free energy of partitioning (ΔG) can be calculated from the changes in fluorescence intensity as a function of lipid concentration.

Molecular Dynamics (MD) Simulations

This section provides a general workflow for setting up and running MD simulations to study the interaction of GsMTx-4 with a lipid bilayer.

1. System Setup:

• Obtain the 3D structure of GsMTx-4 (e.g., from the Protein Data Bank, PDB ID: 1LU8).

• Build a lipid bilayer model (e.g., DPPC or POPC) of appropriate size.

• Place the GsMTx-4 peptide near the surface of the lipid bilayer.

• Solvate the system with a water model (e.g., TIP3P) and add ions to neutralize the system and mimic physiological concentration.

2. Simulation Parameters:

• Choose a suitable force field for the protein, lipids, and water (e.g., CHARMM, AMBER, or GROMOS).

• Perform an energy minimization of the entire system to remove steric clashes.

• Gradually heat the system to the desired temperature (e.g., 310 K) under constant volume (NVT ensemble).

• Equilibrate the system under constant pressure and temperature (NPT ensemble) until properties like density and potential energy stabilize.

3. Production Run:

• Run the production simulation for a sufficient length of time (nanoseconds to microseconds) to observe the binding and dynamics of the peptide within the membrane.

4. Analysis:

• Analyze the trajectory to determine the binding mode (shallow vs. deep), depth of penetration of the peptide, local membrane deformation, and interactions between the peptide and lipid molecules.

Visualizations

Caption: Proposed mechanism of GsMTx-4 inhibition of mechanosensitive channels.

Caption: A typical experimental workflow for investigating GsMTx-4.

Caption: Signaling pathways involving mechanosensitive channels inhibited by GsMTx-4.

Conclusion

The amphipathic nature of GsMTx-4 is fundamental to its unique mechanism of action as a modulator of mechanosensitive ion channels. By partitioning into the lipid bilayer and altering local membrane mechanics, GsMTx-4 provides a powerful tool to dissect the roles of Piezo, TRPC, and other MSCs in a wide range of biological processes. The detailed methodologies and quantitative data presented in this guide are intended to facilitate further research into this fascinating peptide and its potential therapeutic applications in diseases where mechanosensation is dysregulated, such as chronic pain, muscular dystrophy, and cardiac arrhythmias.

References

• 1. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. www2.tulane.edu [www2.tulane.edu]
• 3. rndsystems.com [rndsystems.com]
• 4. researchgate.net [researchgate.net]
• 5. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Patch Clamp Protocol [labome.com]
• 7. Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanosensitive cation currents through TRPC6 and Piezo1 channels in human pulmonary arterial endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative analysis of protein-lipid interactions using tryptophan fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]

GsMTx-4: A Technical Guide to its Interaction with Cation-Selective Stretch-Activated Channels

For Researchers, Scientists, and Drug Development Professionals

Abstract

GsMTx-4, a 35-amino acid peptide isolated from the venom of the tarantula Grammostola spatulata, has emerged as a critical pharmacological tool for the study of mechanosensitive ion channels (MSCs).[1][2][3] This technical guide provides an in-depth overview of GsMTx-4, its mechanism of action, and its inhibitory effects on cation-selective stretch-activated channels, primarily focusing on the Piezo and TRP channel families.[1][4][5] Quantitative data on its inhibitory constants are presented in tabular format for easy reference. Detailed experimental protocols for studying GsMTx-4's effects, including peptide synthesis, cell culture, and electrophysiology, are outlined. Furthermore, this guide employs Graphviz visualizations to illustrate the proposed mechanism of action and experimental workflows, offering a comprehensive resource for researchers in the field.

Introduction: The Advent of a Specific Mechanosensitive Channel Inhibitor

The study of mechanotransduction, the process by which cells convert mechanical stimuli into biochemical signals, was long hampered by the lack of specific pharmacological inhibitors for the ion channels involved.[3][6] The discovery of GsMTx-4 in 2000 marked a significant breakthrough, providing researchers with a selective blocker for cation-selective stretch-activated channels (SACs).[5][7] This peptide has since been instrumental in elucidating the physiological and pathological roles of these channels in processes ranging from cellular volume regulation to pain sensation and muscular dystrophy.[2][4][5]

GsMTx-4 is a member of the inhibitor cystine knot (ICK) family of peptides, characterized by a specific arrangement of three disulfide bonds that confer remarkable stability.[2][6] Its amphipathic nature, with a hydrophobic face and a surrounding ring of positively charged lysine (B10760008) residues, is crucial for its interaction with the cell membrane.[2][6]

Mechanism of Action: A Gating Modifier Acting Through the Lipid Bilayer

Unlike traditional ion channel blockers that directly bind to the channel protein, GsMTx-4 acts as a "gating modifier" through a novel bilayer-dependent mechanism.[2][4] This mode of action is supported by the key observation that both the L- and D-enantiomers of GsMTx-4 are equally effective, suggesting a lack of stereospecific interaction with the channel protein itself.[4][6]

The current model posits that GsMTx-4 partitions into the outer leaflet of the lipid bilayer.[8] In a resting state, the peptide resides near the lipid-water interface.[4][9] When the membrane is stretched, GsMTx-4 is thought to move deeper into the bilayer, effectively reducing the local membrane tension available to gate the mechanosensitive channel. This alteration of the force transmission from the lipid bilayer to the channel makes it more difficult for the channel to open in response to mechanical stimuli.[8] This mechanism is visualized in the signaling pathway diagram below.

Figure 1: Proposed mechanism of GsMTx-4 action on mechanosensitive channels.

Quantitative Data: Inhibitory Effects on Piezo and TRP Channels

GsMTx-4 exhibits inhibitory activity against several key cation-selective mechanosensitive channels, most notably members of the Piezo and Transient Receptor Potential (TRP) families. The following tables summarize the quantitative data available in the literature.

Table 1: GsMTx-4 Inhibition of Piezo Channels

Channel	Cell Type	Method	Parameter	Value	Reference
Piezo1	HEK293	Outside-out patch-clamp	KD	~155 nM	[10]
Piezo1	HEK293	Outside-out patch-clamp	kon (association rate)	7.0 x 105 M-1s-1	[10]
Piezo1	HEK293	Outside-out patch-clamp	koff (dissociation rate)	0.11 s-1	[10]
Piezo1	HEK293	Whole-cell patch-clamp	Inhibition at 4.0 µM	58 ± 6%	[10]
Piezo1	HEK293	Outside-out patch-clamp	Inhibition at 5 µM	Reduces charge transfer to 38%	[11]
Piezo2	HEK293	Outside-out patch-clamp	Inhibition by D-GsMTx-4 at 5 µM	>50%	[12]
Piezo2	QGP-1 cells	Patch-clamp	Inhibition by D-GsMTx-4	Dose-dependent	[13]

Table 2: GsMTx-4 Inhibition of TRP and Other Channels

Channel	Cell Type	Method	Parameter	Value	Reference
TRPC1	-	-	-	Inhibited	[5]
TRPC6	Smooth muscle cells	-	-	Inhibited	[6]
Stretch-Activated Channels	Adult rat astrocytes	Outside-out patch-clamp	Kd	630 nM	[10]
Swelling-activated whole cell current	Cardiac myocytes	Whole-cell patch-clamp	Inhibition at 400 nM	Effective	[10]
Mechanosensitive channels	Normal rat kidney cells	-	Inhibition at 5 µM	Effective	[10]

Experimental Protocols

This section provides an overview of the key experimental methodologies used to study the effects of GsMTx-4.

GsMTx-4 Peptide Synthesis and Folding

Synthetic GsMTx-4 is crucial for research to ensure purity and allow for the creation of analogs.

• Solid-Phase Peptide Synthesis: The 34-amino acid linear peptide with a C-terminal phenylalanine-amide is synthesized using standard Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

• Folding and Oxidation: The purified linear peptide is folded to form the correct disulfide bridges. A common method involves dissolving the peptide in a buffer such as 0.1 M Tris at a pH of approximately 7.9, containing a mixture of oxidized and reduced glutathione (B108866) to facilitate correct disulfide bond formation.[14]

• Purification and Verification: The folded peptide is purified using reverse-phase high-performance liquid chromatography (RP-HPLC). The final product's identity and purity are confirmed by mass spectrometry and analytical HPLC.

Figure 2: Workflow for the chemical synthesis and folding of GsMTx-4.

Cell Culture and Transfection

HEK293 (Human Embryonic Kidney 293) cells are a commonly used cell line for studying the effects of GsMTx-4 on heterologously expressed ion channels.

• Cell Culture: HEK293 cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin, and streptomycin, and maintained in a humidified incubator at 37°C with 5% CO2.

• Transfection: For transient expression of ion channels like Piezo1 or Piezo2, cells are transfected with the corresponding cDNA constructs. Common transfection methods include lipofection (using reagents like Lipofectamine) or calcium phosphate (B84403) precipitation.[8] A co-transfection with a fluorescent marker like GFP (Green Fluorescent Protein) is often performed to identify successfully transfected cells for electrophysiological recordings.

Electrophysiology: Patch-Clamp Technique

The patch-clamp technique is the gold standard for studying ion channel activity at high resolution.

• Configuration: Both whole-cell and outside-out patch configurations are used to study GsMTx-4's effects. The outside-out configuration is particularly useful for studying the effects of extracellularly applied substances like GsMTx-4.

• Solutions:

  • Extracellular (Bath) Solution (for Piezo1): Typically contains (in mM): 145 NaCl, 5 KCl, 3 MgCl2, 0.1 CaCl2, and 10 HEPES, with the pH adjusted to 7.4.[1]

  • Intracellular (Pipette) Solution (for Piezo1): Typically contains (in mM): 133 CsCl and 10 HEPES, with the pH adjusted to 7.4.[1] Cesium is often used to block potassium channels.

• Mechanical Stimulation:

  • Pressure Clamp: A high-speed pressure clamp is used to apply negative pressure (suction) to the patch pipette to stretch the membrane patch in a controlled manner.

  • Cell Indentation: A fire-polished glass probe is used to mechanically indent the cell to activate mechanosensitive channels in whole-cell recordings.

• Data Acquisition and Analysis: Currents are recorded using a patch-clamp amplifier, filtered, and digitized. Data analysis involves measuring current amplitudes, activation and inactivation kinetics, and dose-response relationships.

Figure 3: General workflow for a patch-clamp experiment to study GsMTx-4 effects.

Concluding Remarks and Future Directions

GsMTx-4 remains an indispensable tool for investigating the roles of cation-selective mechanosensitive channels in health and disease. Its unique bilayer-mediated mechanism of action offers a fascinating paradigm in ion channel pharmacology. While GsMTx-4 has demonstrated therapeutic potential in preclinical models of conditions like atrial fibrillation and muscular dystrophy, its development for clinical use requires further investigation into its pharmacokinetics, pharmacodynamics, and potential off-target effects.[2] Future research will likely focus on developing more specific inhibitors for individual mechanosensitive channel subtypes and further refining our understanding of the intricate interplay between the lipid bilayer and ion channel gating. The methodologies and data presented in this guide provide a solid foundation for researchers to build upon in their exploration of this exciting field.

References

• 1. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Two types of peptides derived from the neurotoxin GsMTx4 inhibit a mechanosensitive potassium channel by modifying the mechanogate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular dynamics simulations of a stretch-activated channel inhibitor GsMTx4 with lipid membranes: two binding modes and effects of lipid structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cell Culture Transfection Methods | Lonza [bioscience.lonza.com]
• 9. Ion Channels in Biophysics and Physiology: Methods & Challenges to Study Mechanosensitive Ion Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. Force versus Response: Methods for Activating and Characterizing Mechanosensitive Ion Channels and GPCRs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cDNA sequence and in vitro folding of GsMTx4, a specific peptide inhibitor of mechanosensitive channels - PubMed [pubmed.ncbi.nlm.nih.gov]

The Sentinel of Sensation: A Technical Guide to GsMTx-4, the Specific Inhibitor of Mechanosensitive Ion Channels

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Mechanosensitive ion channels (MSCs) are fundamental transducers of physical force into biochemical signals, playing a pivotal role in a myriad of physiological processes, from cellular volume regulation to touch and pain perception. The discovery of GsMTx-4, a peptide toxin isolated from the venom of the Chilean rose tarantula, Grammostola spatulata, marked a significant milestone in the study of these channels. This technical guide provides an in-depth exploration of the history, discovery, and mechanism of action of GsMTx-4 as a specific inhibitor of MSCs. It consolidates quantitative data on its inhibitory profile, details key experimental protocols for its characterization, and visualizes the complex signaling pathways it modulates. This document serves as a comprehensive resource for researchers and drug development professionals seeking to leverage GsMTx-4 as a tool to unravel the intricate world of mechanotransduction and explore its therapeutic potential.

A Serendipitous Discovery: The History of GsMTx-4

The journey to understanding mechanosensitive ion channels has been a long and intricate one, with their existence first being documented in 1983 in embryonic chick skeletal muscle.[1] However, for many years, the field lacked specific pharmacological tools to dissect their function. A significant breakthrough came in the year 2000, when a peptide inhibitor was isolated from the venom of the tarantula Grammostola spatulata (also known as Grammostola rosea).[2][3][4] This peptide, named GsMTx-4, was identified through a screening process that tested venom fractions against stretch-activated cation channels in rat astrocytes.[3][4][5]

GsMTx-4 is a 35-amino-acid peptide belonging to the inhibitor cysteine knot (ICK) family, characterized by a specific disulfide bond pattern that confers remarkable stability.[2][6] Its discovery provided the scientific community with a much-needed specific tool to investigate the physiological and pathophysiological roles of cationic MSCs.[5][6]

Unraveling the Mechanism: A Bilayer-Dependent Inhibition

Unlike typical ion channel blockers that directly bind to the channel protein, GsMTx-4 employs a more subtle and elegant mechanism of action.[2][6] It is a "gating modifier" that acts on the lipid bilayer surrounding the channel.[7] The peptide is amphipathic, allowing it to partition into the cell membrane.[2][6]

The prevailing model suggests that GsMTx-4 alters the local mechanical properties of the membrane, thereby making it more difficult for mechanical force to be transmitted to the channel's gating machinery.[2][6] This mode of action is supported by the crucial observation that both the L- and D-enantiomers of GsMTx-4 are equally effective at inhibiting MSCs, indicating a lack of stereospecific interaction with the channel protein itself.[2][5] This bilayer-mediated mechanism explains its specificity for channels that are gated by membrane tension, such as Piezo and some TRP channels.[6]

Quantitative Inhibitory Profile of GsMTx-4

GsMTx-4 exhibits a notable selectivity for mechanosensitive ion channels over other types of ion channels. Its potency can vary depending on the specific channel subtype and the experimental conditions. The following table summarizes the available quantitative data on the inhibitory effects of GsMTx-4 on various ion channels.

Ion Channel	Cell Type/System	Method	Potency (IC₅₀ / Kd)	Reference(s)
Mechanosensitive Ion Channels
Stretch-Activated Channels (SACs)	Rat Astrocytes	Patch Clamp	Kd ≈ 630 nM	[3][4]
Piezo1	HEK293 Cells	Patch Clamp	Reduces charge transfer to 38% at 5 µM	[8]
Piezo1	Human Pulmonary Arterial Endothelial Cells	Electrophysiology	~55% inhibition of inward current at 5 µM	[9]
Piezo2	HEK-293 Cells	Patch Clamp	55.7% inhibition of peak current at 5 µM	[10]
Piezo2	CHO Cells	Patch Clamp	Increased inward current at 1 µM, variable at 4 µM	[11]
TRPC1	-	-	Inhibited by GsMTx-4	[12]
TRPC6	HEK293 Cells	Electrophysiology	Almost fully abolished stretch-induced current at 5 µM	[11]
Stretch-Activated K+ Channel (SAKcaC)	Chick Ventricular Myocytes	Patch Clamp	Dose-dependent decrease in Po (e.g., 47.1% at 50 nM)	[13]
Voltage-Gated Ion Channels
Nav1.1-1.7	-	-	IC₅₀ in the range of 10-50 µM	[11]
Kv11.1 (hERG)	-	-	Inhibited by GsMTx-4	[2]
Kv11.2	-	-	Inhibited by GsMTx-4	[2]

Key Experimental Protocols

The characterization of GsMTx-4 and its effects on mechanosensitive ion channels relies on a set of specialized experimental techniques. Below are detailed methodologies for three key experiments.

Patch-Clamp Electrophysiology for Measuring Mechanosensitive Currents

This technique allows for the direct measurement of ion flow through individual or populations of ion channels in response to mechanical stimuli.

Methodology:

• Cell Preparation: Culture cells expressing the mechanosensitive ion channel of interest (e.g., HEK293 cells transfected with Piezo1 cDNA) on glass coverslips.

• Pipette Preparation: Fabricate glass micropipettes with a tip resistance of 2-5 MΩ when filled with pipette solution.

• Solutions:

  • Extracellular (Bath) Solution (for Piezo1): 145 mM NaCl, 5 mM KCl, 3 mM MgCl₂, 0.1 mM CaCl₂, 10 mM HEPES (pH 7.4).[14]

  • Pipette (Intracellular) Solution (for Piezo1): 133 mM CsCl, 10 mM HEPES (pH 7.4).[14]

• Recording Configuration: Establish a giga-ohm seal between the micropipette and the cell membrane to achieve the whole-cell or outside-out patch configuration.

• Mechanical Stimulation: Apply controlled negative or positive pressure to the back of the patch pipette using a high-speed pressure clamp system (e.g., HSPC-1). A typical stimulus protocol consists of a series of pressure steps (e.g., 500 ms (B15284909) duration) of increasing magnitude.[14]

• Data Acquisition: Record membrane currents using a patch-clamp amplifier (e.g., Axopatch 200B). Data is typically filtered at 2 kHz and acquired at 10 kHz.[14]

• GsMTx-4 Application: Perfuse GsMTx-4 at the desired concentration onto the cell or patch using a rapid solution exchange system. Record currents before, during, and after GsMTx-4 application to determine its inhibitory effect.

Cell Stretching Assay

This assay is used to investigate the cellular responses to mechanical strain and the effect of inhibitors like GsMTx-4 on these responses.

Methodology:

• Substrate Preparation: Culture cells on flexible silicone (e.g., PDMS) membranes. These membranes can be coated with extracellular matrix proteins (e.g., fibronectin) to promote cell adhesion.

• Stretching Device: Utilize a cell stretching device that can apply controlled, uniaxial or biaxial strain to the silicone membrane.

• Experimental Procedure:

  • Seed cells on the flexible membranes and allow them to adhere and spread.

  • Pre-incubate a subset of cells with GsMTx-4 at the desired concentration.

  • Mount the membranes onto the stretching device.

  • Apply a defined stretching regimen (e.g., cyclic stretching at a specific frequency and amplitude).

• Analysis: Following the stretching protocol, analyze cellular responses. This can include:

  • Calcium Imaging: To measure changes in intracellular calcium levels (see protocol 4.3).

  • Immunofluorescence: To visualize changes in cytoskeletal organization or the localization of signaling proteins.

  • Biochemical Assays: To measure the activation of downstream signaling pathways (e.g., Western blotting for phosphorylated proteins).

Calcium Imaging with Fura-2

This method allows for the ratiometric measurement of intracellular calcium concentrations, providing insights into the influx of calcium through mechanosensitive ion channels.

Methodology:

• Cell Preparation: Plate cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy.

• Dye Loading:

  • Prepare a Fura-2 AM stock solution (e.g., 1 mM in DMSO).

  • Dilute the stock solution in a physiological buffer (e.g., HBSS) to a final working concentration of 2-5 µM. Pluronic F-127 (0.02%) can be added to aid in dye loading.

  • Incubate cells with the Fura-2 AM solution for 30-60 minutes at room temperature or 37°C in the dark.

  • Wash the cells 2-3 times with the physiological buffer to remove extracellular dye.

• Imaging:

  • Mount the coverslip on a fluorescence microscope equipped with a ratiometric imaging system.

  • Excite the Fura-2 loaded cells alternately at 340 nm (calcium-bound) and 380 nm (calcium-free).

  • Capture the fluorescence emission at ~510 nm.

• Experimental Procedure:

  • Establish a baseline fluorescence ratio.

  • Apply a mechanical stimulus (e.g., via a glass probe, fluid shear stress, or hypotonic solution).

  • In a parallel experiment, pre-incubate the cells with GsMTx-4 before applying the mechanical stimulus to assess its effect on calcium influx.

• Data Analysis: Calculate the ratio of the fluorescence intensities (F340/F380). An increase in this ratio corresponds to an increase in intracellular calcium concentration.

Visualizing the Impact: Signaling Pathways and Experimental Workflows

The inhibition of mechanosensitive ion channels by GsMTx-4 has profound effects on downstream signaling cascades. The following diagrams, generated using the DOT language for Graphviz, illustrate these pathways and the experimental logic for characterizing GsMTx-4.

Figure 1: Discovery workflow of GsMTx-4.

Figure 2: Bilayer-dependent mechanism of GsMTx-4.

Figure 3: Piezo1 downstream signaling pathways and GsMTx-4 inhibition.

Therapeutic Potential and Future Directions

The specificity of GsMTx-4 for mechanosensitive ion channels has positioned it as a valuable therapeutic lead for a range of pathologies where mechanotransduction is dysregulated. These include:

• Muscular Dystrophy: Aberrant MSC activity is implicated in the excessive calcium influx that contributes to muscle degeneration in muscular dystrophies.[5][6] GsMTx-4 has shown promise in preclinical models by reducing this pathological calcium entry.

• Cardiac Arrhythmias: Stretch-activated channels are involved in the generation of arrhythmias, particularly those associated with cardiac dilation. GsMTx-4 has been shown to suppress these arrhythmias.[15]

• Pain: MSCs, including Piezo channels, are crucial for the sensation of mechanical pain. GsMTx-4 is being investigated as a potential analgesic.[12]

• Osteoarthritis: The Piezo1/Calcineurin/NFAT1 signaling axis is involved in chondrocyte apoptosis under excessive mechanical strain, a key feature of osteoarthritis. GsMTx-4 has been shown to inhibit this process.[16]

The unique, bilayer-mediated mechanism of GsMTx-4 offers a novel paradigm for drug design. Future research will likely focus on developing smaller, more drug-like molecules that mimic its mechanism of action, potentially leading to a new class of therapeutics for a wide array of mechanosensitive disorders.

Conclusion

The discovery of GsMTx-4 has been instrumental in advancing our understanding of mechanosensitive ion channels. Its specific, bilayer-dependent mechanism of action provides a powerful tool for dissecting the roles of these channels in health and disease. This technical guide has provided a comprehensive overview of GsMTx-4, from its historical discovery to its molecular mechanism and its impact on cellular signaling. As research in mechanobiology continues to expand, GsMTx-4 and its derivatives will undoubtedly remain at the forefront of efforts to translate our knowledge of mechanotransduction into novel and effective therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanosensitive ion channels in dystrophic muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Piezo1 and Its Function in Different Blood Cell Lineages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The roles of mechanosensitive ion channels and associated downstream MAPK signaling pathways in PDLC mechanotransduction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanosensitive ion channels in skeletal muscle from normal and dystrophic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanosensitive ion channels in skeletal muscle: a link in the membrane pathology of muscular dystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regulation of Piezo channels by cellular signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanosensitive ion channels in skeletal muscle from normal and dystrophic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanosensitive cation currents through TRPC6 and Piezo1 channels in human pulmonary arterial endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. GsMTx‐4 inhibits the exercise pressor reflex and the muscle mechanoreflex primarily through TRPC inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Two types of peptides derived from the neurotoxin GsMTx4 inhibit a mechanosensitive potassium channel by modifying the mechanogate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 15. moleculardevices.com [moleculardevices.com]
• 16. researchgate.net [researchgate.net]

GsMTx-4's Interaction with the Cell Membrane: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

GsMTx-4, a 34-amino acid peptide isolated from the venom of the tarantula Grammostola spatulata, has emerged as a critical pharmacological tool for the study of mechanotransduction.[1][2] As the only known specific inhibitor of cation-selective mechanosensitive channels (MSCs), its unique mechanism of action, which involves direct interaction with the cell membrane, distinguishes it from traditional channel blockers.[1][3] This technical guide provides an in-depth examination of the molecular interactions between GsMTx-4 and the lipid bilayer, its modulatory effects on mechanosensitive ion channels such as Piezo and TRP families, and the experimental methodologies used to elucidate these interactions. Quantitative data are systematically presented, and key processes are visualized to offer a comprehensive resource for professionals in cellular biology and pharmacology.

Introduction: The GsMTx-4 Peptide

GsMTx-4 is a small, amphipathic peptide belonging to the inhibitor cystine-knot (ICK) structural family.[4][5] Its structure is characterized by a hydrophobic face and a surrounding belt of positively charged residues, a design that facilitates its interaction with the cell membrane.[5][6] Unlike classic pore blockers, GsMTx-4 acts as a "gating modifier," altering the mechanical stress within the lipid bilayer to influence the conformational state of nearby mechanosensitive channels.[3][7] This mode of action is notably non-stereospecific, as both the L- and D-enantiomers of the peptide exhibit similar inhibitory activity, suggesting its function is mediated through physical effects on the membrane rather than a specific lock-and-key binding to the channel protein itself.[3][4][8]

Table 1: Physicochemical Properties of GsMTx-4

Property	Value	Reference
Molecular Weight	4095.86 Da	[9]
Formula	C₁₈₅H₂₇₃N₄₉O₄₅S₆	[9]
Amino Acid Sequence	GCLEFWWKCNPNDDKCCRPKLKCSKLFKLCNFSF	[9]
Structure	Inhibitor Cysteine Knot (ICK)	[4][5]
Net Charge (pH 7.4)	+5	[5]
Solubility	Soluble to 1 mg/ml in water

Interaction with the Lipid Bilayer: The Primary Step

The mechanism of GsMTx-4 begins with its partitioning into the cell membrane, a process governed by its amphipathic nature.[5][10] The peptide's hydrophobic face inserts into the lipid bilayer, while its positively charged lysine (B10760008) residues interact with the lipid headgroups, stabilizing its position at the membrane-water interface.[4][5][11]

Lipid Selectivity

GsMTx-4 demonstrates a higher affinity for anionic lipids (like POPG) compared to zwitterionic lipids (like POPC).[12] This preference is attributed to electrostatic interactions between the peptide's net positive charge and the negatively charged headgroups of anionic lipids.[13] However, its partitioning energy into both lipid types is comparable, suggesting that hydrophobicity and its high lysine content also play crucial roles.[11]

Membrane Partitioning and Binding Modes

Molecular dynamics (MD) simulations and experimental data suggest that GsMTx-4 adopts two primary binding modes within the membrane: a "shallow" and a "deep" mode.[4][6][14]

• Shallow Binding Mode: In an unstressed or relaxed membrane, GsMTx-4 resides superficially at the lipid-water interface, stabilized by its lysine residues and occupying a minimal surface area.[4][14]

• Deep Binding Mode: When the membrane is under tension (stretched), the lateral pressure between lipids decreases. This allows GsMTx-4 to penetrate deeper into the membrane.[11][14] This deeper insertion acts as an "area reservoir," causing a partial relaxation of the outer monolayer and thereby reducing the tension sensed by the mechanosensitive channel.[11][14][15]

This tension-dependent shift in binding depth is the foundation of its inhibitory mechanism.

Caption: Model of GsMTx-4's tension-dependent interaction with the lipid bilayer.

Inhibition of Mechanosensitive Ion Channels

By altering local membrane tension, GsMTx-4 selectively inhibits cation-permeable MSCs, most notably members of the Piezo and TRP families.[4]

Piezo Channels

GsMTx-4 is a potent inhibitor of Piezo1 and Piezo2 channels.[7] It acts as a gating modifier, effectively increasing the energy required to open the channel. This is observed as a rightward shift in the pressure-gating curve, meaning more mechanical force is needed to activate the channel in the presence of the peptide.[7][8]

TRP Channels

The peptide also inhibits TRPC1 and TRPC6, which are implicated in mechanotransduction.[9][16] The inhibition of these channels by GsMTx-4 has been demonstrated to reverse mechanical hyperalgesia in pain models, highlighting the peptide's therapeutic potential.[16][17][18]

Table 2: Quantitative Data on GsMTx-4 Inhibition of Ion Channels

Channel	Cell Type	Technique	Parameter	Value	Reference
Piezo1	HEK293	Outside-out Patch	KD	~155 nM	[7][8]
Piezo1	HEK293	Outside-out Patch	kon (association)	7.0 x 10⁵ M⁻¹s⁻¹	[7][8]
Piezo1	HEK293	Outside-out Patch	koff (dissociation)	0.11 s⁻¹	[7][8]
Piezo1	HEK293	Patch Clamp	Inhibition (%)	~80% at µM conc.	[7][8]
Piezo1	HEK293	Patch Clamp	Pressure-Gating Shift	~30 mmHg rightward	[7][8]
TRPC6	HEK293	Patch Clamp	Inhibition	Abolished stretch-activated current at 5 µM	[19]
SAKcaC	CHO	Patch Clamp	Po Reduction (50 nM)	From 73.6% to 47.1%	[20]
SAKcaC	CHO	Patch Clamp	Po Reduction (100 nM)	To 13.8%	[20]

Key Experimental Protocols

The characterization of GsMTx-4's interaction with the cell membrane relies on a combination of electrophysiology, fluorescence spectroscopy, and computational modeling.

Electrophysiology: Patch-Clamp Technique

This is the primary method for directly measuring the effect of GsMTx-4 on ion channel activity.

Methodology for Outside-Out Patch Recording:

• Cell Culture: HEK293 cells are transfected with the cDNA for the channel of interest (e.g., Piezo1).

• Pipette Preparation: Borosilicate glass pipettes are pulled and polished. The pipette is filled with an appropriate intracellular solution (e.g., 133 mM CsCl, 10 mM HEPES, pH 7.4).[4]

• Seal Formation: A high-resistance gigaohm seal is formed between the pipette tip and the cell membrane.

• Patch Excision: The pipette is retracted from the cell, excising a small patch of membrane with the extracellular face oriented outwards (outside-out configuration).

• Perfusion: The excised patch is moved into a stream of extracellular solution (e.g., 145 mM NaCl, 5 mM KCl, 3 mM MgCl₂, 0.1 mM CaCl₂, 10 mM HEPES, pH 7.4).[4] A rapid perfusion system is used to apply control solution, GsMTx-4 solution, and washout solution.

• Mechanical Stimulation: Negative pressure is applied through the patch pipette in controlled steps to activate the mechanosensitive channels.

• Data Acquisition: Ionic currents flowing through the channels are recorded using an amplifier. The inhibition by GsMTx-4 is measured as the reduction in current amplitude. Kinetic parameters (kₒₙ, kₒff) are calculated from the time course of inhibition and washout.[5]

Caption: Workflow for an outside-out patch-clamp experiment to test GsMTx-4.

Fluorescence Spectroscopy: Tryptophan Quenching

This technique is used to determine the depth of the peptide's penetration into the lipid bilayer. GsMTx-4 contains tryptophan residues which are intrinsically fluorescent.

Methodology:

• Vesicle Preparation: Large unilamellar vesicles (LUVs) are prepared with lipids containing bromine atoms at different positions along their acyl chains.

• Fluorescence Measurement: GsMTx-4 is added to the vesicle suspension.

• Quenching Analysis: Bromine is an efficient quencher of tryptophan fluorescence. By measuring the degree of fluorescence quenching by brominated lipids, the proximity of the tryptophan residues to different depths within the bilayer can be determined. Studies show GsMTx-4's tryptophans penetrate to a depth of approximately 0.9 nm from the center of the bilayer.[5]

Computational Studies: Molecular Dynamics (MD) Simulations

MD simulations provide atomic-level insights into the dynamic interactions between GsMTx-4 and the lipid membrane.

Methodology:

• System Setup: A model system is constructed, typically consisting of the GsMTx-4 peptide, a lipid bilayer (e.g., POPC or DPPC), and surrounding water molecules and ions.[21]

• Force Field Application: A force field (e.g., CHARMM, GROMACS) is applied to describe the interactions between all atoms in the system.[21][22]

• Simulation Run: The simulation is run for a duration of nanoseconds to microseconds, calculating the trajectory of every atom over time.

• Analysis: The resulting trajectories are analyzed to determine stable binding modes (shallow vs. deep), peptide orientation, depth of penetration, local membrane thinning, and the free energy of partitioning.[6][23] These simulations support the model of tension-dependent deeper penetration of the peptide.[4][6]

Signaling and Therapeutic Implications

The ability of GsMTx-4 to inhibit MSCs has significant downstream effects on cellular signaling and presents opportunities for therapeutic intervention.

By blocking cation influx (primarily Ca²⁺) through channels like Piezo1, GsMTx-4 can modulate a variety of mechanotransduction pathways involved in processes like cell volume regulation, vascular function, and pain sensation.[5][15][16] Its demonstrated efficacy in animal models of muscular dystrophy, cardiac arrhythmia, and neuropathic pain underscores its potential as a lead compound for a new class of drugs targeting pathologies driven by aberrant mechanical stress.[3][5][15]

Caption: GsMTx-4 blocks mechanical stimulus-induced signaling pathways.

Conclusion

GsMTx-4 represents a unique pharmacological agent that targets mechanosensitive ion channels by modulating the physical properties of the cell membrane itself. Its tension-dependent partitioning into the lipid bilayer allows it to act as a potent gating modifier, providing researchers with an invaluable tool to dissect the roles of mechanotransduction in health and disease. The detailed understanding of its membrane interaction, supported by quantitative biophysical and electrophysiological data, paves the way for the rational design of novel therapeutics for a range of mechanosensitive pathologies.

References

• 1. Transgenic Tarantula Toxin: A novel tool to study mechanosensitive ion channels in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanosensitive ion channels and the peptide inhibitor GsMTx-4: history, properties, mechanisms and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Properties and Mechanism of the Mechanosensitive Ion Channel Inhibitor GsMTx4, a Therapeutic Peptide Derived from Tarantula Venom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular dynamics simulations of a stretch-activated channel inhibitor GsMTx4 with lipid membranes: two binding modes and effects of lipid structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 10. researchgate.net [researchgate.net]
• 11. csbiochina.com [csbiochina.com]
• 12. Lipid membrane interaction and antimicrobial activity of GsMTx-4, an inhibitor of mechanosensitive channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | The Role of Mechanically-Activated Ion Channels Piezo1, Piezo2, and TRPV4 in Chondrocyte Mechanotransduction and Mechano-Therapeutics for Osteoarthritis [frontiersin.org]
• 16. TRPC1 and TRPC6 Channels Cooperate with TRPV4 to Mediate Mechanical Hyperalgesia and Nociceptor Sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. jneurosci.org [jneurosci.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Two types of peptides derived from the neurotoxin GsMTx4 inhibit a mechanosensitive potassium channel by modifying the mechanogate - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Molecular dynamics simulations of lipid bilayers: simple recipe of how to do it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Molecular Dynamics Simulations of Lipid Bilayers [blanco.biomol.uci.edu]
• 23. Molecular Dynamics Simulations of the Lipid Bilayer Edge - PMC [pmc.ncbi.nlm.nih.gov]

Primary Molecular Targets of the GsMTx-4 Peptide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

GsMTx-4 (Grammostola mechanotoxin 4) is a 35-amino acid peptide isolated from the venom of the tarantula Grammostola rosea (formerly G. spatulata).[1][2] It belongs to the inhibitor cystine knot (ICK) family of peptides, characterized by a specific disulfide bond arrangement that confers significant thermal and chemical stability.[1][2] GsMTx-4 has emerged as a critical pharmacological tool for investigating the roles of cationic mechanosensitive ion channels (MSCs) in various physiological and pathophysiological processes.[3][4] This document provides a detailed overview of its primary molecular targets, mechanism of action, and the experimental protocols used for its characterization.

Primary Molecular Targets

GsMTx-4 selectively inhibits a range of cationic mechanosensitive channels. Its primary and most extensively studied targets belong to the Piezo and Transient Receptor Potential (TRP) channel families.[3][4]

• Piezo Channels: GsMTx-4 is a potent inhibitor of both Piezo1 and Piezo2 channels.[5] These channels are crucial for sensing mechanical stimuli such as touch, pressure, and stretch in various cell types.[6] The discovery of Piezo channels and their sensitivity to GsMTx-4 were significant milestones in understanding mechanotransduction.[6]

• TRP Channels: The peptide also demonstrates inhibitory activity against several members of the TRP channel family, including TRPC1 and TRPC6, which are implicated in mechanosensation.[2] It has also been reported to block other TRP channels, such as TRPV4, under specific conditions.[7]

• Other Channels: While its fame stems from inhibiting MSCs, GsMTx-4 has also been noted to target a spectrum of voltage-dependent sodium channels (NaV1.1-NaV1.7) and human ERG (hERG) potassium channels (KV11.1 and KV11.2).[1] It can also potentiate certain potassium-selective MSCs like TREK1 and inhibit stretch-activated BK channels (SAKcaC).[3][8]

Mechanism of Action: A Gating Modifier

Unlike classic channel blockers that occlude the ion pore, GsMTx-4 functions as a "gating modifier."[9][10] Its mechanism is unique and dependent on the lipid bilayer.[1]

• Membrane Partitioning: As an amphipathic peptide, GsMTx-4 partitions into the cell membrane, with its hydrophobic face interacting with the lipid acyl chains and its positively charged lysine (B10760008) residues interacting with the lipid headgroups.[1][3]

• Modulation of Local Tension: In a relaxed membrane, GsMTx-4 resides superficially.[6][11] When the membrane is stretched, the peptide is thought to penetrate deeper. This movement acts as an "area reservoir," locally buffering the lateral tension in the outer leaflet of the bilayer.[3][11]

• Inhibition of Gating: By reducing the effective mechanical force transmitted from the lipid bilayer to the channel's gating machinery, GsMTx-4 makes the channel less sensitive to activation by stretch.[1][6] This effectively shifts the channel's activation curve to the right, requiring a stronger mechanical stimulus to open.[12]

A key feature of this mechanism is its lack of stereospecificity; both the natural L- and synthetic D-enantiomers of GsMTx-4 are effective inhibitors, which supports a mechanism that does not rely on a specific lock-and-key binding interaction with the channel protein itself.[1][9][13]

Caption: Mechanism of GsMTx-4 action on mechanosensitive channels.

Quantitative Inhibition Data

The following table summarizes key quantitative data for the interaction of GsMTx-4 with its primary molecular targets.

Target Channel	Cell Type	Assay Method	Parameter	Value	Reference(s)
Piezo1	HEK293	Outside-out Patch Clamp	KD	~155 nM	[12]
HEK293	Outside-out Patch Clamp	kon (assoc. rate)	7.0 x 105 M-1s-1	[12]
HEK293	Outside-out Patch Clamp	koff (dissoc. rate)	0.11 s-1	[12]
HEK293	Outside-out Patch Clamp	% Inhibition	~80% at µM conc.	[9][12]
HEK293	Whole-cell Patch Clamp	% Reduction	62% reduction in charge transfer at 5 µM	[4][14]
Piezo2	HEK293	Patch Clamp	% Inhibition	55% at 5 µM (D-GsMTx4)	[15]
QGP-1	Patch Clamp	Inhibition	Dose-dependent (D-GsMTx4)	[16][17][18]
TRPC5	Hypo-osmotic Shock	% Inhibition	98% at 5 µM	[15]
TRPV4	Unknown	IC50	~5.2 nM (GsMTx4-based peptide P10581)	[19]

Signaling Pathways Modulated by GsMTx-4

By blocking the initial Ca2+ influx through mechanosensitive channels, GsMTx-4 can inhibit downstream signaling cascades. A well-characterized example is the Piezo1/Calcineurin/NFAT1 axis in chondrocytes, which is implicated in the pathogenesis of osteoarthritis.[20]

Mechanical strain activates Piezo1, leading to an influx of Ca2+.[20] The elevated intracellular Ca2+ activates Calcineurin (CaN), a calcium-sensitive phosphatase.[20] Activated CaN dephosphorylates the Nuclear Factor of Activated T-cells 1 (NFAT1), causing its translocation into the nucleus.[20] In the nucleus, NFAT1 promotes the expression of genes involved in chondrocyte apoptosis and cartilage degradation.[20] GsMTx-4, by inhibiting Piezo1, blocks this entire cascade at its origin.[20]

Caption: GsMTx-4 inhibits the Piezo1/Calcineurin/NFAT1 signaling axis.

Detailed Experimental Protocols

Patch-Clamp Electrophysiology for Piezo1 Inhibition

This protocol is a standard method to measure the direct inhibitory effect of GsMTx-4 on Piezo1 channel currents.

Methodology:

• Cell Culture and Transfection: Human Embryonic Kidney (HEK293) cells are cultured under standard conditions. Cells are transiently transfected with a plasmid encoding mouse or human Piezo1 cDNA. A fluorescent reporter (e.g., GFP) is often co-transfected to identify successfully transfected cells.

• Electrophysiology Setup: Recordings are performed in the outside-out patch configuration. This isolates a small patch of the cell membrane with the extracellular side facing the bath solution, allowing for easy application of GsMTx-4.

• Solutions:

  • Extracellular (Bath) Solution (in mM): 145 NaCl, 5 KCl, 3 MgCl2, 0.1 CaCl2, 10 HEPES, adjusted to pH 7.4.[3]

  • Pipette (Internal) Solution (in mM): 133 CsCl, 10 HEPES, adjusted to pH 7.4.[3] Cesium is used to block most potassium channels.

• Mechanical Stimulation: A high-speed pressure-clamp system applies negative pressure (suction) in brief pulses to the patch pipette, which stretches the membrane patch and activates Piezo1 channels.

• Data Acquisition: Mechanically activated currents are recorded at a holding potential (e.g., -80 mV).

• GsMTx-4 Application: After establishing a stable baseline of mechanically activated currents, GsMTx-4 (typically 1-5 µM) is applied to the bath via a perfusion system. The reduction in current amplitude and changes in channel kinetics are measured.[9]

• Washout: The peptide is washed out with the control bath solution to assess the reversibility of inhibition.[3]

Caption: Workflow for patch-clamp analysis of GsMTx-4 inhibition.

Calcium Imaging for MSC Activity

This method assesses the function of mechanosensitive channels by measuring changes in intracellular calcium concentration upon mechanical stimulation.

Methodology:

• Cell Preparation: Cells endogenously expressing or transfected with MSCs (e.g., dorsal root ganglion neurons, HEK293-Piezo1) are plated on glass coverslips.[21]

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent indicator. A common choice is Fura-2 AM, a ratiometric dye.[21][22] Cells are incubated with 2-5 µM Fura-2 AM for 30-60 minutes at 37°C in a physiological buffer.

• Imaging Setup: Coverslips are mounted on an inverted fluorescence microscope equipped with a perfusion system and a light source capable of alternating excitation wavelengths (e.g., 340 nm and 380 nm for Fura-2).[21]

• Mechanical or Chemical Stimulation:

  • Mechanical: A gentle stream of buffer from a perfusion pipette can be used to induce shear stress on the cells.

  • Chemical: For specific channels like Piezo1, a chemical agonist like Yoda1 (1-10 µM) can be used to activate the channel in the absence of mechanical force.[21]

• GsMTx-4 Application: To test for inhibition, cells are pre-incubated with GsMTx-4 (e.g., 5 µM) for a set period before stimulation, or the peptide is co-applied with the stimulus.[21]

• Data Acquisition and Analysis: Fluorescence emission (at ~510 nm) is captured following excitation at 340 nm and 380 nm. The ratio of fluorescence intensity (F340/F380) is calculated, which is proportional to the intracellular calcium concentration. The change in this ratio upon stimulation in control vs. GsMTx-4-treated cells indicates the degree of inhibition.[21]

Caption: General workflow for calcium imaging experiments with GsMTx-4.

Lipid Binding Assay (Tryptophan Fluorescence Quenching)

This biophysical assay is used to measure the partitioning of GsMTx-4 into lipid bilayers, which is central to its mechanism of action.

Methodology:

• Preparation of Vesicles: Large unilamellar vesicles (LUVs) of a defined lipid composition (e.g., POPC or a mix of POPC:POPG) are prepared by extrusion.

• Fluorescence Measurement: GsMTx-4 contains tryptophan residues which are intrinsically fluorescent. The fluorescence emission spectrum of GsMTx-4 (e.g., 20-30 µM) in buffer is measured in a fluorometer.[3]

• Titration with Quencher: An aqueous quenching agent, such as potassium iodide (KI), is added to the peptide solution. KI quenches the fluorescence of tryptophan exposed to the aqueous solvent.[3]

• Titration with Lipids: The peptide-quencher solution is then titrated with increasing concentrations of the prepared lipid vesicles.

• Data Analysis: As GsMTx-4 partitions into the lipid bilayer, its tryptophan residues become shielded from the aqueous KI quencher, resulting in an increase in fluorescence intensity.[3] By fitting the change in fluorescence as a function of lipid concentration, the partition coefficient and the free energy (ΔG) of peptide partitioning into the bilayer can be calculated.[3] This provides a quantitative measure of the peptide's affinity for the membrane.

References

• 1. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 2. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Frontiers | The Role of Mechanically-Activated Ion Channels Piezo1, Piezo2, and TRPV4 in Chondrocyte Mechanotransduction and Mechano-Therapeutics for Osteoarthritis [frontiersin.org]
• 6. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. GsMTx4 | TRP and Piezo mechanosensitive channel Inhibitor | Hello Bio [hellobio.com]
• 9. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. file.medchemexpress.com [file.medchemexpress.com]
• 15. researchgate.net [researchgate.net]
• 16. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 17. Mechanosensitive ion channel Piezo2 is inhibited by D-GsMTx4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. tandfonline.com [tandfonline.com]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. biorxiv.org [biorxiv.org]
• 22. Opposing Calcium-Dependent Effects of GsMTx4 in Acute Lymphoblastic Leukemia: In Vitro Proliferation vs. In Vivo Survival Advantage - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

GsMTx-4 in Patch-Clamp Electrophysiology: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

GsMTx-4 is a 35-amino acid peptide toxin isolated from the venom of the Chilean rose tarantula, Grammostola rosea (also known as Grammostola spatulata).[1] It is a potent and selective inhibitor of cationic mechanosensitive ion channels (MSCs), making it an invaluable pharmacological tool for studying mechanotransduction in various physiological and pathological processes.[2][3] This document provides detailed application notes and protocols for the use of GsMTx-4 in patch-clamp electrophysiology.

GsMTx-4 belongs to the inhibitor cystine-knot (ICK) family of peptides.[1][2] Its mechanism of action is unique among channel-blocking peptides. Instead of directly binding to the channel pore or voltage sensor, GsMTx-4 partitions into the lipid bilayer of the cell membrane.[1][4] As an amphipathic molecule, it interacts with both the hydrophobic and charged components of the membrane.[1] This insertion into the membrane is thought to locally alter the physical properties of the bilayer, reducing the membrane tension that is transferred to the mechanosensitive channels.[1][4] This makes the channels less sensitive to mechanical stimuli, effectively inhibiting their activation.[1] Notably, the action of GsMTx-4 is not stereospecific, as both the L- and D-enantiomers are effective inhibitors.[1][5]

Target Ion Channels

GsMTx-4 primarily targets several families of cationic mechanosensitive channels, with the most well-characterized being:

• Piezo Channels: GsMTx-4 is a potent inhibitor of both Piezo1 and Piezo2 channels.[2][5][6][7] These channels are critical in a wide range of physiological processes, including vascular development, red blood cell volume regulation, touch sensation, and proprioception.[6]

• Transient Receptor Potential (TRP) Channels: Several members of the TRP channel superfamily are sensitive to GsMTx-4, including TRPC1 and TRPC6.[8][9][10] These channels are involved in various sensory modalities, including mechanosensation, and are implicated in inflammatory and neuropathic pain.[9][10]

Quantitative Data for GsMTx-4 Application

The following tables summarize the effective concentrations and biophysical parameters of GsMTx-4 inhibition on its primary target channels as reported in the literature.

Target Channel	Cell Type	Patch-Clamp Configuration	GsMTx-4 Concentration	Observed Effect	Reference
Piezo1	HEK293	Outside-out	5 µM	Reduces charge transfer to 38% of initial levels	[3]
Piezo1	HEK293	Whole-cell	Not specified	Reversible inhibition	[5]
Piezo2	QGP-1, HEK293	Not specified	5-10 µM	Dose-dependent and reversible inhibition of inward currents	[11]
TRPC1	CHO	Outside-out	5 µM	Inhibition of channel activity	[8]
TRPC6	CHO	Whole-cell	Not specified	Inhibition of stretch- and OAG-activated currents	[8]
Cationic MSCs	Astrocytes, Cardiac cells, Smooth and Skeletal muscle	Not specified	5 µM	Blocks stretch-activated channels	[3]

Signaling Pathways and Experimental Workflow

GsMTx-4 Mechanism of Action

Caption: GsMTx-4 partitions into the lipid bilayer, altering local membrane tension and inhibiting mechanosensitive channel gating.

Patch-Clamp Experimental Workflow

Caption: A typical workflow for a patch-clamp experiment investigating the effect of GsMTx-4 on mechanosensitive ion channels.

Experimental Protocols

Stock Solution Preparation

• GsMTx-4 Peptide: GsMTx-4 is typically supplied as a lyophilized powder.

• Reconstitution: Reconstitute the peptide in high-purity water to a stock concentration of 1 mM. Aliquot into small volumes to avoid repeated freeze-thaw cycles and store at -20°C.

• Working Solution: On the day of the experiment, dilute the stock solution to the desired final concentration (typically 1-10 µM) in the extracellular recording solution.

General Patch-Clamp Solutions

The exact composition of the intracellular and extracellular solutions can be cell-type dependent. The following are representative solutions for recording cationic mechanosensitive currents.

Extracellular Solution (in mM)	Intracellular (Pipette) Solution (in mM)
140 NaCl	140 CsCl
5 KCl	10 HEPES
2 CaCl₂	10 EGTA
1 MgCl₂	1 MgCl₂
10 HEPES	4 Mg-ATP
10 Glucose	0.3 Na-GTP
pH adjusted to 7.4 with NaOH	pH adjusted to 7.2 with CsOH
Osmolarity ~310 mOsm	Osmolarity ~290 mOsm

Note: Cesium (Cs⁺) is often used in the pipette solution to block potassium channels, which can contaminate recordings of non-selective cation channels.

Whole-Cell Patch-Clamp Protocol

This configuration allows for the recording of currents from the entire cell membrane.

• Cell Preparation: Plate cells expressing the target mechanosensitive channel on glass coverslips 24-48 hours before the experiment.

• Pipette Fabrication: Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-7 MΩ when filled with the intracellular solution.

• Seal Formation: Approach a single, healthy cell with the patch pipette and apply gentle negative pressure to form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane.

• Whole-Cell Access: Apply a brief pulse of suction to rupture the membrane patch, establishing electrical and diffusive access to the cell's interior.

• Baseline Recording:

  • Clamp the cell at a holding potential of -60 mV.

  • Apply a mechanical stimulus to activate the channels. This can be achieved by:

    • Hypo-osmotic solution: Perfuse the cell with a solution of lower osmolarity to induce cell swelling.

    • Direct mechanical probing: Use a fire-polished glass probe driven by a piezo-electric actuator to indent the cell membrane.

    • High-speed pressure clamp: Apply positive or negative pressure through the patch pipette.

  • Record the resulting inward currents.

• GsMTx-4 Application: Perfuse the bath with the extracellular solution containing the desired concentration of GsMTx-4 for 2-5 minutes.

• Inhibition Recording: While continuously perfusing with the GsMTx-4 solution, apply the same mechanical stimulus and record the currents. A reduction in current amplitude indicates inhibition.

• Washout: Perfuse the bath with the control extracellular solution to wash out the GsMTx-4. Record the recovery of the mechanically-activated currents.

Outside-Out Patch-Clamp Protocol

This configuration is ideal for studying the direct effects of extracellularly applied drugs on single or a small number of channels.

• Establish Whole-Cell Configuration: Follow steps 1-4 of the whole-cell protocol.

• Pipette Retraction: Slowly retract the pipette from the cell. The membrane will stretch and eventually detach from the cell, resealing to form a small, excised patch with the extracellular side of the membrane facing the bath solution.

• Baseline Recording:

  • Position the patch in the stream of the control extracellular solution.

  • Apply a mechanical stimulus, typically negative pressure (suction) applied through the patch pipette, to activate the channels.

  • Record single-channel or macroscopic currents.

• GsMTx-4 Application: Move the patch into the stream of the GsMTx-4-containing extracellular solution.

• Inhibition Recording: Apply the same mechanical stimulus and record the currents in the presence of GsMTx-4.

• Washout: Move the patch back into the control solution stream to assess the reversibility of the inhibition.

Concluding Remarks

GsMTx-4 is a powerful and specific tool for the investigation of mechanosensitive ion channels. Its unique mechanism of action as a gating modifier that alters the lipid bilayer properties makes it distinct from traditional channel blockers. The protocols outlined in this document provide a framework for utilizing GsMTx-4 in patch-clamp electrophysiology experiments. Researchers should optimize the specific parameters, such as drug concentration and solution composition, for their particular cell type and experimental question. Careful experimental design and data analysis will enable the elucidation of the critical roles that mechanosensitive channels play in cellular physiology and disease.

References

• 1. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mechanosensitive ion channel Piezo2 is inhibited by D-GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanosensitive ion channel Piezo2 is inhibited by D-GsMTx4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. TRPC1 and TRPC6 Channels Cooperate with TRPV4 to Mediate Mechanical Hyperalgesia and Nociceptor Sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. TRPC1 and TRPC6 Channels Cooperate with TRPV4 to Mediate Mechanical Hyperalgesia and Nociceptor Sensitization | Journal of Neuroscience [jneurosci.org]
• 11. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for GsMTx-4 in In Vitro Experiments

Audience: Researchers, scientists, and drug development professionals.

Introduction

Grammostola mechanotoxin 4 (GsMTx-4) is a 35-amino acid peptide isolated from the venom of the Chilean rose tarantula, Grammostola rosea (also known as Grammostola spatulata).[1] It is a potent and selective inhibitor of cation-permeable mechanosensitive channels (MSCs), making it an invaluable pharmacological tool for investigating the roles of these channels in various physiological and pathological processes.[2][3][4] GsMTx-4 primarily targets channels from the Piezo and Transient Receptor Potential (TRP) families.[1][2][3] Its unique mechanism of action and specificity have established it as a cornerstone for studying mechanotransduction.

Mechanism of Action

GsMTx-4 belongs to the inhibitor cystine knot (ICK) family of peptides, characterized by a specific disulfide bond arrangement that confers high stability.[1] Unlike typical channel blockers that bind directly to the pore or gating structures, GsMTx-4 acts as a "gating modifier" through a lipid-dependent mechanism.[1][5]

• Membrane Partitioning: As an amphipathic peptide, GsMTx-4 inserts itself into the plasma membrane, interacting with both hydrophobic and electrostatic components of the lipid bilayer.[1][5]

• Tension Modulation: By embedding in the membrane, GsMTx-4 is thought to alter the local mechanical properties of the bilayer near the ion channel. It effectively buffers the membrane tension, making the channel less sensitive to mechanical stimuli. This reduces the efficiency of force transfer from the lipid bilayer to the channel's gating machinery, thus inhibiting its activation.[1][2][5]

• Lack of Stereospecificity: A key piece of evidence for this indirect mechanism is that both the natural L-enantiomer and the synthetic D-enantiomer of GsMTx-4 are effective inhibitors, which would not be expected for a specific protein-ligand binding interaction.[1][6]

Caption: Mechanism of GsMTx-4 inhibition of mechanosensitive channels.

Target Channels and Quantitative Data

GsMTx-4 is known to inhibit a range of cation-selective mechanosensitive channels. Its efficacy and potency can vary depending on the channel subtype, cell type, and experimental conditions.

Target Channel	Cell Type	Experimental Assay	Effective Concentration	Observed Effect	Citation(s)
Piezo1	HEK293 cells	Outside-out patch-clamp	Micromolar concentrations	Reversibly inhibited ~80% of mechanically induced current.	[6]
Piezo1	HEK293 cells	Whole-cell patch-clamp	5 µM	Reduces Piezo1-mediated charge transfer to 38% of initial levels.	[4]
Piezo1	Dorsal Root Ganglion (DRG) neurons	Calcium Imaging (Fura-2)	5 µM	Effectively blocks Piezo1 currents induced by the agonist Yoda1.	[7]
Endogenous MSCs	Rat Astrocytes	Outside-out patch-clamp	Kd = 630 nM	Blocks stretch-activated channel current.	[8]
Endogenous MSCs	Cardiac Myocytes	Whole-cell patch-clamp	400 nM	Blocks swelling-activated inwardly rectifying cation current.	[8]
TRPC1 / TRPC6	Various	Not Specified	Not Specified	Selectively inhibits these channels.
Stretch-Activated BK Channel (SAKcaC)	Chick Ventricular Myocytes	Patch-clamp	100 nM - 500 nM	Decreases open probability; inhibition is voltage-dependent.	[9]
MscS / MscK	E. coli Spheroplasts	Patch-clamp	2-4 µM	Hampers channel gating (inhibition).	[10]
MscS / MscK	E. coli Spheroplasts	Patch-clamp	12-20 µM	Facilitates channel opening (potentiation).	[10]

Experimental Protocols

4.1. Reconstitution and Storage

• Solubility: GsMTx-4 is soluble in water. For experimental use, it is recommended to dissolve it in high-purity water or the desired experimental buffer to a stock concentration of 1 mg/ml or as needed.

• Storage: Store the lyophilized peptide at -20°C. After reconstitution, aliquot the solution to avoid repeated freeze-thaw cycles and store at -20°C.

4.2. General Experimental Workflow

The following diagram outlines a typical workflow for an in vitro experiment using GsMTx-4.

Caption: General workflow for in vitro experiments involving GsMTx-4.

4.3. Protocol 1: Electrophysiological Recording (Patch-Clamp)

This protocol is adapted for studying Piezo1 channels expressed in HEK cells.[2][6]

• Cell Preparation:

  • Culture HEK293 cells and transiently transfect them with the cDNA for the desired mechanosensitive channel (e.g., mouse Piezo1).

  • Plate the transfected cells onto glass coverslips 24-48 hours before the experiment.

• Solutions:

  • Extracellular (Bath) Solution (in mM): 145 NaCl, 5 KCl, 3 MgCl₂, 0.1 CaCl₂, 10 HEPES. Adjust pH to 7.4 with NaOH.[2]

  • Pipette (Intracellular) Solution (in mM): 133 CsCl, 10 HEPES. Adjust pH to 7.4 with CsOH.[2] Cesium is used to block most potassium channels.

• GsMTx-4 Application:

  • Prepare fresh solutions of GsMTx-4 in the extracellular buffer at the desired final concentration (e.g., 5 µM).[2]

  • Use a fast perfusion system to apply the GsMTx-4 solution directly to the patched cell.

• Recording Procedure (Outside-Out Patch):

  • Establish a whole-cell recording configuration.

  • Gently pull the pipette away from the cell to form an outside-out patch of membrane.

  • Apply negative pressure (suction) to the pipette in controlled steps to activate the mechanosensitive channels and record the resulting current.

  • Obtain a baseline recording of stretch-activated currents.

  • Perfuse the patch with the GsMTx-4 solution and repeat the pressure application steps.

  • To test for reversibility, follow the GsMTx-4 application with a washout period using the control extracellular solution.[2]

• Data Analysis:

  • Measure the peak current amplitude at each pressure step before, during, and after GsMTx-4 application.

  • Calculate the percentage of inhibition caused by the peptide.

  • Construct a pressure-response curve to determine if GsMTx-4 causes a shift in the channel's mechanical sensitivity.[6]

4.4. Protocol 2: Calcium Imaging

This protocol is based on methods for measuring intracellular calcium changes in response to MSC activation.[7][11]

• Cell Preparation:

  • Plate cells (e.g., DRG neurons, astrocytes) on glass-bottom dishes or coverslips and culture for 48 hours.[7]

• Dye Loading:

  • Prepare a calcium imaging buffer (CIB) (in mM): 130 NaCl, 3 KCl, 2.5 CaCl₂, 0.6 MgCl₂, 10 HEPES, 1.2 NaHCO₃, 10 glucose. Adjust pH to 7.45.[7]

  • Load cells with a ratiometric calcium indicator, such as 2 µM Fura-2 AM, in CIB for 30-45 minutes at 37°C.[7][12] An equal volume of Pluronic F-127 can be mixed with the dye to aid loading.[12]

  • After loading, wash the cells 2-3 times with CIB to remove excess extracellular dye and allow for de-esterification for an additional 15-30 minutes.

• GsMTx-4 Incubation (Pre-treatment):

  • To test the inhibitory effect, pre-incubate the cells with GsMTx-4 (e.g., 5 µM) in CIB for a defined period before stimulation. The duration can range from minutes to hours depending on the experimental design.[7]

• Imaging and Stimulation:

  • Mount the coverslip onto the stage of an inverted fluorescence microscope equipped for ratiometric imaging.

  • Acquire baseline fluorescence by alternating excitation between 340 nm and 380 nm and measuring emission at ~520 nm.[7]

  • Stimulate the cells to activate mechanosensitive channels. This can be done using:

    • Pharmacological Agonists: Perfusion with a specific agonist like Yoda1 (for Piezo1).[7]

    • Mechanical Stimulation: Application of hypotonic solution to induce cell swelling or direct mechanical prodding with a glass probe.

  • Continuously record the fluorescence changes during and after stimulation.

• Data Analysis:

  • Calculate the ratio of fluorescence intensity at 340 nm excitation to 380 nm excitation (F340/F380). This ratio is proportional to the intracellular calcium concentration.[7]

  • Quantify the change in the F340/F380 ratio from baseline in response to the stimulus in both control and GsMTx-4-treated cells.

  • Compare the peak response and area under the curve to determine the extent of inhibition by GsMTx-4.

References

• 1. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. biorxiv.org [biorxiv.org]
• 8. peptide.co.jp [peptide.co.jp]
• 9. The neuropeptide GsMTx4 inhibits a mechanosensitive BK channel through the voltage-dependent modification specific to mechano-gating - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Concentration dependent effect of GsMTx4 on mechanosensitive channels of small conductance in E. coli spheroplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Opposing Calcium-Dependent Effects of GsMTx4 in Acute Lymphoblastic Leukemia: In Vitro Proliferation vs. In Vivo Survival Advantage - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Calcium Imaging in T Lymphocytes: a Protocol for Use with Genetically Encoded or Chemical Ca2+ Indicators - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for GsMTx-4 Inhibition of Piezo1 Channels

Audience: Researchers, scientists, and drug development professionals.

Introduction

GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata, is a widely used and selective inhibitor of cationic mechanosensitive channels, most notably Piezo1.[1][2][3][4][5] Piezo1 channels are critical mediators of mechanotransduction in various physiological processes, and their dysregulation is implicated in numerous pathologies. These application notes provide a comprehensive overview of the effective concentrations of GsMTx-4 for inhibiting Piezo1, detailed protocols for key experiments, and visualizations of the relevant signaling pathways and experimental workflows.

Data Presentation: Effective Concentrations of GsMTx-4 for Piezo1 Inhibition

The effective concentration of GsMTx-4 for inhibiting Piezo1 channels can vary depending on the experimental system, cell type, and specific assay. The following tables summarize the quantitative data from various studies to guide researchers in selecting the appropriate concentration for their experiments.

Table 1: In Vitro Efficacy of GsMTx-4 on Piezo1 Channels

Cell Type	Assay Method	GsMTx-4 Concentration	Observed Effect	Reference
HEK293 cells (transfected with Piezo1)	Outside-out patch-clamp	µM concentrations	Reversibly inhibited ~80% of mechanically induced current.	[6][7][8]
HEK293 cells (transfected with Piezo1)	Outside-out patch-clamp	2.5 µM	Reversible inhibition of mechanically induced current.	[6]
HEK293 cells (transfected with Piezo1)	Outside-out patch-clamp	3.0 µM	Reversible inhibition of mechanically induced current by the D-enantiomer.	[6]
HEK293 cells (transfected with Piezo1)	Whole-cell patch-clamp	µM concentrations	Reversible inhibition of whole-cell Piezo1 currents.	[6][8][9]
HEK293 cells (transfected with Piezo1)	Electrophysiology	5 µM	Reduced Piezo1-mediated charge transfer to 38% of initial levels.	[4]
MC3T3-E1 cells	Calcium imaging	10 µM	Used to assess the function of Piezo1 protein.
T24 cells	Migration assay	100 nM	Decreased cell motility.	[10]
Breast epithelial cells (MCF10A)	Western Blot	2.5 µM	Diminished leptin-induced AMPK and MLC-2 phosphorylation.	[4]
Chondrocytes	In vitro studies	Not specified	Protected from apoptosis and maintained catabolic/anabolic balance under mechanical strain.	[11][12]
Dorsal Root Ganglion (DRG) cultures	In vitro studies	5 µM	Decreased hypersensitization to Yoda-1.	[13]

Table 2: Kinetic and Binding Parameters of GsMTx-4 for Piezo1

Parameter	Value	Experimental System	Reference
Dissociation Constant (KD)	~155 nM	Outside-out patches from Piezo1-transfected HEK293 cells	[6][7][8]
Association Rate (kon)	7.0 x 105 M-1s-1	Outside-out patches from Piezo1-transfected HEK293 cells	[6][8]
Dissociation Rate (koff)	0.11 s-1	Outside-out patches from Piezo1-transfected HEK293 cells	[6][8][9]

Table 3: In Vivo Applications of GsMTx-4 for Piezo1 Inhibition

Animal Model	Administration Route	GsMTx-4 Concentration/Dose	Application/Observed Effect	Reference
Rat	Injection	Not specified	Inhibition of motor baroreflex by suppressing Piezo proteins.	[7]
Mouse	Hindpaw co-injection	10 µM	Prevents heightened sensitivity to light touch.	[13][14]
Mouse	Intraperitoneal	270 µg/kg (single dose)	Reduced mechanical allodynia induced by inflammation and sciatic nerve injury.	[4]
Mouse	Stereotactic injection	3 µM (1 µL)	Neuroprotective; inhibited lysophosphatidylcholine-induced astrocyte toxicity.	[4]
Mouse	In vivo studies	5 to 40 µM	General range used in various in vivo studies.	[14]

Experimental Protocols

Protocol 1: Patch-Clamp Electrophysiology for Measuring Piezo1 Inhibition

This protocol describes the outside-out patch-clamp technique to measure the inhibitory effect of GsMTx-4 on mechanically activated Piezo1 currents.

Materials:

• HEK293 cells transfected with Piezo1 cDNA

• Patch-clamp rig with amplifier and data acquisition system

• High-speed pressure clamp system

• Borosilicate glass capillaries for pipette fabrication

• External solution: 145 mM NaCl, 5 mM KCl, 3 mM MgCl₂, 10 mM HEPES, 0.1 mM CaCl₂, pH 7.3 with NaOH[6]

• Internal (pipette) solution: (Composition should be optimized for recording cationic currents and maintaining cell health)

• GsMTx-4 stock solution (in water or appropriate buffer)

• Perfusion system for drug application

Methodology:

• Cell Preparation: Culture HEK293 cells expressing Piezo1 on glass coverslips suitable for patch-clamp recording.

• Pipette Fabrication: Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Seal Formation and Outside-Out Patch Excision:

  • Obtain a gigaohm seal on a transfected cell in the whole-cell configuration.

  • Slowly retract the pipette from the cell to excise an outside-out patch of the membrane.

• Mechanical Stimulation:

  • Apply negative pressure pulses to the patch pipette using a high-speed pressure clamp to activate Piezo1 channels. A typical stimulus would be a 500 ms (B15284909) pulse at intervals of 3.5 s.[6]

  • Record the resulting ion channel currents at a holding potential of -30 mV.[6]

• Data Recording:

  • Record baseline Piezo1 currents in response to mechanical stimulation.

  • Apply GsMTx-4 at the desired concentration (e.g., 2.5 µM) to the patch via the perfusion system.[6]

  • Record the currents in the presence of GsMTx-4.

  • Wash out the GsMTx-4 with the external solution and record the recovery of the current.

• Data Analysis:

  • Measure the peak amplitude of the mechanically activated currents before, during, and after GsMTx-4 application.

  • Calculate the percentage of inhibition as: ((I_control - I_GsMTx4) / I_control) * 100.

  • For dose-response analysis, repeat the experiment with a range of GsMTx-4 concentrations and fit the data to a Hill equation to determine the IC50.

Protocol 2: Calcium Imaging to Assess Piezo1 Inhibition

This protocol outlines a method to measure changes in intracellular calcium concentration ([Ca²⁺]i) in response to Piezo1 activation and its inhibition by GsMTx-4.

Materials:

• Cells expressing Piezo1 (e.g., MC3T3-E1 cells)

• Fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer

• Piezo1 agonist (e.g., Yoda1) or mechanical stimulation device (e.g., cell stretcher)

• GsMTx-4 stock solution

• Fluorescence microscope with a calcium imaging system

Methodology:

• Cell Plating: Plate cells on glass-bottom dishes or coverslips.

• Dye Loading:

  • Prepare a loading solution of the calcium indicator dye (e.g., 2-5 µM Fluo-4 AM) with Pluronic F-127 in HBSS.

  • Incubate the cells with the loading solution for 30-60 minutes at 37°C.

  • Wash the cells with HBSS to remove excess dye and allow for de-esterification for at least 20 minutes.

• Baseline Measurement:

  • Mount the coverslip on the microscope stage.

  • Record the baseline fluorescence intensity of the cells.

• Piezo1 Activation and Inhibition:

  • Chemical Activation:

    • Pre-incubate a subset of cells with the desired concentration of GsMTx-4 (e.g., 10 µM) for a specified period.

    • Add the Piezo1 agonist Yoda1 to both control and GsMTx-4 treated cells while continuously recording fluorescence.

  • Mechanical Activation:

    • Pre-incubate a subset of cells with GsMTx-4.

    • Apply a defined mechanical stimulus (e.g., stretch or fluid shear stress) and record the fluorescence changes in both control and treated cells.

• Data Analysis:

  • Measure the change in fluorescence intensity over time for individual cells or regions of interest.

  • Quantify the peak response to the stimulus in the presence and absence of GsMTx-4.

  • Calculate the percentage of inhibition of the calcium response.

Mandatory Visualizations

Piezo1 Signaling Pathway

Caption: Piezo1/Calcineurin/NFAT1 signaling pathway and its inhibition by GsMTx-4.

Experimental Workflow for Determining GsMTx-4 Efficacy

Caption: Workflow for patch-clamp analysis of GsMTx-4 inhibition of Piezo1 channels.

References

• 1. rndsystems.com [rndsystems.com]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Gsmtx4 Alleviated Osteoarthritis through Piezo1/Calcineurin/NFAT1 Signaling Axis under Excessive Mechanical Strain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. researchgate.net [researchgate.net]

In Vivo Administration of GsMTx-4 for Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

GsMTx-4 is a peptide toxin isolated from the venom of the Chilean rose tarantula (Grammostola spatulata). It is a selective inhibitor of mechanosensitive ion channels (MSCs), including Piezo and TRP channel families.[1][2][3] This property makes GsMTx-4 a valuable research tool for investigating the physiological and pathological roles of these channels and a potential therapeutic agent for conditions involving mechanosensitive processes, such as chronic pain, muscular dystrophy, and cardiac arrhythmias.[1][4][5] This document provides detailed application notes and protocols for the in vivo administration of GsMTx-4 in animal studies, based on peer-reviewed scientific literature. A D-enantiomer, GsMTx4-D, has been developed with a longer half-life, offering more favorable pharmacokinetics for long-term studies.[5][6] Additionally, a synthetic peptide derived from GsMTx-4, P10581, has shown potent analgesic effects.[7][8]

Data Presentation: Quantitative In Vivo Data for GsMTx-4 and its Analogs

The following tables summarize key quantitative data from various in vivo studies.

Table 1: GsMTx-4 and P10581 in Rodent Pain Models

Animal Model	Peptide	Administration Route	Dosage	Key Findings	Reference
Rat (Inflammatory Pain - Carrageenan-induced)	GsMTx-4	Intraperitoneal (i.p.)	270 µg/kg	Significantly increased paw withdrawal threshold (PWT).	[7]
Rat (Inflammatory Pain - Carrageenan-induced)	P10581	Intraperitoneal (i.p.)	270 µg/kg	Significantly increased PWT from ~30g to ~160g.	[7]
Rat (Inflammatory Pain - Carrageenan-induced)	GsMTx-4	Intradermal (i.d.)	1200 ng/kg	Effective in reducing mechanical hyperalgesia.	[7]
Rat (Inflammatory Pain - Carrageenan-induced)	P10581	Intradermal (i.d.)	600 ng/kg	More potent analgesic effect compared to GsMTx-4.	[7]
Rat (Neuropathic Pain - CCI)	P10581	Intradermal (i.d.)	1.8 µg/kg	Reduced neuropathic pain for up to 14 days.	[7]
Mouse (Schwannomatosis-related Pain)	GsMTx-4	Local Injection (hindpaw)	10 µM	Prevented and reversed mechanical hyperalgesia.	[9][10]

Table 2: GsMTx4-D in Mouse Models of Muscular Dystrophy and Cardiac Injury

Animal Model	Peptide	Administration Route	Dosage	Duration	Key Findings	Reference
D2.mdx Mouse (Duchenne Muscular Dystrophy)	GsMTx4-D	Subcutaneous (s.c.)	1 or 10 mg/kg	6 weeks	Reduced loss of muscle mass and susceptibility to contraction-induced injury.	[5][6]
Mouse (Cardiac Ischemic Reperfusion Injury)	GsMTx4-D	Intravenous (i.v.) or Intraperitoneal (i.p.)	0.1, 1, or 10 mg/kg	Acute or 2-day pretreatment	Reduced infarct area by ~40%; improved cardiac output; diminished arrhythmic events.	[5][11][12]
Ferret (Normal Cardiac Function)	GsMTx4-D	Not specified	Similar to mouse cardiac injury model	Acute	No effect on normal cardiac output or electrical activity.	[5]

Table 3: GsMTx-4 in Models of Cardiac Arrhythmia and Spinal Cord Injury

Animal Model	Peptide	Administration Route	Dosage/Concentration	Key Findings	Reference
Isolated Rat Heart (Stretch-induced Arrhythmia)	GsMTx-4	Perfusate	170 nM	Prevented stretch-induced reductions in effective refractory period.	[13]
Swine (Coronary Occlusion-induced Arrhythmia)	GsMTx-4	Not specified	Not specified	No significant difference in ventricular premature beats or fibrillation compared to control.	[13][14]
Rat (Spinal Cord Injury)	GsMTx-4	In situ injection (spinal cord)	8 µM (5 µl)	Combined with exercise, improved skeletal muscle structure and motor function.	[15]

Signaling Pathways and Experimental Workflows

GsMTx-4 Mechanism of Action in Pain Signaling

GsMTx-4 alleviates mechanical pain by inhibiting mechanosensitive ion channels, such as TRPV4, which are involved in nociception.[7][8]

Caption: GsMTx-4 inhibits mechanosensitive channels to reduce pain.

Experimental Workflow for In Vivo Pain Studies

A general workflow for assessing the analgesic effects of GsMTx-4 in a rodent model of inflammatory pain.

Caption: Workflow for GsMTx-4 analgesic efficacy testing.

Logical Relationship in Dose-Dependent Analgesia

The relationship between the administered dose of a GsMTx-4 analog and the observed analgesic effect.

Caption: Dose-dependent analgesic effect of P10581.

Experimental Protocols

Protocol 1: Intraperitoneal Administration of GsMTx-4 for Inflammatory Pain in Rats

Objective: To assess the analgesic effect of systemically administered GsMTx-4 on mechanical hyperalgesia in a rat model of inflammation.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• GsMTx-4 or P10581 peptide

• Sterile 0.9% saline

• Carrageenan (1% w/v in sterile saline)

• Randall-Selitto paw pressure test apparatus

• Standard animal handling and injection equipment

Procedure:

• Animal Acclimatization: Acclimate rats to the testing environment and handling for at least 3 days prior to the experiment.

• Baseline Measurement: Determine the baseline paw withdrawal threshold (PWT) for each rat using the Randall-Selitto test.

• Induction of Inflammation: Inject 50 µL of 1% carrageenan solution intradermally into the plantar surface of the right hind paw.

• Peptide Administration: 1.5 hours after carrageenan injection, administer GsMTx-4 or P10581 (e.g., 270 µg/kg) or vehicle (saline) via intraperitoneal injection.[7]

• Post-Treatment Measurement: At a predetermined time point after peptide administration (e.g., 3 hours), measure the PWT again.[7]

• Data Analysis: Calculate the change in PWT (ΔPWT) and compare the results between the treated and control groups using appropriate statistical methods.

Protocol 2: Subcutaneous Administration of GsMTx4-D for Duchenne Muscular Dystrophy in Mice

Objective: To evaluate the long-term therapeutic effects of GsMTx4-D on muscle pathology in a mouse model of Duchenne muscular dystrophy.

Materials:

• D2.mdx mice

• GsMTx4-D peptide

• Sterile vehicle solution (e.g., saline)

• Equipment for measuring muscle mass and function (e.g., isometric torque measurement system)

• Histological analysis equipment

Procedure:

• Animal Grouping: Divide D2.mdx mice into treatment and vehicle control groups.

• Peptide Administration: Administer GsMTx4-D (1 or 10 mg/kg) or vehicle via subcutaneous injection. Due to its long half-life of approximately one week, weekly injections may be sufficient.[5][6][16]

• Treatment Duration: Continue the treatment for a specified period, for example, six weeks.[5][6]

• Functional Assessment: At the end of the treatment period, assess muscle function, such as susceptibility to eccentric contraction injury.[6][17]

• Histological and Morphological Analysis: Euthanize the animals and harvest muscle tissue (e.g., tibialis anterior, gastrocnemius). Measure muscle mass and perform histological analysis to assess disease progression (e.g., fibrosis, fiber size distribution).[6][17]

• Data Analysis: Compare the functional and histological outcomes between the GsMTx4-D treated and vehicle control groups.

Protocol 3: Intravenous Administration of GsMTx4-D for Cardiac Ischemia-Reperfusion Injury in Mice

Objective: To determine the cardioprotective effects of acutely administered GsMTx4-D in a mouse model of myocardial infarction.

Materials:

• C57BL/6J mice

• GsMTx4-D peptide

• Sterile 0.9% saline

• Anesthetics (e.g., sodium pentobarbital)

• Surgical equipment for coronary artery ligation

• Ventilator

• Electrocardiogram (ECG) monitoring equipment

• TTC and Evans Blue dyes for infarct size measurement

Procedure:

• Animal Preparation: Anesthetize the mouse, intubate, and provide mechanical ventilation.[12] Monitor ECG throughout the procedure.

• Induction of Ischemia: Perform a thoracotomy to expose the heart and ligate the left anterior descending (LAD) coronary artery with a suture. Ischemia is typically maintained for 20-45 minutes.[11][12]

• Peptide Administration: 5 minutes before reperfusion, administer GsMTx4-D (0.1, 1, or 10 mg/kg) or vehicle (saline) via tail vein injection.[12]

• Reperfusion: Release the ligature to allow blood flow to resume.

• Post-Reperfusion Monitoring: Monitor the animal for a specified period (e.g., 4 or 24 hours) for cardiac function and arrhythmias.[11]

• Infarct Size Measurement: At the end of the reperfusion period, euthanize the animal and excise the heart. Perfuse the heart with TTC and Evans Blue dyes to delineate the ischemic, infarcted, and non-ischemic areas.

• Data Analysis: Quantify the infarct size as a percentage of the area at risk. Analyze ECG data for the incidence and duration of arrhythmias. Compare the outcomes between the GsMTx4-D treated and vehicle control groups.

Conclusion

GsMTx-4 and its analogs are versatile tools for investigating the role of mechanosensitive ion channels in various physiological and pathological processes. The protocols outlined above provide a starting point for designing in vivo studies to explore the therapeutic potential of these peptides in pain, muscular dystrophy, and cardiac diseases. Researchers should adapt these protocols to their specific experimental needs and adhere to all institutional and national guidelines for animal welfare.

References

• 1. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 2. selleckchem.com [selleckchem.com]
• 3. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A tarantula spider toxin, GsMTx4, reduces mechanical and neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdaconference.org [mdaconference.org]
• 6. GsMTx4-D provides protection to the D2.mdx mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A synthetic peptide, derived from neurotoxin GsMTx4, acts as a non-opioid analgesic to alleviate mechanical and neuropathic pain through the TRPV4 channel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A synthetic peptide, derived from neurotoxin GsMTx4, acts as a non-opioid analgesic to alleviate mechanical and neuropathic pain through the TRPV4 channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. biorxiv.org [biorxiv.org]
• 11. GsMTx4-D is a cardioprotectant against myocardial infarction during ischemia and reperfusion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. US20170072012A1 - Use of gsmtx4 to reduce ischemia reperfusion injury - Google Patents [patents.google.com]
• 13. Effects of the Selective Stretch-Activated Channel Blocker GsMtx4 on Stretch-Induced Changes in Refractoriness in Isolated Rat Hearts and on Ventricular Premature Beats and Arrhythmias after Coronary Occlusion in Swine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. GsMTx-4 combined with exercise improves skeletal muscle structure and motor function in rats with spinal cord injury - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Promising new therapy spares muscle loss in Duchenne muscular dystrophy - UBNow: News and views for UB faculty and staff - University at Buffalo [buffalo.edu]
• 17. webs.iiitd.edu.in [webs.iiitd.edu.in]

GsMTx-4 in Neuroscience Research: A Guide to Applications and Protocols

For Researchers, Scientists, and Drug Development Professionals

GsMTx-4, a peptide toxin isolated from the venom of the Chilean rose tarantula (Grammostola rosea), has emerged as a pivotal pharmacological tool in neuroscience research.[1] Its selective inhibitory action on mechanosensitive ion channels (MSCs), particularly those of the Piezo and TRP families, has opened new avenues for investigating the roles of these channels in a variety of physiological and pathological processes.[1][2][3] This document provides detailed application notes and experimental protocols for the use of GsMTx-4 in key areas of neuroscience, including pain, neuroprotection, and spinal cord injury.

Mechanism of Action

GsMTx-4 is a 35-amino acid peptide belonging to the inhibitor cystine knot (ICK) family.[1] Unlike classic channel blockers that directly occlude the pore, GsMTx-4 acts as a gating modifier. It partitions into the lipid bilayer of the cell membrane, and through tension-dependent insertion, it is thought to alter the local membrane mechanics.[1][4] This modulation makes the mechanosensitive channels less responsive to mechanical stimuli, effectively inhibiting their activation without direct binding to the channel's gating structures.[1][4] This unique mechanism of action is not stereospecific, as both L- and D-enantiomers of GsMTx-4 are effective.[1]

Key Applications in Neuroscience

GsMTx-4's ability to selectively inhibit MSCs has made it an invaluable tool for elucidating the function of these channels in the nervous system. Key research applications include:

• Pain Research: Investigating the role of mechanosensitive channels in mechanical and neuropathic pain. GsMTx-4 has been shown to alleviate mechanical allodynia and hyperalgesia in various preclinical models.[5][6][7] A synthetic peptide derived from GsMTx-4, P10581, is also being explored as a non-opioid analgesic.[7]

• Neuroprotection: Exploring the involvement of MSCs in neuronal injury and cell death pathways. GsMTx-4 has demonstrated neuroprotective effects in models of intracerebral hemorrhage, demyelination, and neonatal white matter injury by preventing ferroptosis.[8][9]

• Spinal Cord Injury (SCI): Studying the contribution of mechanotransduction to secondary injury cascades following SCI. GsMTx-4, particularly in combination with physical rehabilitation, has been shown to improve motor function and promote neural repair in animal models of SCI.[10][11][12]

• Schwannomatosis-Related Pain: As a potential therapeutic to block the sensation of pain originating from schwannomas by inhibiting pressure-sensitive ion channels.[5][6][13][14]

Quantitative Data

The following tables summarize key quantitative data for GsMTx-4 from various neuroscience research applications.

Parameter	Value	Channel/Model	Reference
Binding Affinity (KD)	157 nM	Piezo1	[15]
Inhibition of MSC Current	92% at 5 µM	Rat astrocyte MSCs	[15]

Application	Effective Concentration/Dose	Experimental Model	Observed Effect	Reference
Pain: Mechanical Hypersensitivity	10 µM (local injection)	Mouse model of schwannomatosis-related pain	Prevents and reverses heightened sensitivity to light touch.	[5][6][13]
Pain: Neuropathic Pain	1800 ng/kg (intraperitoneal)	Rat sciatic nerve injury model	Significantly raised paw withdrawal threshold.	[7]
Neuroprotection: Demyelination	500 nM (ex vivo); 3 µM (in vivo)	Organotypic cerebellar slices; LPC-induced demyelination in mice	Attenuates demyelination and neuronal damage.
Neuroprotection: Intracerebral Hemorrhage	Not specified	Rat collagenase-induced ICH model	Attenuated behavioral changes, preserved blood-brain barrier, prevented brain edema, and decreased apoptosis.	[8]
Spinal Cord Injury	Not specified	Rat T10 SCI model	Combined with exercise, significantly improved Basso-Beattie-Bresnahan scores and gait symmetry.	[10][11][12]

Experimental Protocols

Assessment of Mechanical Allodynia using the Von Frey Test

This protocol is adapted from studies investigating the analgesic effects of GsMTx-4 in rodent models of pain.[5][14][16][17][18][19]

Objective: To measure the mechanical withdrawal threshold in rodents following administration of GsMTx-4.

Materials:

• Von Frey filaments with a range of calibrated bending forces (e.g., 0.02 g to 1.4 g).[5]

• Elevated wire mesh platform.

• Plexiglas enclosures for each animal.

• GsMTx-4 solution (e.g., 10 µM in sterile saline).[5]

• Control vehicle (sterile saline).

• Syringes for injection.

Procedure:

• Animal Acclimatization: Place the animals in the individual Plexiglas enclosures on the wire mesh platform and allow them to acclimate for at least 30-60 minutes before testing.[17]

• Baseline Measurement:

  • Using the simplified up-down method, begin with a mid-range filament (e.g., 0.6 g).[5]

  • Apply the filament to the plantar surface of the hind paw with enough force to cause it to bend, and hold for 2-3 seconds.[5][18]

  • A positive response is a sharp withdrawal, flinching, or licking of the paw.

  • If there is a positive response, test with the next lower force filament. If there is no response, test with the next higher force filament.

  • Continue this procedure until the 50% withdrawal threshold is determined.

• GsMTx-4 Administration: Administer GsMTx-4 via the desired route (e.g., local intraplantar injection, intraperitoneal injection).[5][7] Administer the vehicle to the control group.

• Post-Treatment Testing: At the desired time point after injection (e.g., 30 minutes to 1 hour), repeat the Von Frey test as described in step 2 to determine the post-treatment mechanical withdrawal threshold.[5]

• Data Analysis: The 50% paw withdrawal threshold is calculated using the up-down method. Compare the thresholds between the GsMTx-4 treated and control groups. A significant increase in the withdrawal threshold in the GsMTx-4 group indicates an analgesic effect.

In Vivo Neuroprotection in a Model of Intracerebral Hemorrhage (ICH)

This protocol is based on studies evaluating the neuroprotective effects of GsMTx-4 in a rat model of ICH.[8][20][21][22][23]

Objective: To assess the neuroprotective effects of GsMTx-4 following collagenase-induced intracerebral hemorrhage in rats.

Materials:

• Stereotaxic apparatus.

• Collagenase type VII (e.g., 0.15U in 1 µl sterile saline).[20]

• GsMTx-4 solution.

• Anesthetic (e.g., isoflurane).

• Surgical instruments.

• Behavioral testing apparatus (e.g., corner turn test, forelimb placement test).

• Reagents for histological analysis (e.g., Evans blue, antibodies for apoptosis markers).

Procedure:

• Induction of ICH:

  • Anesthetize the rat and place it in the stereotaxic apparatus.

  • Make a burr hole over the target brain region (e.g., right basal ganglia).

  • Slowly inject collagenase into the striatum to induce hemorrhage.[20]

  • Leave the injection needle in place for a few minutes to prevent backflow, then slowly retract it and suture the incision.

• GsMTx-4 Administration: Administer GsMTx-4 at the desired dose and time point post-ICH (e.g., intracerebroventricularly or systemically).

• Behavioral Assessment:

  • Perform behavioral tests such as the corner turn and forelimb placement tests at various time points post-ICH to assess neurological deficits.[8]

• Histological and Molecular Analysis:

  • At the end of the experiment, perfuse the animals and collect the brains.

  • Assess blood-brain barrier integrity using Evans blue extravasation.[8]

  • Measure brain edema.[8]

  • Perform immunohistochemistry to quantify neuronal apoptosis (e.g., using caspase-3 and Bcl-2 markers) and neuroinflammation (e.g., TNF-α levels).[8]

  • Measure levels of reactive oxygen species and neuroprotective factors like Brain-Derived Neurotrophic Factor (BDNF).[8]

• Data Analysis: Compare the behavioral scores, extent of brain damage, and molecular markers between the GsMTx-4 treated and control groups.

Inhibition of Ferroptosis in a Neonatal White Matter Injury Model

This protocol is conceptualized from findings on GsMTx-4's role in preventing ferroptosis-mediated cell death.[9][24][25][26]

Objective: To determine if GsMTx-4 can protect oligodendrocyte precursor cells (OPCs) from ferroptosis-induced cell death.

Materials:

• Primary OPC cultures or a relevant cell line.

• Ferroptosis-inducing agent (e.g., erastin (B1684096) or RSL3).

• GsMTx-4 solution.

• Reagents for assessing cell viability (e.g., Calcein-AM/Propidium Iodide).

• Reagents for measuring lipid peroxidation (e.g., C11-BODIPY 581/591).

• Reagents for Western blotting or qPCR to measure levels of ferroptosis-related proteins (e.g., GPX4, GCLC).[9]

Procedure:

• Cell Culture and Treatment:

  • Culture OPCs under standard conditions.

  • Pre-treat the cells with GsMTx-4 at various concentrations for a specified period.

  • Induce ferroptosis by adding a known inducer like erastin or RSL3. Include a vehicle-treated control group and a group treated with the ferroptosis inducer alone.

• Assessment of Cell Viability: After the treatment period, assess cell viability using a live/dead staining assay.

• Measurement of Lipid Peroxidation: Quantify lipid ROS production using a fluorescent probe like C11-BODIPY 581/591 and flow cytometry or fluorescence microscopy.

• Molecular Analysis:

  • Lyse the cells and perform Western blotting to analyze the expression levels of key ferroptosis-related proteins such as GPX4 and GCLC.[9]

• Data Analysis: Compare cell viability, lipid peroxidation levels, and protein expression between the different treatment groups. A decrease in cell death and lipid peroxidation, along with preserved levels of protective proteins in the GsMTx-4 co-treated group, would indicate an inhibitory effect on ferroptosis.

Visualizations

Signaling Pathway: GsMTx-4 Inhibition of PIEZO1-Mediated Ferroptosis

Caption: GsMTx-4 inhibits PIEZO1, preventing the suppression of GCLC and thereby maintaining glutathione levels to block ferroptosis.

Experimental Workflow: In Vivo Pain Assessment

Caption: Workflow for assessing the analgesic effect of GsMTx-4 using the Von Frey test.

Logical Relationship: GsMTx-4 Mechanism of Action

Caption: GsMTx-4 partitions into the cell membrane, altering local tension to inhibit mechanosensitive channel gating.

References

• 1. Inhibition of Piezo1 attenuates demyelination in the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 4. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]
• 7. A synthetic peptide, derived from neurotoxin GsMTx4, acts as a non-opioid analgesic to alleviate mechanical and neuropathic pain through the TRPV4 channel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. bioengineer.org [bioengineer.org]
• 10. GsMTx-4 combined with exercise improves skeletal muscle structure and motor function in rats with spinal cord injury - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GsMTx-4 combined with exercise improves skeletal muscle structure and motor function in rats with spinal cord injury | PLOS One [journals.plos.org]
• 12. GsMTx-4 combined with exercise improves skeletal muscle structure and motor function in rats with spinal cord injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. GsMTx-4 as a Novel Inhibitor to Block non-NF2 Schwannomatosis Pain [synapse.org]
• 15. researchgate.net [researchgate.net]
• 16. Von Frey Test Protocol - IMPReSS [web.mousephenotype.org]
• 17. biomed-easy.com [biomed-easy.com]
• 18. Von Frey Test Protocol - IMPReSS [web.mousephenotype.org]
• 19. protocols.io [protocols.io]
• 20. Intracerebral Administration of a Novel Self-Assembling Peptide Hydrogel Is Safe and Supports Cell Proliferation in Experimental Intracerebral Haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 21. A Multi-Model Pipeline for Translational Intracerebral Haemorrhage Research - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Phase I/II trial of intracerebral transplantation of autologous bone marrow stem cells combined with recombinant peptide scaffold for patients with chronic intracerebral haemorrhage: a study protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. biorxiv.org [biorxiv.org]
• 26. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying GsMTx-4 Effects on Cell Signaling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and executing experiments to investigate the effects of GsMTx-4, a potent inhibitor of mechanosensitive ion channels, on cellular signaling pathways.

Introduction

GsMTx-4 is a 35-amino acid peptide isolated from the venom of the tarantula Grammostola spatulata. It is a valuable pharmacological tool for studying the roles of cation-permeable mechanosensitive channels (MSCs), particularly those from the Piezo and some Transient Receptor Potential (TRP) families.[1][2][3] Unlike classic channel blockers, GsMTx-4 acts as a gating modifier. It inserts into the lipid bilayer of the cell membrane, altering local membrane tension and thereby making the channels less sensitive to mechanical stimuli.[4] This unique mechanism of action makes GsMTx-4 a specific inhibitor of mechanotransduction processes.

Key Signaling Pathways Modulated by GsMTx-4

GsMTx-4 primarily targets Piezo1 and TRPC1/TRPC6 channels, which are involved in a multitude of physiological and pathological processes.[2][5][6] Inhibition of these channels by GsMTx-4 can impact several downstream signaling cascades:

• Calcium Signaling: As Piezo and TRP channels are permeable to Ca2+, their inhibition by GsMTx-4 directly modulates intracellular calcium levels. This can have widespread effects on calcium-dependent signaling pathways.[7][8][9]

• Calcineurin/NFAT Pathway: Changes in intracellular calcium can activate calcineurin, a calcium-dependent phosphatase, which in turn dephosphorylates and activates the Nuclear Factor of Activated T-cells (NFAT) transcription factors.[7][10][11] GsMTx-4 has been shown to modulate this pathway.[7][10]

• AMPK and MLC-2 Phosphorylation: GsMTx-4 has been observed to decrease leptin-induced phosphorylation of AMP-activated protein kinase (AMPK) and Myosin Light Chain 2 (MLC-2), suggesting an influence on cellular energy homeostasis and contractility.[1][2]

Data Presentation: Quantitative Effects of GsMTx-4

The following table summarizes key quantitative data regarding the effects of GsMTx-4 from various studies.

Parameter	Value	Cell Type/System	Reference
Piezo1 Inhibition
Kd for SAC current inhibition	630 nM	Adult rat astrocytes	[12]
Reduction in Piezo1-mediated charge transfer	62% reduction at 5 µM	HEK293 cells with Piezo1 cDNA	[1]
TRPC Channel Inhibition
Inhibition of swelling-activated whole-cell current	Effective at 400 nM	Cardiac myocytes	[12]
Downstream Signaling Effects
AMPK and MLC-2 phosphorylation	Diminished at 2.5 µM (16h)	Breast epithelial cells (MCF10A)	[1][13]
In Vivo Effects
Neuroprotection	3 µM (1 µL stereotactic injection)	Mouse cerebral cortex	[1][13]
Reduction of mechanical allodynia	270 µg/kg (single i.p. injection)	Rat sciatic nerve injury model	[1][13]

Mandatory Visualizations

Here are diagrams illustrating key concepts and workflows described in these application notes.

Figure 1: Mechanism of GsMTx-4 action on a mechanosensitive ion channel.

Figure 2: GsMTx-4 inhibition of the Piezo1-Calcineurin-NFAT signaling pathway.

Figure 3: General experimental workflow for studying GsMTx-4 effects.

Experimental Protocols

Protocol 1: Cell Culture and GsMTx-4 Treatment

This protocol describes the basic culture of HEK293 cells, a common cell line for studying ion channels, and subsequent treatment with GsMTx-4.

Materials:

• HEK293 cells

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• GsMTx-4 peptide

• Vehicle (e.g., sterile water or PBS)

• 6-well plates or other appropriate culture vessels

Procedure:

• Cell Culture:

  • Culture HEK293 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.[12][13][14]

  • Passage cells when they reach 80-90% confluency using Trypsin-EDTA.[14]

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency on the day of the experiment.

• (Optional) Transfection:

  • If studying a specific channel like Piezo1, transfect the cells with a plasmid containing the Piezo1 cDNA using a suitable transfection reagent (e.g., Lipofectamine) according to the manufacturer's protocol.[1][15][16] Allow 24-48 hours for protein expression.

• GsMTx-4 Treatment:

  • Prepare a stock solution of GsMTx-4 in the appropriate vehicle.

  • On the day of the experiment, replace the culture medium with fresh, serum-free medium.

  • Add GsMTx-4 to the desired final concentration (e.g., 1-10 µM). For control wells, add an equivalent volume of the vehicle.

  • Incubate for the desired duration, which may range from minutes for acute effects to hours for changes in protein expression.

Protocol 2: Calcium Imaging with Fura-2 AM

This protocol details the measurement of intracellular calcium concentration changes in response to GsMTx-4.

Materials:

• Cells cultured on glass coverslips

• Fura-2 AM

• Pluronic F-127

• HEPES-buffered saline solution (HBSS)

• Fluorescence microscope with a ratiometric imaging system (340/380 nm excitation, 510 nm emission)

Procedure:

• Dye Loading:

  • Prepare a loading solution of 1-5 µM Fura-2 AM with 0.02% Pluronic F-127 in HBSS.[2][17][18]

  • Wash the cells on coverslips twice with HBSS.

  • Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at room temperature in the dark.[2][17]

  • Wash the cells twice with HBSS to remove extracellular dye and allow for de-esterification of the dye within the cells for about 30 minutes.[2]

• Imaging:

  • Mount the coverslip in a perfusion chamber on the microscope stage.

  • Continuously perfuse the cells with HBSS.

  • Acquire baseline fluorescence images by alternating excitation at 340 nm and 380 nm and collecting the emission at 510 nm.

  • Introduce a mechanical stimulus (e.g., hypotonic solution or mechanical probing) or a chemical agonist (e.g., Yoda1 for Piezo1) to elicit a calcium response.

  • After observing the response, perfuse the cells with a solution containing GsMTx-4 and repeat the stimulation.

  • Record the fluorescence intensity at both excitation wavelengths over time.

• Data Analysis:

  • Calculate the ratio of the fluorescence intensities (F340/F380). An increase in this ratio corresponds to an increase in intracellular calcium.

  • Compare the calcium response before and after the application of GsMTx-4.

Protocol 3: Western Blotting for Signaling Proteins

This protocol is for analyzing changes in the phosphorylation state or expression level of proteins in signaling pathways affected by GsMTx-4.

Materials:

• Treated and control cell lysates

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-AMPK, anti-p-MLC-2, anti-NFAT)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Sample Preparation:

  • After treatment with GsMTx-4, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.[19]

  • Determine the protein concentration of the lysates using a protein assay (e.g., BCA).

• Electrophoresis and Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.[19][20]

  • Transfer the separated proteins to a membrane.[19][20]

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in blocking buffer to prevent non-specific antibody binding.[19][20]

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.[19][21]

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[19][21]

  • Wash the membrane again three times with TBST.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate and capture the signal using an imaging system.[21]

  • Analyze the band intensities to quantify changes in protein levels or phosphorylation. Normalize to a loading control (e.g., GAPDH or β-actin).

Protocol 4: Patch-Clamp Electrophysiology

This protocol describes the whole-cell patch-clamp technique to directly measure ion channel activity.

Materials:

• Cells cultured on coverslips

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pulling pipettes

• Extracellular solution (e.g., 140 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, pH 7.4)

• Intracellular solution (e.g., 140 mM KCl, 5 mM NaCl, 1 mM MgCl2, 10 mM HEPES, 11 mM EGTA, pH 7.3)

• GsMTx-4

Procedure:

• Pipette Preparation:

  • Pull glass pipettes to a resistance of 3-7 MΩ when filled with intracellular solution.[22]

• Recording:

  • Place a coverslip with cells in the recording chamber and perfuse with extracellular solution.

  • Approach a cell with the patch pipette while applying positive pressure.

  • Upon touching the cell, release the pressure and apply gentle suction to form a gigaohm seal.[23]

  • Rupture the cell membrane with a brief pulse of suction to achieve the whole-cell configuration.[23]

  • Clamp the cell at a holding potential (e.g., -60 mV).

  • Apply a mechanical stimulus (e.g., pressure through the pipette or stretch) to activate mechanosensitive channels and record the resulting currents.

  • Perfuse the cell with GsMTx-4 and repeat the mechanical stimulation.

• Data Analysis:

  • Measure the amplitude and kinetics of the mechanically activated currents before and after GsMTx-4 application to determine the extent of inhibition.

References

• 1. Culture and transfection of HEK293T cells [protocols.io]
• 2. moodle2.units.it [moodle2.units.it]
• 3. medchemexpress.com [medchemexpress.com]
• 4. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 5. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TRPC1 and TRPC6 Channels Cooperate with TRPV4 to Mediate Mechanical Hyperalgesia and Nociceptor Sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gsmtx4 Alleviated Osteoarthritis through Piezo1/Calcineurin/NFAT1 Signaling Axis under Excessive Mechanical Strain [mdpi.com]
• 8. sartorius.com [sartorius.com]
• 9. Frontiers | The Role of Mechanically-Activated Ion Channels Piezo1, Piezo2, and TRPV4 in Chondrocyte Mechanotransduction and Mechano-Therapeutics for Osteoarthritis [frontiersin.org]
• 10. Gsmtx4 Alleviated Osteoarthritis through Piezo1/Calcineurin/NFAT1 Signaling Axis under Excessive Mechanical Strain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Gsmtx4 Alleviated Osteoarthritis through Piezo1/Calcineurin/NFAT1 Signaling Axis under Excessive Mechanical Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 12. genome.ucsc.edu [genome.ucsc.edu]
• 13. static.igem.org [static.igem.org]
• 14. Expert Insights | Practical HEK293 Cell Culture and Gene-Editing Protocols | Ubigene [ubigene.us]
• 15. Protocol for cell preparation and gene delivery in HEK293T and C2C12 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. genscript.com [genscript.com]
• 17. brainvta.tech [brainvta.tech]
• 18. ionbiosciences.com [ionbiosciences.com]
• 19. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 20. Western blot protocol | Abcam [abcam.com]
• 21. CST | Cell Signaling Technology [cellsignal.com]
• 22. docs.axolbio.com [docs.axolbio.com]
• 23. acroscell.creative-bioarray.com [acroscell.creative-bioarray.com]

Application Notes and Protocols for GsMTx-4 Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of GsMTx-4 stock solutions for various experimental applications. GsMTx-4 is a peptide toxin isolated from the venom of the tarantula Grammostola spatulata and is a potent and selective inhibitor of mechanosensitive ion channels, including Piezo and some TRP channels.[1][2][3] Proper preparation and storage of GsMTx-4 stock solutions are critical for obtaining reliable and reproducible experimental results.

GsMTx-4 Properties and Solubility

GsMTx-4 is an amphipathic peptide with a molecular weight of approximately 4095.84 g/mol (free base).[4] It is soluble in aqueous solutions such as sterile water or phosphate-buffered saline (PBS).[3][5] The solubility can be enhanced with sonication.[4]

Quantitative Data Summary

Parameter	Value	Solvent	Source
Solubility	1 mg/mL	Water	Hello Bio[3]
Solubility	100 mg/mL (24.42 mM)	PBS	MedchemExpress[5]
Stock Concentration (Example)	150 µM	Buffer	Gnanasambandam et al., 2017[1]
Typical Experimental Concentration	1 - 10 µM	N/A	Multiple Sources[1][4][6]

Experimental Protocol: Preparation of GsMTx-4 Stock Solution

This protocol describes the preparation of a 1 mM GsMTx-4 stock solution.

Materials:

• GsMTx-4 peptide (lyophilized powder)

• Sterile, nuclease-free water or PBS (pH 7.4)

• Sterile, low-protein-binding microcentrifuge tubes

• Calibrated micropipettes and sterile, low-retention tips

• Vortex mixer

• (Optional) Bath sonicator

Procedure:

• Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to prevent contamination.

• Equilibration: Allow the vial of lyophilized GsMTx-4 to equilibrate to room temperature for 15-20 minutes before opening to minimize condensation.

• Reconstitution:

  • Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

  • Carefully open the vial and add the required volume of sterile water or PBS to achieve the desired stock concentration. For example, to prepare a 1 mM stock solution from 1 mg of GsMTx-4 (assuming a molecular weight of 4095.84 g/mol ), you would add 244.15 µL of solvent.

    • Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

    • Volume (µL) = (0.001 g / (4095.84 g/mol * 0.001 mol/L)) * 1,000,000 µL/L = 244.15 µL

• Dissolution:

  • Gently vortex the solution for 1-2 minutes to dissolve the peptide.

  • If the peptide does not fully dissolve, a brief sonication in a bath sonicator (5-10 minutes) can be used to aid dissolution.[4] Avoid excessive heating.

• Aliquoting:

  • Once the GsMTx-4 is completely dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, low-protein-binding microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can degrade the peptide.[5][7]

• Storage:

  • For long-term storage (up to 6 months), store the aliquots at -80°C.[5][7]

  • For short-term storage (up to 1 month), aliquots can be stored at -20°C.[3][5][7]

  • Some studies have reported storing freshly prepared solutions at 4°C for no more than 2 days and advise against freezing.[1] The optimal storage condition may depend on the specific experimental requirements and should be validated.

GsMTx-4 Mechanism of Action

GsMTx-4 acts as a gating modifier of mechanosensitive ion channels.[1][8] Instead of directly binding to the channel pore, it partitions into the outer leaflet of the cell membrane.[2][8] This insertion into the lipid bilayer is thought to alter the local membrane tension, thereby making the mechanosensitive channels less responsive to mechanical stimuli.[2][8]

Caption: GsMTx-4 signaling pathway.

Experimental Workflow for GsMTx-4 Stock Solution Preparation

The following diagram outlines the general workflow for preparing GsMTx-4 stock solutions for use in experiments.

Caption: Experimental workflow for GsMTx-4 stock solution preparation.

References

• 1. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 3. GsMTx4 | TRP and Piezo mechanosensitive channel Inhibitor | Hello Bio [hellobio.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. biorxiv.org [biorxiv.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]

GsMTx-4: Application Notes and Protocols for Calcium Imaging Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

GsMTx-4 is a peptide toxin isolated from the venom of the tarantula Grammostola spatulata. It has emerged as a critical pharmacological tool for the study of mechanosensitive ion channels (MSCs), particularly those of the Piezo and some Transient Receptor Potential (TRP) families.[1][2][3] These channels are implicated in a variety of physiological and pathophysiological processes, including touch sensation, proprioception, vascular tone regulation, and cellular responses to mechanical stress.[2][4] GsMTx-4 selectively inhibits the activation of these cation-permeable channels, thereby blocking the influx of ions, including calcium (Ca2+), in response to mechanical stimuli.[1][2][5] This property makes GsMTx-4 an invaluable tool for elucidating the role of mechanosensitive Ca2+ signaling in cellular function and for the development of therapeutics targeting diseases associated with aberrant mechanotransduction.

This document provides detailed application notes and protocols for the use of GsMTx-4 in calcium imaging assays, a fundamental technique for monitoring intracellular Ca2+ dynamics.

Mechanism of Action

GsMTx-4 does not act as a classic pore blocker. Instead, it is a gating modifier that alters the mechanical stress sensed by the lipid bilayer surrounding the ion channel.[1][6] The peptide inserts into the outer leaflet of the cell membrane, and upon membrane stretch, it is thought to penetrate deeper, thereby locally altering membrane tension and preventing the conformational changes required for channel opening.[6][7] This mode of action makes it a specific inhibitor of mechanosensitive channel gating.

Data Presentation

Table 1: GsMTx-4 Inhibition of Mechanosensitive Ion Channels

Channel Family	Specific Channels Inhibited	Reported Effective Concentrations	Cell Types Used in Studies	Reference
Piezo	Piezo1, Piezo2	100 nM - 10 µM	HEK293 cells, Astrocytes, Dorsal Root Ganglion (DRG) neurons, Chondrocytes	[2][8][9][10]
TRP	TRPC1, TRPC6	1 µM - 5 µM	Chinese Hamster Ovary (CHO) cells, Smooth muscle cells	[2][3][4]

Table 2: Kinetic Parameters of GsMTx-4 Inhibition of Piezo1

Parameter	Value	Conditions	Reference
Association Rate (k_a)	7.0 x 10⁵ M⁻¹s⁻¹	Outside-out patches from transfected HEK293 cells	[8][11]
Dissociation Rate (k_d)	0.11 s⁻¹	Outside-out patches from transfected HEK293 cells	[8][11]
Dissociation Constant (K_D)	~155 nM	Calculated from kinetic rates	[8][11]
Inhibition	~80% of mechanically induced current	Micromolar concentrations in outside-out patches	[8][11][12]

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the signaling pathway affected by GsMTx-4 and a typical experimental workflow for a calcium imaging assay.

Caption: GsMTx-4 inhibits mechanosensitive ion channel gating.

Caption: Workflow of a GsMTx-4 calcium imaging experiment.

Experimental Protocols

Protocol 1: General Calcium Imaging Assay Using GsMTx-4

This protocol provides a general framework for assessing the inhibitory effect of GsMTx-4 on mechanically induced calcium influx.

Materials:

• Cells expressing the mechanosensitive ion channel of interest (e.g., HEK293-Piezo1)

• Cell culture medium and supplements

• Multi-well imaging plates (e.g., 96-well black, clear bottom)

• GsMTx-4 (Tocris Bioscience or other reputable supplier)[2]

• Vehicle control (e.g., sterile water or buffer used to dissolve GsMTx-4)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

• Pluronic F-127 (optional, to aid dye loading)

• Probenecid (optional, to prevent dye extrusion)

• Calcium Imaging Buffer (CIB): 130 mM NaCl, 3 mM KCl, 2.5 mM CaCl₂, 0.6 mM MgCl₂, 10 mM HEPES, 1.2 mM NaHCO₃, 10 mM glucose, pH 7.45.[9]

• Fluorescence microscope or plate reader with kinetic reading capabilities and appropriate filter sets.

• Mechanical stimulation device (e.g., shear stress flow chamber, cell stretcher, or automated pipette for hypotonic solution application).

Procedure:

• Cell Plating:

  • The day before the experiment, seed cells onto the imaging plates at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate overnight at 37°C and 5% CO₂.

• Dye Loading:

  • Prepare the dye loading solution. For Fluo-4 AM, a typical final concentration is 2-5 µM in CIB. The addition of Pluronic F-127 (0.02%) can facilitate dye solubilization. Probenecid (1-2.5 mM) can be included to inhibit dye leakage from the cells.

  • Aspirate the culture medium from the wells and wash once with CIB.

  • Add the dye loading solution to each well and incubate for 30-60 minutes at 37°C or room temperature, protected from light.

  • After incubation, wash the cells 2-3 times with CIB to remove excess dye.

  • Add fresh CIB to each well for the imaging experiment.

• GsMTx-4 Incubation:

  • Prepare working solutions of GsMTx-4 in CIB at various concentrations (e.g., 100 nM, 500 nM, 1 µM, 5 µM, 10 µM). Also, prepare a vehicle control solution.

  • For the test group, replace the CIB in the wells with the GsMTx-4 solution. For the control group, use the vehicle solution.

  • Incubate for a predetermined time, typically 15-30 minutes, at room temperature.

• Calcium Imaging and Data Acquisition:

  • Place the plate on the fluorescence microscope or plate reader.

  • Acquire a baseline fluorescence reading for 30-60 seconds.

  • Apply the mechanical stimulus. The nature of the stimulus will depend on the experimental question and the equipment available.

  • Continue to record the fluorescence intensity for several minutes to capture the full calcium transient and its decay.

• Data Analysis:

  • For non-ratiometric dyes like Fluo-4, the change in fluorescence is typically expressed as ΔF/F₀, where ΔF is the change in fluorescence intensity from baseline (F) and F₀ is the initial baseline fluorescence.

  • For ratiometric dyes like Fura-2, calculate the ratio of fluorescence emission at two different excitation wavelengths (e.g., 340 nm and 380 nm).

  • Compare the amplitude and kinetics of the calcium transients in the GsMTx-4-treated groups to the control group to determine the extent of inhibition.

Protocol 2: Investigating GsMTx-4 Specificity

To ensure that the observed effects are due to the inhibition of mechanosensitive channels, it is important to include appropriate controls.

Procedure:

• Follow the general calcium imaging protocol as described above.

• In addition to the mechanical stimulus, include a positive control that activates calcium influx through a non-mechanosensitive pathway. For example, use a chemical agonist for a different ion channel or a receptor that mobilizes intracellular calcium stores (e.g., ATP for P2Y receptors).

• Apply GsMTx-4 and then stimulate the cells with both the mechanical stimulus and the chemical agonist in separate wells.

• Expected Outcome: GsMTx-4 should inhibit the calcium response to the mechanical stimulus but not to the chemical agonist, demonstrating its specificity for mechanosensitive channels.[9]

Concluding Remarks

GsMTx-4 is a powerful and specific inhibitor of mechanosensitive ion channels, making it an indispensable tool for research in mechanobiology and for the development of drugs targeting mechanotransduction pathways. The protocols and data presented here provide a comprehensive guide for the effective use of GsMTx-4 in calcium imaging assays. As with any experimental system, optimization of cell density, dye loading conditions, GsMTx-4 concentration, and incubation time may be necessary for specific cell types and experimental setups.

References

• 1. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rndsystems.com [rndsystems.com]
• 4. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 8. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. Frontiers | The Role of Mechanically-Activated Ion Channels Piezo1, Piezo2, and TRPV4 in Chondrocyte Mechanotransduction and Mechano-Therapeutics for Osteoarthritis [frontiersin.org]
• 11. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Utilizing GsMTx-4 to investigate the role of mechanosensitive channels in disease.

Harnessing the Power of a Tarantula Toxin to Unravel Disease Mechanisms

GsMTx-4, a 34-amino acid peptide isolated from the venom of the Chilean rose tarantula (Grammostola rosea), has emerged as a pivotal pharmacological tool for investigating the role of mechanosensitive ion channels (MSCs) in health and disease.[1][2] As a member of the inhibitory cysteine knot (ICK) peptide family, GsMTx-4 exhibits a unique, bilayer-dependent mechanism of action. Rather than directly binding to the channel protein, it inserts into the cell membrane, altering the local lipid packing and reducing the membrane tension transmitted to the channel, thereby inhibiting its activation.[1][3][4] This indirect mode of action makes it a valuable probe for studying the contribution of mechanotransduction to various pathophysiological processes.

GsMTx-4 selectively inhibits cationic MSCs, with prominent targets including members of the Piezo and Transient Receptor Potential (TRP) channel families.[3][5][6] Its ability to block stretch-activated cation channels has been demonstrated in a variety of cell types, including astrocytes, cardiomyocytes, and smooth and skeletal muscle cells.[2][5] This has led to its application in preclinical research for a range of conditions where aberrant mechanosensation is implicated, such as Duchenne muscular dystrophy, cardiac arrhythmias, and chronic pain.[4][7][8][9][10]

Key Applications in Disease Research:

• Muscular Dystrophy: In models of Duchenne muscular dystrophy (DMD), the absence of dystrophin renders muscle cells susceptible to contraction-induced injury due to excessive calcium influx through MSCs. GsMTx-4 has been shown to reduce this pathological calcium entry, decrease the loss of muscle mass, and improve muscle function in dystrophic mice.[7][11][12][13][14]

• Cardiac Arrhythmias: Pathological stretching of cardiac tissue, such as during ischemia-reperfusion injury, can trigger arrhythmias through the activation of MSCs. GsMTx-4 has demonstrated cardioprotective effects by reducing infarct size, improving cardiac output, and decreasing the incidence of arrhythmias in animal models.[10][11][15][16][17]

• Pain: Mechanosensitive channels, particularly Piezo channels, play a crucial role in the sensation of mechanical pain. GsMTx-4 has been shown to alleviate mechanical and neuropathic pain in rodent models by inhibiting these channels in sensory neurons.[8][9][18][19][20]

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing GsMTx-4 to investigate mechanosensitive channels in various disease models.

Table 1: In Vitro Efficacy of GsMTx-4

Cell Type	Channel Target	GsMTx-4 Concentration	Effect	Reference
HEK293 cells (transfected)	Piezo1	5 µM	Reduces Piezo1-mediated charge transfer to 38% of initial levels.	[6]
Adult rat astrocytes	SACs	Kd=630 nM	Blocks stretch-activated channel current in outside-out patches.	[21]
Cardiac myocytes	SACs	400 nM	Blocks swelling-activated whole-cell inwardly rectifying cation current.	[21]
Breast epithelial cells (MCF10A)	Not specified	2.5 µM (16 h)	Diminishes leptin-induced AMPK and MLC-2 phosphorylation.	[6]
Organotypic cerebellar slices	Not specified	500 nM (48 h)	Attenuates demyelination induced by psychosine.	[6]

Table 2: In Vivo Efficacy of GsMTx-4 in Disease Models

Disease Model	Animal Model	GsMTx-4 Administration	Key Findings	Reference
Duchenne Muscular Dystrophy	D2.mdx mouse	Subcutaneous injection (1 or 10 mg/kg for 6 weeks)	Reduced loss of muscle mass and decreased susceptibility to contraction-induced injury.	[7][11][12]
Cardiac Ischemia-Reperfusion Injury	Mouse	Acute intravenous or intraperitoneal pretreatment	Reduced infarct area by >40%, improved cardiac output, and significantly reduced arrhythmias.	[15][16][17]
Schwannomatosis-related Pain	Mouse	Co-injection with conditioned media into hindpaw (10 µM)	Prevents heightened sensitivity to light touch and reverses hyperalgesia.	[18][20]
Inflammatory and Neuropathic Pain	Rat/Mouse	Intraperitoneal injection (270 µg/kg, single dose)	Reduces mechanical allodynia.	[6]
Demyelination	Mouse	Stereotactic injection (3 µM of 1 µL, single dose)	Neuroprotective; inhibits lysophosphatidylcholine-induced astrocyte toxicity.	[6]

Experimental Protocols

The following are detailed protocols for key experiments utilizing GsMTx-4.

Protocol 1: In Vitro Calcium Imaging to Assess MSC Inhibition

This protocol describes how to use calcium imaging to measure the inhibitory effect of GsMTx-4 on mechanosensitive channel activity in cultured cells.

Materials:

• Cultured cells of interest (e.g., dorsal root ganglion neurons, cardiomyocytes) plated on glass coverslips.

• Calcium imaging buffer (CIB): 130 mM NaCl, 3 mM KCl, 2.5 mM CaCl₂, 0.6 mM MgCl₂, 10 mM HEPES, 1.2 mM NaHCO₃, 10 mM glucose, pH 7.45.

• Fura-2 AM (calcium indicator).

• Pluronic F-127.

• GsMTx-4 stock solution.

• MSC agonist (e.g., Yoda1 for Piezo1) or mechanical stimulation device.

• Inverted fluorescence microscope with a ratiometric imaging system.

Procedure:

• Cell Preparation: Culture cells on glass coverslips to an appropriate confluency. For studies involving conditioned media, incubate the cells with the media for the desired duration (e.g., 48 hours) prior to imaging.[18]

• Fura-2 Loading: a. Prepare a Fura-2 AM loading solution by dissolving Fura-2 AM in DMSO and then diluting it in CIB to a final concentration of 2 µM. Add a small amount of Pluronic F-127 to aid in dye loading. b. Incubate the cells with the Fura-2 AM loading solution at 37°C for 30-60 minutes. c. Wash the cells three times with CIB to remove excess dye and allow for de-esterification for at least 30 minutes at room temperature.

• GsMTx-4 Incubation: For experiments testing the inhibitory effect of GsMTx-4, incubate the Fura-2-loaded cells with the desired concentration of GsMTx-4 (e.g., 5 µM) in CIB for a specified period before imaging.

• Calcium Imaging: a. Mount the coverslip onto the microscope stage and perfuse with CIB. b. Acquire baseline fluorescence by alternating excitation at 340 nm and 380 nm and measuring the emission at 510 nm. c. Stimulate the cells to activate MSCs. This can be done chemically using an agonist like Yoda1 (e.g., 1 µM) or mechanically through methods like hypotonic solution application or direct membrane indentation. d. Record the changes in the F340/F380 fluorescence ratio, which corresponds to changes in intracellular calcium concentration. e. To confirm cell viability, at the end of the experiment, perfuse with a high potassium solution (e.g., 50 mM KCl) to depolarize the cells and elicit a calcium response.[18]

• Data Analysis: Quantify the change in the F340/F380 ratio in response to stimulation in the presence and absence of GsMTx-4. A reduction in the calcium influx upon stimulation in the GsMTx-4 treated group indicates inhibition of MSCs.

Protocol 2: Electrophysiological Recording of MSC Activity (Patch-Clamp)

This protocol details the use of the patch-clamp technique to directly measure the effect of GsMTx-4 on mechanosensitive ion channel currents.

Materials:

• Cells expressing the mechanosensitive channel of interest (e.g., HEK293 cells transfected with Piezo1).

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system.

• Borosilicate glass capillaries for pipette fabrication.

• Extracellular solution: 145 mM NaCl, 5 mM KCl, 3 mM MgCl₂, 0.1 mM CaCl₂, 10 mM HEPES (pH 7.4).[3]

• Pipette (internal) solution: 133 mM CsCl, 10 mM HEPES (pH 7.4).[3]

• GsMTx-4 solution prepared in extracellular solution.

• High-speed pressure clamp system for applying mechanical stimuli.

Procedure:

• Pipette Preparation: Pull borosilicate glass capillaries to create micropipettes with a resistance of 2-5 MΩ when filled with the internal solution.

• Cell Preparation: Place a coverslip with the cells in the recording chamber on the microscope stage and perfuse with the extracellular solution.

• Patch Formation: a. Using the micromanipulator, carefully approach a cell with the micropipette and apply gentle suction to form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane (cell-attached configuration). b. To record from an outside-out patch, pull the pipette away from the cell after establishing a whole-cell configuration. This will result in a small patch of membrane with the extracellular side facing the bath solution.

• Recording MSC Currents: a. Apply negative pressure steps to the patch pipette using the high-speed pressure clamp to activate the mechanosensitive channels. b. Record the resulting ion currents at a holding potential (e.g., -60 mV).

• GsMTx-4 Application: a. After obtaining a stable baseline recording of stretch-activated currents, perfuse the recording chamber with the GsMTx-4 solution. b. Continue to apply pressure steps and record the currents to observe the inhibitory effect of the peptide. c. To test for reversibility, wash out the GsMTx-4 by perfusing with the control extracellular solution.[3]

• Data Analysis: Measure the amplitude of the stretch-activated currents before, during, and after the application of GsMTx-4. Calculate the percentage of inhibition to determine the efficacy of GsMTx-4.

Protocol 3: In Vivo Administration of GsMTx-4 in a Mouse Model of Pain

This protocol outlines a method for administering GsMTx-4 to mice to assess its analgesic effects on mechanical pain.

Materials:

• C57BL/6 mice.

• GsMTx-4 solution (e.g., 10 µM in sterile saline).

• Control vehicle (sterile saline).

• Conditioned media from painful schwannoma tumors (or another pain-inducing agent).[18]

• Von Frey filaments for assessing mechanical sensitivity.

• 30-gauge needles and syringes for injection.

Procedure:

• Acclimatization: Acclimatize the mice to the testing environment and the Von Frey filaments for several days before the experiment to minimize stress-induced variability.

• Baseline Measurement: Determine the baseline paw withdrawal threshold for each mouse by applying Von Frey filaments of increasing force to the plantar surface of the hind paw until a withdrawal response is observed.

• Induction of Pain: a. Inject the pain-inducing agent (e.g., conditioned media) into the plantar surface of one hind paw of each mouse. b. Allow sufficient time for the pain phenotype to develop (e.g., 1 hour).[18]

• GsMTx-4 Administration: a. Divide the mice into treatment and control groups. b. Inject the GsMTx-4 solution into the same hind paw of the treatment group. c. Inject the control vehicle into the hind paw of the control group.

• Post-Treatment Assessment: a. At various time points after GsMTx-4 administration (e.g., 30 minutes, 1 hour, 24 hours), re-measure the paw withdrawal threshold using the Von Frey filaments.[18]

• Data Analysis: Compare the paw withdrawal thresholds between the GsMTx-4 treated group and the control group. A significant increase in the paw withdrawal threshold in the GsMTx-4 group indicates an analgesic effect.

Visualizations

Caption: Mechanism of GsMTx-4 action on mechanosensitive channels.

Caption: Experimental workflow for in vitro calcium imaging.

Caption: Workflow for in vivo assessment of GsMTx-4 analgesia.

References

• 1. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 2. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rndsystems.com [rndsystems.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. GsMTx4-D provides protection to the D2.mdx mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A synthetic peptide, derived from neurotoxin GsMTx4, acts as a non-opioid analgesic to alleviate mechanical and neuropathic pain through the TRPV4 channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A synthetic peptide, derived from neurotoxin GsMTx4, acts as a non-opioid analgesic to alleviate mechanical and neuropathic pain through the TRPV4 channel - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Function of GsMTx4 in advanced atrial fibrillation - Creative Peptides [creative-peptides.com]
• 11. mdaconference.org [mdaconference.org]
• 12. GsMTx4-D provides protection to the D2.mdx mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. GsMTx4-blocked PIEZO1 channel promotes myogenic differentiation and alleviates myofiber damage in Duchenne muscular dystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Promising new therapy spares muscle loss in Duchenne muscular dystrophy - UBNow: News and views for UB faculty and staff - University at Buffalo [buffalo.edu]
• 15. GsMTx4-D is a cardioprotectant against myocardial infarction during ischemia and reperfusion - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ahajournals.org [ahajournals.org]
• 17. ahajournals.org [ahajournals.org]
• 18. biorxiv.org [biorxiv.org]
• 19. GsMTx-4 as a Novel Inhibitor to Block non-NF2 Schwannomatosis Pain [synapse.org]
• 20. biorxiv.org [biorxiv.org]
• 21. peptide.co.jp [peptide.co.jp]

Application Notes and Protocols for In Vivo Delivery of GsMTx-4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo delivery methods and dosages for GsMTx-4, a potent and selective inhibitor of mechanosensitive ion channels (MSCs) such as Piezo1.[1][2][3] The protocols detailed below are synthesized from various preclinical studies and are intended to serve as a guide for researchers utilizing GsMTx-4 in animal models.

Introduction to GsMTx-4

GsMTx-4 is a 34-amino acid peptide isolated from the venom of the tarantula Grammostola spatulata. It acts as a gating modifier of mechanosensitive ion channels, effectively reducing their response to mechanical stimuli.[4] This mechanism of action makes GsMTx-4 a valuable tool for investigating the role of mechanotransduction in various physiological and pathological processes, including pain, inflammation, cardiovascular function, and cancer.[5][6][7]

Data Presentation: In Vivo Dosages and Administration Routes

The following tables summarize the quantitative data on GsMTx-4 dosages used in various in vivo studies. It is crucial to note that the optimal dosage may vary depending on the animal model, the specific research question, and the desired biological effect.

Table 1: GsMTx-4 In Vivo Dosages in Mice

Application	Administration Route	Dosage	Vehicle	Key Findings
Pain (Schwannomatosis Model)	Footpad Injection	10 µM (10 µL volume)	Conditioned Media	Prevents and reverses mechanical hypersensitivity.[8]
Pain (Inflammatory)	Intradermal	0.4 µg per rat	Not Specified	Produced a substantial increase in paw withdrawal threshold.[5]
Pain (Inflammatory & Neuropathic)	Intraperitoneal	270 µg/kg	Saline	Reduced mechanical allodynia.[5]
Leukemia	Intraperitoneal	80 µg/kg (daily for 3 days)	PBS	Decreased cytosolic Ca2+ levels in leukemia cells and extended survival.
Ischemia/Reperfusion Injury	Intravenous	5 mg/kg	Saline	Substantially reduced cardiac infarct area.
Ischemia/Reperfusion Injury	Subcutaneous	50 mg/kg	Phosphate Buffered Saline (pH 7.4)	Cardioprotective effects observed.
Nocturia	Intraperitoneal	"low dose" and "high dose" (specifics not provided)	Not Specified	Effects on voiding behavior were dependent on the circadian clock and Piezo1 expression.[9]

Table 2: GsMTx-4 In Vivo Dosages in Rats

Application	Administration Route	Dosage	Vehicle	Key Findings
Exercise Pressor Reflex	Intra-arterial (hindlimb)	10 µg	Not Specified	Reduced the pressor response to mechanical stimuli.
Bladder Hyperactivity	Spinal (Intrathecal)	8 µM (5 µL volume)	ddH₂O	Attenuated bladder hyperactivity.[10]
Pain (Inflammatory & Neuropathic)	Intradermal	up to 1 µg	Not Specified	Reversed hyperalgesia to mechanical and hypotonic stimuli.[11]

Experimental Protocols

The following are detailed methodologies for key in vivo delivery methods of GsMTx-4.

Protocol 1: Footpad Injection in Mice for Pain Models

This protocol is adapted from studies investigating the analgesic effects of GsMTx-4 in mouse models of pain.[8][12]

Materials:

• GsMTx-4 peptide

• Vehicle (e.g., sterile saline, PBS, or conditioned media)

• Insulin (B600854) syringe with a 28-30G needle

• Animal restrainer

Procedure:

• Preparation of GsMTx-4 Solution:

  • GsMTx-4 is soluble in water. For a 10 µM solution, dissolve the appropriate amount of GsMTx-4 in the chosen vehicle. For example, with a molecular weight of approximately 4096 g/mol , a 1 mg/mL stock solution is roughly 244 µM. This can be diluted to the desired final concentration.

  • It is recommended to prepare solutions fresh on the day of use. If storage is necessary, solutions can be stored at -20°C for up to one month.[13] Ensure the solution is at room temperature and free of precipitates before injection.[13]

• Animal Handling:

  • Gently restrain the mouse using an appropriate method, such as a commercial restrainer, to expose the hind paw.

• Injection:

  • Using an insulin syringe with a 28-30G needle, inject 10 µL of the GsMTx-4 solution into the plantar surface of the hind paw.

  • The injection should be subcutaneous, forming a small bleb.[3]

  • Care should be taken to avoid injecting into blood vessels.[3]

• Post-injection Monitoring:

  • Observe the animal for any signs of distress or adverse reactions.

  • Behavioral testing for pain can typically be performed 30 minutes to 1 hour after injection.[8]

Protocol 2: Intraperitoneal (IP) Injection in Mice

This protocol is based on studies investigating the systemic effects of GsMTx-4.

Materials:

• GsMTx-4 peptide

• Sterile Phosphate-Buffered Saline (PBS)

• 1 mL syringe with a 25-27G needle

Procedure:

• Preparation of GsMTx-4 Solution:

  • Dissolve the calculated amount of GsMTx-4 in sterile PBS to achieve the desired dosage (e.g., 80 µg/kg). The final injection volume should be appropriate for the size of the mouse (typically 100-200 µL).

• Animal Handling:

  • Properly restrain the mouse to expose the abdomen.

• Injection:

  • Lift the mouse by the scruff of the neck and tilt it slightly head-down.

  • Insert the needle into the lower quadrant of the abdomen, avoiding the midline to prevent damage to internal organs.

  • Aspirate briefly to ensure no fluid is drawn into the syringe, then inject the GsMTx-4 solution.

• Post-injection Monitoring:

  • Return the mouse to its cage and monitor for any adverse effects.

  • The frequency of administration will depend on the experimental design (e.g., daily for several days).

Protocol 3: Intra-arterial (IA) Injection in Rats

This is a more invasive procedure typically used in anesthetized animals for targeted delivery to a specific vascular bed.

Materials:

• GsMTx-4 peptide

• Sterile saline

• Catheterization equipment

• Anesthesia

Procedure:

• Animal Preparation:

  • Anesthetize the rat according to an approved institutional protocol.

  • Surgically expose and catheterize the desired artery (e.g., femoral artery for hindlimb studies).

• Preparation of GsMTx-4 Solution:

  • Dissolve 10 µg of GsMTx-4 in a small volume of sterile saline suitable for bolus injection through the catheter.

• Injection:

  • Slowly inject the GsMTx-4 solution through the catheter into the arterial supply of the target tissue.

• Monitoring:

  • Continuously monitor physiological parameters (e.g., blood pressure, heart rate) as required by the experimental design.

Signaling Pathways and Experimental Workflows

GsMTx-4 exerts its effects by inhibiting mechanosensitive ion channels, primarily Piezo1. The activation of Piezo1 by mechanical stimuli leads to an influx of cations, particularly Ca²⁺, which triggers various downstream signaling cascades.

Piezo1 Signaling Pathway

Mechanical stimuli, such as membrane stretch or fluid shear stress, activate Piezo1 channels, leading to an influx of Ca²⁺. This increase in intracellular calcium can activate multiple downstream signaling pathways, including:

• Calcineurin/NFAT Pathway: Increased intracellular Ca²⁺ can activate the phosphatase calcineurin, which dephosphorylates the Nuclear Factor of Activated T-cells (NFAT), leading to its nuclear translocation and the regulation of gene expression involved in processes like inflammation and cell differentiation.

• MAPK/ERK Pathway: Piezo1 activation can lead to the phosphorylation and activation of the Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK1/2, which is involved in cell proliferation, differentiation, and survival.[6]

• PI3K/Akt Pathway: The Phosphoinositide 3-Kinase (PI3K)/Akt signaling pathway, a critical regulator of cell growth and survival, can also be modulated by Piezo1-mediated Ca²⁺ influx.[7]

• YAP/TAZ Pathway: The transcriptional co-activators YAP and TAZ, key effectors of the Hippo pathway that control organ size and cell proliferation, can be regulated by Piezo1 activity.[1][6]

Caption: GsMTx-4 inhibits Piezo1-mediated Ca²⁺ influx and downstream signaling.

Experimental Workflow for In Vivo Pain Models

The following diagram illustrates a typical experimental workflow for evaluating the analgesic effects of GsMTx-4 in a rodent model of inflammatory or neuropathic pain.

Caption: Workflow for assessing GsMTx-4's analgesic effects in vivo.

Conclusion

GsMTx-4 is a versatile and potent tool for studying the in vivo roles of mechanosensitive ion channels. The provided application notes and protocols offer a starting point for researchers to design and execute their experiments. Careful consideration of the administration route, dosage, and animal model is essential for obtaining robust and reproducible results. Further optimization of these parameters may be necessary for specific experimental contexts.

References

• 1. Pleiotropic physiological functions of Piezo1 in human body and its effect on malignant behavior of tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. freimann.nd.edu [freimann.nd.edu]
• 4. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A synthetic peptide, derived from neurotoxin GsMTx4, acts as a non-opioid analgesic to alleviate mechanical and neuropathic pain through the TRPV4 channel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanosensitive Ion Channel PIEZO1 Signaling in the Hall-Marks of Cancer: Structure and Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. biorxiv.org [biorxiv.org]
• 9. RePORT ⟩ RePORTER [reporter.nih.gov]
• 10. abmole.com [abmole.com]
• 11. Fig. 1, [Intrathecal injection procedures. (a) Setup...]. - Antisense RNA Design, Delivery, and Analysis - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. GsMTx4 | TRP and Piezo mechanosensitive channel Inhibitor | Hello Bio [hellobio.com]

Application Notes and Protocols: GsMTx-4 for the Investigation of Pain Mechanisms

Audience: Researchers, scientists, and drug development professionals.

Introduction

GsMTx-4 is a 35-amino acid peptide isolated from the venom of the Chilean rose tarantula, Grammostola rosea (also known as Grammostola spatulata).[1][2] It serves as a potent and selective inhibitor of cationic mechanosensitive ion channels (MSCs), making it an invaluable pharmacological tool for elucidating the molecular mechanisms underlying mechanical pain.[3][4] GsMTx-4's unique mechanism of action, which involves partitioning into the cell membrane and altering its mechanical properties rather than directly binding to the channel protein, provides a distinct advantage in studying mechanotransduction.[1][2][5] These application notes provide a comprehensive overview of GsMTx-4, its properties, and detailed protocols for its use in pain research.

Mechanism of Action

GsMTx-4 inhibits MSCs, including members of the Piezo and Transient Receptor Potential (TRP) channel families, by modifying the tension of the lipid bilayer.[2] Under resting conditions, the peptide associates with the outer leaflet of the cell membrane.[6] When the membrane is stretched or placed under tension, GsMTx-4 inserts deeper into the lipid bilayer.[1][6][7] This insertion is thought to locally relax the membrane, thereby reducing the force transmitted to the ion channel and preventing its activation.[5][8] This indirect mechanism of inhibition contributes to its selectivity for mechanosensitive channels over other ion channel types.[1][9]

Figure 1. Mechanism of GsMTx-4 inhibition of mechanosensitive ion channels.

Target Channels in Pain Pathways

GsMTx-4 has been shown to inhibit several types of mechanosensitive ion channels that are implicated in pain sensation.

• Piezo Channels: Piezo1 and Piezo2 are key transducers of mechanical stimuli in sensory neurons.[1][10] GsMTx-4 effectively blocks both Piezo1 and Piezo2 channels, making it a valuable tool for studying their role in mechanical allodynia and hyperalgesia.[1][9][10]

• TRP Channels: Several TRP channels are also mechanosensitive and contribute to pain signaling. GsMTx-4 inhibits TRPC1 and TRPC6, which are involved in inflammatory and neuropathic pain.[11][12] More recently, a synthetic peptide derived from GsMTx-4 has been shown to alleviate mechanical and neuropathic pain through the TRPV4 channel.[13][14][15]

• TACAN: GsMTx-4 also inhibits TACAN, another mechanosensitive ion channel involved in the pain response.[16]

Data Presentation: Quantitative Effects of GsMTx-4

Parameter	Channel/Model	Species	Concentration/Dose	Effect	Reference
In Vitro Inhibition
IC50	Piezo1	HEK Cells	~0.5 µM	Inhibition of mechanically-activated currents	[9]
IC50	Piezo2	HEK Cells	~5 µM	Reversible inhibition of mechanosensitive currents	[17]
Inhibition	TRPC6	HEK293 Cells	5 µM	Almost complete abolishment of stretch-induced inward current	[11]
Inhibition	Piezo1 (Yoda1-induced)	Mouse DRG neurons	10 µM	Effective blockade of Piezo1 currents	[10]
In Vivo Analgesia
Mechanical Hypersensitivity	Schwannomatosis Pain Model	Mouse	10 µM (co-injection)	Prevents heightened sensitivity to light touch	[6][7]
Mechanical Hypersensitivity	Schwannomatosis Pain Model	Mouse	10 µM (post-treatment)	Reverses hyperalgesia, restoring withdrawal thresholds to baseline	[6][7][10]
Inflammatory Pain	Carrageenan Model	Rat	up to 1 µg (intradermal)	Reverses mechanical hyperalgesia	[3]
Neuropathic Pain	Chronic Constriction Injury	Rat	1.8 µg/kg (intradermal)	Significant anti-hyperalgesic effect	[13]
Mechanical Allodynia	Inflammatory Model	Rat	Not specified	Reduction of mechanical allodynia	[10]

Experimental Protocols

Protocol 1: In Vivo Assessment of Mechanical Allodynia using Von Frey Filaments

This protocol is designed to assess the effect of GsMTx-4 on mechanical pain sensitivity in rodent models.

Figure 2. Workflow for in vivo assessment of mechanical allodynia.

Materials:

• GsMTx-4 (Tocris, Cat #4912 or equivalent)

• Vehicle (e.g., sterile saline)

• Von Frey monofilaments (e.g., 0.02 g to 1.4 g)[1]

• Elevated mesh platform

• Testing chambers

• Rodents (mice or rats)

• Pain-inducing agent (e.g., Complete Freund's Adjuvant, conditioned media from schwannoma cells)[1][7]

Procedure:

• Acclimatization: Place animals individually in testing chambers on the elevated mesh platform and allow them to acclimate for at least 30 minutes before testing.[13]

• Baseline Measurement: Determine the baseline 50% paw withdrawal threshold (PWT) using the simplified up-down method with Von Frey filaments.[1] Apply the filament to the plantar surface of the hind paw for approximately 2 seconds. A positive response is a sharp withdrawal or licking of the paw.

• Induction of Pain Model: Induce the desired pain state. For example, inject conditioned media from painful schwannomatosis tumors into the footpad.[1]

• GsMTx-4 Administration: Prepare GsMTx-4 solution in the appropriate vehicle. A concentration of 10 µM has been shown to be effective when co-injected into the mouse hindpaw.[7] Administer GsMTx-4 via the desired route (e.g., co-injection with the pain-inducing agent, or subsequent local injection).

• Post-Treatment Measurement: At defined time points (e.g., 1 hour, 24 hours, 48 hours) after GsMTx-4 administration, re-measure the PWT using the Von Frey test.

• Data Analysis: Calculate the 50% PWT for each animal at each time point. Compare the PWTs of the GsMTx-4-treated group to the vehicle-treated control group using appropriate statistical tests (e.g., ANOVA followed by a post-hoc test). A significant increase in PWT in the GsMTx-4 group indicates an analgesic effect.

Protocol 2: In Vitro Calcium Imaging of Dorsal Root Ganglion (DRG) Neurons

This protocol allows for the investigation of GsMTx-4's effect on mechanosensitive channel activity in primary sensory neurons by measuring changes in intracellular calcium.

Materials:

• Dissociated DRG cell cultures from mice or rats[6]

• GsMTx-4

• Piezo1 agonist (e.g., Yoda1, Tocris, Cat #5586)[6][10]

• Calcium indicator dye (e.g., Fura-2 AM)

• Balanced salt solution (e.g., HBSS)

• Fluorescence microscopy setup equipped for ratiometric imaging (340/380 nm excitation)[6]

Procedure:

• Cell Culture: Culture dissociated DRGs on coverslips. For specific experimental aims, DRGs can be pre-incubated with agents like conditioned media from painful schwannomas for 48 hours.[10]

• Dye Loading: Incubate the DRG cultures with a calcium indicator dye (e.g., Fura-2 AM) according to the manufacturer's instructions.

• Baseline Imaging: Place the coverslip in a recording chamber on the microscope stage and perfuse with a balanced salt solution. Record baseline fluorescence ratios (F340/F380) for several minutes.

• Stimulation: Apply the Piezo1 agonist Yoda1 to the perfusion solution to induce calcium influx.[10]

• GsMTx-4 Application: After observing a stable response to Yoda1, introduce GsMTx-4 into the perfusion solution (e.g., 10 µM) and continue recording to observe any inhibition of the Yoda1-induced calcium signal.

• Data Analysis: Quantify the changes in intracellular calcium concentration by analyzing the fluorescence ratio over time. Compare the amplitude of the calcium response to Yoda1 in the presence and absence of GsMTx-4.

Figure 3. Signaling pathway for in vitro calcium imaging using Yoda1 and GsMTx-4.

Concluding Remarks

GsMTx-4 is a powerful and versatile tool for dissecting the role of mechanosensitive ion channels in various pain modalities. Its unique lipid-mediated mechanism of action provides a means to specifically probe the contribution of mechanotransduction to nociception. The protocols outlined above provide a starting point for researchers to incorporate GsMTx-4 into their studies of pain pathophysiology and for the development of novel, non-opioid analgesics.[13] When interpreting results, it is important to consider that GsMTx-4 can inhibit multiple types of mechanosensitive channels, and further experiments may be required to pinpoint the exact channel subtype involved in a specific pain response.

References

• 1. GsMTx-4 as a Novel Inhibitor to Block non-NF2 Schwannomatosis Pain [synapse.org]
• 2. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Mechanosensitive ion channels and the peptide inhibitor GsMTx-4: history, properties, mechanisms and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. The research progress into cellular mechanosensitive ion channels mediating cancer pain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. TRPV4 Role in Neuropathic Pain Mechanisms in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A synthetic peptide, derived from neurotoxin GsMTx4, acts as a non-opioid analgesic to alleviate mechanical and neuropathic pain through the TRPV4 channel - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A synthetic peptide, derived from neurotoxin GsMTx4, acts as a non-opioid analgesic to alleviate mechanical and neuropathic pain through the TRPV4 channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A synthetic peptide, derived from neurotoxin GsMTx4, acts as a non-opioid analgesic to alleviate mechanical and neuropathic pain through the TRPV4 channel | EurekAlert! [eurekalert.org]
• 16. GsMTx4 | TRP and Piezo mechanosensitive channel Inhibitor | Hello Bio [hellobio.com]
• 17. tandfonline.com [tandfonline.com]

Application Notes and Protocols: GsMTx-4 in Organ-on-a-Chip Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of GsMTx-4, a potent inhibitor of mechanosensitive ion channels, within organ-on-a-chip (OOC) systems. By mimicking the dynamic mechanical microenvironment of human organs, OOC platforms offer unparalleled opportunities to investigate the role of mechanotransduction in health and disease.[1][2][3][4][5] GsMTx-4 serves as a critical tool to dissect the contribution of specific ion channels, primarily Piezo and TRP channels, in these processes.[6][7][8][9][10][11]

Introduction to GsMTx-4

GsMTx-4 is a peptide toxin isolated from the venom of the tarantula Grammostola spatulata. It is a well-characterized inhibitor of cationic mechanosensitive ion channels, including Piezo1, Piezo2, TRPC1, and TRPC6.[7][9] These channels are gated by mechanical forces such as shear stress, stretch, and osmotic pressure, playing crucial roles in various physiological and pathophysiological processes, including vascular function, cardiac mechanics, kidney filtration, and pain sensation.[11][12] The ability of GsMTx-4 to specifically block these channels makes it an invaluable pharmacological tool for studies in organ-on-a-chip systems where mechanical cues are precisely controlled.[1][13]

Quantitative Data Summary

The following tables summarize key quantitative data for GsMTx-4 from various in vitro and in vivo studies. This information can serve as a starting point for determining optimal concentrations for use in organ-on-a-chip experiments.

Table 1: GsMTx-4 Properties and In Vitro Efficacy

Parameter	Value	Cell Type / System	Reference
Molecular Weight	~4096 Da	-
Target Channels	Piezo1, Piezo2, TRPC1, TRPC6	Various	[7]
Inhibition Mechanism	Gating modifier, shifts the pressure-gating curve to the right	HEK293 cells expressing Piezo1	[14][15]
Effective Concentration (In Vitro)	1 - 10 µM	Commonly used range in various cell types	[12][16]
IC₅₀ (Piezo1)	~155 nM (calculated KD)	HEK293 cells expressing Piezo1 (outside-out patch)	[14]
Piezo1 Inhibition	~80% inhibition at µM concentrations	HEK293 cells expressing Piezo1 (outside-out patch)	[14][15]
Effect on Stretch-Activated Channels	Blocks channels in astrocytes, cardiac cells, smooth and skeletal muscle cells	Primary cell cultures	[8]

Table 2: GsMTx-4 In Vivo Dosage and Administration (for reference)

Animal Model	Dosage	Administration Route	Effect	Reference
Mice	270 µg/kg	Intraperitoneal injection	Reduces mechanical allodynia	[8]
Rats	5 µl (8 µM)	Spinal injection	Attenuates bladder hyperactivity	[6]
Mice	10 µM (co-injection)	Hindpaw injection	Prevents mechanical hypersensitivity	[12]

Signaling Pathway

The following diagram illustrates the general signaling pathway affected by GsMTx-4. Mechanical stimuli activate Piezo1 channels, leading to an influx of Ca²⁺ ions. This increase in intracellular calcium triggers a cascade of downstream signaling events that can influence cellular processes like gene expression, proliferation, and inflammation. GsMTx-4 blocks the initial Ca²⁺ influx by inhibiting the Piezo1 channel.

Caption: GsMTx-4 inhibits Piezo1-mediated Ca²⁺ influx in response to mechanical stimuli.

Experimental Protocols

The following are detailed, proposed protocols for the application of GsMTx-4 in specific organ-on-a-chip models. These protocols are based on existing literature and should be optimized for specific experimental setups.

Protocol 1: Inhibition of Shear Stress-Induced Endothelial Activation in a Vessel-on-a-Chip

Objective: To investigate the role of mechanosensitive ion channels in endothelial cell activation in response to fluid shear stress.

Materials:

• Vessel-on-a-chip microfluidic device (pre-coated with extracellular matrix proteins, e.g., fibronectin or collagen)

• Human Umbilical Vein Endothelial Cells (HUVECs) or other relevant endothelial cells

• Endothelial cell growth medium

• GsMTx-4 (lyophilized powder)

• Sterile, deionized water or appropriate buffer for GsMTx-4 reconstitution

• Syringe pump and tubing

• Fluorescence microscope

• Reagents for immunofluorescence staining (e.g., antibodies against VCAM-1, ICAM-1)

• Reagents for calcium imaging (e.g., Fluo-4 AM)

Methodology:

• Cell Seeding:

  • Culture HUVECs to 80-90% confluency in a standard cell culture flask.

  • Prepare a cell suspension of HUVECs at a concentration of 2-5 x 10⁶ cells/mL.

  • Introduce the cell suspension into the vascular channel of the microfluidic device.

  • Allow cells to adhere and form a confluent monolayer for 24-48 hours under static conditions.

• GsMTx-4 Preparation and Introduction:

  • Reconstitute lyophilized GsMTx-4 in sterile water to create a stock solution (e.g., 1 mM). Aliquot and store at -20°C.

  • Prepare working solutions of GsMTx-4 in endothelial cell growth medium at final concentrations ranging from 1 µM to 10 µM. A vehicle control (medium without GsMTx-4) should also be prepared.

  • Thirty minutes prior to applying shear stress, replace the medium in the device with the GsMTx-4 working solution or the vehicle control.

• Application of Shear Stress:

  • Connect the microfluidic device to a syringe pump.

  • Apply a physiological level of shear stress (e.g., 5-15 dynes/cm²) by perfusing the appropriate medium (with or without GsMTx-4) through the channel.

  • Maintain the shear stress for the desired experimental duration (e.g., 4-24 hours).

• Analysis:

  • Calcium Imaging: For acute experiments, load the cells with a calcium indicator like Fluo-4 AM before applying shear stress. Image the calcium influx in real-time upon the onset of flow, with and without GsMTx-4.

  • Immunofluorescence: After the experiment, fix the cells within the device and perform immunofluorescence staining for markers of endothelial activation, such as VCAM-1 and ICAM-1.

  • Gene Expression Analysis: Lyse the cells and extract RNA for qRT-PCR analysis of genes related to inflammation and mechanotransduction.

References

• 1. mdpi.com [mdpi.com]
• 2. Cardiovascular Organ-on-a-Chip Platforms for Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organ-on-a-chip: transforming drug development [merckgroup.com]
• 4. wearecellix.com [wearecellix.com]
• 5. youtube.com [youtube.com]
• 6. abmole.com [abmole.com]
• 7. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]
• 10. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. Frontiers | Microfluidic and Organ-on-a-Chip Approaches to Investigate Cellular and Microenvironmental Contributions to Cardiovascular Function and Pathology [frontiersin.org]
• 14. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Throughput Screening Using GsMTx-4

For Researchers, Scientists, and Drug Development Professionals

Introduction

GsMTx-4 is a 35-amino acid peptide isolated from the venom of the Chilean rose tarantula, Grammostola rosea[1]. It belongs to the inhibitory cysteine knot (ICK) peptide family and functions as a potent and selective inhibitor of mechanosensitive ion channels (MSCs), particularly cation-permeable channels of the Piezo and TRP families[1][2][3][4][5]. Its unique mechanism of action, which involves modifying the local lipid bilayer tension rather than directly binding to the channel pore, makes it a valuable tool for studying mechanotransduction[1][4][6]. The ability of GsMTx-4 to specifically target channels like Piezo1 has positioned it as a critical pharmacological agent for high-throughput screening (HTS) campaigns aimed at discovering novel modulators of mechanosensitive channels[2][7][8].

This document provides detailed protocols and application notes for the use of GsMTx-4 in HTS assays to identify modulators of Piezo1, a key mechanosensitive ion channel involved in various physiological and pathophysiological processes[2][9][10].

GsMTx-4 Properties and Handling

A summary of the key properties of GsMTx-4 is provided in the table below.

Property	Value	References
Full Name	Grammostola mechanotoxin 4	[1]
Amino Acid Sequence	GCLEFWWKCNPNDDKCCRPKLKCSKLFKLCNFSF (C-terminus amidated)	[7]
Molecular Weight	4095.86 Da	[5][7]
Structure	Inhibitory Cysteine Knot (ICK) with 3 disulfide bridges	[1][10]
Primary Target	Cationic mechanosensitive ion channels (Piezo and TRP families)	[1][2][3][5]
Mechanism of Action	Modulates local membrane tension, reducing channel sensitivity to mechanical stress. Does not directly block the pore and its action is not stereospecific.	[1][4][6]
Potency (Piezo1)	KD of ~155 nM	[7][8]
Solubility	Soluble to 1 mg/ml in water.	[5][7]
Storage	Store at -20°C.	[5][7]

Reconstitution and Storage: For a 1 mM stock solution, reconstitute GsMTx-4 in sterile, nuclease-free water. For example, for a product with a molecular weight of 4095.86 g/mol , add 1 ml of water to 4.096 mg of peptide. Aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

High-Throughput Screening Protocol: Fluorescence-Based Calcium Influx Assay

This protocol describes a fluorescence-based calcium influx assay in a 384-well format for screening compounds that modulate Piezo1 activity. The assay uses a chemical activator of Piezo1, Yoda1, to induce calcium influx, which is then measured using a fluorescent calcium indicator. GsMTx-4 is used as a reference inhibitor.

Materials and Reagents

• Cell Line: HEK293T cells stably expressing human Piezo1 (HEK293T-hPiezo1).

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).

• Assay Plates: 384-well, black-walled, clear-bottom tissue culture-treated plates.

• Calcium Indicator: Fluo-4 AM or a similar calcium-sensitive dye.

• Pluronic F-127: 20% solution in DMSO.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Piezo1 Activator (Positive Control): Yoda1[7][9][10]. Stock solution in DMSO.

• Piezo1 Inhibitor (Reference Compound): GsMTx-4. Aqueous stock solution.

• Test Compounds: Compound library dissolved in DMSO.

• Fluorescent Imaging Plate Reader: e.g., FLIPR Tetra or similar instrument capable of kinetic reading and automated liquid handling.

Experimental Protocol

• Cell Plating:

  • Culture HEK293T-hPiezo1 cells to 70-80% confluency.

  • Trypsinize and resuspend cells in culture medium.

  • Seed cells into 384-well assay plates at a density of 10,000-20,000 cells per well in 25 µL of culture medium.

  • Incubate plates for 24 hours at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Prepare a dye loading solution containing Fluo-4 AM (2-4 µM) and Pluronic F-127 (0.02-0.04%) in Assay Buffer.

  • Remove culture medium from the cell plates.

  • Add 20 µL of the dye loading solution to each well.

  • Incubate for 60 minutes at 37°C in a 5% CO2 incubator.

  • After incubation, wash the cells twice with 20 µL of Assay Buffer, leaving 20 µL of buffer in each well.

• Compound Addition:

  • Prepare a compound plate by diluting test compounds, GsMTx-4 (positive control inhibitor, e.g., to a final concentration of 1-5 µM), and DMSO (negative control) in Assay Buffer.

  • Transfer 5 µL of the compound solutions to the cell plate.

  • Incubate for 15-30 minutes at room temperature.

• Activation and Signal Detection:

  • Prepare an activator plate containing Yoda1 diluted in Assay Buffer to a concentration that yields a robust signal (e.g., 4x the final desired concentration, typically in the range of 10-30 µM final concentration)[7][9].

  • Place the cell plate into the fluorescent imaging plate reader.

  • Establish a baseline fluorescence reading for 10-20 seconds.

  • Add 10 µL of the Yoda1 solution to each well using the instrument's integrated pipettor.

  • Immediately begin kinetic fluorescence reading for 2-5 minutes.

Data Analysis

• Response Calculation: The response in each well is typically calculated as the maximum fluorescence intensity post-stimulation minus the baseline fluorescence (Max-Min) or as the area under the curve (AUC).

• Normalization: Normalize the data to the controls on each plate:

  • Set the average response of the negative control (DMSO) wells to 100% activation.

  • Set the average response of the positive control inhibitor (GsMTx-4) wells to 0% activation.

• Hit Identification: Identify "hits" based on a predefined activity threshold (e.g., >50% inhibition for antagonists or >30% potentiation for agonists).

Alternative HTS Protocol: Hypotonic Solution-Induced Activation

For screening that relies on a more physiological mechanical stimulus, a hypotonic buffer can be used to induce cell swelling and activate Piezo1 channels.

Protocol Modifications

• Activation Step: Instead of Yoda1, use a hypotonic Assay Buffer to stimulate the cells.

  • Prepare a 2x hypotonic buffer (e.g., by reducing the NaCl concentration).

  • After compound incubation, add an equal volume of the hypotonic buffer to the wells to achieve the desired final osmolarity and induce cell swelling. For example, adding 20 µL of a buffer with half the normal osmolarity to the 20 µL of isotonic buffer already in the well.

• Instrumentation: This method is also compatible with fluorescent imaging plate readers with integrated liquid handling.

Counter-Screening Protocol: Identifying False Positives

It is crucial to perform counter-screens to eliminate compounds that interfere with the assay technology rather than specifically targeting Piezo1.

Protocol for Identifying Autofluorescent Compounds

• Use a cell-free assay plate containing only Assay Buffer.

• Add the test compounds at the same concentration used in the primary screen.

• Measure fluorescence intensity at the same excitation and emission wavelengths used for the calcium indicator.

• Compounds showing significant fluorescence in the absence of cells and dye are flagged as autofluorescent.

Protocol for Identifying Compounds that Interfere with the Calcium Dye

• Use HEK293T cells that do not express Piezo1 (parental cell line).

• Perform the calcium influx assay as described above, using a non-specific calcium ionophore like ionomycin (B1663694) as the stimulus.

• Compounds that inhibit the ionomycin-induced calcium signal are likely interfering with the fluorescent dye or have general cytotoxic effects.

Signaling Pathways and Experimental Workflows

Piezo1 Signaling Pathway

Activation of Piezo1 by mechanical stimuli leads to an influx of cations, primarily Ca2+. This increase in intracellular calcium can trigger a cascade of downstream signaling events.

Caption: Simplified Piezo1 signaling pathway.

High-Throughput Screening Workflow

The workflow for an HTS campaign to identify Piezo1 modulators involves several key stages, from assay development to hit validation.

References

• 1. mdpi.com [mdpi.com]
• 2. High-content method for mechanosignaling studies using IsoStretcher technology and quantitative Ca2+ imaging applied to Piezo1 in cardiac HL-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Piezo1 and Its Function in Different Blood Cell Lineages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. mdpi.com [mdpi.com]
• 6. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Yoda1 | PIEZO1 Agonist | Hello Bio [hellobio.com]
• 8. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rndsystems.com [rndsystems.com]
• 10. KC159 | PIEZO1 activator, Yoda1 analogue | Hello Bio [hellobio.com]

Technical Notes & Optimization

GsMTx-4 Technical Support Center: Stability and Storage Guidelines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of GsMTx-4. Adherence to these guidelines is crucial for maintaining the peptide's structural integrity and biological activity in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for lyophilized GsMTx-4 powder?

A1: Lyophilized GsMTx-4 powder should be stored in a tightly sealed container, protected from moisture and light. For optimal long-term stability, storage at -80°C is recommended, which can preserve the peptide for up to two years.[1][2] Storage at -20°C is suitable for shorter periods, up to one year.[1][2]

Q2: How should I store GsMTx-4 after reconstitution?

A2: Reconstituted GsMTx-4 solutions should be stored at -20°C for up to one month or at -80°C for up to six months.[1] To prevent degradation from repeated freeze-thaw cycles, it is best to aliquot the reconstituted peptide into single-use volumes.[3] Some studies suggest preparing solutions fresh daily and storing them at 4°C for no more than two days, avoiding freezing altogether.[4]

Q3: In what solvent should I reconstitute GsMTx-4?

A3: GsMTx-4 is soluble in water up to 1 mg/ml.[3][4][5][6] For higher concentrations, up to 16.67 mg/mL, ultrasonication may be necessary.[7] For biological experiments, sterile, high-purity water or a suitable buffer (e.g., 10 mM NaPO4, pH 7.4) is recommended.[4]

Q4: Is GsMTx-4 susceptible to aggregation?

A4: Yes, GsMTx-4 has a tendency to aggregate, particularly at higher concentrations.[8] This aggregation can be influenced by factors such as buffer composition and temperature. It is advisable to visually inspect solutions for any signs of precipitation before use.

Q5: What is the stability of GsMTx-4 at room temperature?

A5: While some suppliers indicate that GsMTx-4 is stable for ambient temperature shipping, long-term storage at room temperature is not recommended.[6][9] For optimal stability, adhere to the recommended refrigerated or frozen storage conditions.

Q6: Are there any concerns about the oxidation of GsMTx-4?

A6: GsMTx-4 contains three intramolecular disulfide bonds which are crucial for its structure and function.[8][10] While specific data on its oxidation is limited, peptides with disulfide bonds can be susceptible to oxidation, which could potentially impact their activity. To minimize this risk, it is advisable to use degassed buffers and handle the peptide with care to avoid introducing oxidative agents.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Reduced or no biological activity	Improper storage leading to degradation.	Ensure the peptide has been stored at the correct temperature and protected from light and moisture. Use a fresh vial of GsMTx-4.
Repeated freeze-thaw cycles.	Aliquot the reconstituted peptide into single-use volumes to avoid multiple freeze-thaw cycles.
Incorrect reconstitution solvent or pH.	Reconstitute in high-purity water or a recommended buffer at the appropriate pH.
Precipitation in the solution	Peptide aggregation.	Try vortexing or gentle warming to redissolve. If precipitation persists, the solution may need to be prepared fresh at a lower concentration. Consider using a buffer known to minimize aggregation.
Poor solubility at the desired concentration.	Use ultrasonication to aid dissolution for higher concentrations. Ensure the solvent is appropriate for the intended concentration.
Inconsistent experimental results	Variation in the effective concentration due to aggregation.	Prepare fresh solutions for each experiment. Centrifuge the solution before use and take the supernatant to ensure a homogenous solution.
Degradation of the peptide over time.	Use a fresh aliquot for each experiment and avoid using old stock solutions.

Data Summary Tables

Table 1: Recommended Storage Conditions for GsMTx-4

Form	Storage Temperature	Duration	Additional Notes
Lyophilized Powder	-80°C	Up to 2 years[1][2]	Sealed, away from moisture and light.[1][2]
-20°C	Up to 1 year[1][2]	Sealed, away from moisture and light.[1][2]
In Solvent	-80°C	Up to 6 months[1]	Aliquot to avoid freeze-thaw cycles.[3]
-20°C	Up to 1 month[1][6]	Aliquot to avoid freeze-thaw cycles.[3]
4°C	Up to 2 days[4]	Recommended to prepare fresh daily.[4]

Table 2: Solubility of GsMTx-4

Solvent	Concentration	Notes
Water	Up to 1 mg/ml[3][4][5][6]	Readily soluble.
Water	Up to 16.67 mg/ml[7]	Requires ultrasonication.
Aqueous Buffers (e.g., PBS, HEPES)	Commonly used in biological assays[4][7]	Ensure pH compatibility.
DMSO	≥ 50 mg/mL[7]	For stock solutions, further dilution in aqueous buffer is required for biological assays.

Experimental Protocols

Protocol for Reconstitution of GsMTx-4

• Equilibration: Before opening, allow the vial of lyophilized GsMTx-4 to equilibrate to room temperature for at least 10-15 minutes to prevent condensation.

• Solvent Preparation: Use sterile, high-purity water or a pre-filtered, degassed buffer suitable for your experiment.

• Reconstitution: Carefully open the vial and add the appropriate volume of solvent to achieve the desired concentration. For example, to make a 1 mg/ml stock solution, add 1 ml of solvent to a 1 mg vial.

• Dissolution: Gently swirl or vortex the vial to ensure the peptide is fully dissolved. For higher concentrations, brief ultrasonication may be applied. Visually inspect the solution to ensure there are no visible particulates.

• Aliquoting and Storage: For long-term storage, immediately aliquot the reconstituted solution into single-use, low-protein-binding microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Protocol for Assessing GsMTx-4 Stability by RP-HPLC

This protocol provides a general method to assess the stability of GsMTx-4 by monitoring its purity over time.

• Sample Preparation:

  • Prepare a stock solution of GsMTx-4 at a known concentration (e.g., 1 mg/ml) in the desired buffer.

  • Divide the stock solution into several aliquots to be stored under different conditions (e.g., -20°C, 4°C, room temperature).

  • At specified time points (e.g., 0, 24, 48 hours, 1 week, 1 month), take one aliquot from each storage condition for analysis.

• RP-HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 5% to 65% Mobile Phase B over 30 minutes.

  • Flow Rate: 1 ml/min.

  • Detection: UV at 214 nm and 280 nm.

  • Injection Volume: 20 µl.

• Data Analysis:

  • Integrate the peak area of the main GsMTx-4 peak and any degradation peaks.

  • Calculate the percentage purity of GsMTx-4 at each time point.

  • A decrease in the main peak area and the appearance of new peaks indicate degradation.

Visualizations

Caption: Recommended workflow for the storage and handling of GsMTx-4.

Caption: Troubleshooting guide for common issues with GsMTx-4.

Caption: Potential chemical and physical degradation pathways for GsMTx-4.

References

• 1. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. jpt.com [jpt.com]
• 4. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. usp.org [usp.org]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. peptide.co.jp [peptide.co.jp]
• 9. bio-techne.com [bio-techne.com]
• 10. GsMTx-4 - Wikipedia [en.wikipedia.org]

GsMTx-4 Technical Support Center: Solubility, Protocols, and Troubleshooting

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility of GsMTx-4 in various experimental buffers. It includes detailed protocols, troubleshooting guides, and frequently asked questions to ensure successful experimental outcomes.

GsMTx-4 Solubility Data

The solubility of GsMTx-4 can vary based on the solvent and the presence of additives. The following table summarizes publicly available quantitative data on GsMTx-4 solubility. It is important to note that for some solvents, ultrasonication may be required to achieve the specified concentration.

Solvent/Buffer	Reported Solubility	Observations/Requirements
Water	1 mg/mL[1][2][3][4]	General-purpose solvent for stock solutions.
Water	16.67 mg/mL[5]	Requires sonication.[5]
DMSO	≥ 50 mg/mL[5]	Higher solubility compared to aqueous buffers.
PBS	50 mg/mL[5]	Requires sonication for a clear solution.[5]
PBS	100 mg/mL	Requires sonication for a clear solution.
10% DMSO in Saline with PEG300 and Tween-80	≥ 2.5 mg/mL[5]	A complex solvent system for in vivo use.[5]
10% DMSO in Saline with 20% SBE-β-CD	≥ 2.5 mg/mL[5]	Another complex solvent system for in vivo use.[5]
10% DMSO in corn oil	≥ 2.5 mg/mL[5]	An oil-based solvent system for in vivo use.[5]

Frequently Asked Questions (FAQs)

Q1: How should I reconstitute lyophilized GsMTx-4?

A1: For initial reconstitution, it is recommended to use high-purity water to create a stock solution, for example at a concentration of 1 mg/mL.[1] Depending on the final application, other solvents like DMSO can also be used to achieve higher stock concentrations.[5] Subsequent dilutions into your experimental buffer should be made from this stock solution. To ensure complete dissolution, gentle vortexing or sonication may be necessary.[5]

Q2: What is the recommended storage procedure for GsMTx-4 solutions?

A2: If possible, prepare and use GsMTx-4 solutions on the same day.[1] For short-term storage, solutions can be kept at -20°C for up to one month.[1] For longer-term storage of the powder, -20°C is recommended for up to one year, and -80°C for up to two years.[5] Always allow the solution to equilibrate to room temperature before use and ensure no precipitate is visible.[1] Avoid repeated freeze-thaw cycles by preparing aliquots of the stock solution.

Q3: Can I use buffers other than PBS, such as TRIS or HEPES?

A3: Yes, GsMTx-4 has been successfully used in both TRIS and HEPES buffer systems. For peptide folding, a buffer of 0.1 M Tris at pH 7.9 has been documented.[6] In electrophysiology experiments, a solution containing 10 mM HEPES at pH 7.4 is used as the extracellular solution.[7] While specific solubility limits in these buffers are not widely reported, these examples demonstrate their compatibility. It is always advisable to perform a small-scale solubility test in your specific buffer system before proceeding with large-scale experiments.

Q4: I am observing precipitation or aggregation of GsMTx-4 in my experiments. What can I do to troubleshoot this?

A4: Aggregation of GsMTx-4, especially at higher concentrations, can be a concern.[7] Here are several steps you can take to mitigate this issue:

• Sonication: Use an ultrasonic bath to aid in the dissolution of the peptide.[5]

• pH Adjustment: Ensure the pH of your buffer is within a suitable range. GsMTx-4 has been used in buffers with a pH of 7.4 and 7.9.[6][7]

• Lower Concentration: If possible, work with lower concentrations of GsMTx-4, as aggregation is more prevalent at higher concentrations.[7]

• Fresh Solutions: Prepare solutions fresh daily to minimize the chances of aggregation over time.[7]

• Stock Solution in DMSO: For applications that can tolerate a small amount of DMSO, preparing a high-concentration stock in DMSO and then diluting it into your aqueous buffer can improve solubility.

Experimental Protocols and Methodologies

Protocol 1: Reconstitution of GsMTx-4 for In Vitro Experiments

This protocol describes the preparation of a GsMTx-4 stock solution and its dilution into a standard HEPES-buffered saline for cell-based assays.

• Prepare a 1 mg/mL stock solution:

  • Start with lyophilized GsMTx-4 powder.

  • Add the appropriate volume of sterile, deionized water to achieve a 1 mg/mL concentration.

  • Gently vortex to mix. If the peptide does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

• Dilution into HEPES-buffered saline:

  • Prepare a HEPES-buffered saline solution containing 145 mM NaCl, 5 mM KCl, 3 mM MgCl₂, 0.1 mM CaCl₂, and 10 mM HEPES, with the pH adjusted to 7.4.[7]

  • Based on your desired final concentration, calculate the volume of the 1 mg/mL GsMTx-4 stock solution needed.

  • Add the calculated volume of the stock solution to the HEPES-buffered saline and mix gently.

• Final Preparation:

  • Visually inspect the final solution for any signs of precipitation.

  • It is recommended to prepare this final working solution fresh on the day of the experiment.[7]

Protocol 2: Folding of Synthetic GsMTx-4

This protocol is based on a published method for the in vitro folding of chemically synthesized GsMTx-4.[6]

• Prepare the folding buffer:

  • The folding buffer consists of 0.1 M Tris, pH 7.9, with a ratio of oxidized to reduced glutathione (B108866) of 1:10.[6]

• Dissolve the synthetic peptide:

  • Dissolve the un-folded synthetic GsMTx-4 peptide in the folding buffer.

• Folding Reaction:

  • Allow the folding reaction to proceed. The original protocol does not specify the exact time and temperature, so these may need to be optimized.

• Purification and Verification:

  • After the folding reaction, the correctly folded GsMTx-4 can be purified using techniques like High-Performance Liquid Chromatography (HPLC).

  • The identity and purity of the folded peptide should be confirmed by mass spectrometry and analytical HPLC.

Visual Guides

GsMTx-4 Reconstitution and Dilution Workflow

Caption: Workflow for reconstituting and diluting GsMTx-4.

Troubleshooting GsMTx-4 Aggregation

References

• 1. GsMTx4 | TRP and Piezo mechanosensitive channel Inhibitor | Hello Bio [hellobio.com]
• 2. rndsystems.com [rndsystems.com]
• 3. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 4. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. cDNA sequence and in vitro folding of GsMTx4, a specific peptide inhibitor of mechanosensitive channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]

GsMTx-4 Technical Support Center: Troubleshooting Potential Off-Target Effects

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential off-target effects of GsMTx-4, a peptide toxin from the venom of the tarantula Grammostola spatulata. While GsMTx-4 is a widely used and valuable tool for studying mechanosensitive ion channels (MSCs), particularly Piezo and some TRP channels, it is crucial to be aware of its potential interactions with other molecular targets to ensure accurate experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What are the known primary targets of GsMTx-4?

GsMTx-4 is a potent inhibitor of cationic mechanosensitive channels. Its primary targets include:

• Piezo1 and Piezo2 channels: GsMTx-4 is widely recognized for its inhibitory activity on these channels, which are key players in mechanotransduction.

• TRPC1 and TRPC6 channels: These members of the Transient Receptor Potential Canonical family are also established targets of GsMTx-4.

Q2: What is the mechanism of action of GsMTx-4 on its primary targets?

GsMTx-4 does not act as a classic pore blocker. Instead, it modifies the gating of mechanosensitive channels by partitioning into the lipid bilayer surrounding the channel. This interaction alters the local membrane mechanics, making it more difficult for the channel to open in response to mechanical stimuli. This mechanism is supported by the observation that both the L- and D-enantiomers of GsMTx-4 are active, suggesting a lack of a specific, chiral binding site on the channel protein itself.

Troubleshooting Off-Target Effects

Issue 1: Unexpected effects on neuronal excitability or cardiac action potentials.

Potential Cause: Off-target inhibition of voltage-gated sodium (Nav) or potassium (Kv) channels.

Troubleshooting Guide:

• Concentration is Key: GsMTx-4 generally exhibits off-target effects on voltage-gated ion channels at higher concentrations (typically in the range of 10-50 µM for the L-enantiomer). Whenever possible, use the lowest effective concentration of GsMTx-4 to inhibit your target mechanosensitive channels to minimize off-target effects.

• Control Experiments:

  • Perform control experiments on cells that do not express your mechanosensitive channel of interest but are known to express the suspected off-target Nav or Kv channels.

  • Use specific blockers for the suspected off-target channels in conjunction with GsMTx-4 to see if the unexpected effect is abolished.

• Data Interpretation: Be cautious when interpreting data obtained with high concentrations of GsMTx-4, especially in systems with high densities of voltage-gated ion channels.

Quantitative Data on Off-Target Ion Channel Activity:

Channel Family	Specific Channel	Reported Effect	Potency (IC50/KD)
Voltage-Gated Sodium (Nav) Channels	Nav1.1 - Nav1.7	Inhibition	10 - 50 µM (L-GsMTx-4)[1]
Voltage-Gated Potassium (Kv) Channels	Kv11.1 (hERG), Kv11.2	Inhibition	Specific IC50 values not readily available in the public domain. Effects are generally observed at concentrations >10 µM.
TRP Channels	TRPA1	Reported Activation	No definitive concentration for activation by GsMTx-4 has been established in peer-reviewed literature.

Issue 2: Unexplained cell death or growth inhibition in bacterial co-cultures or in vivo infection models.

Potential Cause: Antimicrobial activity of GsMTx-4.

Troubleshooting Guide:

• Consider the Bacterial Species: GsMTx-4 exhibits greater potency against Gram-positive bacteria compared to Gram-negative bacteria.

• Determine the Minimum Inhibitory Concentration (MIC): If you suspect antimicrobial effects are confounding your results, it is crucial to determine the MIC of GsMTx-4 for the specific bacterial strain(s) used in your experiments. This will help you choose a concentration that is effective on your primary target with minimal impact on the bacteria, if possible.

• Control for Peptide Effects: In co-culture experiments, include a control group with bacteria exposed to the same concentration of GsMTx-4 in the absence of your eukaryotic cells to assess the direct effect of the peptide on bacterial viability.

Quantitative Data on Antimicrobial Activity:

Bacterial Type	Species	Minimum Inhibitory Concentration (MIC)
Gram-positive	Staphylococcus aureus	0.5 - 8 µM
Bacillus subtilis	0.5 - 8 µM
Gram-negative	Escherichia coli	8 - 64 µM (A specific study reported 32 µM)
Pseudomonas aeruginosa	8 - 64 µM
Salmonella typhimurium	8 - 64 µM

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology to Test for Off-Target Effects on Voltage-Gated Sodium Channels (e.g., Nav1.7)

Objective: To determine if a given concentration of GsMTx-4 inhibits Nav1.7 currents.

Cell Line: HEK293 cells stably expressing human Nav1.7.

Solutions:

• External Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl₂, 1 CaCl₂, 10 HEPES, 10 Glucose (pH 7.3 with NaOH).

• Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH 7.3 with CsOH).

Voltage Protocol:

• Hold the cell at a holding potential of -120 mV.

• Apply a series of depolarizing voltage steps (e.g., from -80 mV to +60 mV in 5 mV increments for 50 ms).

• Record the resulting inward sodium currents.

Procedure:

• Establish a stable whole-cell recording and record baseline Nav1.7 currents using the voltage protocol described above.

• Perfuse the cell with the external solution containing the desired concentration of GsMTx-4.

• After a stable effect is reached (typically 3-5 minutes), record the Nav1.7 currents again using the same voltage protocol.

• Wash out the GsMTx-4 with the control external solution and record the recovery of the current.

• Analyze the peak inward current at each voltage step before, during, and after GsMTx-4 application to determine the percentage of inhibition.

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay for GsMTx-4 Against Staphylococcus aureus

Objective: To determine the lowest concentration of GsMTx-4 that inhibits the visible growth of S. aureus.

Materials:

• Staphylococcus aureus strain (e.g., ATCC 29213).

• Mueller-Hinton Broth (MHB).

• Sterile 96-well microtiter plates.

• GsMTx-4 stock solution of known concentration.

Procedure:

• Prepare Bacterial Inoculum: Inoculate a single colony of S. aureus into MHB and incubate at 37°C until it reaches the mid-logarithmic phase of growth. Adjust the bacterial suspension to a concentration of approximately 5 x 10⁵ CFU/mL in fresh MHB.

• Prepare GsMTx-4 Dilutions: Perform a serial two-fold dilution of the GsMTx-4 stock solution in MHB across the wells of a 96-well plate. The final volume in each well should be 50 µL, and the concentrations should span a range relevant to your experimental conditions (e.g., from 128 µM down to 0.25 µM).

• Inoculate the Plate: Add 50 µL of the bacterial inoculum to each well containing the GsMTx-4 dilutions. This will bring the final volume in each well to 100 µL.

• Controls:

  • Positive Control: A well containing 50 µL of bacterial inoculum and 50 µL of MHB without GsMTx-4.

  • Negative Control: A well containing 100 µL of MHB without bacteria.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of GsMTx-4 at which there is no visible turbidity (i.e., no bacterial growth).

Visualizations

Caption: Mechanism of GsMTx-4 action on mechanosensitive channels.

Caption: Troubleshooting workflow for GsMTx-4 off-target effects.

References

• 1. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]

Navigating GsMTx-4 Treatment: A Guide to Optimizing Concentration and Ensuring Cell Health

Technical Support Center

Welcome to the technical support center for GsMTx-4, a potent inhibitor of mechanosensitive ion channels. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on utilizing GsMTx-4 effectively while minimizing potential cytotoxicity. Below you will find troubleshooting guides and frequently asked questions to assist in your experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for GsMTx-4 in my cell line?

A1: The optimal concentration of GsMTx-4 is highly cell-type dependent. As a general starting point, a concentration range of 1 µM to 5 µM is commonly reported for effective inhibition of Piezo1 channels in various cell lines, including HEK293 cells.[1][2] However, it is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell type and experimental conditions. Some studies have used concentrations as low as 500 nM with prolonged incubation times.[1]

Q2: I am observing cytotoxicity at my current GsMTx-4 concentration. What should I do?

A2: If you observe cytotoxicity, the first step is to perform a concentration-response (dose-response) curve to determine the IC50 for cytotoxicity in your specific cell line. This involves treating your cells with a range of GsMTx-4 concentrations and assessing cell viability after a relevant incubation period. We recommend starting with a broad range (e.g., 0.1 µM to 20 µM) and then narrowing it down. Additionally, consider the duration of treatment, as prolonged exposure may increase the risk of cytotoxicity. Reducing the incubation time or the concentration of GsMTx-4 is recommended.

Q3: What are the signs of GsMTx-4-induced cytotoxicity?

A3: Signs of cytotoxicity can include changes in cell morphology (e.g., rounding, detachment), a decrease in cell proliferation, and an increase in markers of apoptosis or necrosis. It is essential to use quantitative cell viability assays to confirm cytotoxicity.

Q4: What cell viability assays are recommended for assessing GsMTx-4 cytotoxicity?

A4: Several robust methods are available to assess cell viability. Commonly used assays include:

• MTT Assay: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• LDH Assay: The lactate (B86563) dehydrogenase (LDH) assay is a cytotoxicity assay that measures the release of LDH from damaged cells.

• Live/Dead Staining: Using fluorescent dyes such as Calcein-AM (stains live cells green) and Propidium Iodide or Ethidium Homodimer-1 (stains dead cells red) allows for direct visualization and quantification of live and dead cells via fluorescence microscopy or flow cytometry.

• Annexin V/PI Staining: This flow cytometry-based assay can distinguish between viable, apoptotic, and necrotic cells.[3][4]

Q5: How does GsMTx-4 inhibit mechanosensitive channels like Piezo1?

A5: GsMTx-4 is a peptide toxin isolated from the venom of the tarantula Grammostola spatulata.[5][6] It acts as a gating modifier of mechanosensitive ion channels.[7] Instead of directly blocking the channel pore, GsMTx-4 inserts into the cell membrane and alters the local lipid bilayer mechanics.[5][8] This makes the channels less sensitive to mechanical tension, thereby inhibiting their activation.[5] GsMTx-4 is known to selectively inhibit cationic mechanosensitive channels, including those from the Piezo and TRP families.[1][9][10]

Q6: Are there any known off-target effects of GsMTx-4?

A6: While GsMTx-4 is considered a selective inhibitor of mechanosensitive channels, some studies have reported other activities. For instance, it has been shown to have antimicrobial effects at higher concentrations.[11] Additionally, in certain cancer cell lines, GsMTx-4 has been observed to increase proliferation rather than causing cytotoxicity.[3][4] It is important to be aware of these potential effects and to include appropriate controls in your experiments.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High cell death observed at previously reported "safe" concentrations.	Cell line is particularly sensitive to GsMTx-4.	Perform a dose-response curve to determine the cytotoxic threshold for your specific cell line. Start with a lower concentration range.
Incorrect solvent or final solvent concentration.	Ensure the solvent (e.g., water or a specific buffer) is compatible with your cells and the final concentration is non-toxic. GsMTx-4 is soluble in water.
Inconsistent results between experiments.	Variability in cell density at the time of treatment.	Standardize the cell seeding density and ensure cells are in a logarithmic growth phase before treatment.
Degradation of GsMTx-4 stock solution.	Aliquot GsMTx-4 stock solutions and store them at -20°C or -80°C to avoid repeated freeze-thaw cycles.
No inhibition of mechanosensitive channel activity observed.	GsMTx-4 concentration is too low.	Increase the concentration of GsMTx-4 based on your dose-response experiments.
The channel in your cell line is not sensitive to GsMTx-4.	Confirm the expression of GsMTx-4-sensitive channels (e.g., Piezo1) in your cell line using techniques like qPCR or Western blotting.
GsMTx-4 is being applied to the incorrect side of the membrane.	GsMTx-4 is effective from the extracellular side.[2][12] Ensure it is applied to the external media.

Quantitative Data Summary

The following table summarizes GsMTx-4 concentrations used in various in vitro studies. Note that the optimal concentration is cell-type specific and should be empirically determined.

Concentration	Cell Type	Incubation Time	Observed Effect	Reference
500 nM	Organotypic cerebellar slices	48 h	Attenuated demyelination	[1]
2.5 µM	MCF10A breast epithelial cells	16 h	Diminished leptin-induced phosphorylation	[1][13]
5 µM	HEK293 cells (transfected with Piezo1)	Not specified	Reduced Piezo1-mediated charge transfer to 38% of initial levels	[1]
5 µM	Astrocytes, cardiac cells, smooth and skeletal muscle cells	Not specified	Blocked cation-selective stretch-activated channels	[1]
10 µM	Mouse Dorsal Root Ganglion (DRG) neurons	48 h	Prevented heightened sensitivity to touch	[14]
2-4 µM	E. coli spheroplasts	Not specified	Hampered gating of prokaryotic mechanosensitive channels	[11]
12-20 µM	E. coli spheroplasts	Not specified	Facilitated opening of prokaryotic mechanosensitive channels	[11]
Dose-dependent	Acute Lymphoblastic Leukemia (ALL) cell lines	48 h	Increased cell proliferation and viability	[3]

Experimental Protocols

Protocol 1: Determining the Optimal Non-Cytotoxic Concentration of GsMTx-4

This protocol outlines a general procedure to identify the optimal working concentration of GsMTx-4 that effectively inhibits the target mechanosensitive channel without causing significant cell death.

Materials:

• Your cell line of interest

• Complete cell culture medium

• GsMTx-4 stock solution (e.g., 1 mM in sterile water)

• Phosphate-buffered saline (PBS)

• 96-well cell culture plates

• Cell viability assay kit (e.g., MTT, LDH, or Live/Dead staining kit)

• Plate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the time of treatment (typically 50-70% confluency). Incubate overnight under standard conditions.

• Preparation of GsMTx-4 Dilutions: Prepare a series of GsMTx-4 dilutions in complete cell culture medium. A suggested starting range is 0 µM (vehicle control), 0.1 µM, 0.5 µM, 1 µM, 2.5 µM, 5 µM, 10 µM, and 20 µM.

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of GsMTx-4. Include a vehicle-only control group.

• Incubation: Incubate the cells for a period relevant to your planned experiments (e.g., 24, 48, or 72 hours).

• Assessment of Cell Viability: Following incubation, assess cell viability using your chosen assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot cell viability against GsMTx-4 concentration to determine the dose-response curve and identify the highest concentration that does not significantly reduce cell viability. This will be your optimal working concentration range for subsequent functional assays.

Protocol 2: Functional Assay to Confirm GsMTx-4 Efficacy (Calcium Imaging)

This protocol describes a method to confirm the inhibitory activity of GsMTx-4 on mechanosensitive channels using a calcium imaging assay with a Piezo1 agonist like Yoda1.

Materials:

• Cells grown on glass coverslips or in imaging-compatible plates

• Fluorescent calcium indicator (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• HEPES-buffered saline solution (HBSS)

• GsMTx-4 at the predetermined optimal non-cytotoxic concentration

• Yoda1 (Piezo1 agonist)

• Fluorescence microscope equipped for live-cell imaging

Procedure:

• Cell Loading with Calcium Indicator: Incubate cells with the calcium indicator (e.g., 2-5 µM Fluo-4 AM with 0.02% Pluronic F-127) in HBSS for 30-60 minutes at 37°C.

• Wash: Gently wash the cells twice with HBSS to remove excess dye.

• Pre-incubation with GsMTx-4: Incubate one group of cells with HBSS containing the optimal non-cytotoxic concentration of GsMTx-4 for 15-30 minutes. The control group should be incubated with HBSS only.

• Baseline Fluorescence Measurement: Acquire baseline fluorescence images of both the control and GsMTx-4-treated cells for 1-2 minutes.

• Stimulation with Yoda1: Add Yoda1 (e.g., 1-10 µM) to the imaging buffer of both groups while continuously recording fluorescence.

• Data Acquisition and Analysis: Continue recording fluorescence for several minutes to capture the calcium influx. Analyze the change in fluorescence intensity over time. Effective inhibition by GsMTx-4 will be indicated by a significant reduction in the Yoda1-induced calcium signal in the GsMTx-4-treated group compared to the control group.

Visualizations

Caption: Experimental workflow for determining the optimal non-cytotoxic concentration of GsMTx-4.

Caption: GsMTx-4 inhibits Piezo1 activation by altering membrane mechanics, preventing Ca2+ influx.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Opposing Calcium-Dependent Effects of GsMTx4 in Acute Lymphoblastic Leukemia: In Vitro Proliferation vs. In Vivo Survival Advantage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 6. cDNA sequence and in vitro folding of GsMTx4, a specific peptide inhibitor of mechanosensitive channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 11. Concentration dependent effect of GsMTx4 on mechanosensitive channels of small conductance in E. coli spheroplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. biorxiv.org [biorxiv.org]

GsMTx-4 Patch-Clamp Recordings: A Technical Support Center

For researchers, scientists, and drug development professionals utilizing the mechanosensitive ion channel blocker GsMTx-4, this technical support center provides troubleshooting guidance and answers to frequently asked questions to ensure successful patch-clamp recordings.

Troubleshooting Guide

This guide addresses common issues encountered during patch-clamp experiments with GsMTx-4 in a question-and-answer format.

Q1: I am not seeing any effect of GsMTx-4 on my mechanically activated currents. What could be the problem?

A1: Several factors could contribute to a lack of GsMTx-4 effect. Consider the following possibilities:

• Incorrect Concentration: The effective concentration of GsMTx-4 can be cell-type and channel-dependent. While micromolar concentrations are often used, the KD for Piezo1 is approximately 155 nM.[1][2] It is advisable to perform a dose-response curve to determine the optimal concentration for your specific system.

• Channel Subtype: GsMTx-4 is known to inhibit cation-permeable mechanosensitive channels, particularly from the Piezo and TRP families.[3][4] However, its effect is not universal across all mechanosensitive channels. For instance, it potentiates TREK1 channels instead of inhibiting them.[3] Confirm that your target channel is indeed sensitive to GsMTx-4.

• Peptide Quality and Handling: Ensure the GsMTx-4 peptide is properly stored and handled to maintain its activity. Repeated freeze-thaw cycles should be avoided. Prepare fresh solutions for your experiments.

• Application Method: For outside-out patches, ensure your perfusion system delivers the peptide solution efficiently to the patch.[2] For whole-cell recordings, the inhibitory effect of GsMTx-4 may be slower to manifest compared to outside-out patches.[2][5]

• Cell Health: Unhealthy cells can lead to unstable recordings and a lack of response to pharmacological agents. Ensure proper cell culture conditions and handling.[6]

Q2: The effect of GsMTx-4 is not reversing upon washout. How can I resolve this?

A2: Slow washout is a known characteristic of GsMTx-4.[3] This is attributed to its mechanism of action, which involves partitioning into the lipid bilayer.[4][7][8]

• Prolonged Washout Time: The dissociation of GsMTx-4 from the membrane can be slow.[9] Extend your washout period and monitor for gradual recovery of the current. The dissociation time constant (τd) for Piezo1 has been measured at approximately 9.4 seconds.[2]

• Non-specific Binding: Due to its amphipathic nature, GsMTx-4 can interact with the lipid bilayer, which may contribute to slow and incomplete washout.[3][4] Consider using a lower, effective concentration to minimize non-specific binding.

• Experimental Configuration: Washout may be slower in whole-cell configurations compared to excised patches due to the more complex cellular environment.

Q3: My giga-seal is unstable after applying GsMTx-4. What should I do?

A3: Seal instability can be a general patch-clamp issue, but the presence of a peptide like GsMTx-4 can sometimes exacerbate the problem.

• Peptide Concentration: High concentrations of peptides can sometimes affect membrane stability. Try reducing the GsMTx-4 concentration to the lowest effective level.

• Solution Filtration: Ensure that your GsMTx-4 solution is filtered (0.22 µm filter) to remove any aggregates that could interfere with the seal.[10]

• Pipette Quality: Use high-quality, fire-polished pipettes to ensure a smooth surface for sealing.[10] Pipette resistance for whole-cell recordings should typically be in the 2-5 MΩ range, while 5-10 MΩ is often preferred for single-channel recordings.[11]

• Cell Health: As mentioned before, healthy cells are crucial for maintaining a stable giga-seal.[6]

Q4: I am observing potentiation of my currents with GsMTx-4 instead of inhibition. Is this expected?

A4: Yes, this can be an expected outcome depending on the ion channel being studied. While GsMTx-4 is primarily known as an inhibitor of cationic mechanosensitive channels like Piezo1, it has been shown to potentiate K⁺ selective TREK1 channels.[3] Additionally, at higher concentrations (12 and 20 µM), GsMTx-4 has been observed to facilitate the opening of prokaryotic mechanosensitive channels.[12] This highlights the importance of understanding the pharmacology of GsMTx-4 on your specific channel of interest.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of GsMTx-4?

A1: GsMTx-4 acts as a "gating modifier" of mechanosensitive ion channels.[1][2][13] Instead of directly blocking the channel pore, it partitions into the cell membrane.[4][7] When the membrane is stretched, GsMTx-4 is thought to penetrate deeper into the lipid bilayer, which alters the local membrane tension and makes it more difficult for the channel to open in response to mechanical force.[7][8] This leads to a rightward shift in the pressure-gating curve of the channel.[1][2]

Q2: Is GsMTx-4 specific to a particular ion channel?

A2: GsMTx-4 is selective for certain types of cation-permeable mechanosensitive channels, notably those from the Piezo and TRP families (e.g., TRPC1 and TRPC6).[3] However, it is not entirely specific. It can also affect some voltage-gated sodium channels and has been shown to potentiate TREK1 channels.[3][4] It is crucial to consider potential off-target effects in your experimental design.

Q3: What is the difference between the L- and D-enantiomers of GsMTx-4?

A3: Unlike many other peptide toxins, the action of GsMTx-4 is not stereospecific. Both the naturally occurring L-enantiomer and the synthetic D-enantiomer are effective at inhibiting mechanosensitive channels.[2][3][4] This lack of stereospecificity supports the model that GsMTx-4's primary interaction is with the lipid bilayer rather than a specific chiral binding site on the channel protein.[4]

Q4: What are typical effective concentrations for GsMTx-4 in patch-clamp experiments?

A4: The effective concentration can vary. For Piezo1 channels, micromolar concentrations (e.g., 2.5 µM to 5 µM) are commonly used to achieve significant inhibition in outside-out patches.[2][3][14] However, the calculated equilibrium dissociation constant (KD) is in the nanomolar range (~155 nM).[1][2] For other channels or cell types, the optimal concentration may differ. A concentration of 10 µM has been used to prevent heightened sensitivity to touch in in-vivo mouse models.[7] It is always recommended to perform a dose-response curve.

Quantitative Data Summary

Parameter	Value	Channel/System	Reference
KD	~155 nM	Piezo1	[1][2]
Association Rate (ka)	7.0 x 105 M-1s-1	Piezo1	[1][2]
Dissociation Rate (kd)	0.11 s-1	Piezo1	[1][2]
Dissociation Time Constant (τd)	~9.4 s	Piezo1	[2]
Inhibition of Piezo1 Current	~80%	Piezo1 in HEK293 cells	[1][2]
Concentration for Potentiation	12-20 µM	Prokaryotic MS (B15284909) channels	[12]

Experimental Protocols

Patch-Clamp Recording of Piezo1 Currents and GsMTx-4 Application

This protocol is a generalized procedure based on common practices cited in the literature.[2][3]

• Cell Preparation: Culture HEK293 cells transfected with Piezo1 on glass coverslips. Recordings are typically performed 24-48 hours post-transfection.

• Solutions:

  • External Solution (in mM): 135 NaCl, 5 KCl, 1 MgCl₂, 2 CaCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4.

  • Internal Solution (in mM): 120 KCl, 10 EGTA, 10 HEPES, 5 Mg-ATP, 0.3 Na-GTP. Adjust pH to 7.2.

• Pipette Fabrication: Pull patch pipettes from borosilicate glass with a resistance of 3-7 MΩ when filled with the internal solution.

• Recording Configuration:

  • Establish a gigaohm seal (>1 GΩ) in the cell-attached configuration.

  • For outside-out patch configuration, pull the pipette away from the cell after establishing a giga-seal.

  • For whole-cell configuration, apply a brief pulse of suction to rupture the membrane patch.

• Mechanical Stimulation: Apply pressure pulses to the patch pipette using a high-speed pressure clamp to activate Piezo1 channels. A typical stimulus might be a 500 ms pressure step.[3]

• GsMTx-4 Application:

  • Establish a stable baseline of mechanically activated currents.

  • Perfuse the recording chamber with the external solution containing the desired concentration of GsMTx-4 using a fast perfusion system.

  • Record the inhibition of the current.

• Washout: Perfuse the chamber with the control external solution to wash out the GsMTx-4 and observe the reversal of inhibition.

Visualizations

Caption: Mechanism of action of GsMTx-4 as a gating modifier.

Caption: Troubleshooting workflow for GsMTx-4 patch-clamp recordings.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 5. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. docs.axolbio.com [docs.axolbio.com]
• 7. biorxiv.org [biorxiv.org]
• 8. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Troubleshooting patch clamping - G23 Instruments [g23instruments.com]
• 11. Patch-Clamp Techniques: Choosing Equipment and Optimizing Experiments [labx.com]
• 12. Concentration dependent effect of GsMTx4 on mechanosensitive channels of small conductance in E. coli spheroplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]

GsMTx-4 washout protocol for reversible inhibition.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of GsMTx-4, focusing on its reversible inhibition properties and washout protocols.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving GsMTx-4, offering potential causes and solutions.

Issue	Potential Cause	Suggested Solution
Incomplete Washout / Irreversible Inhibition	1. Insufficient Washout Duration: The washout period may be too short for the peptide to fully dissociate from the cell membrane. 2. Peptide Adsorption: GsMTx-4 can adsorb to the perfusion system tubing. 3. High Concentration Used: Higher concentrations may require longer washout times. 4. Lipid Bilayer Composition: The specific lipid composition of the experimental cells can influence the partitioning and residence time of GsMTx-4.	1. Extend Washout Period: Prolong the perfusion with control solution. Monitor the recovery of channel activity in real-time if possible. A washout of at least 60 seconds is a good starting point for electrophysiology experiments[1]. 2. Pre-treat Tubing: Flush the perfusion system extensively with the control solution before and after GsMTx-4 application. Consider using low-adsorption tubing. 3. Optimize Concentration: Use the lowest effective concentration of GsMTx-4 for your experiment. 4. Empirical Testing: If incomplete washout persists, empirically determine the optimal washout time for your specific cell type.
Variability in Inhibition and Reversibility	1. Peptide Aggregation: GsMTx-4 may form aggregates, affecting its effective concentration. 2. Cell Health: The health and membrane integrity of the cells can impact the interaction with GsMTx-4. 3. Inconsistent Perfusion: Variations in the flow rate of the perfusion system can lead to inconsistent application and washout.	1. Fresh Solutions: Prepare GsMTx-4 solutions fresh daily[1]. 2. Monitor Cell Health: Ensure cells are healthy and exhibit stable baseline activity before applying GsMTx-4. 3. Calibrate Perfusion System: Ensure a constant and stable flow rate for both peptide application and washout.
Unexpected Off-Target Effects	1. Non-Specific Binding: GsMTx-4 is known to interact with the lipid bilayer, which could indirectly affect other membrane proteins. 2. Potentiation of Other Channels: GsMTx-4 has been shown to potentiate certain mechanosensitive K+ channels like TREK1[1][2].	1. Use Appropriate Controls: Employ negative and positive controls to confirm the specificity of the observed effects. 2. Consider Alternative Blockers: If potentiation is suspected, consider using other mechanosensitive channel blockers in parallel experiments to validate the findings.

Frequently Asked Questions (FAQs)

A curated list of common questions regarding the use of GsMTx-4.

Q1: Is the inhibition by GsMTx-4 fully reversible?

Yes, the inhibitory effect of GsMTx-4 on mechanosensitive channels like Piezo1 and Piezo2 is generally considered reversible[3][4]. Complete or near-complete recovery of channel activity is typically observed after a sufficient washout period with a control solution[3][4].

Q2: What is a standard washout protocol for GsMTx-4 in electrophysiology experiments?

A typical washout protocol involves continuous perfusion of the recording chamber with a GsMTx-4-free extracellular solution for a duration sufficient to allow the peptide to dissociate from the cell membrane. For outside-out patch-clamp recordings of Piezo1 channels, a washout of approximately 60 seconds has been shown to be effective[1]. The recovery from inhibition can be fitted with a single exponential, with a reported time constant of around 4.7 seconds for stretch-activated channels in astrocytes[5][6].

Q3: What concentration of GsMTx-4 should I use for reversible inhibition?

The effective concentration for reversible inhibition can vary depending on the cell type and the specific channel being studied. Concentrations in the low micromolar range (e.g., 1-10 µM) are commonly used to achieve significant and reversible block of Piezo channels[3][7][8]. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Q4: Does the D-enantiomer of GsMTx-4 also show reversible inhibition?

Yes, both the L- and D-enantiomers of GsMTx-4 have been shown to be effective and reversible inhibitors of mechanosensitive channels like Piezo1 and Piezo2[3][4]. The lack of stereospecificity is a key feature of GsMTx-4's mechanism of action, which involves modifying the properties of the lipid bilayer rather than direct binding to a specific chiral site on the channel protein[9].

Q5: Can GsMTx-4 affect other ion channels?

While GsMTx-4 is a selective inhibitor of cationic mechanosensitive channels, it is not entirely specific. It has been reported to potentiate K⁺ selective TREK1 channels[1][2]. It may also have off-target effects on other membrane mechanoenzymes[2]. Therefore, it is crucial to include appropriate controls in your experiments to confirm that the observed effects are due to the inhibition of the intended target channels.

Quantitative Data Summary

The following tables summarize key quantitative parameters related to GsMTx-4 inhibition and washout.

Table 1: Washout and Reversibility Data

Parameter	Value	Channel / Cell Type	Reference
Washout Time Constant (τ)	4.7 ± 1.7 s	Stretch-Activated Channels / Astrocytes	[5][6]
% Reversible Inhibition	55.7 ± 21.4%	Piezo2 / HEK-293 cells	[3]
Typical Washout Duration	~60 s	Piezo1 / HEK-293 cells	[1]
Inhibition of Piezo1	~80% (reversible)	Piezo1 / HEK-293 cells	[4]

Table 2: Binding and Kinetic Parameters

Parameter	Value	Channel / Cell Type	Reference
Equilibrium Dissociation Constant (Kd)	~630 nM	Stretch-Activated Channels / Astrocytes	[6][10]

Experimental Protocols

Standard Electrophysiology Washout Protocol (Patch-Clamp)

• Establish a Stable Baseline: Obtain a stable recording of mechanosensitive channel activity in the whole-cell or outside-out patch configuration by applying a consistent mechanical stimulus (e.g., pressure steps).

• Apply GsMTx-4: Perfuse the patch with an extracellular solution containing the desired concentration of GsMTx-4. Continue the mechanical stimulation to monitor the onset of inhibition.

• Monitor Inhibition: Observe the reduction in channel current until a steady-state block is achieved.

• Initiate Washout: Switch the perfusion back to the control extracellular solution (without GsMTx-4).

• Record Recovery: Continue to apply the mechanical stimulus and record the gradual recovery of channel activity. The washout period should be sufficiently long to observe a plateau in the recovery, typically at least 60 seconds[1].

• Data Analysis: To quantify the washout kinetics, the recovery phase of the current can be fitted to a single exponential function to determine the time constant of dissociation[5][6][11].

Visualizations

References

• 1. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanosensitive ion channel Piezo2 is inhibited by D-GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Identification of a Peptide Toxin from Grammostola spatulata Spider Venom That Blocks Cation-Selective Stretch-Activated Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. biorxiv.org [biorxiv.org]
• 9. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 10. peptide.co.jp [peptide.co.jp]
• 11. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

GsMTx-4 In Vivo Delivery: Technical Support Center

Welcome to the technical support center for overcoming challenges with the in vivo delivery of GsMTx-4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate successful experimental outcomes.

Troubleshooting Guides

This section addresses specific issues that may arise during in vivo experiments with GsMTx-4.

Issue 1: Low or No Efficacy Observed

Question: I am not observing the expected biological effect of GsMTx-4 in my in vivo model. What are the potential causes and how can I troubleshoot this?

Answer:

Several factors can contribute to a lack of efficacy. Consider the following troubleshooting steps:

• GsMTx-4 Concentration and Dosing: The effective concentration of GsMTx-4 can vary significantly depending on the animal model and the targeted pathology.[1] In some pain models, concentrations ranging from 5 to 40 µM have been employed.[1] For cardiac ischemic reperfusion injury in mice, intravenous injection of GsMTx4-D was dosed to achieve plasma concentrations between 50 and 5000 nM and heart tissue concentrations between 1 and 200 nM.[2][3]

  • Recommendation: Perform a dose-response study to determine the optimal concentration for your specific model.

• Route of Administration: The route of administration is critical for achieving sufficient bioavailability at the target site. Various routes have been successfully used:

  • Local Administration: For localized effects, such as in pain models, intradermal or sciatic nerve injections can be effective.[1] This may be a minimally invasive approach for treating pain associated with specific tumors.[1][4]

  • Systemic Administration: For systemic effects, intravenous (IV), intraperitoneal (IP), and subcutaneous (SC) injections have been used.[1][2][3][5][6] IV administration of GsMTx4-D has been shown to be effective in a mouse model of ischemic reperfusion injury.[2][3][5]

• Peptide Stability (L- vs. D-form): The L-form of GsMTx-4 can be susceptible to proteolytic degradation in vivo. The D-enantiomer (GsMTx4-D) is more resistant to degradation and has been shown to be effective in mouse models of cardiac ischemic reperfusion injury and muscular dystrophy.[5]

  • Recommendation: Consider using the D-form of GsMTx-4 for improved stability and potentially greater efficacy in vivo.[5]

• Target Channel Expression and Sensitivity: The expression levels and sensitivity of the target mechanosensitive channels (e.g., Piezo1, Piezo2, TRPC1, TRPC6) can vary between different tissues and disease models.[7][8] GsMTx-4's effect may be more pronounced in inflamed tissues where mechanosensitive channel activity is heightened.[1]

Experimental Workflow for Optimizing GsMTx-4 Efficacy

Caption: Troubleshooting workflow for addressing low GsMTx-4 efficacy.

Issue 2: Potential Off-Target Effects or Toxicity

Question: Are there known off-target effects of GsMTx-4, and what is its toxicity profile?

Answer:

GsMTx-4 is generally considered non-toxic in mice.[9][10] However, it's important to be aware of its full target profile and potential for off-target effects.

• Target Specificity: While GsMTx-4 is a selective inhibitor of cationic mechanosensitive channels like Piezo and TRP channels, it can also affect other channels.[11][12][13] For instance, it has been shown to inhibit TRPC6 channels in addition to Piezo2.[8] It may also target a spectrum of voltage-dependent sodium channels and human ERG channels.[12]

  • Recommendation: When interpreting results, consider the potential contribution of GsMTx-4's effects on channels other than your primary target. The use of specific channel agonists or antagonists for other channels can help dissect the mechanism of action.[8]

• Toxicity: Studies have shown GsMTx-4 to be well-tolerated in mice with no significant behavioral changes observed after injection.[7] However, long-term toxicity has not been extensively studied.[5] The D-form has been tested in mouse models without reported toxicity.[5]

• Inflammation-Dependent Effects: Interestingly, some studies suggest that GsMTx-4's effects on pain behavior are more pronounced in the presence of inflammation, with little to no effect on baseline mechanical sensitivity in non-inflamed tissues.[1] This could be a desirable property, minimizing off-target effects in healthy tissue.

Issue 3: Challenges with Peptide Formulation and Delivery

Question: What are the best practices for formulating and delivering GsMTx-4 for in vivo studies?

Answer:

Proper formulation and handling are crucial for maintaining the peptide's activity.

• Solubility: GsMTx-4 is soluble in water up to 1 mg/ml. For in vivo use, it can be dissolved in sterile, pyrogen-free solutions such as saline or phosphate-buffered saline (PBS).

• Storage: GsMTx-4 should be stored at -20°C. Prepare fresh solutions daily for experiments.[11]

• Alternative Formulations: For controlled release or targeted delivery, various formulations can be considered, although specific data for GsMTx-4 is limited. Pharmaceutical compositions can include carriers like calcium carbonate, starch, or lactose (B1674315) for solid forms, or aqueous solutions for parenteral administration.[14] Encapsulation for inhalation has also been suggested as a potential delivery route.[14]

• Alternative Peptides: The complex structure and cost of synthesizing the full GsMTx-4 peptide can be a barrier.[15][16] A shorter, 17-residue synthetic peptide derived from GsMTx-4, named P10581, has been shown to be effective in reducing mechanical and neuropathic pain in rodent models and may represent a more accessible alternative.[15][17]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of GsMTx-4?

A1: GsMTx-4 is a "gating modifier" that inhibits mechanosensitive ion channels by partitioning into the cell membrane.[7][9][11][16] It is thought to alter the local membrane tension near the channel, making it less sensitive to mechanical stimuli, rather than directly binding to the channel pore.[11][12] This action is not stereospecific, as both the L- and D-forms are active.[9][11]

Mechanism of GsMTx-4 Action

Caption: GsMTx-4 partitions into the lipid bilayer, altering local membrane tension and inhibiting the opening of mechanosensitive ion channels in response to mechanical stress.

Q2: Which mechanosensitive channels are inhibited by GsMTx-4?

A2: GsMTx-4 selectively inhibits cationic mechanosensitive channels, including members of the Piezo (Piezo1 and Piezo2) and TRP (TRPC1 and TRPC6) channel families.[7][11] It has also been reported to inhibit TACAN, another mechanosensitive ion channel involved in pain.

Q3: What are the key physicochemical properties of GsMTx-4?

A3: GsMTx-4 is a 34-amino acid peptide with a molecular weight of approximately 4095.86 Da.[7] It has an amphipathic structure with a hydrophobic face and a net positive charge.[7]

Property	Value	Reference
Molecular Weight	4095.86 Da
Formula	C185H273N49O45S6
Sequence	GCLEFWWKCNPNDDKCCRPKLKCSKLFKLCNFSF (C-terminal amide)
Structure	Inhibitory Cysteine Knot (ICK) motif with 3 disulfide bridges	[7][11]
Solubility	Soluble in water to 1 mg/ml
Storage	-20°C

Q4: Can GsMTx-4 cross the blood-brain barrier (BBB)?

A4: The ability of GsMTx-4 to cross the BBB is not definitively established in the provided search results. However, it has been shown to be neuroprotective in a mouse model of lysophosphatidylcholine-induced astrocyte toxicity and has been studied in a rat model of intracerebral hemorrhage, suggesting it can exert effects within the central nervous system.[18] Further research may be needed to clarify its BBB penetration capabilities.

Experimental Protocols

Von Frey Test for Mechanical Allodynia

This protocol is adapted from descriptions of its use in pain research with GsMTx-4.[1][4]

Objective: To assess mechanical sensitivity in rodents.

Materials:

• Von Frey monofilaments of varying calibrated forces (e.g., 0.02 g to 1.4 g).[4]

• Elevated mesh platform to allow access to the plantar surface of the hind paws.

• Testing chambers for animal acclimation.

Procedure:

• Acclimate the animals (e.g., mice) to the testing environment by placing them in the chambers on the mesh platform for a period before testing.

• Administer GsMTx-4 or vehicle control via the desired route (e.g., intradermal injection into the footpad).[1][4]

• At specified time points post-injection (e.g., 1 hour), begin testing.[1]

• Apply the Von Frey filaments to the mid-plantar surface of the hind paw, starting with a filament of lower force and proceeding to filaments of increasing force.

• A positive response is recorded as a sharp withdrawal, flinching, or licking of the paw upon application of the filament.

• The paw withdrawal threshold is determined as the filament force that elicits a response. The up-down method can be used for a more precise determination.[4]

In Vivo Ischemia-Reperfusion Injury Model

This protocol is based on studies evaluating the cardioprotective effects of GsMTx4-D.[2][3]

Objective: To induce and assess myocardial infarction and the protective effects of GsMTx-4.

Materials:

• Anesthetized mice.

• Surgical instruments for thoracotomy.

• Suture for coronary artery ligation.

• GsMTx4-D or vehicle solution.

• Equipment for monitoring cardiac function (e.g., echocardiography).

Procedure:

• Anesthetize the mouse and perform a thoracotomy to expose the heart.

• Ligate a coronary artery (e.g., the left anterior descending artery) with a suture to induce ischemia. The duration of ischemia can be varied (e.g., 20 or 45 minutes).[2][3]

• Administer GsMTx4-D or vehicle at a specified time point. This can be done as a pretreatment (e.g., intraperitoneal injection for two days prior) or as an acute treatment (e.g., intravenous injection during the ischemic event).[2][3][5]

• Release the ligature to allow for reperfusion.

• Monitor cardiac function (e.g., arrhythmias, cardiac output) during and after reperfusion.[2][3]

• At the end of the experiment (e.g., 4 or 48 hours post-ischemia), sacrifice the animal and harvest the heart.[2][3]

• Assess the infarct size using histological staining (e.g., TTC staining).

Quantitative Data Summary

GsMTx-4 Dosing in Various In Vivo Models

Model	Species	GsMTx-4 Form	Route of Administration	Dose/Concentration	Observed Effect	Reference
Schwannomatosis-related Pain	Mouse	L-form	Intradermal (footpad)	10 µM	Prevents and reverses mechanical hyperalgesia	[1]
Inflammatory Pain	Mouse	L-form	Intradermal (footpad)	10 µM	Reduces mechanical allodynia	[4]
Neuropathic/Mechanical Pain	Rodent	P10581 (synthetic peptide)	Intraperitoneal	270 µg/kg	Reduces mechanical hyperalgesia	[15]
Cardiac Ischemia-Reperfusion Injury	Mouse	D-form	Intravenous	0.1, 1, and 10 mg/kg	Reduced infarct size and arrhythmias	[2][3][14]
Cardiac Ischemia-Reperfusion Injury	Mouse	D-form	Intraperitoneal (pretreatment)	Not specified	Reduced infarct size	[2][3][5]
Acute Lymphoblastic Leukemia	Mouse	Not specified	Intraperitoneal	Not specified	Extended survival	[6]
Intracerebral Hemorrhage	Rat	Not specified	Not specified	Not specified	Neuroprotective effects	[18]

Signaling Pathway Modulated by GsMTx-4

Caption: GsMTx-4 inhibits mechanosensitive ion channels, blocking cation influx and downstream signaling pathways that lead to various pathophysiological responses.

References

• 1. biorxiv.org [biorxiv.org]
• 2. GsMTx4-D is a cardioprotectant against myocardial infarction during ischemia and reperfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GsMTx4-D is a cardioprotectant against myocardial infarction during ischemia and reperfusion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. synapse.org [synapse.org]
• 5. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Opposing Calcium-Dependent Effects of GsMTx4 in Acute Lymphoblastic Leukemia: In Vitro Proliferation vs. In Vivo Survival Advantage - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pure.psu.edu [pure.psu.edu]
• 9. Properties and Mechanism of the Mechanosensitive Ion Channel Inhibitor GsMTx4, a Therapeutic Peptide Derived from Tarantula Venom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 13. selleckchem.com [selleckchem.com]
• 14. US20170072012A1 - Use of gsmtx4 to reduce ischemia reperfusion injury - Google Patents [patents.google.com]
• 15. A synthetic peptide, derived from neurotoxin GsMTx4, acts as a non-opioid analgesic to alleviate mechanical and neuropathic pain through the TRPV4 channel - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Two types of peptides derived from the neurotoxin GsMTx4 inhibit a mechanosensitive potassium channel by modifying the mechanogate - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A synthetic peptide, derived from neurotoxin GsMTx4, acts as a non-opioid analgesic to alleviate mechanical and neuropathic pain through the TRPV4 channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

GsMTx-4 Technical Support Center: Interpreting Unexpected Results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results when using GsMTx-4, a peptide inhibitor of mechanosensitive ion channels (MSCs).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for GsMTx-4?

GsMTx-4 is a 35-amino acid peptide isolated from the venom of the Chilean rose tarantula, Grammostola rosea[1]. It belongs to the inhibitory cysteine knot (ICK) peptide family and functions as a gating modifier of mechanosensitive ion channels, rather than a direct pore blocker[2][3][4]. Its primary targets are cationic MSCs, including members of the Piezo and TRP channel families[1][2][5][6]. The peptide is amphipathic, allowing it to insert into the cell membrane[1][2]. By partitioning into the lipid bilayer, GsMTx-4 alters the local membrane tension, making the embedded mechanosensitive channels less responsive to mechanical stimuli[1][2]. This bilayer-mediated mechanism is a key aspect of its function.

Q2: I'm not seeing any inhibition of my mechanically-activated currents with GsMTx-4. What could be the reason?

Several factors could contribute to a lack of observable inhibition. Please consider the following troubleshooting steps:

• Peptide Integrity and Handling: Ensure the peptide has been stored correctly at -20°C and that solutions are freshly prepared[5][7]. If solutions are stored, they should be kept at -20°C for no longer than a month[7]. Before use, equilibrate the solution to room temperature and ensure no precipitation is visible[7].

• Experimental Conditions: The efficacy of GsMTx-4 can be dependent on the lipid composition of the cell membrane. The peptide has a weak selectivity for anionic phospholipids (B1166683) over zwitterionic ones[1]. The specific lipid environment of your experimental cells might influence the peptide's ability to partition into the membrane.

• Channel Subtype: While GsMTx-4 is a broad inhibitor of cationic MSCs, its potency can vary between different channel subtypes. Confirm the identity of the mechanosensitive channels present in your experimental system. Some cell lines may have endogenous populations of MSCs that are less sensitive to GsMTx-4[3].

• Application Method: GsMTx-4 is effective when applied to the extracellular side of the membrane. Intracellular application has been shown to be ineffective for inhibiting Piezo1 channels[8].

Q3: I am observing potentiation of a current instead of inhibition. Is this possible?

Yes, this is a documented, though less common, effect. While GsMTx-4 inhibits most cationic MSCs, it has been shown to potentiate the activity of the K+ selective mechanosensitive channel TREK1[2][9]. This paradoxical effect is thought to be a consequence of its membrane-modifying mechanism. By relieving tension in the outer monolayer of the cell membrane, GsMTx-4 may inadvertently increase tension on the inner monolayer, which could favor the opening of certain channel types like TREK1[9].

Q4: Could GsMTx-4 be affecting other channels in my system besides mechanosensitive ones?

While GsMTx-4 is considered selective for mechanosensitive channels, some off-target effects have been reported. It has been shown to also target a spectrum of voltage-dependent sodium channels (Nav1.1-Nav1.7) and human ERG (hERG) potassium channels (Kv11.1 and Kv11.2)[1]. If your experimental system involves electrically excitable cells or processes dependent on these channels, it is crucial to consider these potential off-target effects when interpreting your data. However, in some systems, like rat astrocytes and rabbit heart cells, no effects on voltage-gated channels or action potentials were observed[3].

Q5: Is there a difference in activity between the L- and D-enantiomers of GsMTx-4?

Unlike many peptide toxins that target specific protein binding sites, the action of GsMTx-4 is not stereospecific. Both the naturally occurring L-GsMTx-4 and the synthetic D-GsMTx-4 enantiomer can inhibit mechanosensitive channels[1][8][10]. This lack of stereospecificity is strong evidence for its bilayer-mediated mechanism of action, which relies on the peptide's overall physicochemical properties rather than a precise lock-and-key interaction with the channel protein. D-GsMTx-4 has been shown to inhibit Piezo2 channels[11].

Troubleshooting Guides

Problem: Inconsistent or Lower-Than-Expected Inhibition

This guide will help you troubleshoot experiments where GsMTx-4 is producing variable or weak inhibition of mechanosensitive currents.

Potential Causes and Solutions

Potential Cause	Troubleshooting Step	Rationale
Peptide Degradation	Aliquot the peptide upon receipt and store at -20°C. Prepare fresh solutions for each experiment from a new aliquot.	GsMTx-4 is a peptide and can be susceptible to degradation from repeated freeze-thaw cycles or prolonged storage in solution.
Suboptimal Concentration	Perform a dose-response curve to determine the optimal inhibitory concentration for your specific cell type and channel of interest.	The effective concentration can vary. For example, Kd for SACs in rat astrocytes is 630 nM, while for cardiac myocytes it is 400 nM[12].
Membrane Composition Effects	If possible, compare the effect of GsMTx-4 in different cell lines with known differences in membrane lipid composition.	The amphipathic nature of GsMTx-4 means its interaction with the membrane is crucial for its inhibitory activity[1][2].
Cytoskeletal Shielding	Consider pre-treating cells with a cytoskeleton-disrupting agent like cytochalasin.	In some cells, the cytoskeleton may shield mechanosensitive channels from membrane tension, making them appear insensitive to GsMTx-4[3].

Experimental Workflow for Optimizing GsMTx-4 Inhibition

A flowchart for optimizing GsMTx-4 experimental conditions.

Problem: Distinguishing Inhibition from Off-Target Effects

This guide provides a strategy for determining if your observed results are due to the inhibition of mechanosensitive channels or off-target effects of GsMTx-4.

Experimental Protocol: Control Experiments

• Characterize Voltage-Gated Currents: In the absence of mechanical stimulation, perform voltage-clamp experiments to characterize the major voltage-gated sodium and potassium currents in your cell type.

• Apply GsMTx-4 without Mechanical Stimulus: Apply GsMTx-4 at the concentration used in your mechanosensitivity assays and repeat the voltage-clamp protocols. Any changes in current amplitudes or kinetics can be attributed to off-target effects.

• Use a Mechanically-Insensitive Channel as a Control: If possible, express a channel that is not mechanosensitive in your cells and confirm that GsMTx-4 does not affect its function.

• Compare L- and D-Enantiomers: Since both enantiomers are active against mechanosensitive channels via the bilayer mechanism, but may have different affinities for protein binding sites, comparing their effects can provide insight. Similar efficacy would support a primary effect on mechanosensation.

Logical Flow for Data Interpretation

A decision tree for interpreting potential off-target effects of GsMTx-4.

GsMTx-4 Signaling and Mechanism of Action

The following diagram illustrates the proposed mechanism of GsMTx-4 action on the cell membrane to inhibit mechanosensitive ion channels.

The proposed bilayer-mediated mechanism of GsMTx-4 inhibition.

References

• 1. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Two types of peptides derived from the neurotoxin GsMTx4 inhibit a mechanosensitive potassium channel by modifying the mechanogate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rndsystems.com [rndsystems.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. GsMTx4 | TRP and Piezo mechanosensitive channel Inhibitor | Hello Bio [hellobio.com]
• 8. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 12. peptide.co.jp [peptide.co.jp]

How to control for GsMTx-4 effects on membrane properties.

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in effectively using GsMTx-4 and controlling for its effects on membrane properties during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is GsMTx-4 and how does it work?

GsMTx-4 is a peptide toxin isolated from the venom of the tarantula Grammostola spatulata.[1][2] It is widely used as a selective inhibitor of cationic mechanosensitive ion channels (MSCs), including Piezo and some TRP channels.[3] GsMTx-4 does not directly block the channel pore. Instead, it acts as a "gating modifier" by partitioning into the cell membrane and altering the local lipid environment around the channel.[4][5] This change in the membrane mechanics makes it more difficult for the channel to open in response to mechanical stimuli.[4][5]

Q2: What are the known off-target effects of GsMTx-4?

While GsMTx-4 is a valuable tool, it's crucial to be aware of potential off-target effects. Its primary mechanism involves interaction with the lipid bilayer, which can lead to effects beyond the targeted mechanosensitive channels.[1][2] For instance, GsMTx-4 has been shown to possess antimicrobial properties by altering membrane packing.[1][2] It may also indirectly modulate other membrane-associated proteins or signaling pathways.[3] Therefore, careful experimental design with appropriate controls is essential.

Q3: How does GsMTx-4 affect the electrophysiological properties of a cell in the absence of mechanical stimulation?

In resting cells, without mechanical stimulation, GsMTx-4 generally has minimal effect on baseline electrophysiological properties such as the resting membrane potential or action potential characteristics.[5] However, some studies have noted a decrease in spontaneous background channel activity in patches, suggesting an effect on channels gated by resting membrane tension.[6]

Troubleshooting Guide

Issue 1: I am not seeing any effect of GsMTx-4 on my mechanosensitive currents.

• Verify Peptide Concentration and Integrity: Ensure your GsMTx-4 stock solution is at the correct concentration and has been stored properly. Peptides can degrade over time, so using a fresh aliquot is recommended. It's also good practice to quantify the peptide concentration before use.[4]

• Check Application Method: GsMTx-4 acts from the extracellular side.[6][7] Ensure your experimental setup allows for efficient delivery of the peptide to the outer leaflet of the cell membrane. Perfusion systems are commonly used for this purpose.[4]

• Consider Channel Subtype: GsMTx-4 shows selectivity for certain types of mechanosensitive channels. For example, it inhibits Piezo1 and Piezo2 channels but not TREK-1 channels.[8][9] Confirm that your channel of interest is a known target of GsMTx-4.

• Evaluate Mechanical Stimulation: GsMTx-4 shifts the activation curve of mechanosensitive channels to the right, meaning a stronger stimulus is required to open the channel.[5][9] It's possible your mechanical stimulus is too strong, overcoming the inhibitory effect. Try applying a range of stimuli.

Issue 2: I am observing unexpected changes in cell morphology or viability after applying GsMTx-4.

• Assess Potential Antimicrobial Effects: GsMTx-4 can alter membrane packing and has antimicrobial properties, particularly against Gram-positive bacteria.[1][2] While less pronounced in mammalian cells, at high concentrations or with prolonged exposure, it could potentially affect membrane integrity. Consider reducing the concentration or incubation time.

• Use a Vehicle Control: Always include a vehicle control (the solution in which GsMTx-4 is dissolved, without the peptide) to distinguish the effects of the peptide from the effects of the solvent.

• Monitor Membrane Properties: Perform control experiments to measure basic membrane properties like capacitance and resistance before and after GsMTx-4 application to check for significant, non-specific membrane alterations.

Experimental Protocols and Controls

To rigorously control for the effects of GsMTx-4 on membrane properties, a multi-faceted approach is recommended. Below are key experimental protocols and controls.

Protocol 1: Baseline Membrane Property Measurement

This protocol aims to determine if GsMTx-4 itself alters fundamental membrane properties.

Methodology:

• Establish a stable whole-cell patch-clamp recording.

• Measure baseline membrane capacitance, input resistance, and resting membrane potential.

• Apply the vehicle solution for a period equivalent to the planned GsMTx-4 application time and re-measure the parameters.

• Wash out the vehicle and allow the cell to recover.

• Apply GsMTx-4 at the desired experimental concentration.

• Re-measure membrane capacitance, input resistance, and resting membrane potential at multiple time points during GsMTx-4 application.

• Wash out GsMTx-4 and monitor recovery.

Data Presentation:

Parameter	Baseline	Vehicle Control	GsMTx-4 (5 µM)	Washout
Membrane Capacitance (pF)
Input Resistance (MΩ)
Resting Membrane Potential (mV)

Protocol 2: Vehicle Control for Mechanosensation Experiments

This is the most critical control to ensure that observed effects are due to GsMTx-4 and not the application process or solvent.

Methodology:

• Perform your standard mechanosensation assay (e.g., cell poking, substrate stretch, or pressure application) to establish a baseline response.

• Apply the vehicle solution using the same perfusion system and for the same duration as you would for GsMTx-4.

• During vehicle application, repeat the mechanosensation assay.

• Wash out the vehicle and confirm the response returns to baseline.

• Proceed with your GsMTx-4 application on the same cell or a parallel group of cells.

Protocol 3: Using an Inactive Analog or Enantiomer

The D-enantiomer of GsMTx-4 has been shown to be equally effective as the L-enantiomer, which supports the model of action through the lipid bilayer rather than a specific chiral interaction with the channel protein.[9] While a truly "inactive" analog that binds to the membrane similarly but does not affect channel gating is not commercially available, comparing the effects of the L- and D-forms can provide some insight into the mechanism.

Visualizations

Diagram 1: Experimental Workflow for GsMTx-4 Control Experiments

Caption: A typical workflow for controlling GsMTx-4 effects in a mechanosensation experiment.

Diagram 2: Logical Relationship of GsMTx-4's Mechanism of Action

Caption: The proposed mechanism of GsMTx-4 as a gating modifier of mechanosensitive ion channels.

References

• 1. Lipid membrane interaction and antimicrobial activity of GsMTx-4, an inhibitor of mechanosensitive channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The neuropeptide GsMTx4 inhibits a mechanosensitive BK channel through the voltage-dependent modification specific to mechano-gating - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The mechano-gated channel inhibitor GsMTx4 reduces the exercise pressor reflex in rats with ligated femoral arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

GsMTx-4 batch-to-batch variability and quality control.

Welcome to the technical support center for GsMTx-4. This resource is designed for researchers, scientists, and drug development professionals to address common issues related to batch-to-batch variability and quality control of the GsMTx-4 peptide.

Frequently Asked Questions (FAQs)

Q1: What is GsMTx-4 and what is its mechanism of action?

A1: GsMTx-4 (Grammostola mechanotoxin 4) is a 35-amino acid peptide isolated from the venom of the Chilean rose tarantula, Grammostola rosea.[1] It belongs to the inhibitor cystine knot (ICK) family of peptides.[1] GsMTx-4 is a selective inhibitor of cationic mechanosensitive channels (MSCs), with primary targets including members of the Piezo and TRP channel families.[1][2][3] Unlike pore blockers, GsMTx-4 acts as a gating modifier. It partitions into the cell membrane and is thought to alter the local lipid bilayer mechanics, making the embedded ion channels less responsive to mechanical tension, rather than directly binding to the channel's gating structures.[1][4] This mechanism is supported by the observation that both L- and D-enantiomers of GsMTx-4 are active, indicating a lack of a specific stereospecific binding site on the channel itself.[1][5]

Q2: My new batch of GsMTx-4 is showing reduced or no inhibitory effect. What are the potential causes?

A2: Reduced efficacy with a new batch of GsMTx-4 can stem from several factors:

• Peptide Purity and Integrity: The purity of synthetic peptides can vary between batches. Contaminants or incompletely folded peptides can reduce the effective concentration of active GsMTx-4.

• Incorrect Quantification: Errors in determining the concentration of the stock solution can lead to using a lower-than-intended final concentration in your experiments.

• Improper Storage and Handling: GsMTx-4 is a peptide and is susceptible to degradation if not stored correctly. It should be stored at -20°C. Repeated freeze-thaw cycles of stock solutions should be avoided.

• Experimental Conditions: Changes in experimental buffers, cell lines, or passage numbers can affect the apparent activity of GsMTx-4.

Q3: How can I validate the activity of a new batch of GsMTx-4?

A3: To validate a new batch, it is recommended to perform a dose-response curve in a well-established in-house assay and compare the IC50 value to that obtained with a previous, validated batch. A common method is to use patch-clamp electrophysiology to measure the inhibition of mechanically activated currents in a cell line known to express a GsMTx-4 sensitive channel, such as Piezo1.[6][7]

Q4: What are the typical working concentrations for GsMTx-4?

A4: The effective concentration of GsMTx-4 can vary depending on the cell type, the specific ion channel being targeted, and the experimental setup. However, concentrations in the range of 1-10 µM are commonly used in in vitro studies to achieve significant inhibition of mechanosensitive currents.[3][6][8] For Piezo1, the calculated KD is approximately 155-157 nM.[6][7]

Q5: Are there known off-target effects of GsMTx-4?

A5: While GsMTx-4 is considered selective for cationic mechanosensitive channels, some off-target effects have been reported. It has been shown to have some activity on certain voltage-gated sodium channels and ERG potassium channels.[1] It is important to include appropriate controls in your experiments to rule out confounding off-target effects. Interestingly, GsMTx-4 does not appear to inhibit all mechanosensitive channels, for example, it does not block the K+ selective TREK-1 channel.[2][6]

Troubleshooting Guides

Issue 1: Inconsistent results between different batches of GsMTx-4.

• Problem: A new batch of GsMTx-4 shows significantly different potency compared to a previous batch in the same assay.

• Troubleshooting Steps:

  • Verify Certificate of Analysis (CoA): Compare the CoA for the new and old batches. Pay close attention to the reported purity (typically ≥95% by HPLC) and mass spectrometry data to ensure the correct molecular weight.[9]

  • Re-quantify Peptide Concentration: Do not rely solely on the manufacturer's stated mass. Accurately determine the peptide concentration of your stock solution. While direct measurement can be complex, ensure consistent and precise weighing and solubilization procedures.

  • Perform a Dose-Response Curve: As mentioned in the FAQs, a full dose-response curve is the most reliable way to compare the potency of two batches. This will provide a quantitative measure (IC50) of the peptide's activity.

  • Check for Solubility Issues: Ensure the peptide is fully dissolved in your vehicle solvent (e.g., water or aqueous buffer) before further dilution. Incomplete solubilization will lead to a lower effective concentration.

  • Standardize Storage and Handling: Prepare single-use aliquots of the stock solution to avoid multiple freeze-thaw cycles. Ensure aliquots are stored at -20°C or below.

Issue 2: Complete lack of GsMTx-4 activity.

• Problem: Application of GsMTx-4 at standard concentrations (e.g., 5 µM) has no effect on mechanosensitive currents.

• Troubleshooting Steps:

  • Confirm Peptide Integrity: The peptide may have degraded. This can happen due to improper storage (e.g., prolonged storage at 4°C or room temperature) or contamination. Consider obtaining a fresh vial.

  • Validate the Assay System: Ensure that your experimental system is working as expected.

    • Confirm the presence of mechanosensitive currents in your control (untreated) cells.

    • Use a positive control, if available (e.g., a previously validated batch of GsMTx-4).

    • Consider that some cell lines may have low expression of GsMTx-4-sensitive channels.

  • Check Application Method: In electrophysiology experiments, ensure the perfusion system is delivering the GsMTx-4 solution effectively to the cell being recorded.

  • Review Experimental Protocol: Double-check all dilutions and calculations to ensure the final concentration of GsMTx-4 is correct.

Data Presentation

Table 1: Physicochemical and Biological Properties of GsMTx-4

Property	Value	Reference
Molecular Weight	~4095.86 Da
Amino Acid Sequence	GCLEFWWKCNPNDDKCCRPKLKCSKLFKLCNFSF (C-terminal amidation)
Disulfide Bridges	Cys2-Cys17, Cys9-Cys23, Cys16-Cys30
Purity (Typical)	≥95% (HPLC)
Solubility	Soluble to 1 mg/ml in water
Storage Temperature	-20°C
Target Channels	Piezo1, Piezo2, TRPC1, TRPC6	[1][10]
Mechanism	Gating modifier (bilayer-dependent)	[1]
Piezo1 KD	~155 nM	[6][7]

Experimental Protocols

Protocol 1: Quality Control of a New GsMTx-4 Batch using Patch-Clamp Electrophysiology

This protocol outlines a method to validate the inhibitory activity of a new GsMTx-4 batch on mechanically activated currents.

• Cell Preparation:

  • Culture HEK293 cells stably expressing Piezo1 channels.

  • Plate cells onto glass coverslips at a suitable density for patch-clamp recording 24-48 hours before the experiment.

• Solution Preparation:

  • External Solution (in mM): 145 NaCl, 5 KCl, 3 MgCl₂, 0.1 CaCl₂, 10 HEPES (pH 7.4 with NaOH).[2]

  • Internal (Pipette) Solution (in mM): 133 CsCl, 10 HEPES (pH 7.4 with CsOH).[2]

  • GsMTx-4 Stock Solution: Prepare a 1 mM stock solution of GsMTx-4 in sterile water. Aliquot and store at -20°C.

  • Working Solutions: On the day of the experiment, dilute the stock solution in the external solution to final concentrations for the dose-response curve (e.g., 0.1, 0.5, 1, 5, 10 µM).

• Electrophysiological Recording:

  • Perform whole-cell or outside-out patch-clamp recordings.

  • Mechanically stimulate the cell or patch using a fire-polished glass probe driven by a piezo-electric actuator or by applying negative pressure through the patch pipette.

  • Record the resulting inward currents at a holding potential of -60 mV.

• Data Acquisition and Analysis:

  • Establish a baseline of stable mechanically activated currents.

  • Perfuse the cell with a known concentration of GsMTx-4 and record the inhibition of the current.

  • Wash out the peptide to observe the reversal of inhibition.[11]

  • Repeat for each concentration to generate a dose-response curve.

  • Calculate the percentage of inhibition at each concentration and fit the data to a Hill equation to determine the IC50.

  • Compare the IC50 of the new batch to a previously validated batch.

Visualizations

Caption: Mechanism of GsMTx-4 action on the Piezo1 channel.

Caption: Quality control workflow for a new batch of GsMTx-4.

Caption: Troubleshooting logic for GsMTx-4 activity issues.

References

• 1. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. csbiochina.com [csbiochina.com]
• 6. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. biorxiv.org [biorxiv.org]
• 9. selleckchem.com [selleckchem.com]
• 10. The mechano-gated channel inhibitor GsMTx4 reduces the exercise pressor reflex in rats with ligated femoral arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

GsMTx-4 and potential interactions with other compounds.

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for experiments involving the mechanosensitive ion channel inhibitor, GsMTx-4.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of GsMTx-4?

A1: GsMTx-4 is a gating modifier of mechanosensitive ion channels (MSCs).[1][2][3] Unlike classic channel blockers that occlude the pore, GsMTx-4 partitions into the cell membrane and alters the local lipid bilayer mechanics.[2][4][5][6][7] This interaction makes it more difficult for mechanical force to be transmitted to the channel, thus favoring the closed state of the channel and effectively inhibiting its activation by mechanical stimuli.[8] An important characteristic of GsMTx-4 is its lack of stereospecificity, meaning both the L- and D-enantiomers are active.[3][9]

Q2: What are the main molecular targets of GsMTx-4?

A2: The primary targets of GsMTx-4 are cation-permeable mechanosensitive channels, most notably members of the Piezo and Transient Receptor Potential (TRP) channel families.[1][3] It has been shown to inhibit Piezo1 and Piezo2, as well as TRPC1 and TRPC6 channels.[9][10]

Q3: Does GsMTx-4 have any known off-target effects?

A3: Yes, GsMTx-4 is not entirely specific to Piezo and TRP channels. It has been observed to potentiate the activity of certain potassium channels, such as TREK-1.[3][8] Additionally, it can inhibit stretch-activated BK (big potassium) channels.[11] It is also important to note that while it generally does not affect voltage-gated sodium channels at typical working concentrations, high concentrations might have unintended effects.[2]

Q4: What is the recommended solvent and storage condition for GsMTx-4?

A4: GsMTx-4 is soluble in water. For long-term storage, it is recommended to store the lyophilized peptide at -20°C. Once reconstituted, it is best to prepare fresh solutions for each experiment. If storage of a stock solution is necessary, it should be aliquoted and stored at -20°C or -80°C to minimize freeze-thaw cycles.

Troubleshooting Guides

Electrophysiology Experiments

Problem	Possible Cause	Suggested Solution
No or weak inhibition of mechanosensitive currents.	1. Incorrect peptide concentration: The effective concentration can vary between cell types and expression systems. 2. Degradation of GsMTx-4: Improper storage or handling of the peptide. 3. Incorrect application side: GsMTx-4 is active from the extracellular side for Piezo channels.[9]	1. Perform a dose-response curve to determine the optimal concentration for your specific experimental setup. 2. Ensure the peptide is stored correctly and prepare fresh aliquots. Consider using the more protease-resistant D-enantiomer (D-GsMTx-4) for prolonged experiments. 3. Confirm that GsMTx-4 is being applied to the extracellular side of the membrane in your patch-clamp configuration (e.g., in the bath solution for whole-cell or in the pipette for outside-out patch).
Inconsistent results between experiments.	1. Variability in mechanical stimulation: Inconsistent pressure or stretch applied to the cell membrane. 2. Cell health and passage number: Changes in cell membrane properties with passaging. 3. Buffer composition: Divalent cation concentrations can influence channel activity.	1. Calibrate your mechanical stimulation apparatus regularly. Use a consistent protocol for applying mechanical force. 2. Use cells within a consistent and low passage number range. Monitor cell health and morphology. 3. Maintain a consistent buffer composition, especially for Ca²⁺ and Mg²⁺ concentrations, across all experiments.
Unexpected potentiation of currents.	Off-target effects: GsMTx-4 can potentiate certain channels, such as TREK-1 potassium channels.[3][8]	1. Verify the identity of the mechanosensitive currents in your cells using other pharmacological tools or genetic knockdown. 2. If you suspect potentiation of a potassium channel, perform experiments at the reversal potential for K⁺ to isolate cation currents.

Cell-Based Assays (e.g., Calcium Imaging, Cell Viability)

Problem	Possible Cause	Suggested Solution
High background signal or cell death.	Peptide toxicity at high concentrations: Although generally well-tolerated, very high concentrations of GsMTx-4 may have cytotoxic effects.	Perform a concentration-response experiment to determine the optimal, non-toxic concentration for your cell type and assay duration.
No effect of GsMTx-4 on mechanically induced responses.	1. Insufficient incubation time: The peptide may require time to partition into the membrane. 2. Presence of serum proteins: Proteins in the cell culture medium may bind to the peptide, reducing its effective concentration.	1. Pre-incubate the cells with GsMTx-4 for a sufficient period before applying the mechanical stimulus. 2. Perform experiments in serum-free medium or wash the cells with a serum-free buffer before adding GsMTx-4.
GsMTx-4 appears to increase intracellular calcium in the absence of mechanical stimulation.	Modulation of store-operated calcium entry (SOCE): GsMTx-4 has been reported to affect SOCE, potentially by interacting with the lipid bilayer and influencing the function of proteins like STIM1 and Orai1.[1]	Investigate the effect of GsMTx-4 on SOCE in your cells by using agents like thapsigargin (B1683126) to deplete intracellular calcium stores and observing the subsequent calcium entry.

Quantitative Data Summary

GsMTx-4 Interaction with Ion Channels

Target Channel	Effect	Cell Type	Kd / IC50	Reference
Piezo1	Inhibition (Gating Modifier)	HEK293	~155 nM (Kd)	[9]
Piezo2	Inhibition	QGP-1 and HEK293	-	[10]
TRPC1	Inhibition	-	-	[2]
TRPC6	Inhibition	-	-	[2]
TREK-1	Potentiation	HEK293	-	[3][8]
Stretch-Activated BK Channel	Inhibition	Chick Ventricular Myocytes	-	[11]

GsMTx-4 Interaction with Other Compounds

Compound	Interaction with GsMTx-4	Experimental Observation	Reference
Yoda1	Antagonistic	GsMTx-4 blocks Yoda1-induced Piezo1 activation and subsequent Ca²⁺ influx.	[12][13][14]
Streptomycin (B1217042)	Additive/Synergistic Inhibition	Both compounds inhibit mechanosensitive channels, but through different mechanisms (GsMTx-4 is a gating modifier, while streptomycin is an open channel blocker).	[2]
Gadolinium (Gd³⁺)	Additive/Synergistic Inhibition	Both are non-specific blockers of mechanosensitive channels.	[2]
Ruthenium Red	Additive/Synergistic Inhibition	Both are non-specific blockers of mechanosensitive channels.	[15]
2-APB	Potential for complex interactions	Both GsMTx-4 and 2-APB can inhibit TRPC6. Their combined effect would likely be additive or synergistic for this channel.	[15]
Thapsigargin	GsMTx-4 can modulate SOCE	GsMTx-4 can affect store-operated Ca²⁺ entry initiated by thapsigargin.	[1]

Experimental Protocols

Electrophysiological Recording of Piezo1 Currents and Inhibition by GsMTx-4

Objective: To measure mechanically activated Piezo1 currents using patch-clamp electrophysiology and assess their inhibition by GsMTx-4.

Materials:

• HEK293 cells transiently transfected with Piezo1.

• Patch-clamp rig with a high-speed pressure clamp system.

• Borosilicate glass capillaries for pipette fabrication.

• Extracellular (bath) solution: 133 mM NaCl, 10 mM HEPES, 5 mM KCl, 1 mM CaCl₂, 1 mM MgCl₂, pH 7.3 with NaOH.

• Intracellular (pipette) solution: 133 mM CsCl, 10 mM HEPES, 5 mM EGTA, 1 mM CaCl₂, 1 mM MgCl₂, pH 7.3 with CsOH.[9]

• GsMTx-4 stock solution (e.g., 1 mM in water).

Procedure:

• Culture HEK293 cells expressing Piezo1 on glass coverslips.

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the intracellular solution.

• Transfer a coverslip with cells to the recording chamber and perfuse with the extracellular solution.

• Establish a gigaohm seal on a cell and obtain the whole-cell or outside-out patch configuration.

• Apply negative pressure steps (e.g., from -10 to -80 mmHg in 10 mmHg increments) to the patch pipette to activate Piezo1 currents. Record the resulting currents at a holding potential of -60 mV.

• After obtaining a stable baseline of mechanically activated currents, perfuse the bath with the extracellular solution containing the desired concentration of GsMTx-4 (e.g., 1-5 µM).

• Repeat the pressure-step protocol to record Piezo1 currents in the presence of GsMTx-4.

• To test for reversibility, wash out the GsMTx-4 by perfusing with the control extracellular solution and record the currents again.

• Analyze the peak current amplitude at each pressure step to generate a pressure-response curve before, during, and after GsMTx-4 application.

Calcium Imaging of Mechanosensitive Channel Activity

Objective: To visualize changes in intracellular calcium concentration ([Ca²⁺]i) in response to mechanical stimulation and its modulation by GsMTx-4.

Materials:

• Cells expressing mechanosensitive channels of interest.

• Fluorescent Ca²⁺ indicator (e.g., Fura-2 AM or Fluo-4 AM).

• Pluronic F-127.

• Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer.

• Microscope equipped for fluorescence imaging.

• A method for mechanical stimulation (e.g., cell stretcher, micropipette aspiration).

• GsMTx-4 stock solution.

Procedure:

• Seed cells on glass-bottom dishes suitable for imaging.

• Load the cells with a Ca²⁺ indicator (e.g., 2-5 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS) for 30-60 minutes at 37°C.

• Wash the cells with HBSS to remove excess dye and allow for de-esterification for at least 30 minutes.

• Mount the dish on the microscope stage and acquire a baseline fluorescence recording.

• Apply a mechanical stimulus to the cells and record the change in fluorescence intensity, which corresponds to an increase in [Ca²⁺]i.

• After the response has returned to baseline, add GsMTx-4 to the imaging buffer at the desired final concentration and incubate for a predetermined time.

• Re-apply the same mechanical stimulus and record the fluorescence response in the presence of GsMTx-4.

• Analyze the fluorescence intensity changes to quantify the effect of GsMTx-4 on mechanically induced Ca²⁺ influx.

Mandatory Visualizations

Caption: Mechanism of GsMTx-4 action on mechanosensitive channels.

Caption: Experimental workflow for patch-clamp analysis of GsMTx-4.

Caption: Overview of GsMTx-4 interactions with ion channels and compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid membrane interaction and antimicrobial activity of GsMTx-4, an inhibitor of mechanosensitive channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Molecular Dynamics Simulations of a Stretch-Activated Channel Inhibitor GsMTx4 with Lipid Membranes: Two Binding Modes and Effects of Lipid Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular dynamics simulations of a stretch-activated channel inhibitor GsMTx4 with lipid membranes: two binding modes and effects of lipid structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. The neuropeptide GsMTx4 inhibits a mechanosensitive BK channel through the voltage-dependent modification specific to mechano-gating - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. GsMTx4-blocked PIEZO1 channel promotes myogenic differentiation and alleviates myofiber damage in Duchenne muscular dystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

GsMTx-4 Technical Support Center: Addressing the Lack of Stereospecificity in Experimental Design

Welcome to the GsMTx-4 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of GsMTx-4, with a specific focus on addressing its inherent lack of stereospecificity in experimental design.

Frequently Asked Questions (FAQs)

Q1: What is GsMTx-4 and what are its primary targets?

A1: GsMTx-4 is a peptide toxin isolated from the venom of the Chilean rose tarantula, Grammostola rosea. It is a potent inhibitor of mechanosensitive ion channels, primarily targeting cation-permeable channels such as Piezo1, Piezo2, TRPC1, and TRPC6.[1][2][3][4] It functions as a gating modifier, altering the lipid bilayer mechanics surrounding the channel, rather than directly blocking the pore.[5][6]

Q2: What does it mean that GsMTx-4 lacks stereospecificity?

A2: The lack of stereospecificity means that both the naturally occurring L-enantiomer and the synthetically produced D-enantiomer of GsMTx-4 are biologically active.[5][6] Typically, for a molecule that interacts with a specific binding site on a protein, only one enantiomer will be active. The fact that both forms of GsMTx-4 are effective supports the model that its mechanism of action is not a classic lock-and-key interaction with the channel protein itself, but rather a more general effect on the cell membrane environment.[5][6]

Q3: If both L- and D-GsMTx-4 are active, can I use the D-enantiomer as a negative control?

A3: No, the D-enantiomer of GsMTx-4 is not a suitable negative control for experiments investigating the effects of the L-enantiomer, as it is also a potent inhibitor of mechanosensitive channels.[5][7] Using D-GsMTx-4 as a control would lead to a misinterpretation of results, as any observed effects could be due to the activity of either enantiomer.

Q4: What are the known off-target effects of GsMTx-4?

A4: While GsMTx-4 is relatively specific for mechanosensitive channels, it has been reported to have effects on other ion channels at higher concentrations. These include some voltage-gated sodium (Nav) and potassium (Kv) channels.[8] It is crucial to consider these potential off-target effects when designing experiments and interpreting data.

Q5: How can I be sure that the effects I'm observing are due to the inhibition of my target mechanosensitive channel and not an off-target effect?

A5: This is a critical consideration. A multi-faceted approach is recommended, including:

• Using the lowest effective concentration of GsMTx-4: Determine the dose-response curve for your specific channel and use a concentration that is effective for your target but below the known concentrations for off-target effects.

• Utilizing specific blockers for potential off-target channels: If you suspect an off-target effect on Nav or Kv channels, for example, you can co-apply specific blockers for those channels to see if the observed effect is altered.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent or no effect of GsMTx-4	Peptide degradation	Ensure proper storage of GsMTx-4 at -20°C.[4] Prepare fresh solutions for each experiment and avoid repeated freeze-thaw cycles.
Cell health and passage number	Maintain healthy cell cultures and use cells within a consistent and low passage number range.
Incorrect vehicle control	The vehicle used to dissolve GsMTx-4 (e.g., water or a specific buffer) may have its own effects. Always include a vehicle-only control in your experiments.
Channel rundown in electrophysiology	Mechanosensitive channel activity can decrease over time in patch-clamp recordings. Monitor channel activity in a time-matched vehicle control to account for rundown.[14]
Observed effect is not specific to mechanotransduction	Off-target effects	Perform a dose-response curve to identify the optimal concentration. Validate findings with a non-pharmacological method like siRNA knockdown of the target channel.[9][10][11][13]
Cytotoxicity at high concentrations	Assess cell viability using assays like MTT or Annexin V/PI staining, especially when using higher concentrations of GsMTx-4 for prolonged periods.[15][16]
Difficulty interpreting results due to lack of a proper negative control	Misunderstanding of GsMTx-4's stereoisomer activity	Do not use D-GsMTx-4 as a negative control. Instead, use an inactive analog if available, or rely on orthogonal validation methods.

Quantitative Data Summary

The following tables summarize the available quantitative data on the activity of GsMTx-4 enantiomers on various ion channels. Note that direct comparative data for all channels is not always available.

Table 1: Potency of GsMTx-4 Enantiomers on Piezo Channels

Channel	Enantiomer	Potency (Kd)	Cell Type	Reference
Piezo1	L-GsMTx-4	~155 nM	HEK293	[7]
Piezo1	D-GsMTx-4	Equally effective as L-form	HEK293	[7]
Piezo2	D-GsMTx-4	Dose-dependent inhibition	QGP-1 & HEK293

Table 2: GsMTx-4 Activity on TRP and Other Channels

Channel	Enantiomer	Effect	Concentration	Reference
TRPC1	L-GsMTx-4	Inhibition	Micromolar range	[1][4][8]
TRPC6	L-GsMTx-4	Inhibition	Micromolar range	[1][4][8]
Voltage-gated channels	L-GsMTx-4	No significant effect at concentrations effective for MSCs	[8]

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of GsMTx-4 using Electrophysiology

This protocol outlines a method for establishing a dose-response curve for GsMTx-4 on a target mechanosensitive channel using patch-clamp electrophysiology.

• Cell Preparation: Culture cells expressing the mechanosensitive channel of interest to 60-80% confluency.

• Electrophysiology Setup:

  • Prepare standard extracellular and intracellular solutions for patch-clamp recording.

  • Pull and polish patch pipettes to a resistance of 2-5 MΩ.

• Recording:

  • Establish a whole-cell or outside-out patch configuration.

  • Apply a consistent mechanical stimulus (e.g., pressure steps or cell indentation) to elicit channel activity.

  • Record baseline channel activity for at least 1-2 minutes.

• GsMTx-4 Application:

  • Prepare a series of GsMTx-4 concentrations (e.g., 10 nM, 100 nM, 1 µM, 5 µM, 10 µM) in the extracellular solution.

  • Sequentially perfuse the cell with increasing concentrations of GsMTx-4, allowing the current to reach a steady state at each concentration.

  • Include a washout step with the control extracellular solution between concentrations if possible.

• Data Analysis:

  • Measure the peak current amplitude at each GsMTx-4 concentration.

  • Normalize the current amplitude to the baseline recording.

  • Plot the normalized current as a function of GsMTx-4 concentration and fit the data to a dose-response curve to determine the IC50.

Protocol 2: Validating GsMTx-4 Specificity using siRNA Knockdown

• siRNA Design and Transfection:

  • Design or obtain at least two independent siRNAs targeting the mRNA of the mechanosensitive channel of interest.

  • Include a non-targeting (scrambled) siRNA as a negative control.

  • Transfect cells with the target-specific siRNAs and the scrambled control siRNA according to the manufacturer's protocol.

• Validation of Knockdown:

  • After 48-72 hours, harvest a subset of cells from each condition.

  • Perform qRT-PCR or Western blotting to confirm the efficient knockdown of the target channel's mRNA or protein expression, respectively.

• Functional Assay:

  • Plate the remaining transfected cells for your functional assay of interest (e.g., calcium imaging, cell migration, etc.).

  • Treat the cells (both knockdown and scrambled control) with the predetermined optimal concentration of GsMTx-4 and the vehicle control.

• Data Analysis:

  • Compare the effect of GsMTx-4 in the scrambled control cells to its effect in the knockdown cells.

  • A significant reduction or complete absence of the GsMTx-4 effect in the knockdown cells indicates that the observed phenotype is mediated by the target channel.

Visualizations

Caption: Mechanism of GsMTx-4 action on mechanosensitive channels.

Caption: Workflow for validating the specificity of GsMTx-4 effects.

References

• 1. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. rndsystems.com [rndsystems.com]
• 5. Properties and Mechanism of the Mechanosensitive Ion Channel Inhibitor GsMTx4, a Therapeutic Peptide Derived from Tarantula Venom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol for gene knockdown using siRNA in organotypic cultures of murine gastric muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Validation of RNAi Silencing Efficiency Using Gene Array Data shows 18.5% Failure Rate across 429 Independent Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ten Tips for a Successful siRNA Experiment | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. Guidelines for transfection of siRNA [qiagen.com]
• 13. Vigilance and Validation: Keys to Success in RNAi Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 14. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Opposing Calcium-Dependent Effects of GsMTx4 in Acute Lymphoblastic Leukemia: In Vitro Proliferation vs. In Vivo Survival Advantage - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

GsMTx-4 efficacy in different cell types.

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing GsMTx-4, a potent inhibitor of mechanosensitive ion channels, in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and efficacy data presented in a clear and accessible format.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues and questions that may arise during the use of GsMTx-4.

Q1: My GsMTx-4 solution appears to have low activity or is inactive. What could be the cause?

A1: There are several potential reasons for reduced GsMTx-4 activity:

• Improper Storage: GsMTx-4 is a peptide and should be stored at -20°C for long-term use.[1][2] Repeated freeze-thaw cycles should be avoided.

• Incorrect Solubilization: GsMTx-4 is soluble in water up to 1 mg/ml.[1][2] For in vitro experiments, it is often dissolved in the extracellular buffer used for the specific assay. Ensure the peptide is fully dissolved before use. For some formulations, ultrasonic agitation may be necessary to achieve full solubilization in aqueous solutions.[3]

• Peptide Adsorption: Peptides can adsorb to plastic surfaces. To minimize this, use low-adhesion microcentrifuge tubes and pipette tips.

• Cellular Health: The efficacy of GsMTx-4 can be dependent on the health and confluency of the cell culture. Ensure your cells are healthy and in the logarithmic growth phase.

Q2: I am observing inconsistent results between experiments. How can I improve reproducibility?

A2: Consistency in experimental parameters is key:

• Concentration Verification: Ensure the final concentration of GsMTx-4 is accurate. Prepare fresh dilutions for each experiment from a concentrated stock solution.

• Incubation Time: Standardize the incubation time of GsMTx-4 with the cells. The on-rate and off-rate of the peptide can influence the observed inhibition.

• Mechanical Stimulation: The method and magnitude of mechanical stimulation (e.g., shear stress, membrane stretch) should be precisely controlled and consistent across all experiments.

• Passage Number: Use cells within a consistent and low passage number range, as channel expression and sensitivity can change with repeated passaging.

Q3: How can I be sure that the observed effects are due to the inhibition of mechanosensitive channels and not off-target effects?

A3: While GsMTx-4 is a selective inhibitor of cationic mechanosensitive channels, it's good practice to include appropriate controls.[4]

• Vehicle Control: Always include a vehicle control (the solvent used to dissolve GsMTx-4, typically the extracellular buffer) to account for any effects of the solvent itself.

• Use of D-enantiomer: GsMTx-4's action is not stereospecific, meaning both the L- and D-enantiomers can block mechanosensitive channels.[5] Using the D-enantiomer (D-GsMTx4), which is resistant to proteolysis, can be a useful control to confirm the effect is mediated by the peptide's interaction with the membrane rather than a specific receptor binding pocket.[6]

• Rescue Experiments: If possible, perform rescue experiments by overexpressing the target channel (e.g., Piezo1 or TRPC6) to see if the inhibitory effect of GsMTx-4 is enhanced.

• Alternative Inhibitors: When available, use other mechanosensitive channel blockers with different mechanisms of action to see if they produce similar effects.

Q4: What is the optimal concentration of GsMTx-4 to use in my experiments?

A4: The effective concentration of GsMTx-4 can vary depending on the cell type, the specific channel being targeted, and the experimental assay. Refer to the data in Table 1 for guidance. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions.

Efficacy of GsMTx-4 in Different Cell Types

The inhibitory effects of GsMTx-4 on mechanosensitive channels have been characterized in a variety of cell types. The following table summarizes the quantitative data on its efficacy.

Cell Type	Target Channel(s)	Assay Type	Effective Concentration / IC50 / Kd	Reference(s)
HEK293 cells (transfected)	Piezo1	Electrophysiology (Outside-out patch)	~80% inhibition at µM concentrations	[7]
HEK293 cells (transfected)	Piezo1	Electrophysiology (Whole-cell)	5 µM reduces charge transfer to 38% of initial levels	[4]
Human Pulmonary Arterial Endothelial Cells (PAECs)	Piezo1 and TRPC6	Electrophysiology (Whole-cell)	5 µM inhibits stretch-induced cation current by 40-60%	[8]
Adult Rat Astrocytes	Stretch-Activated Channels (SACs)	Electrophysiology (Outside-out patch)	Kd = 630 nM	[9]
Rabbit Ventricular Myocytes	Swelling-activated whole-cell current	Electrophysiology (Whole-cell)	Inhibition observed at 400 nM	[9][10]
Normal Rat Kidney (NRK) cells	Mechanosensitive Channels (MSCs)	Electrophysiology	Inhibition observed at 5 µM	[9]
Breast Epithelial Cells (MCF10A)	Mechanosensitive Channels	Western Blot	2.5 µM diminishes leptin-induced AMPK and MLC-2 phosphorylation	[4]

Detailed Experimental Protocols

Here we provide detailed methodologies for key experiments involving GsMTx-4.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to measure the effect of GsMTx-4 on mechanosensitive ion channel currents in cultured cells.

Materials:

• GsMTx-4 stock solution (1 mM in water, store at -20°C)

• Cultured cells expressing the mechanosensitive channel of interest

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

• Extracellular (bath) solution (e.g., 145 mM NaCl, 5 mM KCl, 3 mM MgCl₂, 0.1 mM CaCl₂, 10 mM HEPES, pH 7.4)[11]

• Intracellular (pipette) solution (e.g., 133 mM CsCl, 10 mM HEPES, pH 7.4)[11]

• Perfusion system for drug application

Procedure:

• Prepare fresh extracellular solution and filter it.

• Prepare the desired final concentration of GsMTx-4 by diluting the stock solution in the extracellular solution.

• Plate cells on coverslips suitable for microscopy and patch-clamping.

• Pull glass pipettes to a resistance of 3-7 MΩ when filled with the intracellular solution.[12]

• Fill the pipette with the filtered intracellular solution.

• Place the coverslip with cells in the recording chamber and perfuse with extracellular solution.

• Approach a single cell with the patch pipette while applying slight positive pressure.

• Once a dimple is observed on the cell membrane, release the positive pressure to form a gigaohm seal (>1 GΩ).

• Rupture the cell membrane with gentle suction to achieve the whole-cell configuration.

• Clamp the cell at a holding potential (e.g., -60 mV).

• Apply mechanical stimulation (e.g., using a high-speed pressure clamp to apply negative pressure to the pipette) to activate mechanosensitive channels and record the resulting currents.

• Establish a stable baseline recording of the mechanically activated currents.

• Perfuse the cell with the GsMTx-4 containing extracellular solution for a defined period.

• Apply the same mechanical stimulus and record the currents in the presence of GsMTx-4.

• To test for reversibility, wash out the GsMTx-4 by perfusing with the control extracellular solution and record the currents again.

• Analyze the current amplitudes before, during, and after GsMTx-4 application to determine the percentage of inhibition.

Protocol 2: Calcium Imaging

This protocol describes how to measure changes in intracellular calcium concentration in response to mechanosensitive channel activation and its inhibition by GsMTx-4.

Materials:

• GsMTx-4 stock solution (1 mM in water, store at -20°C)

• Cultured cells expressing the mechanosensitive channel of interest

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

• Pluronic F-127

• Physiological buffer (e.g., Hanks' Balanced Salt Solution with Ca²⁺ and Mg²⁺)

• Fluorescence microscope or plate reader equipped for live-cell imaging

• Method for mechanical stimulation (e.g., shear stress flow chamber, cell stretcher)

Procedure:

• Plate cells in a suitable format for imaging (e.g., glass-bottom dishes or 96-well plates).

• Prepare the dye loading solution. For Fluo-4 AM, a typical final concentration is 1-5 µM. Dissolve Fluo-4 AM in DMSO and then dilute in the physiological buffer. Adding Pluronic F-127 (at a final concentration of ~0.02%) can aid in dye loading.

• Remove the culture medium from the cells and wash once with the physiological buffer.

• Add the dye loading solution to the cells and incubate at 37°C for 30-60 minutes in the dark.

• After incubation, wash the cells 2-3 times with the physiological buffer to remove excess dye.

• Add fresh physiological buffer to the cells.

• Acquire a baseline fluorescence signal from the cells.

• Apply the mechanical stimulus and record the change in fluorescence intensity over time.

• Wash the cells and incubate with the desired concentration of GsMTx-4 in the physiological buffer for a predetermined time.

• Re-apply the same mechanical stimulus in the presence of GsMTx-4 and record the fluorescence response.

• Analyze the fluorescence data by calculating the change in fluorescence (ΔF/F₀) to quantify the calcium response before and after GsMTx-4 treatment.

Visualizing Mechanisms and Pathways

To provide a clearer understanding of the experimental processes and the biological context of GsMTx-4's action, the following diagrams have been generated.

Caption: A generalized workflow for assessing GsMTx-4 efficacy.

The mechanism of GsMTx-4 involves its interaction with the lipid bilayer surrounding the ion channel, rather than direct binding to the channel protein itself. This interaction alters the local membrane tension, thereby inhibiting channel gating.[5]

Caption: GsMTx-4's mechanism of action on the cell membrane.

Activation of Piezo1 and TRPC6 channels by mechanical stimuli leads to an influx of cations (primarily Ca²⁺), which triggers various downstream signaling cascades.

Caption: Downstream signaling of Piezo1 and TRPC6.[7][13][14][15][16]

References

• 1. GsMTx4 | TRP and Piezo mechanosensitive channel Inhibitor | Hello Bio [hellobio.com]
• 2. rndsystems.com [rndsystems.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Piezo1 and Its Function in Different Blood Cell Lineages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 6. D-GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 7. Activation of mechanosensitive ion channel Piezo1 linking metabolic reprogramming and pro-inflammatory responses in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanosensitive cation currents through TRPC6 and Piezo1 channels in human pulmonary arterial endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. peptide.co.jp [peptide.co.jp]
• 10. benchchem.com [benchchem.com]
• 11. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. docs.axolbio.com [docs.axolbio.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. TRPC6 fulfills a calcineurin signaling circuit during pathologic cardiac remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Integration of TRPC6 and NADPH oxidase activation in lysophosphatidylcholine-induced TRPC5 externalization - PMC [pmc.ncbi.nlm.nih.gov]

Long-term stability of GsMTx-4 in solution.

Welcome to the technical support center for GsMTx-4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the long-term stability of GsMTx-4 in solution and to offer troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: How should I store the lyophilized GsMTx-4 powder?

A1: Lyophilized GsMTx-4 powder is stable for extended periods when stored at -20°C.[1] Some suppliers suggest that the powder can be stored for up to three years at -20°C.[2] For short-term shipping, the lyophilized powder is stable at ambient temperatures.[3][4]

Q2: How should I reconstitute GsMTx-4?

A2: GsMTx-4 is soluble in water.[1] It is recommended to reconstitute the peptide in high-purity water to a concentration of at least 1 mg/ml.[1][5] For some in vivo applications, solvents such as PBS or DMSO have been used.[6][7] When dissolving in aqueous buffers, ultrasonic agitation may be necessary to achieve full dissolution.[6][7]

Q3: What is the recommended storage condition for GsMTx-4 solutions?

A3: For optimal activity, it is strongly recommended to prepare GsMTx-4 solutions fresh for daily use.[8] If short-term storage is necessary, some sources suggest that stock solutions can be stored for no more than two days at 4°C.[8] Another recommendation is to store solutions at -20°C for up to one month.[3] However, it is crucial to avoid repeated freeze-thaw cycles, as this can affect the stability of the peptide.[2][9][10][11] One study explicitly states that samples were never frozen after reconstitution into a buffer solution.[8]

Q4: Is the D-enantiomer of GsMTx-4 more stable than the L-enantiomer?

A4: Yes, the D-enantiomer of GsMTx-4 is resistant to proteolytic digestion.[5] This makes it a more stable option for in vivo studies or long-term experiments in the presence of proteases. Both the L- and D-enantiomers have been shown to be equally effective at inhibiting mechanosensitive channels.[12][13]

Q5: Can GsMTx-4 adsorb to plasticware or glassware?

A5: Yes, like many peptides, GsMTx-4 can adsorb to laboratory surfaces, which can lead to a significant loss of the peptide from your solution and result in lower than expected concentrations. This is particularly relevant for hydrophobic and charged peptides. GsMTx-4 is an amphipathic peptide with a net positive charge, making it susceptible to both hydrophobic and electrostatic interactions with surfaces.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of GsMTx-4 activity in my experiment.	1. Degradation in solution: The peptide may have degraded due to improper storage (e.g., prolonged storage at room temperature or 4°C, multiple freeze-thaw cycles).2. Adsorption to labware: A significant portion of the peptide may have adsorbed to the surface of your vials, pipette tips, or perfusion system tubing.3. Incorrect pH or buffer composition: The stability of the peptide may be compromised in certain buffer conditions.	1. Prepare fresh solutions daily. If storage is unavoidable, aliquot the stock solution into single-use volumes and store at -20°C for no more than a month. Avoid repeated freeze-thaw cycles.2. Use low-binding microcentrifuge tubes and pipette tips. For glass surfaces, consider siliconization. Including a carrier protein like 0.1% BSA or a small amount of a non-ionic detergent like 0.05% Tween-20 in your buffer can help prevent adsorption, but ensure these additives do not interfere with your assay.3. Maintain a neutral pH (around 7.4) for your experimental buffer. While specific pH stability data is limited, most electrophysiology experiments with GsMTx-4 use HEPES-buffered solutions at pH 7.4.[8]
Inconsistent results between experiments.	1. Inaccurate peptide concentration: This could be due to adsorption, degradation, or errors in initial reconstitution.2. Variability in freeze-thaw cycles: If using frozen stocks, inconsistent numbers of freeze-thaw cycles between aliquots can lead to variable activity.	1. Quantify the peptide concentration before use , especially for sensitive experiments. This can be done using HPLC.[8]2. Aliquot stock solutions into single-use volumes to ensure that each aliquot undergoes the same number of freeze-thaw cycles (ideally, only one).
No effect of GsMTx-4 observed.	1. Insufficient concentration at the target: The effective concentration reaching the mechanosensitive channels may be too low due to adsorption or degradation.2. Incorrect application: For electrophysiology, ensure the perfusion system is delivering the solution effectively to the cell or patch being recorded.3. GsMTx-4 is a gating modifier, not a pore blocker: At high levels of mechanical stimulation, the inhibitory effect of GsMTx-4 can be overcome.	1. Increase the concentration of GsMTx-4. Also, implement the recommendations for preventing adsorption.2. Check your perfusion system for clogs and ensure a consistent flow rate. 3. Be aware of the mechanism of action. The effect of GsMTx-4 is a rightward shift in the activation curve of mechanosensitive channels, not a complete block under all conditions.

Quantitative Data Summary

Form	Solvent/Matrix	Temperature	Duration	Recommendation	Source
Lyophilized Powder	N/A	-20°C	Up to 3 years	Stable for long-term storage.	[1][2]
Solution	Water or Aqueous Buffer	4°C	≤ 2 days	Recommended for very short-term storage only.	[8]
Solution	Water or Aqueous Buffer	-20°C	Up to 1 month	Suitable for short- to medium-term storage. Avoid freeze-thaw cycles.	[3]
Solution	Water or Aqueous Buffer	Room Temperature	A few hours	Not recommended for storage. Prepare fresh before use.	General Peptide Handling Guideline

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized GsMTx-4

• Bring the vial of lyophilized GsMTx-4 to room temperature before opening to prevent condensation.

• Add the required volume of high-purity water (e.g., Milli-Q) or desired buffer to the vial to achieve the target stock concentration (e.g., 1 mg/mL).

• Gently vortex or pipette up and down to dissolve the peptide completely. If necessary, use a brief sonication in a water bath to aid dissolution.[6][7]

• If not for immediate use, aliquot the stock solution into single-use, low-binding tubes and store at -20°C.

Protocol 2: Stability Assessment of GsMTx-4 in Solution using HPLC

This protocol outlines a general procedure for assessing the stability of GsMTx-4 in a specific buffer.

• Preparation of GsMTx-4 Solution: Reconstitute GsMTx-4 in the buffer of interest to a known concentration (e.g., 100 µM).

• Initial Analysis (Time Zero): Immediately analyze a sample of the freshly prepared solution by reverse-phase HPLC (RP-HPLC) to determine the initial peak area of the intact peptide.

• Storage: Store the remaining solution under the desired storage condition (e.g., 4°C or room temperature).

• Time-Point Analysis: At specified time points (e.g., 24, 48, 72 hours, and 1 week), withdraw an aliquot of the stored solution and analyze it by RP-HPLC under the same conditions as the initial analysis.

• Data Analysis: Compare the peak area of the intact GsMTx-4 at each time point to the initial peak area at time zero. The appearance of new peaks may indicate degradation products. Calculate the percentage of remaining intact peptide at each time point.

HPLC Conditions (Example):

• Column: C18 reverse-phase column

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Gradient: A suitable gradient from low to high percentage of Mobile Phase B to ensure separation of GsMTx-4 from any potential degradation products.

• Detection: UV at 214 nm and 280 nm.

• Flow Rate: ~1 mL/min.

Protocol 3: Functional Activity Assay using Electrophysiology

This protocol can be used to assess the bioactivity of a GsMTx-4 solution after storage.

• Cell Preparation: Use a cell line expressing a mechanosensitive channel known to be inhibited by GsMTx-4 (e.g., HEK293 cells expressing Piezo1).

• Electrophysiological Recording: Obtain whole-cell or outside-out patch-clamp recordings from the cells.

• Mechanical Stimulation: Apply a consistent mechanical stimulus (e.g., pressure or stretch) to elicit a baseline mechanosensitive current.

• Application of GsMTx-4:

  • Control: Apply a freshly prepared solution of GsMTx-4 at a known effective concentration and measure the degree of inhibition of the mechanosensitive current.

  • Test: Apply the stored GsMTx-4 solution at the same concentration and measure the inhibition.

• Data Analysis: Compare the percentage of inhibition of the mechanosensitive current by the stored GsMTx-4 solution to that of the freshly prepared solution. A significant reduction in inhibition indicates a loss of bioactivity.

Visualizations

Caption: GsMTx-4 inhibits Piezo1 channels by partitioning into the cell membrane and altering local membrane tension, thereby reducing channel opening in response to mechanical stimuli.

Caption: Experimental workflow for assessing the stability of GsMTx-4 in solution over time under different storage conditions.

References

• 1. rndsystems.com [rndsystems.com]
• 2. Identification of a Peptide Toxin from Grammostola spatulata Spider Venom That Blocks Cation-Selective Stretch-Activated Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The neuropeptide GsMTx4 inhibits a mechanosensitive BK channel through the voltage-dependent modification specific to mechano-gating - PMC [pmc.ncbi.nlm.nih.gov]
• 4. openaccessjournals.com [openaccessjournals.com]
• 5. Two types of peptides derived from the neurotoxin GsMTx4 inhibit a mechanosensitive potassium channel by modifying the mechanogate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of Repeated Freezing and Thawing on Biomarker Stability in Plasma and Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Effect of Repeated Freezing and Thawing on Biomarker Stability in Plasma and Serum Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ijpsjournal.com [ijpsjournal.com]
• 13. cDNA sequence and in vitro folding of GsMTx4, a specific peptide inhibitor of mechanosensitive channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating GsMTx-4's Inhibitory Effect on Piezo Channels: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of GsMTx-4's performance in inhibiting Piezo channels against other common alternatives. It is designed to assist researchers in selecting the appropriate tool for their experimental needs by presenting supporting data, detailed protocols, and clear visual representations of key concepts.

Introduction to Piezo Channels and GsMTx-4

Piezo channels, including the subtypes Piezo1 and Piezo2, are crucial mechanosensitive ion channels that convert mechanical forces into biological signals. Their involvement in a wide range of physiological processes, from touch sensation to blood pressure regulation, makes them a significant target for therapeutic intervention.

GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata, has emerged as a widely used inhibitor of Piezo channels.[1] It acts as a "gating modifier," altering the lipid bilayer's mechanical properties to make channel activation less likely, rather than directly blocking the channel pore.[2][3] This guide delves into the specifics of GsMTx-4's inhibitory action and compares it with other known Piezo channel modulators.

Comparative Analysis of Piezo Channel Inhibitors

The following table summarizes the quantitative data for GsMTx-4 and other commonly used Piezo channel inhibitors. This allows for a direct comparison of their potency and specificity.

Inhibitor	Target(s)	Potency (IC50/KD)	Mechanism of Action	Key Characteristics & Off-Target Effects
GsMTx-4	Piezo1, Piezo2	Piezo1: K D ~155 nM[4][5]; ~80% inhibition at µM concentrations[4][5]. Piezo2: ~55% inhibition at 5 µM[6]; D-enantiomer (D-GsMTx4) showed ~80% inhibition at 5 µM[2].	Gating modifier; alters membrane tension[2][3]	Both L- and D-enantiomers are active[4][5]. Also inhibits some TRP channels (TRPC1, TRPC6)[1] and can potentiate certain K+ channels[7].
Dooku1	Piezo1 (Yoda1-activated)	Piezo1: IC50 = 1.3 µM (in HEK293 cells)[8][9][10]; 1.5 µM (in HUVECs)[9][10]	Competitive antagonist of the Piezo1 agonist Yoda1[8]	Selective for Yoda1-induced Piezo1 activity; has shown some activating effects on Piezo1 in red blood cells at higher concentrations[11].
Ruthenium Red	Piezo1, other cation channels	Piezo1: IC50 = 5.4 ± 0.9 µM (at -80 mV)[8]	Pore blocker	Non-specific inhibitor of many cation channels, including TRP channels and ryanodine (B192298) receptors.
Gadolinium (Gd³⁺)	Piezo1, other mechanosensitive channels	~80% block of Piezo1-induced currents at 30 µM[8]	Pore blocker/alters membrane properties[8]	Non-specific blocker of various mechanosensitive and other ion channels[8].

Experimental Protocols for Validating Inhibition

Accurate validation of a compound's inhibitory effect on Piezo channels is critical. Below are detailed methodologies for two key experimental approaches.

Electrophysiology: Patch-Clamp Technique

This technique directly measures the ion flow through the channel in response to mechanical stimulation.

1. Cell Preparation:

• Culture HEK293 cells (or other suitable cell lines) transiently or stably expressing the Piezo channel of interest (Piezo1 or Piezo2).
• Plate cells onto glass coverslips 24-48 hours before the experiment to achieve 50-70% confluency.

2. Recording Solutions:

• Extracellular Solution (in mM): 145 NaCl, 5 KCl, 3 MgCl₂, 0.1 CaCl₂, 10 HEPES (pH 7.4, adjusted with NaOH).[1]
• Pipette (Intracellular) Solution (in mM): 133 CsCl, 10 HEPES (pH 7.4, adjusted with CsOH).[1]

3. Mechanical Stimulation:

• High-Speed Pressure Clamp: Apply negative pressure steps through the recording pipette to stretch the cell membrane.
• Mechanical Probing: Use a fire-polished glass probe driven by a piezoelectric actuator to indent the cell membrane.[2]
• High-Throughput Fluid Flow: Utilize an automated patch-clamp system where rapid application of the extracellular solution at high flow rates provides the mechanical stimulus.[12]

4. Data Acquisition and Analysis:

• Record whole-cell or outside-out patch currents using an appropriate amplifier and software.
• Apply the test inhibitor (e.g., GsMTx-4) via a perfusion system and measure the change in current amplitude in response to mechanical stimulation.
• To determine IC50 values, apply a range of inhibitor concentrations and fit the resulting dose-response curve with a Hill equation.

Calcium Imaging

This method measures the influx of calcium, a key second messenger, upon channel activation.

1. Cell Preparation:

• Plate cells expressing the target Piezo channel in 96- or 384-well black-walled, clear-bottom plates.[13]
• Allow cells to adhere and grow for 24-48 hours.

2. Dye Loading:

• Wash cells with a buffered salt solution (e.g., HBSS).
• Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fluo-8 AM) in the buffer, typically for 30-60 minutes at 37°C.[13]

3. Inhibition Assay:

• Wash away excess dye and replace it with the buffer.
• Add the test inhibitor at various concentrations and incubate for a predetermined time.
• For antagonist assays, after inhibitor incubation, add a known Piezo1 agonist like Yoda1.[13]

4. Data Acquisition and Analysis:

• Use a fluorescence plate reader or a microscope equipped for live-cell imaging to measure fluorescence intensity before and after the addition of the stimulus (mechanical or chemical).
• The change in fluorescence intensity reflects the change in intracellular calcium concentration.
• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value.

Visualizing Key Pathways and Workflows

To further clarify the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

Caption: Piezo channel activation and inhibition pathways.

Caption: Workflow for validating Piezo channel inhibitors.

Conclusion

GsMTx-4 is a potent inhibitor of both Piezo1 and Piezo2 channels, acting through a distinct gating modification mechanism. While it shows some off-target effects, its high potency, characterized by a nanomolar dissociation constant for Piezo1, makes it a valuable tool for studying mechanotransduction. For researchers requiring higher specificity, particularly for discriminating between Piezo1 and other channels activated by agonists like Yoda1, Dooku1 presents a viable alternative. Non-specific inhibitors like Ruthenium Red and Gadolinium, while effective, should be used with caution due to their broad range of targets. The choice of inhibitor and validation methodology should be carefully considered based on the specific research question and experimental context.

References

• 1. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Frontiers | The Role of Mechanically-Activated Ion Channels Piezo1, Piezo2, and TRPV4 in Chondrocyte Mechanotransduction and Mechano-Therapeutics for Osteoarthritis [frontiersin.org]
• 4. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 9. medchemexpress.com [medchemexpress.com]
• 10. selleckchem.com [selleckchem.com]
• 11. Dual action of Dooku1 on PIEZO1 channel in human red blood cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A high-throughput electrophysiology assay to study the response of PIEZO1 to mechanical stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

A Comparative Analysis of GsMTx-4 and its D-enantiomer in the Inhibition of Mechanosensitive Ion Channels

For Immediate Release

This guide provides a comprehensive comparison of the efficacy of the L-enantiomer of Grammostola rosea mechanotoxin 4 (GsMTx-4) and its synthetic D-enantiomer. Both peptides are potent inhibitors of cationic mechanosensitive channels (MSCs), playing a crucial role in the study of mechanotransduction and holding therapeutic potential for conditions influenced by mechanical stress, such as cardiac arrhythmias, muscular dystrophy, and chronic pain.[1][2][3] This document is intended for researchers, scientists, and professionals in drug development seeking to understand the nuanced activities of these two important pharmacological tools.

Core Comparison: L-GsMTx-4 vs. D-GsMTx-4

A key characteristic of GsMTx-4 is its lack of stereospecificity, meaning both the naturally occurring L-enantiomer and the synthetic D-enantiomer exhibit comparable inhibitory effects on their primary targets.[1][2][4] This unusual trait for a peptide toxin suggests a mechanism of action that does not rely on a traditional lock-and-key interaction with the ion channel protein itself. Instead, GsMTx-4 is understood to act as a "gating modifier" by partitioning into the lipid bilayer surrounding the channel.[1][2][5] This interaction is thought to alter the local membrane tension, making it energetically less favorable for the channel to open in response to mechanical stimuli.[1][5]

The D-enantiomer offers a significant practical advantage in its resistance to proteolytic degradation, leading to a longer pharmacokinetic lifetime in biological systems.[3][6] This enhanced stability makes D-GsMTx-4 a more suitable candidate for in vivo studies and potential therapeutic applications.

Quantitative Efficacy and Target Channels

Both enantiomers have been shown to effectively inhibit a range of mechanosensitive ion channels, primarily from the Piezo and TRP families.[1][7][8] The following tables summarize the available quantitative data on their efficacy.

Table 1: Comparative Efficacy of GsMTx-4 and its D-enantiomer on Piezo Channels

Target	Peptide	Concentration	% Inhibition	Cell Type	Reference
Piezo1	L-GsMTx-4	μM concentrations	~80%	HEK293	[9][10][11]
Piezo1	D-GsMTx-4	μM concentrations	Equally effective as L-form	HEK293	[9][10][11]
Piezo1	L-GsMTx-4	5 μM	Reduces charge transfer to 38% of initial levels	HEK293	[7]
Piezo1	L-GsMTx-4	4.0 μM	58 ± 6%	HEK293	[9]
Piezo2	D-GsMTx-4	5-10 µM	Dose-dependently and reversibly inhibits inward currents	QGP-1 and HEK-293	[12]
Piezo2	D-GsMTx-4	5 µM	55.7 ± 21.4% (reversible inhibition)	HEK-293	[13]
Piezo2	D-GsMTx-4	5 µM	Significant inhibition of control currents	HEK-293	[13]
Piezo2	D-GsMTx-4	10 µM	Significant inhibition of control currents	HEK-293	[13]

Table 2: Kinetic Parameters of L-GsMTx-4 on Piezo1 Channels

Parameter	Value	Cell Type	Reference
KD	~155 nM	HEK293	[10][11]
Association Rate (kon)	7.0 x 105 M-1s-1	HEK293	[10][11]
Dissociation Rate (koff)	0.11 s-1	HEK293	[10][11]

Table 3: Efficacy of GsMTx-4 and its D-enantiomer on TRP Channels

Target	Peptide	Effect	Reference
TRPC1	L-GsMTx-4 & D-GsMTx-4	Inhibitor, with both enantiomers showing the same effect	[6][8]
TRPC6	L-GsMTx-4 & D-GsMTx-4	Inhibitor, with both enantiomers showing the same effect	[6][8]

Mechanism of Action and Signaling Pathways

The proposed mechanism of action for both enantiomers involves their interaction with the cell membrane, which indirectly affects the function of mechanosensitive ion channels.

Caption: Proposed mechanism of GsMTx-4 and its D-enantiomer as gating modifiers of mechanosensitive ion channels.

D-GsMTx-4 has also been shown to inhibit downstream signaling pathways, such as the mTOR and PI3K-Akt pathways, which are crucial for cell growth, proliferation, and survival.[12]

References

• 1. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 2. Properties and Mechanism of the Mechanosensitive Ion Channel Inhibitor GsMTx4, a Therapeutic Peptide Derived from Tarantula Venom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GsMTx4-D is a cardioprotectant against myocardial infarction during ischemia and reperfusion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rndsystems.com [rndsystems.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. rndsystems.com [rndsystems.com]
• 9. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. tandfonline.com [tandfonline.com]

A Comparative Guide to GsMTx-4 and Other Mechanosensitive Channel Blockers

For Researchers, Scientists, and Drug Development Professionals

Mechanosensitive ion channels (MSCs) are critical transducers of physical forces into biochemical signals, playing pivotal roles in a myriad of physiological processes, from cellular volume regulation to touch sensation and cardiovascular homeostasis. Their dysfunction is implicated in various pathologies, making them attractive targets for therapeutic intervention. GsMTx-4, a peptide isolated from tarantula venom, has emerged as a potent and relatively specific inhibitor of cationic MSCs, particularly members of the Piezo and TRP channel families. This guide provides an objective comparison of GsMTx-4 with other commonly used MSC blockers, supported by experimental data and detailed protocols to aid in the selection of the most appropriate tool for your research needs.

Data Presentation: A Quantitative Comparison of Mechanosensitive Channel Blockers

The efficacy and specificity of an ion channel blocker are paramount for the interpretation of experimental results. The following tables summarize the quantitative data for GsMTx-4 and its common alternatives—Gadolinium (Gd³⁺), Ruthenium Red, and Amiloride (B1667095)—across key mechanosensitive channels.

Table 1: Potency of Mechanosensitive Channel Blockers (IC₅₀/Kd Values)

Blocker	Target Channel	Potency (IC₅₀/Kd)	Species/Cell Type	Method	Reference
GsMTx-4	Piezo1	~0.5 µM (IC₅₀)	Mouse embryonic stem cell-derived neurons	Electrophysiology (Whole-Cell)
Piezo1	0.63 µM (Kd)	Rat astrocytes	Electrophysiology (Outside-Out Patch)	[1]
Piezo2	~5 µM (significant inhibition)	Human Piezo2 in HEK293 cells	Electrophysiology (Whole-Cell)	[2]
TRPC1/TRPC6	Inhibition observed at 5 µM	Various	Electrophysiology	[3]
D-GsMTx-4	Piezo2	5 µM (55% inhibition)	Human Piezo2 in HEK293 cells	Electrophysiology (Whole-Cell)	[2]
Gadolinium (Gd³⁺)	Piezo1/Piezo2	10-30 µM (significant inhibition)	HEK293T cells	Electrophysiology	[2]
Stretch-Activated Channels	~10 µM (IC₅₀)	Chick skeletal muscle	Electrophysiology
Ruthenium Red	Piezo1	5.4 µM (IC₅₀ at -80mV)	Mouse Piezo1 in HEK293 cells	Electrophysiology (Whole-Cell)	[4]
TRPV Channels	14 nM - 159 nM (IC₅₀)	Recombinant	Electrophysiology	[5]
Voltage-gated Ca²⁺ channels	5 µM (IC₅₀)	Chromaffin cells	Electrophysiology	[6]
Amiloride	ENaC	0.1-0.5 µM (IC₅₀)	Various	Electrophysiology	[7]
ASIC3	18.6 µM (IC₅₀)	CHO cells	Electrophysiology	[8]
TRPP3	143 µM (IC₅₀)	Xenopus oocytes	Electrophysiology	[9]

Table 2: Specificity and Off-Target Effects

Blocker	Primary Targets	Known Off-Target Effects	Mechanism of Action	Reference
GsMTx-4	Cationic MSCs (Piezo, some TRPs)	Can affect some voltage-gated Na⁺ and K⁺ channels at higher concentrations. Potentiates TREK1 channels.	Gating modifier; alters the lipid bilayer mechanics around the channel.	[10][11]
Gadolinium (Gd³⁺)	Non-selective cation channels	Blocks various Ca²⁺ channels and other transporters. Effects are dependent on the lipid composition of the membrane.	Interacts with anionic phospholipids, altering membrane properties and indirectly inhibiting channel function.
Ruthenium Red	Piezo, TRP channels, Ryanodine receptors	Blocks voltage-gated Ca²⁺ channels.	Pore blocker.	[4][5][6]
Amiloride	ENaC, ASIC, T-type Ca²⁺ channels	Na⁺/H⁺ exchanger, Na⁺/Ca²⁺ exchanger.	Pore blocker.	[7]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative protocols for characterizing MSC blockers using electrophysiology and calcium imaging.

Electrophysiological Characterization of MSC Blockers (Whole-Cell Patch-Clamp)

This protocol is designed to measure mechanically activated currents in response to a blocker.

• Cell Preparation: Culture cells expressing the mechanosensitive channel of interest (e.g., HEK293 cells transfected with Piezo1) on glass coverslips.

• Electrophysiology Rig: Use a patch-clamp amplifier and a high-speed pressure clamp system.

• Pipette and Solutions:

  • Internal Solution (Pipette): (in mM) 133 CsCl, 10 HEPES, 1 EGTA, 1 CaCl₂, 4 Mg-ATP (pH 7.3 with CsOH).

  • External Solution (Bath): (in mM) 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

• Recording Procedure:

  • Establish a whole-cell patch-clamp configuration.

  • Hold the cell at a membrane potential of -60 mV.

  • Apply mechanical stimuli using a fire-polished glass probe driven by a piezo-electric actuator or by applying negative pressure pulses to the patch pipette.

  • Record baseline mechanically activated currents.

  • Perfuse the external solution containing the blocker (e.g., GsMTx-4 at various concentrations).

  • After incubation, apply the same mechanical stimuli and record the inhibited currents.

  • To determine the IC₅₀, test a range of blocker concentrations and fit the concentration-response data to a Hill equation.

  • Perform a washout step by perfusing with the blocker-free external solution to assess the reversibility of the inhibition.

Calcium Imaging of MSC Blocker Activity

This protocol allows for the measurement of changes in intracellular calcium influx through MSCs.

• Cell Preparation: Plate cells on glass-bottom dishes and allow them to adhere.

• Calcium Indicator Loading:

  • Incubate cells with a calcium-sensitive dye (e.g., Fluo-4 AM, 2-5 µM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution) for 30-60 minutes at 37°C.

  • Wash the cells with the buffer to remove excess dye.

• Imaging Setup: Use a fluorescence microscope equipped with a calcium imaging system (e.g., a confocal or widefield microscope with a fast-acquisition camera).

• Experimental Procedure:

  • Acquire a baseline fluorescence image.

  • Apply a mechanical stimulus (e.g., shear stress using a perfusion system, or hypotonic solution to induce cell swelling).

  • Record the increase in fluorescence intensity, which corresponds to an influx of calcium.

  • Wash the cells and incubate with the MSC blocker for a predetermined time.

  • Re-apply the mechanical stimulus in the presence of the blocker and record the fluorescence change.

  • Analyze the data by measuring the change in fluorescence intensity (ΔF/F₀) before and after blocker application.

Mandatory Visualization: Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key signaling pathways and a typical experimental workflow for characterizing MSC inhibitors.

Caption: Downstream signaling pathways activated by Piezo1-mediated Ca²⁺ influx.

Caption: TRPC6 signaling cascade initiated by GPCR activation.

References

• 1. Cannabinoid inhibition of mechanosensitive K+ channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanosensitive ion channel Piezo2 is inhibited by D-GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 4. researchgate.net [researchgate.net]
• 5. rndsystems.com [rndsystems.com]
• 6. Piezo1: Properties of a cation selective mechanical channel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 9. Inhibition of TRPP3 channel by amiloride and analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]

GsMTx-4 Specificity for Piezo vs. TRP Channels: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the specificity and performance of GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata, for Piezo and TRP (Transient Receptor Potential) ion channels. GsMTx-4 has emerged as a critical pharmacological tool for investigating the roles of mechanosensitive ion channels in various physiological and pathological processes.

Introduction to GsMTx-4

GsMTx-4 is a 34-amino acid peptide that belongs to the inhibitor cystine knot (ICK) family of toxins.[1][2][3] It is an amphipathic molecule, featuring a hydrophobic surface and a surrounding ring of positively charged lysine (B10760008) residues, which facilitates its interaction with the cell membrane.[1][2] It is widely recognized as an inhibitor of cation-permeable mechanosensitive channels (MSCs).[4][5]

The primary mechanism of action for GsMTx-4 is as a "gating modifier" rather than a direct pore blocker.[4][6][7] The toxin partitions into the outer leaflet of the lipid bilayer, where it is believed to alter local membrane mechanics.[4][6][8] This modification of the lipid environment makes the transmission of force from the membrane to the channel's gating machinery less efficient, thereby increasing the mechanical threshold required for channel activation.[2][9] A key piece of evidence supporting this indirect, membrane-mediated mechanism is that GsMTx-4's inhibitory action is not stereospecific; both the naturally occurring L-enantiomer and the synthetic D-enantiomer are active.[2][4][7]

GsMTx-4 Mechanism of Action

The diagram below illustrates the proposed mechanism by which GsMTx-4 inhibits mechanosensitive channels like Piezo1.

Caption: GsMTx-4 partitions into the membrane to modulate gating.

Quantitative Comparison of GsMTx-4 Specificity

While widely used as a Piezo1 inhibitor, GsMTx-4 is not entirely selective and demonstrates activity against other mechanosensitive channels, particularly members of the TRPC subfamily.[6][10][11] Its lack of effect on channels like TRPV4, however, provides a window for dissecting specific mechanotransduction pathways.[9] The following table summarizes the quantitative data on GsMTx-4's potency against various channels.

Target Channel	Toxin Concentration	Effect	Dissociation Constant (KD)	Experimental System
Piezo1	~2.5 µM	~80% inhibition of current	~155 nM	HEK293 Cells (Outside-out patch)[7]
Piezo2	5 µM	~55% inhibition of current	Not Reported	Heterologous expression[12]
TRPC1	5 µM	Current abolished	Not Reported	Heterologous expression[13][14]
TRPC6	5 µM	Stretch-activated current abolished	Not Reported	HEK293 Cells[13]
Endogenous SACs	-	-	630 nM	Rat Astrocytes (Outside-out patch)[15]

Signaling Pathways and Experimental Workflows

Understanding the downstream consequences of channel activation and the methods to test inhibitors is crucial for research.

Piezo1 Downstream Signaling Pathway

Activation of Piezo1 by mechanical stimuli leads to a Ca²⁺ influx, initiating a cascade of intracellular signaling events that regulate diverse cellular functions.

Caption: Simplified Piezo1 downstream signaling cascade.

Experimental Workflow for Specificity Testing

A typical workflow to assess the inhibitory effect of GsMTx-4 on a target ion channel involves patch-clamp electrophysiology.

Caption: Workflow for electrophysiological testing of GsMTx-4.

Experimental Protocols

The following is a representative protocol for determining GsMTx-4 activity on heterologously expressed Piezo1 channels using patch-clamp electrophysiology, based on established methodologies.[4][7]

1. Cell Culture and Transfection:

• Cell Line: Human Embryonic Kidney (HEK293) cells are commonly used due to their low endogenous mechanosensitive currents.

• Transfection: Cells are transiently transfected with a plasmid vector containing the full-length cDNA for the target ion channel (e.g., human PIEZO1) and a fluorescent marker (e.g., GFP) to identify successfully transfected cells. Experiments are typically performed 24-48 hours post-transfection.

2. Electrophysiology Solutions:

• Extracellular (Bath) Solution (in mM): 145 NaCl, 5 KCl, 3 MgCl₂, 0.1 CaCl₂, 10 HEPES. The pH is adjusted to 7.4 with NaOH.[4]

• Pipette (Intracellular) Solution (in mM): 133 CsCl, 10 HEPES. The pH is adjusted to 7.4 with CsOH. Cesium is used to block most potassium channels.[4]

• GsMTx-4 Solution: GsMTx-4 peptide is dissolved in the extracellular solution to the desired final concentration (e.g., 1-5 µM). Solutions are typically made fresh daily.

3. Patch-Clamp Recording:

• Configuration: The outside-out patch configuration is ideal for studying the effects of extracellularly applied compounds like GsMTx-4.

• Pipettes: Borosilicate glass pipettes are pulled and fire-polished to a resistance of 2-5 MΩ when filled with the pipette solution.

• Mechanical Stimulation: Mechanical stress is applied to the membrane patch by applying pulses of negative or positive pressure (e.g., in steps of 10 mmHg) through the recording pipette, controlled by a high-speed pressure-clamp system.

• Data Acquisition: Currents are recorded using an appropriate patch-clamp amplifier and data acquisition system. The membrane potential is typically held at a negative potential (e.g., -60 mV).

4. Experimental Procedure:

• A successfully transfected cell is identified via fluorescence microscopy.

• A gigaohm seal is formed, and the whole-cell configuration is achieved, followed by pulling the pipette away to form an outside-out patch.

• A series of mechanical stimuli (pressure pulses) are applied to establish a stable baseline current response.

• The bath solution is exchanged for one containing GsMTx-4, and the same mechanical stimuli are applied to measure the inhibited channel activity.

• The GsMTx-4 solution is washed out with the control extracellular solution to observe the reversal of inhibition.

• Data from multiple pulses under each condition are averaged and analyzed to determine the percentage of inhibition. Dose-response curves can be generated by applying multiple concentrations of the toxin to calculate the KD or IC₅₀.

Conclusion and Recommendations

GsMTx-4 is an invaluable pharmacological probe for the study of mechanobiology. Its primary utility lies in its potent inhibition of Piezo channels. However, researchers must exercise caution and acknowledge its polypharmacology.

• High Potency on Piezo1: GsMTx-4 is a potent inhibitor of Piezo1 and remains a go-to tool for implicating this channel in cellular and physiological processes.

• Non-Selectivity Concern: The significant inhibitory action of GsMTx-4 on TRPC1 and TRPC6 channels means that effects attributed solely to Piezo inhibition in native systems expressing these TRP channels should be interpreted with care.[6][10][11][14]

• Experimental Design: When using GsMTx-4, it is advisable to employ complementary techniques, such as siRNA/shRNA knockdown or genetic knockout models, to confirm the specific involvement of the target channel.

• Utility in Differentiation: The lack of activity against channels like TRPV4 can be leveraged experimentally to distinguish between different mechanosensitive pathways.[9]

References

• 1. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 6. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | The Role of Mechanically-Activated Ion Channels Piezo1, Piezo2, and TRPV4 in Chondrocyte Mechanotransduction and Mechano-Therapeutics for Osteoarthritis [frontiersin.org]
• 10. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. TRPC1 and TRPC6 Channels Cooperate with TRPV4 to Mediate Mechanical Hyperalgesia and Nociceptor Sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 15. peptide.co.jp [peptide.co.jp]

Control Experiments for GsMTx-4 Application: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of essential control experiments for the application of GsMTx-4, a peptide inhibitor of mechanosensitive ion channels (MSCs). It offers a comparative analysis of GsMTx-4 with other common MSC blockers, supported by experimental data, to ensure the rigorous and accurate interpretation of research findings.

Introduction to GsMTx-4

GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata (also known as Grammostola rosea), is a widely used pharmacological tool for studying the function of cationic mechanosensitive channels, particularly those from the Piezo and TRP families.[1] Its mechanism of action is unique; rather than directly binding to the channel, GsMTx-4 partitions into the lipid bilayer, altering the local membrane tension and thereby making the channels less sensitive to mechanical stimuli.[1] This bilayer-dependent mechanism means that both the L- and D-enantiomers of GsMTx-4 are active.[1]

While GsMTx-4 is a potent inhibitor of mechanosensitive currents, careful consideration of control experiments is crucial to account for its potential off-target effects and to validate its specific action on the channels of interest.[1][2]

Essential Control Experiments

To ensure the specificity of GsMTx-4's effects in an experiment, a combination of negative and positive controls should be employed.

Negative Controls

• Vehicle Control: The most fundamental negative control is the application of the vehicle solution in which GsMTx-4 is dissolved. This accounts for any effects of the solvent on the experimental system.

• Inactive Analog/Peptide Control: While a universally accepted inactive analog of GsMTx-4 is not commercially available, researchers have synthesized analogs with reduced efficacy by substituting key amino acid residues.[3] In the absence of a standardized inactive control, using a structurally similar but functionally unrelated peptide can help to control for non-specific peptide-membrane interactions.

• Mock-Transfected or Knockout/Knockdown Cells: A highly effective negative control involves using cells that do not express the target mechanosensitive channel.[4] For example, untransfected HEK-293 cells, which exhibit no endogenous mechanosensitive currents, can be used as a negative control when studying heterologously expressed Piezo or TRP channels.[4] Similarly, cells in which the target channel has been knocked out or knocked down can validate that the observed effects of GsMTx-4 are dependent on the presence of that specific channel.

Positive Controls

• Mechanical Stimulation: The primary positive control is the direct mechanical stimulation of the cells in the absence of GsMTx-4 to elicit a baseline response. This can be achieved through various methods, including membrane stretch, fluid shear stress, or direct indentation with a probe.[4][5]

• Chemical Agonists: For specific channels, chemical agonists can serve as a positive control. For instance:

  • Yoda1: A specific agonist for Piezo1 channels.[6]

  • OAG (1-oleoyl-2-acetyl-sn-glycerol): A diacylglycerol analog that can activate TRPC6 channels.[5][7]

• Washout/Reversibility: Demonstrating that the inhibitory effect of GsMTx-4 is reversible upon its removal (washout) is a critical control to show that the observed effect is not due to cellular damage.[7][8]

Comparative Analysis of GsMTx-4 and Other MSC Blockers

GsMTx-4 is often compared to other, less specific inhibitors of mechanosensitive channels. The following table summarizes key characteristics and experimental data for GsMTx-4, Gadolinium (Gd³⁺), and Ruthenium Red.

Inhibitor	Target Channels	Mechanism of Action	Typical Concentration	Inhibition (%)	Reversibility	Off-Target Effects	Citations
GsMTx-4	Piezo1, Piezo2, TRPC1, TRPC6	Modifies lipid bilayer tension	1-10 µM	~70-80% of Piezo currents	Yes	Voltage-gated sodium channels, ERG channels	[1][4]
Gadolinium (Gd³⁺)	Non-specific MSCs, other ion channels	Pore block/altering membrane properties	10-100 µM	~80% of Piezo2 currents (at 30µM)	Yes	Lacks specificity, blocks various other channels	[4][9]
Ruthenium Red	Non-specific MSCs, TRP channels, others	Pore block	10-30 µM	~80% of Piezo2 currents (at 30µM)	Yes	Broad spectrum inhibitor of various channels	[4]

Experimental Protocols

Patch-Clamp Electrophysiology for Measuring Mechanosensitive Currents

This protocol is a standard method for directly measuring the ion channel activity in response to mechanical stimulation.

Methodology:

• Cell Preparation: Culture cells expressing the mechanosensitive channel of interest on glass coverslips.

• Pipette Preparation: Fabricate and fire-polish borosilicate glass pipettes to a resistance of 2-5 MΩ. Fill the pipette with the appropriate intracellular solution.

• Recording Configuration: Establish a whole-cell or outside-out patch-clamp configuration.

• Mechanical Stimulation: Apply mechanical stimuli to the cell membrane. This can be achieved by:

  • Negative Pressure: Applying suction to the back of the patch pipette.

  • Direct Indentation: Using a piezo-driven glass probe to indent the cell membrane.[4]

• Data Acquisition: Record membrane currents using a patch-clamp amplifier and appropriate data acquisition software.

• Control Application:

  • Baseline: Record mechanosensitive currents in the absence of any inhibitor.

  • Vehicle Control: Perfuse the cell with the vehicle solution and record currents.

  • GsMTx-4 Application: Perfuse the cell with the desired concentration of GsMTx-4 and record the inhibited currents.

  • Washout: Perfuse the cell with the control solution to demonstrate the reversibility of the inhibition.

• Data Analysis: Analyze the peak current amplitude, activation kinetics, and inactivation kinetics of the recorded currents.

Solutions:

• Extracellular Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose (pH adjusted to 7.4 with NaOH).

• Intracellular Solution (in mM): 140 KCl, 1 MgCl₂, 10 HEPES, 5 EGTA (pH adjusted to 7.2 with KOH).

Calcium Imaging for Assessing Mechanosensitive Channel Activity

This protocol allows for the measurement of intracellular calcium influx, a common downstream consequence of mechanosensitive cation channel activation.

Methodology:

• Cell Preparation: Plate cells on glass-bottom dishes or coverslips.

• Dye Loading: Incubate cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a suitable buffer (e.g., HBSS) for 30-60 minutes at 37°C.[6]

• Washing: Wash the cells with fresh buffer to remove excess dye.

• Mechanical Stimulation: Apply a mechanical stimulus, such as fluid shear stress or substrate stretch.

• Image Acquisition: Acquire fluorescence images using a fluorescence microscope equipped with a camera and appropriate filter sets. Record a baseline fluorescence before applying the stimulus.

• Control Application:

  • Positive Control: Apply a known agonist (e.g., Yoda1 for Piezo1) to induce a calcium response.

  • GsMTx-4 Application: Pre-incubate the cells with GsMTx-4 before mechanical stimulation to assess its inhibitory effect.

  • Vehicle Control: Pre-incubate cells with the vehicle solution.

• Data Analysis: Measure the change in fluorescence intensity over time in individual cells or regions of interest. The change in fluorescence is proportional to the change in intracellular calcium concentration.

Visualizing Experimental Workflows and Pathways

GsMTx-4 Experimental Workflow

Caption: A typical experimental workflow for investigating the effect of GsMTx-4 on mechanosensitive channels.

Signaling Pathway of Mechanosensitive Channel Activation and Inhibition

Caption: Simplified signaling pathway of mechanosensitive channel activation and points of inhibition.

Logical Relationship of Controls for GsMTx-4 Specificity

Caption: Logical diagram illustrating how control experiments establish the specificity of GsMTx-4's action.

References

• 1. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 2. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanosensitive ion channel Piezo2 is inhibited by D-GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanosensitive cation currents through TRPC6 and Piezo1 channels in human pulmonary arterial endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. pnas.org [pnas.org]
• 8. A common mechanism underlies stretch activation and receptor activation of TRPC6 channels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Two types of peptides derived from the neurotoxin GsMTx4 inhibit a mechanosensitive potassium channel by modifying the mechanogate - PMC [pmc.ncbi.nlm.nih.gov]

Genetic Approaches to Validate GsMTx-4 Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparing GsMTx-4 with Genetic Validation Methods

Genetic tools provide a highly specific means to dissect the molecular targets of compounds like GsMTx-4. By manipulating the expression of a target gene, researchers can directly assess its contribution to a biological process and confirm that the effects of GsMTx-4 are indeed mediated through that specific channel.

Feature	GsMTx-4 (Pharmacological)	siRNA/shRNA (Gene Silencing)	CRISPR/Cas9 (Gene Knockout/Knock-in)	Knockout Animal Models
Mechanism	Indirectly inhibits MSCs by altering lipid bilayer mechanics.[3]	Post-transcriptional gene silencing via mRNA degradation.	Permanent gene disruption or modification at the genomic level.	Germline deletion of the target gene.
Specificity	Primarily targets Piezo1, Piezo2, TRPC1, and TRPC6; may have off-target effects on some voltage-gated channels at higher concentrations.[2][3]	High specificity for the target mRNA sequence; potential for off-target effects depending on sequence homology.	High specificity determined by the guide RNA sequence; potential for off-target mutations.	High specificity for the target gene.
Timeframe	Acute and reversible inhibition.	Transient reduction in protein expression (days to weeks).	Permanent and heritable gene modification.	Lifelong absence of the target gene.
Application	In vitro and in vivo studies; useful for studying acute effects.[4][5]	Primarily in vitro cell culture; some in vivo applications with viral delivery.[6][7]	In vitro cell lines and in vivo models.[8]	In vivo studies to understand the systemic role of the target gene.[9][10]
Validation	Requires validation with genetic methods to confirm the target.	Validated by assessing mRNA and protein levels of the target.	Validated by sequencing the target locus and assessing protein expression.	Validated by genotyping and confirming the absence of the target protein.

Experimental Protocols for Genetic Validation

siRNA-mediated Knockdown of Piezo1

This protocol describes the use of small interfering RNA (siRNA) to transiently reduce the expression of the Piezo1 channel, allowing for a comparison of cellular responses to mechanical stimuli in the presence and absence of GsMTx-4.

Methodology:

• Cell Culture: Plate human neural stem cells (hNSCs) or other target cells at an appropriate density.

• siRNA Transfection: Transfect cells with Piezo1-specific siRNA or a non-targeting control siRNA using a suitable transfection reagent (e.g., Lipofectamine™ RNAiMAX).[11]

• Incubation: Incubate the cells for 48-72 hours to allow for effective knockdown of the Piezo1 protein.

• Validation of Knockdown: Assess the efficiency of Piezo1 knockdown by Western blot or qPCR analysis.[11]

• Functional Assay (e.g., Calcium Imaging):

  • Load the cells with a calcium indicator dye (e.g., Fura-2 AM).[4][12]

  • Apply a mechanical stimulus (e.g., stretch, fluid shear stress) to both control and Piezo1-knockdown cells.

  • Measure changes in intracellular calcium concentration.

• GsMTx-4 Treatment: In a parallel experiment, treat non-transfected or control siRNA-transfected cells with GsMTx-4 (typically 1-5 µM) prior to the mechanical stimulus and compare the response to the Piezo1-knockdown group.[11][13]

Expected Outcome: A significant reduction in the mechanically-induced calcium response in both Piezo1-knockdown cells and GsMTx-4-treated cells compared to the control group would strongly suggest that GsMTx-4's effect is mediated through Piezo1.[6]

CRISPR/Cas9-mediated Knockout of TRPC6

This protocol outlines the generation of a stable cell line lacking the TRPC6 channel using CRISPR/Cas9 technology to validate GsMTx-4's effects on TRPC6-mediated signaling.

Methodology:

• Guide RNA Design: Design and synthesize single guide RNAs (sgRNAs) targeting a critical exon of the TRPC6 gene.

• Cas9 and sgRNA Delivery: Co-transfect the target cells with a Cas9 nuclease expression vector and the designed TRPC6-specific sgRNAs.

• Clonal Selection: Select and expand single-cell clones.

• Genotype Verification: Screen the clones for frameshift mutations in the TRPC6 gene by DNA sequencing.

• Protein Knockout Confirmation: Confirm the absence of TRPC6 protein expression in the selected clones using Western blot analysis.

• Functional Assay (e.g., Electrophysiology):

  • Perform whole-cell patch-clamp recordings on both wild-type and TRPC6 knockout cells.

  • Elicit TRPC6-mediated currents using a specific agonist (e.g., a diacylglycerol analog like OAG).

• GsMTx-4 Treatment: Apply GsMTx-4 to wild-type cells and observe the inhibition of TRPC6-mediated currents, comparing this to the lack of current in the knockout cells.

Expected Outcome: The absence of OAG-induced currents in the TRPC6 knockout cells, and the inhibition of these currents by GsMTx-4 in wild-type cells, would confirm that GsMTx-4 targets TRPC6.

Signaling Pathways and Experimental Workflows

To visualize the interplay between GsMTx-4, its targets, and downstream signaling, the following diagrams illustrate key pathways and experimental logic.

Figure 1: Piezo1 Signaling Pathway and GsMTx-4 Inhibition.

Figure 2: TRPC6 Signaling Pathway and GsMTx-4 Inhibition.

Figure 3: Logical Workflow for Genetic Validation of GsMTx-4's Target.

Alternative Pharmacological Tools

While genetic methods are the gold standard for target validation, other pharmacological agents can be used for comparison, though their lack of specificity should be noted.

Compound	Mechanism of Action	Primary Targets	Notes
Gadolinium (Gd³⁺)	Non-specific blocker of mechanosensitive channels.	Various MSCs, voltage-gated Ca²⁺ channels.	Lacks specificity and can have broad off-target effects.[14]
Ruthenium Red	Non-specific blocker of various ion channels.	TRP channels, ryanodine (B192298) receptors, some MSCs.	Broad spectrum inhibitor, not specific to mechanosensitive channels.[14][15]
Yoda1	A chemical agonist of Piezo1.[4][11]	Piezo1.	Useful for activating Piezo1 independently of mechanical stimuli to study downstream signaling.[4]

Conclusion

References

• 1. Mechanosensitive ion channels and the peptide inhibitor GsMTx-4: history, properties, mechanisms and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 4. biorxiv.org [biorxiv.org]
• 5. GsMTx4-D provides protection to the D2.mdx mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. Trpc6 transient receptor potential cation channel, subfamily C, member 6 [Mus musculus (house mouse)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. GsMTx4-blocked PIEZO1 channel promotes myogenic differentiation and alleviates myofiber damage in Duchenne muscular dystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Opposing Calcium-Dependent Effects of GsMTx4 in Acute Lymphoblastic Leukemia: In Vitro Proliferation vs. In Vivo Survival Advantage - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Mechanosensitive ion channel inhibitors promote the stiffening of the plasma membrane of mouse sensory neurons - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 15. Mechanosensitive ion channel Piezo2 is inhibited by D-GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]

GsMTx-4: A Critical Evaluation of its Specificity as a Mechanosensitive Channel Inhibitor

For researchers, scientists, and drug development professionals, the quest for truly specific molecular tools is paramount. GsMTx-4, a peptide isolated from tarantula venom, has emerged as a cornerstone in the study of mechanosensitive ion channels (MSCs). However, the critical question remains: is GsMTx-4 a truly specific inhibitor? This guide provides a comprehensive comparison of GsMTx-4 with other available alternatives, supported by experimental data and detailed protocols to aid in the judicious selection of pharmacological tools for mechanobiology research.

GsMTx-4 is widely regarded as a selective inhibitor of cationic mechanosensitive channels, primarily targeting the Piezo and some members of the Transient Receptor Potential (TRP) channel families.[1][2][3] Its unique mechanism of action, which involves altering the lipid bilayer surrounding the channel rather than direct pore blockage, makes it a valuable tool.[4] This indirect action, however, also contributes to its lack of absolute specificity, as it can influence other membrane-embedded proteins.

This guide will delve into the quantitative aspects of GsMTx-4's activity on its primary targets and compare it with other specific and broad-spectrum modulators of mechanosensitive channels. We will also explore its known off-target effects to provide a complete picture of its pharmacological profile.

Comparative Analysis of Mechanosensitive Channel Inhibitors

To facilitate a clear comparison, the following tables summarize the quantitative data for GsMTx-4 and its alternatives. Potency is expressed as IC50 (concentration for 50% inhibition) or K_D (dissociation constant) for inhibitors, and EC50 (concentration for 50% maximal effect) for agonists.

Table 1: Potency of Inhibitors on Piezo Channels

Compound	Target	Potency	Cell Type	Method	Reference
GsMTx-4	Piezo1	K_D ~155 nM	HEK293	Electrophysiology	[5][6]
Piezo2	Effective at 5-10 µM	QGP-1, HEK293	Electrophysiology	[7]
D-GsMTx-4	Piezo2	80.2 ± 18.4% inhibition at 5 µM	HEK293	Electrophysiology
Dooku1	Piezo1 (Yoda1-induced)	IC50 = 1.3 µM	HEK293	Calcium Imaging	[8][9][10]
Piezo1 (Yoda1-induced)	IC50 = 1.5 µM	HUVECs	Calcium Imaging	[8][9][10]
Piezo1 (Yoda1 effects)	Apparent IC50 = 90.7 µM	Red Blood Cells	Calcium Imaging	[1][11]
Gadolinium (Gd³⁺)	MscL (anionic lipids)	Effective block at 0.1 mM	Reconstituted	Electrophysiology	[12]
Streptomycin (B1217042)	Hypotonicity-induced Ca²⁺ entry	IC50 = 25 µM	SiHa cells	Calcium Imaging	[13]

Table 2: Potency of Modulators on TRP Channels

Compound	Target	Potency	Assay	Reference
GsMTx-4	TRPC1 & TRPC6	Effective at 5 µM	Electrophysiology	[14][15][16]
HC-030031	TRPA1	IC50 = 6.2 µM (AITC-evoked)	Calcium Influx	[17][18][19]
TRPA1	IC50 = 5.3 µM (formalin-evoked)	Calcium Influx	[17][18][19]
TRPA1	IC50 = 4.9 µM (cinnamaldehyde-evoked)	Calcium Influx	[19]
Ruthenium Red	Capsaicin-activated channels	IC50 = 14 nM	Not specified
Voltage-gated Ca²⁺ channels	IC50 = 0.7 - 67.1 µM	Electrophysiology	[20]
TRPV subfamilies	IC50 ~500 nM	Electrophysiology	[4]

Table 3: Off-Target Effects of GsMTx-4

Off-Target	Effect	Concentration	Reference
Voltage-gated sodium (Na_v)1.7 channels	Inhibition	Not specified	[19]
Nicotinic acetylcholine (B1216132) receptors	Accelerates desensitization	1 µM	[21]
Stretch-activated BK channel (SAKcaC)	Inhibition	50 nM (partial), 500 nM (complete)	[11]

Table 4: Piezo1 Agonists

Compound	Target	Potency (EC50)	Cell Type	Method	Reference
Yoda1	human Piezo1	26.6 µM	Not specified	Not specified	[5]
mouse Piezo1	17.1 µM	Not specified	Not specified	[5]
Piezo1	~10-50 µM	Not specified	Not specified	[22]
Piezo1	1391 nM	Red Blood Cells	Not specified	[21][23]
Yoda2	Piezo1	305 nM	Red Blood Cells	Not specified	[21][23]
Piezo1	150 nM	Not specified	Calcium assays	[24]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are representative protocols for assessing the activity of mechanosensitive channel inhibitors.

Electrophysiological Recording of Mechanosensitive Channels

This protocol describes the whole-cell patch-clamp technique to measure ion channel activity in response to mechanical stimulation.

1. Cell Preparation:

• Culture cells (e.g., HEK293 cells transiently expressing the channel of interest) on glass coverslips.

• Use cells at 50-80% confluency for recordings.

2. Solutions:

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH, osmolarity ~310 mOsm).

• Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl₂, 10 HEPES, 5 EGTA (pH adjusted to 7.2 with KOH, osmolarity ~300 mOsm).

3. Patch-Clamp Procedure:

• Pull borosilicate glass capillaries to produce micropipettes with a resistance of 3-5 MΩ when filled with the internal solution.

• Place a coverslip with cells in the recording chamber on the stage of an inverted microscope.

• Approach a single cell with the micropipette and apply gentle suction to form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane (cell-attached configuration).

• To achieve the whole-cell configuration, apply a brief pulse of suction to rupture the membrane patch.

• Clamp the cell membrane at a holding potential of -60 mV.

4. Mechanical Stimulation:

• Apply brief pulses of negative or positive pressure through the patch pipette using a high-speed pressure clamp system.

• Apply a series of increasing pressure steps to determine the pressure-response relationship.

5. Data Acquisition and Analysis:

• Record membrane currents using an amplifier and digitizer.

• Analyze the data using software such as pCLAMP or AxoGraph.

• To test an inhibitor, perfuse the external solution containing the compound of interest and record the channel activity before, during, and after application.

Calcium Imaging of Mechanosensitive Channel Activity

This protocol outlines a method for measuring changes in intracellular calcium concentration as an indicator of mechanosensitive channel opening.

1. Cell Preparation and Dye Loading:

• Plate cells on glass-bottom dishes.

• Wash cells with a buffered saline solution (e.g., Hanks' Balanced Salt Solution with Ca²⁺ and Mg²⁺).

• Load the cells with a calcium-sensitive fluorescent dye (e.g., 2-5 µM Fluo-4 AM) in the buffered saline for 30-60 minutes at room temperature or 37°C.

• Wash the cells to remove excess dye and allow for de-esterification for at least 30 minutes.

2. Mechanical Stimulation:

• Fluid Shear Stress: Perfuse the cells with the buffered saline at a controlled flow rate to induce shear stress.

• Hypo-osmotic Shock: Replace the isotonic buffered saline with a hypotonic solution to induce cell swelling.

• Direct Mechanical Probing: Use a glass micropipette to gently indent the cell membrane.

3. Image Acquisition:

• Mount the dish on an inverted fluorescence microscope equipped with a camera.

• Excite the calcium dye at its excitation wavelength (e.g., ~488 nm for Fluo-4) and capture the emission fluorescence (e.g., ~520 nm).

• Acquire images at a defined frame rate before, during, and after mechanical stimulation.

4. Data Analysis:

• Select regions of interest (ROIs) corresponding to individual cells.

• Measure the mean fluorescence intensity within each ROI over time.

• Express the change in fluorescence as a ratio (F/F₀), where F is the fluorescence at a given time point and F₀ is the baseline fluorescence before stimulation.

• To test an inhibitor, pre-incubate the cells with the compound before dye loading or add it to the perfusion solution and compare the calcium response to control conditions.

Visualizing Mechanisms and Workflows

To better understand the concepts discussed, the following diagrams were generated using the Graphviz DOT language.

Caption: Mechanism of GsMTx-4 inhibition of mechanosensitive channels.

Caption: Workflow for a calcium imaging experiment to test an MSC inhibitor.

Conclusion: Is GsMTx-4 Truly Specific?

The evidence presented indicates that while GsMTx-4 is a highly selective and potent inhibitor of cationic mechanosensitive channels, it is not "truly specific." Its off-target effects on certain voltage-gated channels and receptors, although often occurring at higher concentrations, necessitate careful consideration and the use of appropriate controls in experimental design.

For studies focused on Piezo1, the availability of the specific agonist Yoda1 and its antagonist Dooku1 provides a valuable complementary pharmacological toolbox. For TRP channels, more specific antagonists like HC-030031 for TRPA1 are available. Broad-spectrum inhibitors like gadolinium and streptomycin can be useful for initial screening but lack the specificity required for dissecting the roles of individual channel subtypes.

Ultimately, the choice of inhibitor will depend on the specific research question, the experimental system, and a thorough understanding of the pharmacological profile of the chosen tool. GsMTx-4 remains an indispensable molecule for the study of mechanotransduction, but its limitations must be acknowledged to ensure the generation of robust and reliable data. Researchers are encouraged to use multiple pharmacological agents and, where possible, combine these with genetic approaches to validate their findings.

References

• 1. Dual action of Dooku1 on PIEZO1 channel in human red blood cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]
• 10. Yoda1 analogue (Dooku1) which antagonizes Yoda1-evoked activation of Piezo1 and aortic relaxation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dual action of Dooku1 on PIEZO1 channel in human red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Gadolinium Ions Block Mechanosensitive Channels by Altering the Packing and Lateral Pressure of Anionic Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Streptomycin and its analogues are potent inhibitors of the hypotonicity-induced Ca2+ entry and Cl- channel activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. TRPC1 and TRPC6 channels cooperate with TRPV4 to mediate mechanical hyperalgesia and nociceptor sensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. TRPC1 and TRPC6 Channels Cooperate with TRPV4 to Mediate Mechanical Hyperalgesia and Nociceptor Sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. medchemexpress.com [medchemexpress.com]
• 18. caymanchem.com [caymanchem.com]
• 19. apexbt.com [apexbt.com]
• 20. Block by ruthenium red of cloned neuronal voltage-gated calcium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Piezo1 Channel Activators Yoda1 and Yoda2 in the Context of Red Blood Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Yoda1 | PIEZO1 Agonist | Hello Bio [hellobio.com]
• 23. researchgate.net [researchgate.net]
• 24. Piezo Channel (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]

GsMTx-4: A Comparative Analysis of its In Vitro and In Vivo Effects on Mechanosensitive Ion Channels

For researchers, scientists, and drug development professionals, Grammostola mechanotoxin 4 (GsMTx-4) has emerged as a critical pharmacological tool for investigating the roles of mechanosensitive ion channels (MSCs) in both normal physiology and various pathological conditions. This guide provides a comprehensive comparison of the in vitro and in vivo effects of GsMTx-4, supported by experimental data and detailed protocols to facilitate further research and development.

GsMTx-4, a 35-amino acid peptide isolated from the venom of the Chilean rose tarantula (Grammostola rosea), is a potent and selective inhibitor of cationic mechanosensitive channels, including members of the Piezo and TRP channel families.[1][2][3] Its unique mechanism of action, which involves modifying the lipid bilayer surrounding the channel rather than direct binding, makes it a subject of intense study.[1][2][4] This document synthesizes the current understanding of GsMTx-4's activity in controlled laboratory settings versus its effects in complex biological systems.

Data Presentation: Quantitative Comparison of GsMTx-4 Effects

The following tables summarize the quantitative data on the effects of GsMTx-4 in both in vitro and in vivo experimental models.

Parameter	Channel/Cell Type	Concentration	Effect	Reference
In Vitro Effects
IC50	Mechanosensitive currents in rat astrocytes	~630 nM	Inhibition of stretch-activated currents	[5]
K D	Piezo1 channels in HEK293 cells	~155 nM	Inhibition of mechanically induced currents	[6][7]
Inhibition	Piezo1-mediated charge transfer in HEK293 cells	5 µM	Reduces charge transfer to 38% of initial levels	[3]
Inhibition	Swelling-activated whole cell current in cardiac myocytes	400 nM	Blocks inwardly rectifying cation selective current	[5]
Inhibition	Yoda1-induced Piezo1 activity in dorsal root ganglion (DRG) cultures	10 µM	Blocks Piezo1 currents	[8]
Effect on Ca2+	Acute Lymphoblastic Leukemia (ALL) cell lines	Not specified	Increased basal Ca2+ levels and enhanced store-operated Ca2+ influx	[9]
In Vivo Effects
Reversal of Hyperalgesia	Mouse model of schwannomatosis-related pain	10 µM (co-injected)	Prevents heightened sensitivity to light touch and reverses hyperalgesia	[8][10]
Reduction of Mechanical Allodynia	Rat models of inflammation and sciatic nerve injury	270 µg/kg (intraperitoneal)	Reduced mechanical allodynia	[3]
Neuroprotection	Mouse model of lysophosphatidylcholine-induced demyelination	3 µM (1 µL, stereotactic injection)	Inhibits astrocyte toxicity and demyelination	[3]
Cardioprotection	Mouse model of cardiac ischemic reperfusion injury	Intravenous or subcutaneous administration	Significant reduction in infarct size and arrhythmic electrical activity	[4]
Muscle Protection	D2.mdx mouse model of Duchenne muscular dystrophy	Subcutaneous injection	Reduction in the loss of muscle mass and decreased susceptibility to contraction-induced injury	[11]
Anti-arthritic Effect	Rat model of osteoarthritis	Intra-articular injection	Ameliorated osteoarthritis by suppressing apoptosis and metabolic imbalance	[12]
Effect on Leukemia	Mouse xenograft model of Acute Lymphoblastic Leukemia (ALL)	Intraperitoneal administration	Prolonged overall survival and decreased cytosolic Ca2+ levels in leukemia cells	[9]

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducibility and further investigation.

In Vitro Patch-Clamp Electrophysiology

This protocol is used to measure the activity of ion channels in the cell membrane.

Cell Preparation:

• Culture cells (e.g., HEK293 cells transfected with Piezo1) on glass coverslips.

• On the day of recording, transfer a coverslip to a recording chamber mounted on an inverted microscope.

• Perfuse the chamber with an extracellular solution (e.g., 145 mM NaCl, 5 mM KCl, 3 mM MgCl2, 0.1 mM CaCl2, and 10 mM HEPES, pH 7.4).[2]

Electrophysiological Recording:

• Fabricate recording pipettes from borosilicate glass capillaries and fill them with an intracellular solution (e.g., 133 mM CsCl, 10 mM HEPES, pH 7.4).[2]

• Form a high-resistance seal (giga-ohm seal) between the pipette tip and the cell membrane.

• For outside-out patches, gently pull the pipette away from the cell after establishing a whole-cell configuration.

• Apply mechanical stimuli (e.g., pressure steps) to the patch to activate mechanosensitive channels.

• Record the resulting ion channel currents using an amplifier and digitizer.

• To test the effect of GsMTx-4, perfuse the patch with a solution containing the desired concentration of the peptide.

In Vitro Calcium Imaging

This technique is used to measure changes in intracellular calcium concentration, often as a downstream indicator of ion channel activity.

Cell Preparation and Dye Loading:

• Plate cells on glass-bottom dishes or coverslips.

• Incubate the cells with a calcium-sensitive fluorescent dye (e.g., 2 µM Fura-2 AM) in a physiological buffer for 30-60 minutes at room temperature.[8]

• Wash the cells with the buffer to remove excess dye.

Imaging:

• Mount the dish or coverslip on an inverted fluorescence microscope equipped with a calcium imaging system.

• Acquire baseline fluorescence images.

• Stimulate the cells to activate calcium influx (e.g., with a Piezo1 agonist like Yoda1).

• To assess the inhibitory effect of GsMTx-4, pre-incubate the cells with the peptide before stimulation.

• Record the changes in fluorescence intensity over time. The ratio of fluorescence at different excitation wavelengths (for ratiometric dyes like Fura-2) is proportional to the intracellular calcium concentration.

In Vivo Animal Models of Pain

The von Frey test is a common method to assess mechanical allodynia (pain in response to a normally non-painful stimulus) in rodents.

Animal Preparation:

• Acclimate the animals (e.g., mice or rats) to the testing environment.

• Place the animal in a chamber with a mesh floor that allows access to the plantar surface of the hind paws.

Testing Procedure:

• Apply calibrated von Frey filaments of increasing force to the mid-plantar surface of the hind paw.

• A positive response is noted as a sharp withdrawal of the paw.

• The 50% paw withdrawal threshold is calculated using the up-down method.

• To test the analgesic effect of GsMTx-4, administer the peptide (e.g., via intraperitoneal or local injection) before inducing a painful state (e.g., with an inflammatory agent) or after the establishment of hyperalgesia.[3][8]

• Measure the paw withdrawal threshold at different time points after treatment.

Mandatory Visualizations

Signaling Pathway of GsMTx-4 Action

Caption: GsMTx-4 partitions into the lipid bilayer, altering local membrane tension and inhibiting the gating of mechanosensitive channels like Piezo1, thereby reducing Ca2+ influx and downstream signaling.

Experimental Workflow for GsMTx-4 Evaluation

Caption: A typical workflow for evaluating GsMTx-4 involves initial in vitro characterization of its effects on ion channels, followed by in vivo studies in relevant animal models to assess its therapeutic potential.

Conclusion

The comparison between the in vitro and in vivo effects of GsMTx-4 reveals a consistent inhibitory action on mechanosensitive ion channels. In vitro studies provide precise quantitative data on its potency and mechanism of action at the molecular and cellular levels. These findings are largely corroborated by in vivo studies, which demonstrate the therapeutic potential of GsMTx-4 in a variety of disease models, including those for chronic pain, muscular dystrophy, and cardiac arrhythmias.[4][11][13] However, discrepancies can arise, such as the opposing effects on calcium levels in leukemia cells in vitro versus in vivo, highlighting the influence of the complex microenvironment in a living organism.[9] Future research should continue to bridge the gap between these two experimental domains to fully elucidate the therapeutic promise of GsMTx-4 and its derivatives.

References

• 1. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. peptide.co.jp [peptide.co.jp]
• 6. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Opposing Calcium-Dependent Effects of GsMTx4 in Acute Lymphoblastic Leukemia: In Vitro Proliferation vs. In Vivo Survival Advantage - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. GsMTx4-D provides protection to the D2.mdx mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. A synthetic peptide, derived from neurotoxin GsMTx4, acts as a non-opioid analgesic to alleviate mechanical and neuropathic pain through the TRPV4 channel - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Mechanosensitive Channel Blockers: GsMTx-4 vs. Gadolinium

For Researchers, Scientists, and Drug Development Professionals

Mechanosensitive (MS) ion channels, critical transducers of physical force into biological signals, are implicated in a myriad of physiological processes, from cellular volume regulation to pain perception. The pharmacological modulation of these channels is a burgeoning area of research. This guide provides a detailed comparison of two commonly used MS channel blockers: the peptide toxin GsMTx-4 and the lanthanide ion gadolinium (Gd³⁺). We present a comprehensive overview of their mechanisms, specificity, and efficacy, supported by quantitative data and detailed experimental protocols to aid in the selection of the appropriate tool for your research needs.

At a Glance: Key Differences

Feature	GsMTx-4	Gadolinium (Gd³⁺)
Type	Peptide Toxin (from spider venom)	Trivalent Lanthanide Ion
Mechanism of Action	Gating modifier; alters lipid bilayer mechanics around the channel.[1][2]	Indirectly blocks by altering lipid packing and lateral pressure.[3][4]
Specificity	Selective for cationic MS channels (e.g., Piezo, some TRP channels).[5][6]	Non-specific; blocks various MS channels with variable affinity.[3][4]
Potency	Generally higher potency (nM to low µM range).[7][8]	Lower potency (µM to mM range).[9][10]
Reversibility	Reversible.[3]	Reversible upon washout.[3][9]
Off-Target Effects	Can modulate other mechanosensitive channels.[11][12]	Blocks L-type calcium channels and other ion channels; potential toxicity.[13][14][15]
In Vivo Use	Demonstrated utility in animal models.[5][16]	Use is limited by toxicity and off-target effects.[14][17][18]

Quantitative Comparison of Efficacy

The following table summarizes the effective concentrations and inhibitory constants (IC₅₀) of GsMTx-4 and gadolinium on various mechanosensitive channels. Note that the efficacy of gadolinium can be highly dependent on the lipid composition of the cell membrane.[3]

Blocker	Channel Target	Cell Type	Effective Concentration / IC₅₀	Reference
GsMTx-4	Stretch-Activated Cation Channels	Astrocytes, Cardiac Cells, Smooth Muscle	5 µM (inhibition)	[7]
Piezo1	HEK293 cells	~1.5 µM (Kₔ)	[12]
Piezo2	HEK293 cells	5 µM (80% inhibition)	[19]
Atrial Fibrillation (induced by dilation)	Rabbit Heart	170 nM (block)	[7]
Stretch-Activated Kca Channel (SAKcaC)	Cardiac Tissue	Kₔ = 47.22 ± 5.9 nM	[8]
Gadolinium (Gd³⁺)	Mechanosensitive Channels (general)	E. coli, B. subtilis	100 µM (complete elimination of gating)	[4]
MscL (reconstituted in anionic lipids)	E. coli	0.1 mM (complete block)	[3]
Stretch-Activated Channels	Diaphragm Muscle Fibers	10 - 50 µM (concentration-dependent reduction in tension)	[10]
Osmosis-Initiated Sperm Motility	Fish Sperm	10 - 40 µM (dose-dependent decrease)	[9]
L-type Calcium Channels (off-target)	Guinea-Pig Ventricular Myocytes	EC₅₀ = 1.4 µM	[13]
Thrombus Formation	Human Platelets	30 µM (significant inhibition)	[20]

Mechanism of Action

The blocking mechanisms of GsMTx-4 and gadolinium are fundamentally different, which accounts for their distinct specificity profiles.

GsMTx-4: A Gating Modifier

GsMTx-4 is a 34-amino acid peptide that acts as a "gating modifier."[1] It does not directly occlude the channel pore. Instead, it partitions into the lipid bilayer at the protein-lipid interface.[16] This interaction is thought to alter the local mechanical stress in the membrane, making it more energetically costly for the channel to open in response to membrane tension.[1][2] This mechanism is supported by the observation that the D-enantiomer of GsMTx-4 is equally active, suggesting a non-traditional "lock and key" interaction.[1]

Caption: Proposed mechanism of GsMTx-4 action.

Gadolinium: An Indirect Blocker via Lipid Perturbation

Gadolinium (Gd³⁺) does not directly bind to the mechanosensitive channel protein.[4] Instead, its blocking effect is contingent on the presence of anionic phospholipids, such as phosphatidylserine (B164497) (PS), in the membrane.[3] Gd³⁺ binds to the negatively charged headgroups of these lipids, causing them to compact. This compaction increases the lateral pressure within the lipid bilayer, which effectively "squeezes" the mechanosensitive channel, stabilizing its closed conformation and making it less likely to open in response to stretch.[3][4]

Caption: Proposed mechanism of Gadolinium action.

Experimental Protocols

The following are generalized protocols for assessing the inhibitory effects of GsMTx-4 and gadolinium on mechanosensitive channels using common laboratory techniques.

Electrophysiology (Patch-Clamp)

This protocol describes how to measure changes in mechanosensitive channel currents in response to a blocker using the whole-cell patch-clamp technique.[21][22]

Materials:

• Cells expressing the mechanosensitive channel of interest

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

• Extracellular solution (e.g., in mM: 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose, pH 7.4)

• Intracellular solution (e.g., in mM: 140 KCl, 1 MgCl₂, 10 HEPES, 5 EGTA, pH 7.2)

• Stock solutions of GsMTx-4 (in water) and GdCl₃ (in water)

• Mechanical stimulation device (e.g., high-speed pressure clamp)

Procedure:

• Cell Preparation: Plate cells on glass coverslips 24-48 hours prior to recording.

• Pipette Preparation: Pull glass capillaries to a resistance of 3-5 MΩ when filled with intracellular solution.

• Recording: a. Transfer a coverslip to the recording chamber and perfuse with extracellular solution. b. Approach a cell with the patch pipette and form a giga-ohm seal. c. Rupture the membrane patch to achieve the whole-cell configuration. d. Clamp the cell at a desired holding potential (e.g., -60 mV).

• Mechanical Stimulation (Baseline): a. Apply controlled mechanical stimuli (e.g., negative pressure steps from -10 to -80 mmHg) to the cell via the patch pipette to activate mechanosensitive currents. b. Record the resulting currents to establish a baseline response.

• Blocker Application: a. Perfuse the recording chamber with extracellular solution containing the desired concentration of GsMTx-4 or gadolinium. b. Allow several minutes for the blocker to take effect.

• Mechanical Stimulation (with Blocker): a. Repeat the mechanical stimulation protocol from step 4. b. Record the currents in the presence of the blocker.

• Washout: a. Perfuse the chamber with the original extracellular solution to wash out the blocker. b. Repeat the mechanical stimulation protocol to assess the reversibility of the block.

• Data Analysis: a. Measure the peak current amplitude at each pressure step before, during, and after blocker application. b. Calculate the percentage of inhibition for each concentration of the blocker. c. Plot a dose-response curve to determine the IC₅₀ value.

Caption: Experimental workflow for electrophysiology.

Calcium Imaging

This protocol outlines how to measure changes in intracellular calcium ([Ca²⁺]i) in response to mechanosensitive channel activation and its modulation by blockers.[23][24]

Materials:

• Cells expressing the mechanosensitive channel of interest

• Fluorescence microscope with a calcium imaging system

• Calcium indicator dye (e.g., Fura-2 AM or a genetically encoded calcium indicator)

• Physiological salt solution (e.g., Hanks' Balanced Salt Solution)

• Stock solutions of GsMTx-4 and GdCl₃

• Mechanical stimulation device (e.g., shear stress flow chamber or cell stretcher)

Procedure:

• Cell Preparation and Dye Loading: a. Plate cells on glass-bottom dishes. b. Load cells with a calcium indicator dye according to the manufacturer's protocol (e.g., incubate with 2-5 µM Fura-2 AM for 30-60 minutes at 37°C). c. Wash the cells with physiological salt solution to remove excess dye.

• Baseline Imaging: a. Mount the dish on the microscope stage. b. Acquire baseline fluorescence images before stimulation.

• Mechanical Stimulation and Recording (Baseline): a. Apply a defined mechanical stimulus (e.g., initiate fluid flow to apply shear stress). b. Record the changes in fluorescence intensity over time.

• Blocker Application: a. Add the desired concentration of GsMTx-4 or gadolinium to the imaging medium. b. Incubate for a sufficient period for the blocker to act.

• Mechanical Stimulation and Recording (with Blocker): a. Repeat the mechanical stimulation protocol. b. Record the fluorescence changes in the presence of the blocker.

• Data Analysis: a. Quantify the change in fluorescence intensity (e.g., as a ratio of F/F₀, where F is the fluorescence at a given time and F₀ is the baseline fluorescence). b. Compare the peak calcium response before and after blocker application to determine the percent inhibition.

Caption: Experimental workflow for calcium imaging.

Concluding Remarks

The choice between GsMTx-4 and gadolinium as a mechanosensitive channel blocker depends critically on the specific experimental question and context. GsMTx-4 offers significantly higher specificity for cationic mechanosensitive channels, making it the preferred tool for dissecting the roles of channels like Piezo in complex biological systems.[5][6] Its utility in in vivo studies further enhances its value.[5][16]

Gadolinium, while a potent blocker of mechanosensitive channel activity, suffers from a lack of specificity, with known off-target effects on other ion channels, most notably L-type calcium channels.[13] Its use as a definitive tool for implicating mechanosensitive channels requires careful controls and consideration of its potential confounding effects.[25] Furthermore, the toxicity associated with free gadolinium ions is a significant concern, particularly for in vivo applications.[14][15][18]

For researchers aiming to specifically probe the function of cationic mechanosensitive channels, GsMTx-4 is the superior choice. Gadolinium may serve as a useful initial screening tool to assess the general involvement of mechanosensitive channels, but any findings should be confirmed with more specific blockers. As the field of mechanobiology continues to expand, the development of even more selective pharmacological tools will be crucial for unraveling the intricate roles of these fascinating channels in health and disease.

References

• 1. Properties and Mechanism of the Mechanosensitive Ion Channel Inhibitor GsMTx4, a Therapeutic Peptide Derived from Tarantula Venom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gadolinium Ions Block Mechanosensitive Channels by Altering the Packing and Lateral Pressure of Anionic Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. rndsystems.com [rndsystems.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Two types of peptides derived from the neurotoxin GsMTx4 inhibit a mechanosensitive potassium channel by modifying the mechanogate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gadolinium, a mechano-sensitive channel blocker, inhibits osmosis-initiated motility of sea- and freshwater fish sperm, but does not affect human or ascidian sperm motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The effects of gadolinium, a stretch-sensitive channel blocker, on diaphragm muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. The stretch-activated ion channel blocker gadolinium also blocks L-type calcium channels in isolated ventricular myocytes of the guinea-pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Influence Blocking by Gadolinium in Calcium Diffusion on Synapse Model: A Monte Carlo Simulation Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. The mechano-gated channel inhibitor GsMTx4 reduces the exercise pressor reflex in rats with ligated femoral arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Gadolinium contrast agents- challenges and opportunities of a multidisciplinary approach: Literature review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Toxicity Mechanisms of Gadolinium and Gadolinium-Based Contrast Agents—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Mechanosensitive ion channel Piezo2 is inhibited by D-GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Studying mechanosensitive ion channels with an automated patch clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 23. Calcium imaging: a technique to monitor calcium dynamics in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Calcium Imaging Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 25. Using gadolinium to identify stretch-activated channels: technical considerations - PubMed [pubmed.ncbi.nlm.nih.gov]

GsMTx-4: A Comparative Guide to its Ion Channel Activity at High Concentrations

For Researchers, Scientists, and Drug Development Professionals

Introduction

GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata, is a well-established and selective inhibitor of cationic mechanosensitive ion channels, particularly members of the Piezo and some Transient Receptor Potential (TRP) channel families.[1][2][3][4] Its unique mechanism of action, which involves modifying the lipid bilayer surrounding the channel rather than direct pore blockage, has made it an invaluable tool for studying mechanotransduction in various physiological and pathological processes. However, as with many pharmacological agents, the selectivity of GsMTx-4 is concentration-dependent. At higher concentrations, its effects can extend to other ion channels, a critical consideration for researchers designing experiments and for professionals in drug development assessing potential off-target effects.

This guide provides a comparative overview of GsMTx-4's effects on various ion channels at high concentrations, supported by available experimental data. We will delve into its activity on both its primary targets and known off-target channels, present quantitative data in a clear tabular format, and provide a detailed experimental protocol for assessing its ion channel activity.

Comparative Analysis of GsMTx-4 Activity

While highly potent and selective for mechanosensitive channels at nanomolar to low micromolar concentrations, the activity of GsMTx-4 at higher concentrations reveals a broader spectrum of ion channel modulation.

Primary Targets: Mechanosensitive Channels

GsMTx-4 exhibits high affinity for Piezo1 and Piezo2 channels, its primary targets. Inhibition is typically observed in the nanomolar to low micromolar range.

• Piezo1: GsMTx-4 inhibits Piezo1 channels with a Kd of approximately 630 nM.[5] At a concentration of 5 µM, GsMTx-4 has been shown to block 92% of Piezo1-mediated currents.[5]

• Piezo2: D-GsMTx-4, the D-enantiomer of the toxin, effectively inhibits Piezo2 channels. A concentration of 5 µM D-GsMTx-4 inhibits approximately 80% of mechanosensitive currents in QGP-1 cells, which endogenously express Piezo2, while 10 µM results in a complete block.[6]

• TRPC1 & TRPC6: These channels are also considered primary targets of GsMTx-4. A concentration of 5 µM GsMTx-4 has been shown to inhibit TRPC1.[2] It is also reported to inhibit TRPC6.[4]

Off-Target Effects at High Concentrations

As the concentration of GsMTx-4 increases into the micromolar range, its inhibitory or modulatory effects can be observed on a wider array of ion channels.

• Voltage-Gated Ion Channels: At concentrations in the range of 10-50 µM, the L-enantiomer of GsMTx-4 has been reported to affect various voltage-gated channels. However, specific IC50 values for individual subtypes of voltage-gated sodium (Nav) and calcium (Cav) channels are not well-documented in publicly available literature. Some studies indicate that GsMTx-4 does not affect voltage-gated channels in rat astrocytes or the action potential of rabbit atrial myocytes at lower concentrations, suggesting that these off-target effects are indeed a high-concentration phenomenon.[2]

• Potassium Channels: The effects of GsMTx-4 on potassium channels are complex and subtype-dependent.

  • TREK-1: In contrast to its inhibitory action on cationic mechanosensitive channels, GsMTx-4 potentiates the activity of the K+ selective TREK-1 channel.[1][3]

  • Stretch-Activated Big Potassium (SAKcaC) Channel: GsMTx-4 inhibits this cardiac mechanosensitive BK channel in a dose-dependent manner. At a holding potential of -80 mV, 50 nM GsMTx-4 decreases the open probability (Po) by approximately 36%, while 100 nM leads to a more significant reduction of about 81%.[1] Interestingly, at a more depolarized potential of +50 mV, a higher concentration of 500 nM GsMTx-4 results in incomplete inhibition, indicating a voltage-dependent effect.[1]

• Prokaryotic Mechanosensitive Channels (MscS and MscK): GsMTx-4 exhibits a biphasic effect on these channels in E. coli spheroplasts. At lower concentrations (2 and 4 µM), it inhibits channel gating. Conversely, at higher concentrations (12 and 20 µM), it facilitates channel opening.

Data Presentation

Ion Channel	GsMTx-4 Concentration	Effect	Quantitative Data	Cell Type	Reference(s)
Primary Targets
Piezo1	630 nM (Kd)	Inhibition	Kd ≈ 630 nM	Astrocytes	[5]
5 µM	Inhibition	92% block	Astrocytes	[5]
Piezo2	5 µM (D-enantiomer)	Inhibition	~80% inhibition	QGP-1 cells	[6]
10 µM (D-enantiomer)	Inhibition	100% block	QGP-1 cells	[6]
TRPC1	5 µM	Inhibition	Not specified	Not specified	[2]
TRPC6	Not specified	Inhibition	Not specified	Not specified	[4]
Off-Target Channels
Various Voltage-Gated Channels	10 - 50 µM	Inhibition	IC50 in the range of 10-50 µM	Not specified	[2]
TREK-1	Not specified	Potentiation	Not specified	HEK cells	[1][3]
SAKcaC (cardiac BK)	50 nM	Inhibition	~36% decrease in Po	Chick ventricular myocytes	[1]
100 nM	Inhibition	~81% decrease in Po	Chick ventricular myocytes	[1]
500 nM (at +50 mV)	Incomplete Inhibition	Voltage-dependent	Chick ventricular myocytes	[1]
MscS and MscK (prokaryotic)	2 µM, 4 µM	Inhibition	Decrease in pressure sensitivity	E. coli spheroplasts
12 µM, 20 µM	Potentiation	Increase in pressure sensitivity	E. coli spheroplasts

Experimental Protocols

The following is a generalized protocol for assessing the effect of GsMTx-4 on ion channels using patch-clamp electrophysiology. Specific parameters will need to be optimized for the ion channel and cell type under investigation.

Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the recording of ionic currents across the entire cell membrane.

1. Cell Preparation:

• Culture cells expressing the ion channel of interest on glass coverslips.
• On the day of recording, transfer a coverslip to a recording chamber on the stage of an inverted microscope.
• Continuously perfuse the chamber with an appropriate extracellular (bath) solution.

2. Pipette Preparation:

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with intracellular (pipette) solution.
• The composition of the intracellular and extracellular solutions should be tailored to isolate the specific ionic current being studied.

3. Recording:

• Obtain a gigaohm seal between the patch pipette and the cell membrane.
• Rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.
• Clamp the cell at a holding potential appropriate for the ion channel being studied.
• Apply voltage protocols (e.g., voltage steps or ramps) to elicit ion channel currents.
• Record baseline currents in the absence of GsMTx-4.
• Perfuse the recording chamber with the extracellular solution containing the desired concentration of GsMTx-4 and record the currents.
• To determine the concentration-response relationship, apply a range of GsMTx-4 concentrations.
• Wash out the GsMTx-4 to observe the reversibility of its effect.

4. Data Analysis:

• Measure the peak current amplitude, current density, and/or other relevant parameters.
• Calculate the percentage of inhibition or potentiation at each GsMTx-4 concentration.
• Fit the concentration-response data to the Hill equation to determine the IC50 or EC50 value.

Mandatory Visualization

References

• 1. The neuropeptide GsMTx4 inhibits a mechanosensitive BK channel through the voltage-dependent modification specific to mechano-gating - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 5. Mechanism-specific assay design facilitates the discovery of Nav1.7-selective inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The voltage-gated sodium channel inhibitor, 4,9-anhydrotetrodotoxin, blocks human Nav1.1 in addition to Nav1.6 - PMC [pmc.ncbi.nlm.nih.gov]

GsMTx-4: A Comparative Guide to its Cross-Reactivity with Cellular Targets

For Researchers, Scientists, and Drug Development Professionals

GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata, is a widely utilized pharmacological tool for studying mechanosensitive ion channels (MSCs). Its primary mechanism of action involves partitioning into the cell membrane and altering local membrane tension, thereby modulating the activity of stretch-activated channels. While GsMTx-4 is highly valued for its potent effects on MSCs, a comprehensive understanding of its interactions with other cellular targets is crucial for the accurate interpretation of experimental results and for its potential therapeutic development. This guide provides an objective comparison of GsMTx-4's activity across its primary and off-target channels, supported by quantitative data and detailed experimental protocols.

Quantitative Comparison of GsMTx-4 Activity

The following table summarizes the known quantitative data for GsMTx-4's interaction with various ion channels. It is important to note that the potency of GsMTx-4 can be influenced by the specific experimental conditions, including the lipid composition of the cell membrane and the mechanical state of the channel.

Target Channel Family	Specific Channel	Species/Cell Line	Potency (IC50/Kd)	Assay Type	Reference
Mechanosensitive Ion Channels (Primary Targets)	Piezo1	-	~155 nM (Kd)	Electrophysiology	[1]
Piezo1	HEK293 cells	~0.5 µM (Kd)	Electrophysiology (outside-out patch)
TRPC1	-	Potent Inhibition	Electrophysiology
TRPC6	-	Potent Inhibition	Electrophysiology
Stretch-Activated Cation Channels	Astrocytes, Cardiac Cells, Smooth & Skeletal Muscle	Potent Blockade	Electrophysiology
Voltage-Gated Sodium Channels (Off-Targets)	Nav1.1 - Nav1.7	Human	7.4 - 14.1 µM (IC50)	Electrophysiology	[1]
Voltage-Gated Potassium Channels (Off-Targets)	hERG (Kv11.1)	-	Weak Interaction (Qualitative)	Electrophysiology	[1]
Kv11.2	-	Weak Interaction (Qualitative)	Electrophysiology	[1]
TREK-1	HEK cells	Potentiation (Qualitative)	Electrophysiology	[2]
Stretch-Activated BK Channel (SAKcaC)	Chick Ventricular Myocytes	Inhibition (concentration-dependent)	Electrophysiology	[3][4][5]
Ligand-Gated Ion Channels (Off-Targets)	Acetylcholine (B1216132) Receptors	-	Weak Interaction (Qualitative)	Electrophysiology	[1][6]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of GsMTx-4 cross-reactivity.

Whole-Cell Patch Clamp Electrophysiology for Ion Channel Characterization

This technique is the gold standard for studying ion channel activity and the effects of modulators like GsMTx-4.

1. Cell Preparation:

• Culture cells expressing the ion channel of interest (e.g., HEK293 cells transfected with the channel's cDNA) on glass coverslips.

• Prior to recording, transfer a coverslip to a recording chamber mounted on the stage of an inverted microscope.

• Continuously perfuse the chamber with an appropriate extracellular solution (ECS).

2. Pipette and Solutions:

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-7 MΩ when filled with the intracellular solution (ICS).

• Example Extracellular Solution (ECS) for Nav Channels (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.3 with NaOH and osmolarity to ~310 mOsm with sucrose.

• Example Intracellular Solution (ICS) for Nav Channels (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Adjust pH to 7.3 with CsOH and osmolarity to ~295 mOsm with sucrose.

• Note: Solution compositions should be optimized for the specific ion channel being studied.

3. Recording Procedure:

• Approach a target cell with the patch pipette while applying slight positive pressure.

• Upon contact with the cell membrane, release the positive pressure to form a high-resistance seal (GΩ seal).

• Apply a brief pulse of suction to rupture the cell membrane and establish the whole-cell configuration.

• Clamp the cell membrane at a holding potential (e.g., -100 mV for Nav channels) using a patch-clamp amplifier.

4. Voltage Protocols:

• To elicit currents, apply specific voltage protocols tailored to the channel of interest.

  • For Voltage-Gated Sodium Channels (e.g., Nav1.7): From a holding potential of -100 mV, apply a series of depolarizing voltage steps (e.g., from -80 mV to +60 mV in 10 mV increments for 50 ms) to elicit inward sodium currents.[7][8]

  • For hERG (Kv11.1) Potassium Channels: A typical protocol involves a depolarizing step to activate the channels (e.g., to +20 mV for 2 seconds), followed by a repolarizing step to a negative potential (e.g., -50 mV) to record the characteristic tail current.[9][10][11]

  • For Nicotinic Acetylcholine Receptors: Hold the cell at a negative potential (e.g., -60 mV) and locally apply the agonist (e.g., acetylcholine or nicotine) using a puffer pipette to evoke inward currents.[12][13][14]

• Record baseline currents before and after the application of GsMTx-4 at various concentrations to determine its effect (inhibition or potentiation) and to calculate IC50 or Kd values.

Visualizing GsMTx-4's Mechanism and Cross-Reactivity

The following diagrams illustrate the proposed mechanism of action of GsMTx-4 and its potential for cross-reactivity with other ion channels.

Caption: Proposed mechanism of GsMTx-4 action on mechanosensitive ion channels.

Caption: Overview of GsMTx-4's primary targets and known off-target interactions.

Conclusion

References

• 1. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 2. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The neuropeptide GsMTx4 inhibits a mechanosensitive BK channel through the voltage-dependent modification specific to mechano-gating - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The neuropeptide GsMTx4 inhibits a mechanosensitive BK channel through the voltage-dependent modification specific to mechano-gating - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gating Properties of Nav1.7 and Nav1.8 Peripheral Nerve Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fda.gov [fda.gov]
• 10. wellcomeopenresearch-files.f1000.com [wellcomeopenresearch-files.f1000.com]
• 11. A range of voltage-clamp protocol designs for rapid capture of hERG kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Local Application of Drugs to Study Nicotinic Acetylcholine Receptor Function in Mouse Brain Slices [jove.com]
• 13. Direct Recording of Nicotinic Responses in Presynaptic Nerve Terminals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nicotinic acetylcholine receptors at the single‐channel level - PMC [pmc.ncbi.nlm.nih.gov]

Synthetic vs. Venom-Derived GsMTx-4: A Comparative Guide for Researchers

An objective analysis of GsMTx-4 variants to guide selection in mechanosensitive ion channel research.

GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata, has emerged as a critical pharmacological tool for studying mechanosensitive ion channels (MSCs), particularly those of the Piezo and TRP families.[1][2][3] Its ability to selectively inhibit these channels has paved the way for significant advancements in understanding mechanotransduction in various physiological and pathological processes.[1][4] For researchers, a key decision lies in choosing between GsMTx-4 purified directly from tarantula venom and its chemically synthesized counterpart. This guide provides a comprehensive comparison of these two forms, supported by experimental data and detailed protocols, to inform this selection process.

Executive Summary: Equivalence in Functionality and Physicochemical Properties

Extensive research has demonstrated that synthetic GsMTx-4 is virtually indistinguishable from its venom-derived (wild-type) counterpart in terms of its fundamental properties and biological activity. Studies have confirmed that both forms exhibit identical profiles in high-performance liquid chromatography (HPLC), mass spectrometry, circular dichroism (CD), and nuclear magnetic resonance (NMR) analyses.[5][6] Crucially, both synthetic and venom-derived GsMTx-4 show comparable efficacy in blocking mechanosensitive ion channels in patch-clamp assays.[6] This functional equivalence suggests that for most research applications, the choice between the two can be based on practical considerations such as availability, cost, and batch-to-batch consistency, where synthetic peptides often hold an advantage.

Comparative Data

While direct head-to-head quantitative comparisons in the literature are scarce due to the established equivalence, the following table summarizes the key characteristics based on available data. The primary takeaway is the high degree of similarity between the two forms.

Feature	Venom-Derived GsMTx-4	Synthetic GsMTx-4	Reference
Source	Venom of Grammostola spatulata	Chemical peptide synthesis	[7],[6]
Mass	4094.0 [M+H+]	4093.9 [M+H+]	[5]
HPLC Retention Time	Identical to synthetic	Identical to venom-derived	[5][6]
Circular Dichroism	Similar spectra	Similar spectra	[5][6]
Biological Activity	Active inhibitor of MSCs	Active inhibitor of MSCs	[6]
Purity	Variable depending on purification	High, typically ≥95%	[3]
Stereospecificity	L-form	Can be synthesized as L- or D-enantiomers; both are active	[1][8]

Mechanism of Action: A Bilayer-Dependent Gating Modifier

GsMTx-4 employs a unique mechanism to inhibit mechanosensitive ion channels. Unlike pore blockers, it acts as a "gating modifier" by partitioning into the cell membrane.[9][10][11] Its amphipathic nature, with a hydrophobic face and positively charged lysine (B10760008) residues, allows it to insert into the lipid bilayer.[5][9] This insertion is thought to alter the local membrane tension and curvature, making it more difficult for the mechanosensitive channels to open in response to mechanical stimuli.[9][12] A key feature of GsMTx-4's action is its lack of stereospecificity; both the natural L-form and the synthetic D-enantiomer are effective inhibitors, which supports the model of action via the lipid bilayer rather than a specific chiral binding site on the channel protein itself.[1][8][9]

Figure 1. GsMTx-4 signaling pathway for inhibition of Piezo channels.

Experimental Protocols

Accurate and reproducible data are paramount in research. Below are detailed methodologies for key experiments used to characterize and compare the activity of GsMTx-4 variants.

Electrophysiology: Patch-Clamp Recording

This technique is the gold standard for measuring ion channel activity and the effect of inhibitors like GsMTx-4.

Objective: To measure the inhibition of mechanically activated currents (e.g., through Piezo1 channels) by GsMTx-4.

Methodology:

• Cell Preparation: HEK293 cells transfected with the mechanosensitive channel of interest (e.g., mouse Piezo1) are cultured on glass coverslips.

• Pipette Preparation: Borosilicate glass capillaries are pulled to create micropipettes with a resistance of 3-7 MΩ. The pipette is filled with an intracellular solution (e.g., 115 mM K-Gluconate, 4 mM NaCl, 0.3 mM GTP-NaCl, 2 mM ATP-Mg, 40 mM HEPES, pH 7.2).[13]

• Recording Configuration: Recordings are typically made in the outside-out patch configuration using an Axopatch 200B amplifier or similar.[1] This configuration exposes the extracellular face of the channel to the bath solution containing GsMTx-4.

• Mechanical Stimulation: Mechanical stimuli are applied to the patch of the membrane using a high-speed pressure clamp (HSPC-1). A negative pressure step (e.g., -50 mmHg for 500 ms) is applied to activate the channels.[1][14]

• GsMTx-4 Application: A baseline of channel activity is recorded. Subsequently, the bath solution is exchanged for one containing GsMTx-4 (e.g., 5 µM) and the mechanical stimulation is repeated.[1] Finally, the GsMTx-4 is washed out with the control solution to observe the reversibility of the block.

• Data Analysis: The current amplitude or integrated charge transfer before, during, and after GsMTx-4 application is measured and compared to quantify the percentage of inhibition.[1]

Figure 2. Experimental workflow for patch-clamp analysis of GsMTx-4.

Calcium Imaging Assay

This method allows for the assessment of channel activity at the whole-cell level by measuring changes in intracellular calcium concentration.

Objective: To visualize and quantify the inhibition of mechanosensitive channel-mediated calcium influx by GsMTx-4.

Methodology:

• Cell Loading: Cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a physiological buffer.

• Baseline Measurement: The baseline fluorescence of the cells is recorded using a fluorescence microscope.

• Stimulation: Mechanosensitive channels can be activated by various means, such as hypotonic solution-induced cell swelling, direct mechanical prodding with a glass pipette, or application of a chemical agonist like Yoda1 for Piezo1.[7][15]

• GsMTx-4 Application: The experiment is repeated in the presence of GsMTx-4 (e.g., 1-10 µM), which is pre-incubated with the cells before stimulation.

• Data Analysis: The change in fluorescence intensity (or the ratio of emissions at different wavelengths for ratiometric dyes like Fura-2) upon stimulation is measured. The response in the presence of GsMTx-4 is compared to the control response to determine the degree of inhibition.

Conclusion and Recommendations

For researchers, the primary advantages of using synthetic GsMTx-4 include:

• High Purity and Batch-to-Batch Consistency: Chemical synthesis allows for a highly purified product (typically ≥95%), minimizing the risk of confounding effects from other venom components and ensuring greater reproducibility across experiments.

• Scalability and Availability: Synthetic production is not limited by venom supply, ensuring a consistent and scalable source of the peptide.

• Flexibility: Synthesis allows for the creation of modified versions, such as the D-enantiomer or fluorescently-labeled analogs, for specialized experimental designs.[14]

While venom-derived GsMTx-4 is the "natural" form, its purification can be complex, and the potential for trace contaminants exists. Therefore, for most applications in academic and pharmaceutical research, synthetic GsMTx-4 is the recommended choice due to its purity, consistency, and reliable supply.

References

• 1. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 3. rndsystems.com [rndsystems.com]
• 4. Gsmtx4 Alleviated Osteoarthritis through Piezo1/Calcineurin/NFAT1 Signaling Axis under Excessive Mechanical Strain | MDPI [mdpi.com]
• 5. Mechanosensitive Ion Channels and the Peptide Inhibitor GsMTx-4: History, Properties, Mechanisms and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cDNA sequence and in vitro folding of GsMTx4, a specific peptide inhibitor of mechanosensitive channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of a Peptide Toxin from Grammostola spatulata Spider Venom That Blocks Cation-Selective Stretch-Activated Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Two types of peptides derived from the neurotoxin GsMTx4 inhibit a mechanosensitive potassium channel by modifying the mechanogate - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Properties and Mechanism of the Mechanosensitive Ion Channel Inhibitor GsMTx4, a Therapeutic Peptide Derived from Tarantula Venom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. docs.axolbio.com [docs.axolbio.com]
• 14. Piezo channels and GsMTx4: Two milestones in our understanding of excitatory mechanosensitive channels and their role in pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]

GsMTx-4: A Comparative Guide to its Inhibitory Profile Across Species

For Researchers, Scientists, and Drug Development Professionals

Introduction

GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata, has emerged as a important pharmacological tool for studying mechanosensitive ion channels (MSCs).[1] Its ability to selectively inhibit cationic MSCs, particularly members of the Piezo and Transient Receptor Potential (TRP) channel families, has made it invaluable for elucidating the roles of these channels in various physiological and pathological processes.[1] This guide provides a comprehensive comparison of GsMTx-4's inhibitory profile across different species and channel subtypes, supported by experimental data and detailed methodologies.

Mechanism of Action

Unlike traditional channel blockers that physically occlude the pore, GsMTx-4 acts as a "gating modifier".[2][3] It partitions into the cell membrane and, through its interaction with the lipid bilayer, alters the local membrane tension. This change in the mechanical environment of the channel makes it less sensitive to mechanical stimuli, effectively increasing the energy required for channel opening.[3] A key feature of GsMTx-4 is its lack of stereospecificity, with both the L- and D-enantiomers exhibiting similar inhibitory activity.[2][4]

Quantitative Inhibitory Profile of GsMTx-4

The following table summarizes the reported inhibitory concentrations (IC50) and dissociation constants (Kd) of GsMTx-4 for various ion channels across different species and experimental systems.

Channel	Species/Cell Line	Method	Parameter	Value	Reference
Piezo1	Human (HEK293 cells)	Whole-cell patch clamp	% inhibition	~80% at µM concentrations	[2][4]
Piezo1	Human (HEK293 cells)	Outside-out patch clamp	Kd	~155 nM	[2][4]
Piezo1	Mouse	Electrophysiology	Kd	157 nM	[5]
Piezo2	Human (HEK293 cells)	Whole-cell patch clamp	% inhibition	55.7 ± 21.4% at 5 µM (D-GsMTx-4)	[4]
Piezo2	Human (QGP-1 cells)	Whole-cell patch clamp	% inhibition	~90% at 5 µM (D-GsMTx-4)	[6]
TRPC1	-	Electrophysiology	-	Inhibited by GsMTx-4	[7]
TRPC6	-	Electrophysiology	-	Inhibited by GsMTx-4	[7]
Stretch-Activated Channels (SACs)	Rat (Astrocytes)	Outside-out patch clamp	Kd	630 nM
Stretch-Activated BK Channel (SAKcaC)	Chick (Ventricular myocytes)	Inside-out patch clamp	% inhibition	Near complete at 100 nM (-80 mV)	[8]

Signaling Pathways Modulated by GsMTx-4

GsMTx-4's inhibition of Piezo and TRP channels disrupts downstream signaling cascades crucial for various cellular functions.

Piezo1 Signaling Pathway

Activation of Piezo1 channels by mechanical stimuli leads to a rapid influx of Ca2+. This increase in intracellular calcium can activate the calmodulin-dependent phosphatase Calcineurin, which in turn dephosphorylates the Nuclear Factor of Activated T-cells (NFAT). Dephosphorylated NFAT then translocates to the nucleus to regulate gene expression involved in processes like cell proliferation and differentiation.

Caption: Downstream signaling cascade following Piezo1 activation and its inhibition by GsMTx-4.

TRPC1/TRPC6 Signaling Pathway

TRPC1 and TRPC6 are mechanosensitive channels that can also be activated by G-protein coupled receptor (GPCR) signaling and store-operated calcium entry (SOCE). Their activation leads to Ca2+ influx, which can activate Protein Kinase C (PKC) and other downstream effectors, influencing processes like smooth muscle contraction and cell proliferation.

Caption: Activation pathways of TRPC1/TRPC6 channels and their inhibition by GsMTx-4.

Experimental Protocols

The primary technique used to characterize the inhibitory effects of GsMTx-4 is patch-clamp electrophysiology .

Whole-Cell and Outside-Out Patch-Clamp Recording

This technique allows for the direct measurement of ion channel currents in response to mechanical stimulation in the presence and absence of GsMTx-4.

Typical Experimental Workflow:

Caption: A generalized workflow for assessing GsMTx-4's inhibitory effects using patch-clamp electrophysiology.

Key Solutions and Parameters:

• Extracellular Solution (for Piezo1): Typically contains (in mM): 145 NaCl, 5 KCl, 3 MgCl2, 0.1 CaCl2, and 10 HEPES (pH 7.4).[1]

• Pipette (Intracellular) Solution (for Piezo1): Typically contains (in mM): 133 CsCl and 10 HEPES (pH 7.4).[1]

• Holding Potential: Cells are often voltage-clamped at potentials ranging from -80 mV to -50 mV.[8][9]

• Mechanical Stimulation: Can be applied via negative pressure through the patch pipette or by direct indentation of the cell membrane with a fine glass probe.

Comparison with Alternative Inhibitors

While GsMTx-4 is a potent and relatively specific inhibitor of cationic MSCs, other compounds are also used to study these channels.

Inhibitor	Target(s)	Mechanism of Action	Key Characteristics
GsMTx-4	Piezo1, Piezo2, TRPC1, TRPC6, other SACs	Gating modifier (alters lipid bilayer mechanics)	High potency, relatively specific for cationic MSCs, L- and D-enantiomers are active.
Dooku1	Piezo1	Antagonist of the Yoda1 agonist binding site	Does not inhibit constitutive Piezo1 activity; IC50 of 1.3 µM (HEK293) and 1.5 µM (HUVECs) against Yoda1-induced Ca2+ entry.[10][11] Can act as a weak agonist in some systems.[12][13]
Gadolinium (Gd³⁺)	Non-specific mechanosensitive channels, L-type Ca²⁺ channels, Na⁺ channels	Pore block and alteration of lipid packing	Broad-spectrum blocker of MSCs.[14] Lacks specificity, with an EC50 of 1.4 µM for L-type calcium channels in guinea-pig ventricular myocytes.[15]
Ruthenium Red	Piezo1, some TRP channels	Pore blocker	Non-specific cationic channel blocker. IC50 of 5.4 ± 0.9 µM for Piezo1 at -80 mV.[16]
Streptomycin	Non-specific cationic MSCs	Open channel block	Use-dependent inhibition.[2][4]

Conclusion

GsMTx-4 remains a important tool for the study of mechanosensitive ion channels. Its unique mechanism of action as a gating modifier and its relative specificity for cationic MSCs provide a powerful approach to dissecting the roles of these channels in health and disease. Understanding its inhibitory profile across different species and channel subtypes, as detailed in this guide, is crucial for the accurate interpretation of experimental results and for the potential development of novel therapeutics targeting mechanotransduction pathways.

References

• 1. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Properties and Mechanism of the Mechanosensitive Ion Channel Inhibitor GsMTx4, a Therapeutic Peptide Derived from Tarantula Venom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. The neuropeptide GsMTx4 inhibits a mechanosensitive BK channel through the voltage-dependent modification specific to mechano-gating - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Yoda1 analogue (Dooku1) which antagonizes Yoda1-evoked activation of Piezo1 and aortic relaxation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Dual action of Dooku1 on PIEZO1 channel in human red blood cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dual action of Dooku1 on PIEZO1 channel in human red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Gadolinium Ions Block Mechanosensitive Channels by Altering the Packing and Lateral Pressure of Anionic Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The stretch-activated ion channel blocker gadolinium also blocks L-type calcium channels in isolated ventricular myocytes of the guinea-pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. refubium.fu-berlin.de [refubium.fu-berlin.de]

Safety & Regulatory Compliance

Proper Disposal of GsMTx-4: A Guide for Laboratory Professionals

For immediate reference, GsMTx-4 is not classified as a hazardous substance; however, adherence to proper disposal protocols is essential for maintaining laboratory safety and environmental standards. This guide provides detailed procedures for the safe handling and disposal of GsMTx-4, tailored for researchers, scientists, and drug development professionals.

GsMTx-4, a peptide isolated from spider venom, is a valuable tool in studying mechanosensitive ion channels.[1][2][3] While it is not deemed hazardous, responsible disposal is a critical component of the laboratory workflow.[4][5] The following information outlines the necessary steps and precautions for managing GsMTx-4 waste.

Key Safety and Handling Information

Before disposal, it is crucial to be aware of the general safety and handling recommendations for GsMTx-4.

Property	Recommendation	Source
Storage of Lyophilized Powder	Store at -20°C.
Storage of Solutions	Prepare solutions fresh daily. If storage is necessary, store at -20°C for up to one month.
Personal Protective Equipment	Use standard laboratory PPE, including safety glasses, gloves, and a lab coat.	[4][5]
Ventilation	Use in a well-ventilated area to avoid inhalation of aerosols or dust.	[5]
Accidental Spills	For spills, absorb the material with an inert substance, and dispose of it as non-hazardous waste. Prevent entry into drains and water courses.	[4][5]

GsMTx-4 Disposal Workflow

The proper disposal of GsMTx-4 and its associated waste involves a clear, multi-step process to ensure safety and compliance. The following diagram illustrates the decision-making workflow for handling GsMTx-4 waste streams.

Caption: This diagram outlines the decision-making process for the disposal of different GsMTx-4 waste streams.

Experimental Protocols for Inactivation

While GsMTx-4 is not classified as hazardous, chemical inactivation can provide an additional layer of safety before disposal, particularly for concentrated solutions. The following methods are based on general principles of peptide degradation.

Chemical Inactivation using Sodium Hypochlorite (Bleach)

This protocol is adapted from procedures known to be effective for the decontamination of other peptide toxins.

Objective: To disrupt the peptide structure of GsMTx-4, rendering it biologically inactive.

Materials:

• GsMTx-4 waste solution

• Standard laboratory bleach (typically 5-6% sodium hypochlorite)

• Appropriate container for the reaction (e.g., a labeled beaker or flask)

• pH indicator strips

• Sodium thiosulfate (B1220275) solution (for neutralization, if required by local regulations)

Procedure:

• Dilution: If the GsMTx-4 solution is highly concentrated, dilute it with water to a manageable concentration.

• Addition of Bleach: Add a sufficient volume of bleach to the GsMTx-4 solution to achieve a final concentration of at least 10% bleach (a 1:10 dilution of the bleach solution).

• Incubation: Allow the mixture to stand for a minimum of 30 minutes at room temperature. This allows time for the oxidative and hydrolytic actions of the bleach to degrade the peptide.

• Neutralization (if required): Check local regulations regarding the disposal of bleach down the drain. If neutralization is required, add sodium thiosulfate solution until the residual chlorine is neutralized.

• pH Adjustment: Test the pH of the final solution. Neutralize with a suitable acid or base to a pH between 6.0 and 8.0 before drain disposal.

• Disposal: Pour the treated solution down the drain with copious amounts of running water.

Step-by-Step Disposal Procedures

For Aqueous Solutions of GsMTx-4:

• Inactivation (Recommended): Follow the "Chemical Inactivation using Sodium Hypochlorite (Bleach)" protocol outlined above.

• Drain Disposal: After inactivation and neutralization, pour the solution down a laboratory sink with a large volume of running water. This is generally acceptable for non-hazardous, neutralized aqueous waste.[5][6]

For Unused or Expired Lyophilized GsMTx-4:

• Reconstitution: Reconstitute the lyophilized powder in water to a low concentration.

• Inactivation: Proceed with the "Chemical Inactivation using Sodium Hypochlorite (Bleach)" protocol.

• Disposal: Dispose of the inactivated solution down the drain with plenty of water.

For Contaminated Solid Waste (e.g., pipette tips, tubes, gloves):

• Segregation: Collect all solid waste contaminated with GsMTx-4 in a designated waste container.

• Disposal: As GsMTx-4 is not considered hazardous, this waste can typically be disposed of in the regular laboratory trash.[5] Ensure that no free liquids are present in the solid waste container.

Regulatory Considerations

It is imperative to always consult and adhere to your institution's specific safety guidelines and local, state, and federal regulations for waste disposal. While the information provided here is based on available safety data, institutional policies may have specific requirements for the disposal of all chemical and biological reagents, regardless of their hazard classification.

References

• 1. Safe Disposal of Infectious Laboratory Waste - Biosafety In The Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 3. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]
• 4. veeprho.com [veeprho.com]
• 5. sfasu.edu [sfasu.edu]
• 6. Non-Hazardous Waste | Office of Environmental Health & Safety | Georgetown University [ehs.georgetown.edu]

Personal protective equipment for handling GsMTx-4

Essential Safety and Handling Guide for GsMTx-4

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with GsMTx-4. The following protocols for personal protective equipment (PPE), operational handling, and disposal are designed to ensure personal safety and maintain experimental integrity.

GsMTx-4, a peptide toxin isolated from spider venom, is a valuable tool for studying mechanosensitive ion channels.[1][2][3][4] While Safety Data Sheets (SDS) for GsMTx-4 indicate that it is not classified as a hazardous substance or mixture, it is imperative to follow standard laboratory safety protocols for handling chemical and biological reagents.[5][6]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to prevent exposure when handling GsMTx-4 in either its lyophilized powder form or in solution. The following table summarizes the necessary PPE.

Category	Item	Specifications and Remarks
Eye Protection	Safety Glasses or Goggles	Indirectly vented goggles are preferred to protect against chemical splashes and dust.[7][8]
Hand Protection	Nitrile or Latex Gloves	Essential for handling the compound. Double-gloving may be appropriate in certain laboratory settings.[7][8]
Body Protection	Laboratory Coat	A standard lab coat should be worn to protect clothing and skin from accidental splashes and spills.[7]
Respiratory Protection	Mask or Respirator	A mask should be worn when handling the lyophilized powder to avoid inhalation.[7][8] The specific type of respirator may depend on the scale of work and ventilation available.

Emergency First Aid Procedures

In the event of exposure, immediate action is critical. The following first aid measures should be taken.[5][6]

Exposure Route	First Aid Measures
Inhalation	Immediately move the individual to fresh air. If breathing is difficult, administer CPR (avoiding mouth-to-mouth resuscitation). Seek medical attention.[5]
Skin Contact	Rinse the affected skin area thoroughly with large amounts of water. Remove any contaminated clothing and seek medical advice.[5][6]
Eye Contact	Remove contact lenses if present. Immediately flush eyes with copious amounts of water using an eye-wash station. Ensure adequate flushing by separating the eyelids with fingers. Promptly seek medical attention.[5][6]
Ingestion	If the person is conscious, wash out their mouth with water. Do not induce vomiting unless directed by medical personnel. Never give anything by mouth to an unconscious person. Seek medical attention.[5]

Operational Plan: From Receipt to Disposal

A structured operational plan ensures that GsMTx-4 is handled safely and effectively throughout its lifecycle in the laboratory.

Handling and Storage Protocol

Proper handling and storage are crucial for maintaining the integrity of GsMTx-4 and ensuring the safety of laboratory personnel.

• Receiving and Storage : Upon receipt, store GsMTx-4 at -20°C as recommended.[1][9][10] Keep the container tightly sealed in a cool, well-ventilated area away from direct sunlight.[6]

• Preparation of Solutions : When preparing solutions, handle the lyophilized powder in an area with appropriate exhaust ventilation to avoid creating and inhaling dust.[6][8] GsMTx-4 is soluble in water.[1][9][10] It is recommended to prepare and use solutions on the same day if possible. If storage is necessary, solutions can be stored at -20°C for up to one month.[9] Before use, allow the solution to equilibrate to room temperature and ensure no precipitate is present.[9]

• Experimental Use : Always wear the appropriate PPE as outlined in the table above during experimental procedures. Avoid contact with eyes, skin, and clothing.[8]

Accidental Release and Disposal Plan

In the event of a spill or for final disposal, the following procedures should be followed.

• Spill Response : In case of a spill, use full personal protective equipment.[5][6] Avoid breathing any vapors, mist, or dust. Ensure the area is adequately ventilated and evacuate personnel to a safe area if necessary.[5][6] Prevent the substance from entering drains or water courses.[5][6] For cleanup, sweep up the solid material, place it in a bag, and hold it for waste disposal, avoiding the creation of dust.[8]

• Waste Disposal : Observe all federal, state, and local environmental regulations.[8] One recommended method for disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[8]

Experimental Workflow and Safety Procedures

The following diagrams illustrate the key workflows for safely handling and disposing of GsMTx-4, as well as the logic for selecting appropriate PPE.

References

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GsMTx-4 - Wikipedia [en.wikipedia.org]
• 4. GsMTx4: Mechanism of Inhibiting Mechanosensitive Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. abmole.com [abmole.com]
• 6. file.medchemexpress.eu [file.medchemexpress.eu]
• 7. benchchem.com [benchchem.com]
• 8. peptide.co.jp [peptide.co.jp]
• 9. GsMTx4 | TRP and Piezo mechanosensitive channel Inhibitor | Hello Bio [hellobio.com]
• 10. GsMTx4 | TRPC Channels | Tocris Bioscience [tocris.com]